tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

• CAS: 889948-55-4

Core Science & Biosynthesis

Spectroscopic Blueprint of a Key Pharmaceutical Building Block: A Technical Guide to CAS 889948-55-4

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the Spectroscopic Characterization of tert-butyl 4-[3-(aminomethyl)phenyl]piperazine-1-carboxylate.

Introduction

In the landscape of modern drug discovery, the synthesis and characterization of novel molecular entities are foundational to the development of new therapeutics. Piperazine derivatives, in particular, are a class of compounds that feature prominently in medicinal chemistry due to their versatile binding properties and favorable pharmacokinetic profiles. This guide focuses on tert-butyl 4-[3-(aminomethyl)phenyl]piperazine-1-carboxylate (CAS Number: 889948-55-4), a key building block in the synthesis of a variety of pharmacologically active agents.

With the molecular formula C₁₆H₂₅N₃O₂ and a molecular weight of 291.39 g/mol , this compound features a Boc-protected piperazine moiety linked to a meta-substituted benzylamine. The strategic placement of the aminomethyl group and the presence of the tert-butoxycarbonyl (Boc) protecting group make it a valuable intermediate for creating diverse chemical libraries for high-throughput screening.

This technical guide, intended for researchers and professionals in the pharmaceutical sciences, provides a detailed analysis of the spectroscopic signature of this compound. While direct, publicly available spectra for this specific molecule are not widespread, this document synthesizes data from structurally related compounds and fundamental spectroscopic principles to present a predicted and thoroughly interpreted spectroscopic profile, encompassing Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. The predicted ¹H and ¹³C NMR spectra of tert-butyl 4-[3-(aminomethyl)phenyl]piperazine-1-carboxylate provide a detailed map of the molecule's carbon-hydrogen framework.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is anticipated to show distinct signals for the protons of the tert-butyl group, the piperazine ring, the benzyl group, the primary amine, and the aromatic ring. The chemical shifts are influenced by the electronic environment of each proton.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
tert-butyl (Boc)	~1.47	singlet	9H
Piperazine (Boc-N-CH₂)	~3.58	triplet	4H
Piperazine (Ar-N-CH₂)	~3.15	triplet	4H
Benzyl (Ar-CH₂)	~3.85	singlet	2H
Amine (-NH₂)	~1.5 - 2.5	broad singlet	2H
Aromatic (Ar-H)	~6.8 - 7.3	multiplet	4H

Interpretation and Rationale:

• tert-butyl Protons: The nine equivalent protons of the tert-butyl group are expected to appear as a sharp singlet around 1.47 ppm, a characteristic chemical shift for Boc-protected amines.

• Piperazine Protons: The piperazine ring protons are diastereotopic and will appear as two distinct multiplets, likely triplets due to coupling with adjacent methylene protons. The protons closer to the electron-withdrawing Boc group (Boc-N-CH₂) are deshielded and will appear further downfield (~3.58 ppm) compared to the protons adjacent to the aromatic ring (Ar-N-CH₂) at approximately 3.15 ppm.

• Benzyl Protons: The two protons of the benzyl methylene group (Ar-CH₂) are expected to appear as a singlet around 3.85 ppm. The absence of adjacent protons results in a singlet multiplicity.[1]

• Amine Protons: The chemical shift of the primary amine protons (-NH₂) is highly variable and depends on factors such as solvent, concentration, and temperature.[2][3][4] They typically appear as a broad singlet in the range of 1.5-2.5 ppm and may exchange with deuterium in D₂O, leading to the disappearance of the signal.[4]

• Aromatic Protons: The four protons on the meta-substituted benzene ring will exhibit complex splitting patterns (multiplet) in the aromatic region, typically between 6.8 and 7.3 ppm.[5]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
tert-butyl (C(CH₃)₃)	~28.5
tert-butyl (C(CH₃)₃)	~80.0
Piperazine (Boc-N-CH₂)	~44.0
Piperazine (Ar-N-CH₂)	~50.0
Benzyl (Ar-CH₂)	~46.0
Aromatic (Ar-C)	~115 - 140
Carbonyl (C=O)	~155.0

Interpretation and Rationale:

• tert-butyl Carbons: The three equivalent methyl carbons of the tert-butyl group will have a signal around 28.5 ppm, while the quaternary carbon will be observed at approximately 80.0 ppm.

• Piperazine Carbons: The carbons of the piperazine ring will appear in the range of 40-55 ppm. The carbons attached to the nitrogen of the Boc group are expected around 44.0 ppm, while those attached to the nitrogen linked to the aromatic ring will be slightly downfield at about 50.0 ppm.[6][7][8]

• Benzyl Carbon: The benzylic carbon (Ar-CH₂) is anticipated to have a chemical shift of around 46.0 ppm.[4]

• Aromatic Carbons: The carbons of the benzene ring will show multiple signals in the region of 115-140 ppm. The exact chemical shifts will depend on the substitution pattern.

• Carbonyl Carbon: The carbonyl carbon of the Boc protecting group is expected to be significantly deshielded, with a chemical shift around 155.0 ppm.

Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

Sample Preparation:

• Weigh approximately 5-10 mg of the sample (CAS 889948-55-4).

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can affect the chemical shifts of labile protons like those of the amine group.[2][3][9]

• Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup and Data Acquisition: [10][11][12][13][14]

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.

• For ¹H NMR, acquire the spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum and enhance the signal of the less sensitive ¹³C nuclei. A larger number of scans is usually required.

• Process the acquired data by applying Fourier transformation, phase correction, and baseline correction.

• Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Diagram of NMR Experimental Workflow:

Caption: A generalized workflow for NMR spectroscopy.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of tert-butyl 4-[3-(aminomethyl)phenyl]piperazine-1-carboxylate is expected to show characteristic absorption bands for the N-H bonds of the primary amine, the C=O bond of the carbamate, and the C-N and C-H bonds.

Predicted IR Absorption Frequencies

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
N-H Stretch (Primary Amine)	3400 - 3250	Medium (two bands)
C-H Stretch (Aromatic)	3100 - 3000	Medium
C-H Stretch (Aliphatic)	3000 - 2850	Strong
C=O Stretch (Carbamate)	1700 - 1670	Strong
N-H Bend (Primary Amine)	1650 - 1580	Medium
C=C Stretch (Aromatic)	1600 - 1475	Medium
C-N Stretch (Amine/Amide)	1350 - 1000	Medium to Strong

Interpretation and Rationale:

• N-H Stretch: The primary amine will exhibit two characteristic N-H stretching bands in the 3400-3250 cm⁻¹ region, corresponding to asymmetric and symmetric stretching modes.[15][16]

• C-H Stretches: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while the more intense aliphatic C-H stretches from the piperazine, benzyl, and tert-butyl groups will be observed just below 3000 cm⁻¹.[17]

• C=O Stretch: A strong absorption band in the region of 1700-1670 cm⁻¹ is characteristic of the carbonyl group in the Boc-carbamate.

• N-H Bend: The N-H bending vibration of the primary amine is expected to appear in the 1650-1580 cm⁻¹ range.[16]

• C=C Stretch: Aromatic ring C=C stretching vibrations will give rise to one or more bands in the 1600-1475 cm⁻¹ region.[17]

• C-N Stretch: The C-N stretching vibrations from the piperazine ring and the benzylamine moiety will result in absorptions in the 1350-1000 cm⁻¹ range.[15]

Experimental Protocol for IR Data Acquisition

The choice of sampling technique for IR spectroscopy depends on the physical state of the sample. For a solid compound like the one , the KBr pellet method is a common choice.[18][19][20][21][22]

KBr Pellet Preparation:

• Thoroughly grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Place a portion of the mixture into a pellet-forming die.

• Apply pressure using a hydraulic press to form a transparent or translucent pellet.

Data Acquisition:

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Record the background spectrum of the empty sample compartment.

• Record the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Diagram of IR Experimental Workflow (KBr Pellet Method):

Caption: Workflow for IR spectroscopy using the KBr pellet method.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. For tert-butyl 4-[3-(aminomethyl)phenyl]piperazine-1-carboxylate, electrospray ionization (ESI) would be a suitable soft ionization technique to determine the molecular weight and study its fragmentation pattern.[23][24][25][26][27]

Predicted Mass Spectrum Data (ESI-MS)

Ion	Predicted m/z	Interpretation
[M+H]⁺	292.2	Protonated molecule
[M-55]⁺	237.2	Loss of isobutylene from the Boc group
[M-99]⁺	193.2	Loss of the entire Boc group
[M-C₇H₈N]⁺	185.1	Cleavage of the benzylamine moiety

Interpretation and Rationale:

• Protonated Molecule [M+H]⁺: In positive ion ESI-MS, the molecule is expected to be readily protonated, resulting in a prominent peak at an m/z corresponding to its molecular weight plus the mass of a proton (291.4 + 1.0 = 292.4).

• Fragmentation of the Boc Group: The Boc protecting group is known to undergo characteristic fragmentation. A common fragmentation pathway is the loss of isobutylene (56 Da), resulting in a fragment at [M-55]⁺.[28][29] The loss of the entire Boc group (100 Da) would lead to a fragment at [M-99]⁺.

• Benzylic Cleavage: Cleavage at the benzylic position is also a common fragmentation pathway for benzylamines.[30][31][32] This could result in the loss of a C₇H₈N radical, leading to a fragment corresponding to the Boc-piperazine moiety.

Experimental Protocol for ESI-MS Data Acquisition

Sample Preparation:

• Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent system, such as a mixture of methanol or acetonitrile and water, often with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

Instrument Setup and Data Acquisition: [23][24][25][26][27]

• Introduce the sample solution into the ESI source via direct infusion or through a liquid chromatography (LC) system.

• Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

• Use a heated capillary and nebulizing gas to desolvate the droplets and generate gas-phase ions.

• Optimize the ion optics (e.g., capillary voltage, lens voltages) to efficiently transport the ions into the mass analyzer.

• Acquire the mass spectrum over a suitable m/z range. For tandem MS (MS/MS) experiments, the [M+H]⁺ ion can be selected and fragmented to confirm the proposed structure.

Diagram of ESI-MS Experimental Workflow:

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A Technical Guide to 2-Aminopyridine: A Master Key for Novel Heterocyclic Compound Synthesis

Introduction

Heterocyclic compounds form the bedrock of modern medicinal chemistry and materials science. Their unique three-dimensional structures and rich electronic properties make them indispensable scaffolds for designing molecules with specific biological activities or material functions.[1] More than 85% of all biologically active chemical compounds feature a heterocyclic core, including a vast array of natural products like alkaloids and antibiotics, as well as synthetic pharmaceuticals. The strategic synthesis of novel heterocyclic systems is, therefore, a critical endeavor for researchers in drug discovery and development.

This guide provides an in-depth technical overview of 2-aminopyridine , a simple yet profoundly versatile starting material for the synthesis of a diverse range of fused heterocyclic compounds.[2][3] We will explore the intrinsic chemical properties that make 2-aminopyridine a privileged precursor, detail key synthetic transformations with step-by-step protocols, and illustrate its strategic application through a case study in drug synthesis. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful building block in their synthetic programs.

Section 1: The Strategic Importance of 2-Aminopyridine

2-Aminopyridine (H₂NC₅H₄N) is a colorless solid that serves as a cornerstone in the production of numerous pharmaceuticals, including piroxicam, sulfapyridine, and tenoxicam.[4][5] Its value in synthetic chemistry stems from its bifunctional nature, possessing two key nitrogen atoms with distinct reactivity profiles.

• The Endocyclic Pyridine Nitrogen (N1): This nitrogen is nucleophilic and readily participates in reactions with electrophiles, such as alkyl halides or α-haloketones. This initial reaction is often the first step in forming a fused ring system.

• The Exocyclic Amino Group (-NH₂): This group is also nucleophilic and can act as an intramolecular nucleophile, attacking an electrophilic center to complete a cyclization reaction. It can also be a site for further functionalization.

This dual reactivity allows 2-aminopyridine to act as a "linchpin," efficiently connecting different chemical fragments to construct complex heterocyclic architectures. A multitude of important fused heterocyclic systems can be accessed from this precursor, including:

• Imidazo[1,2-a]pyridines

• Pyrido[2,3-d]pyrimidines

• Triazolopyridines

• Benzimidazoles[6]

The simple, low molecular weight design of 2-aminopyridine is a significant advantage in drug discovery, facilitating the synthesis of molecules with favorable pharmacokinetic properties and minimizing the potential for complex metabolic toxicity.[3]

dot

Caption: Versatility of 2-Aminopyridine in Heterocyclic Synthesis.

Section 2: Foundational Synthetic Transformations

The construction of fused heterocycles from 2-aminopyridine is typically achieved through cyclocondensation or multicomponent reactions. These methods are highly efficient and atom-economical.

Cyclocondensation with α-Halocarbonyls: The Gateway to Imidazo[1,2-a]pyridines

The reaction between a 2-aminopyridine and an α-haloketone is a classic and robust method for synthesizing the imidazo[1,2-a]pyridine scaffold, a core structure found in many biologically active molecules.[7][8][9] This reaction, often referred to as the Tschitschibabin synthesis, proceeds via a two-step sequence.[9]

Causality Behind the Mechanism:

• Sₙ2 Alkylation: The more nucleophilic endocyclic pyridine nitrogen attacks the electrophilic carbon of the α-haloketone, displacing the halide and forming an N-alkylated pyridinium salt intermediate.

• Intramolecular Cyclization & Dehydration: The exocyclic amino group then acts as an intramolecular nucleophile, attacking the carbonyl carbon. The subsequent loss of a water molecule (dehydration) results in the aromatic, fused imidazo[1,2-a]pyridine ring system.

This process can be performed under various conditions, including catalyst-free heating, which highlights its efficiency and sustainability.[9]

dot

Caption: General Mechanism for Imidazo[1,2-a]pyridine Formation.

Field-Proven Protocol: Synthesis of 2-phenylimidazo[1,2-a]pyridine

This protocol is adapted from catalyst- and solvent-free methodologies, demonstrating an environmentally conscious approach.[9]

Materials:

• 2-Aminopyridine (1.0 mmol, 94.1 mg)

• 2-Bromoacetophenone (α-bromoacetophenone) (1.0 mmol, 199.0 mg)

Procedure:

• Combine 2-aminopyridine and 2-bromoacetophenone in a clean, dry reaction vial equipped with a magnetic stir bar.

• Seal the vial and place it in a preheated oil bath or heating block set to 60°C.

• Stir the reaction mixture at this temperature. The reaction is typically a melt or slurry. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 1-2 hours).

• After completion, allow the reaction mixture to cool to room temperature. The product will solidify.

• Dissolve the crude solid in a minimal amount of dichloromethane.

• Purify the product using column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to afford the pure 2-phenylimidazo[1,2-a]pyridine.

Self-Validation: The protocol's success is confirmed by standard characterization techniques (¹H NMR, ¹³C NMR, MS) which will show the disappearance of the aminopyridine -NH₂ protons and the appearance of characteristic aromatic signals for the fused ring system.

Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a single pot to form a product, are powerful tools in modern medicinal chemistry for their efficiency and high atom economy.[2][10][11] 2-aminopyridine is an excellent substrate for various MCRs.

A prominent example is the three-component reaction of 2-aminopyridine, an aldehyde, and an isocyanide (Groebke-Blackburn-Bienaymé reaction) to yield 3-aminoimidazo[1,2-a]pyridines.[9] More recent developments have utilized iodine as an inexpensive and benign catalyst for the three-component condensation of 2-aminopyridine, an aryl aldehyde, and tert-butyl isocyanide.[12]

Causality Behind the Mechanism (Iodine-Catalyzed):

• Imine Formation: The 2-aminopyridine condenses with the aryl aldehyde to form an imine, which is activated by the Lewis acidic iodine catalyst.

• Nucleophilic Attack: The isocyanide adds nucleophilically to the activated imine.

• Cycloaddition: The resulting intermediate undergoes a [4+1] cycloaddition to form the fused heterocyclic product.[12]

This MCR strategy provides rapid access to highly functionalized scaffolds from simple, readily available starting materials.[10][13]

Section 3: Case Study in Drug Discovery: Synthesis of Zolpidem

Zolpidem (marketed as Ambien) is a widely prescribed hypnotic medication used for the short-term treatment of insomnia.[14] Its core structure is an imidazo[1,2-a]pyridine, and its synthesis provides a perfect example of the strategic use of a substituted 2-aminopyridine derivative.

The most common industrial synthesis involves the condensation of 2-amino-5-methylpyridine with a suitable α-bromo amide derivative.[15]

Synthetic Rationale:

• Starting Material Selection: 2-amino-5-methylpyridine is chosen to install the required methyl group at the 6-position of the final imidazo[1,2-a]pyridine core.

• Key Transformation: The core of the synthesis is the cyclocondensation reaction described in Section 2.1. The endocyclic nitrogen of 2-amino-5-methylpyridine attacks the α-bromo amide, followed by intramolecular cyclization and dehydration to form the Zolpidem base.[15]

dot

Caption: Core Synthetic Step for the Drug Zolpidem.

This industrial process underscores the power and reliability of using 2-aminopyridine derivatives as key starting materials for producing complex, high-value pharmaceutical agents.[7][14][15][16][17]

Section 4: Data-Driven Optimization

The yield and purity of heterocyclic products derived from 2-aminopyridine are highly dependent on reaction conditions. The following table summarizes representative data for the synthesis of various 2-aminopyridines via a multicomponent reaction, showcasing the impact of different substrates under optimized, solvent-free conditions.

Entry	Enaminone (Substrate 1)	Primary Amine (Substrate 2)	Product	Yield (%)
1	1a	Benzylamine	2b	95
2	1a	4-Methylbenzylamine	2c	93
3	1a	Furfurylamine	2d	90
4	1b	Benzylamine	2f	94
5	1b	4-Methylbenzylamine	2g	92
6	1c	Benzylamine	2j	93
7	1c	4-Methylbenzylamine	2k	91
Data synthesized from a study on multicomponent synthesis of 2-aminopyridines.[18] The study demonstrates high yields (90-95%) across a range of substrates using an optimized, solvent-free, one-pot method.

Insight: The consistently high yields across different substituted enaminones and primary amines highlight the robustness and broad applicability of MCRs for generating a library of 2-aminopyridine derivatives.[2][18] This efficiency is crucial in drug discovery for rapid lead generation and structure-activity relationship (SAR) studies.

Conclusion

2-Aminopyridine and its derivatives are not merely simple reagents; they are strategic master keys that unlock access to a vast and diverse world of novel heterocyclic compounds.[3][19] Through robust and efficient transformations like cyclocondensation and multicomponent reactions, these precursors enable the streamlined synthesis of complex molecular architectures, including the core scaffolds of vital medicines like Zolpidem.[7][15] The inherent bifunctionality and favorable molecular properties of the 2-aminopyridine moiety ensure its continued prominence as an indispensable tool for researchers and scientists in the ongoing quest for new therapeutics and advanced materials.

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A Guide to Structure-Activity Relationship (SAR) Studies of Phenylpiperazine Derivatives

Introduction

The phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets.[1] This versatility has led to the development of numerous drugs, particularly those targeting the central nervous system (CNS), such as antidepressants and antipsychotics.[2][3] The core of its utility lies in its modular nature, which allows for systematic structural modifications to fine-tune pharmacological activity, selectivity, and pharmacokinetic properties.

This guide provides an in-depth exploration of the structure-activity relationships (SAR) of phenylpiperazine derivatives. We will dissect the scaffold into its key components, analyze how modifications to each part influence biological outcomes, and provide practical experimental protocols for researchers in the field. Our approach is to not only present the data but to explain the underlying rationale, empowering drug development professionals to make informed decisions in their own discovery programs.

The Phenylpiperazine Scaffold: A Framework for Molecular Design

The archetypal phenylpiperazine derivative can be deconstructed into three primary regions, each offering a fertile ground for SAR exploration. Understanding the role of each component is fundamental to rationally designing new chemical entities with desired therapeutic profiles.

Caption: Key modifiable regions of the phenylpiperazine scaffold.

• The Phenyl Ring: Attached to the N1 nitrogen of the piperazine core, this aromatic ring is a critical determinant of receptor affinity and selectivity. Its electronic and steric properties can be modulated through the introduction of various substituents.

• The Piperazine Core: This central heterocycle acts as a constrained linker. Its two nitrogen atoms are key interaction points, often forming salt bridges with acidic residues in receptor binding pockets, and their basicity (pKa) can be crucial for activity and solubility.[4][5]

• The N4-Substituent (Linker and Terminal Group): The substituent at the N4 position, often a flexible alkyl chain ("linker") connected to a larger, frequently heterocyclic, "terminal group," plays a significant role in defining the ligand's interaction with the target protein and its overall pharmacological profile (agonist, antagonist, etc.).[6][7]

Structure-Activity Relationship (SAR) Analysis

The therapeutic potential of a phenylpiperazine derivative is sculpted by the intricate interplay of its structural components. The following sections delve into the specific SAR principles for each region of the scaffold.

SAR of the Phenyl Ring

Modifications to the phenyl ring have a profound impact on binding affinity and selectivity. The position and electronic nature of substituents are paramount.

• Positional Isomerism (ortho, meta, para): The location of a substituent dictates its spatial orientation within the binding pocket. For many serotonergic receptors, an ortho substituent, such as a methoxy (o-OMe) group, is highly favorable for 5-HT1A and 5-HT7 receptor affinity.[7][8] In the context of anticancer activity, ortho-substituted phenyl groups have been shown to yield derivatives with moderate to strong cytotoxic activities.[9] Conversely, for certain targets, para substitution can be more beneficial.[9]

• Electronic Effects: The addition of electron-withdrawing groups (EWGs) like halogens (F, Cl) or trifluoromethyl (CF3), or electron-donating groups (EDGs) like methyl (CH3) or methoxy (OCH3), alters the electronic landscape of the ring.

  • EWGs: Introduction of a fluorine atom at the ortho position has been shown to increase acaricidal activity.[10] In some anticancer derivatives, compounds with chlorine or trifluoromethyl substituents on the benzene ring exhibit the most potent cytotoxic activity.[9][11]

  • EDGs: In other contexts, electron-donating groups have been found to be favorable. For instance, aliphatic substitutions on the phenyl ring can result in efficacy and toxicity profiles comparable to the parent 1-phenylpiperazine when studied as intestinal permeation enhancers.[12]

Table 1: Influence of Phenyl Ring Substitution on Biological Activity

Target Class	Substituent & Position	Effect on Activity	Reference(s)
Serotonin Receptors	2-Methoxy	High affinity for 5-HT1A & 5-HT7	[7][8]
Cancer Cells (LNCaP)	ortho-substituents	Moderate to strong cytotoxicity	[9]
Acaricidal	2-Fluoro	Increased activity	[10]
Intestinal Permeation	Aliphatic (e.g., Methyl)	Comparable efficacy, lower toxicity	[12]
Influenza A Virus	(R)-2c (specific derivative)	Excellent in vitro activity	[13]

SAR of the Piperazine Core

The piperazine ring is not merely a passive spacer. Its structural integrity and the basicity of its nitrogen atoms are often essential for potent activity.

• Nitrogen Basicity: The two nitrogen atoms in the piperazine ring are crucial for potency, often forming key interactions like salt bridges with aspartate residues in G-protein coupled receptors (GPCRs).[4][6] Modulating the pKa of these nitrogens through bioisosteric replacement can fine-tune these interactions and alter pharmacokinetic properties.[5]

• Conformational Rigidity: The chair conformation of the piperazine ring provides a defined three-dimensional structure. Introducing conformational constraints or replacing the piperazine with bioisosteres (e.g., homopiperazine, bridged piperidines) can improve metabolic stability, reduce off-target effects, and enhance binding affinity by locking the molecule into a more favorable bioactive conformation.[5][14]

SAR of the N4-Substituent (Linker & Terminal Group)

The N4 position is the most common site for introducing diversity into the phenylpiperazine scaffold, typically through a linker chain attached to a terminal moiety.

• Linker Length: The length of the alkyl chain connecting the piperazine to the terminal group is a critical parameter. For many serotonin receptor ligands, a four-carbon (butyl) chain is considered optimal.[2] Variations in linker length can significantly alter the affinity and functional activity (e.g., agonist vs. antagonist).

• Terminal Group: The nature of the terminal group often defines the specific subtype selectivity and functional activity of the compound. Large, complex heterocyclic systems are common. For example, in a series of 5-HT1A/5-HT7 receptor ligands, the terminal moiety was a naphthalimide or a 2H-1,3-benzoxazine-2,4(3H)-dione.[7] For acaricidal agents, acyl and sulfonyl groups at the N4 position led to potent activity.[10]

Experimental Design for a Phenylpiperazine SAR Campaign

A systematic SAR study integrates chemical synthesis with biological evaluation. The goal is to generate a dataset that clearly links structural changes to functional outcomes.

Caption: A typical workflow for an SAR study.

Protocol 1: Representative Synthesis of an N4-Substituted Phenylpiperazine Derivative

This protocol describes the synthesis of a long-chain arylpiperazine (LCAP), a common motif in CNS-targeted agents.[6]

Objective: To synthesize a derivative by coupling a phenylpiperazine core with a terminal heterocyclic moiety via an alkyl linker.

Materials:

• 1-(2-Methoxyphenyl)piperazine

• 1-Bromo-4-chlorobutane

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Terminal imide (e.g., Naphthalimide)

• Sodium hydride (NaH)

• Standard laboratory glassware and purification equipment (TLC, column chromatography, NMR, MS)

Procedure:

• Step 1: Linker Attachment to Piperazine

  • To a solution of 1-(2-methoxyphenyl)piperazine (1.0 eq) in DMF, add K2CO3 (2.0 eq).

  • Add 1-bromo-4-chlorobutane (1.2 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60°C and stir for 12-16 hours, monitoring by TLC.

  • Upon completion, cool the mixture, pour it into water, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 1-(4-chlorobutyl)-4-(2-methoxyphenyl)piperazine.

• Step 2: Coupling with Terminal Group

  • To a solution of the terminal imide (e.g., naphthalimide, 1.0 eq) in anhydrous DMF, add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise at 0°C.

  • Stir the mixture for 30 minutes at room temperature.

  • Add a solution of the product from Step 1 (1.1 eq) in DMF.

  • Heat the reaction to 80°C and stir for 8-12 hours, monitoring by TLC.

  • Cool the reaction, quench carefully with water, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the final compound by column chromatography or recrystallization.

  • Confirm the structure and purity using NMR and Mass Spectrometry.

Protocol 2: In Vitro Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of synthesized compounds for a target receptor (e.g., 5-HT1A) using a competitive radioligand binding assay.[15][16]

Materials:

• Cell membranes expressing the human 5-HT1A receptor

• Radioligand: [3H]8-OH-DPAT

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgSO4, 0.5 mM EDTA, pH 7.4

• Non-specific binding control: 10 µM Serotonin (5-HT)

• Synthesized phenylpiperazine derivatives (test compounds) dissolved in DMSO

• 96-well plates, filter mats (GF/B), scintillation fluid, and a scintillation counter

Procedure:

• Plate Setup:

  • Add 25 µL of assay buffer to all wells ("Total Binding").

  • Add 25 µL of non-specific binding control (10 µM 5-HT) to designated wells.

  • Add 25 µL of varying concentrations of test compounds (e.g., 0.1 nM to 10 µM) to the remaining wells.

• Reaction Incubation:

  • Add 25 µL of [3H]8-OH-DPAT (at a final concentration near its Kd, e.g., 1 nM) to all wells.

  • Add 200 µL of the cell membrane preparation to all wells.

  • Incubate the plates at 25°C for 60 minutes with gentle shaking.

• Harvesting and Counting:

  • Terminate the reaction by rapid filtration through the GF/B filter mats using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Dry the filter mats, place them in scintillation vials with scintillation fluid.

  • Measure the radioactivity (counts per minute, CPM) in a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Use non-linear regression analysis (e.g., using GraphPad Prism) to fit the data to a one-site competition model and determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Perspectives

The structure-activity relationship of phenylpiperazine derivatives is a rich and complex field that continues to yield novel therapeutic agents. The core principles revolve around the strategic modification of the phenyl ring, the piperazine core, and the N4-substituent to optimize interactions with specific biological targets. Key takeaways include the importance of ortho-substitution on the phenyl ring for many CNS targets and the critical role of linker length in defining functional activity.

Future research will undoubtedly leverage computational tools, such as molecular docking and molecular dynamics simulations, to more accurately predict the binding modes of these derivatives and guide rational design.[4][17] Furthermore, the exploration of novel bioisosteric replacements for both the phenyl and piperazine rings will continue to be a valuable strategy for improving drug-like properties and circumventing patent limitations.[18][19] As our understanding of disease pathology deepens, the versatile phenylpiperazine scaffold will remain an indispensable tool in the medicinal chemist's arsenal for developing the next generation of targeted therapies.

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In Silico Prediction of ADMET Properties for Piperazine-Based Fragments: A Technical Guide for Drug Discovery Professionals

Abstract

The piperazine ring is a ubiquitous scaffold in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties and engage with a wide array of biological targets.[1][2] However, the very properties that make it attractive, such as its basicity and potential for metabolic interactions, also present significant challenges in optimizing a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. This in-depth technical guide provides a comprehensive framework for the in silico prediction of ADMET properties for piperazine-based fragments. By integrating theoretical principles with actionable, field-proven computational workflows, this guide empowers researchers to de-risk their drug discovery programs, prioritize promising candidates, and accelerate the journey from fragment to lead.

The Piperazine Scaffold: A Double-Edged Sword in Drug Discovery

The six-membered heterocyclic piperazine ring, with its two opposing nitrogen atoms, offers a unique combination of structural rigidity and synthetic tractability.[2] This duality has led to its incorporation into a vast number of marketed drugs and clinical candidates. The nitrogen atoms can be readily functionalized, allowing for fine-tuning of potency, selectivity, and physicochemical properties such as solubility and lipophilicity.[2][3] These attributes often translate to improved oral bioavailability and favorable ADMET characteristics.[1][2]

However, the basic nature of the piperazine moiety can also lead to liabilities. The pKa of the nitrogen atoms influences the ionization state at physiological pH, which in turn impacts membrane permeability, plasma protein binding, and potential for off-target interactions. Furthermore, piperazine-containing compounds are known to be substrates and inhibitors of various cytochrome P450 (CYP) enzymes, leading to a risk of drug-drug interactions.[4][5][6][7]

Key Insight: The successful application of the piperazine scaffold hinges on a delicate balance between leveraging its advantageous properties and mitigating its inherent ADMET risks. In silico modeling provides a cost-effective and high-throughput means to navigate this challenge early in the discovery process.

The ADMET Paradigm: A Computational Perspective

A thorough understanding of ADMET properties is paramount for the development of safe and effective therapeutics.[8][9] Computational models have become indispensable tools for predicting these properties, enabling a "fail early, fail fast" approach that conserves resources for the most promising candidates.[10][11]

Absorption

For orally administered drugs, absorption is governed by a compound's ability to dissolve in the gastrointestinal tract and permeate the intestinal epithelium. Key in silico predictable parameters include:

• Aqueous Solubility (LogS): The piperazine moiety generally enhances water solubility.[1] However, extensive decoration of the scaffold can decrease solubility. QSAR models based on topological polar surface area (PSA), molecular weight, and logP are commonly used for prediction.[12][13][14]

• Permeability (Caco-2, PAMPA): Intestinal permeability is often predicted using models trained on data from Caco-2 cell assays or parallel artificial membrane permeability assays (PAMPA).[15] For piperazine fragments, the ionization state at intestinal pH is a critical descriptor.

• P-glycoprotein (P-gp) Efflux: P-gp is an efflux transporter that can limit the absorption of its substrates.[16][17] Numerous in silico models, including classification (substrate vs. non-substrate) and regression models, are available to predict P-gp liability.[16][18][19][20]

Distribution

Once absorbed, a drug's distribution to its target tissue is influenced by:

• Plasma Protein Binding (PPB): Highly bound drugs have a lower free concentration available to exert their therapeutic effect. The acidic/basic nature of piperazine derivatives can influence their binding to plasma proteins like albumin and alpha-1-acid glycoprotein.

• Blood-Brain Barrier (BBB) Permeability: For CNS-targeting drugs, crossing the BBB is essential.[15][21][22] For peripherally acting drugs, avoiding BBB penetration is crucial to minimize side effects.[21] In silico models for BBB permeability often incorporate descriptors such as logP, PSA, and the number of hydrogen bond donors and acceptors.[21] P-gp efflux is also a major determinant of brain penetration.[15]

Metabolism

The metabolic fate of a drug determines its half-life and potential for generating active or toxic metabolites. For piperazine-containing compounds, key considerations are:

• Cytochrome P450 (CYP) Metabolism: Piperazine derivatives are frequently metabolized by CYP enzymes, particularly CYP3A4, CYP2D6, and CYP1A2.[4][7][23] They can also act as inhibitors of these enzymes, leading to drug-drug interactions.[4][5][6][7] In silico models can predict sites of metabolism on the molecule and the likelihood of CYP inhibition.[24]

• Metabolic Stability: The susceptibility of a compound to metabolism is assessed through its metabolic stability, often predicted from models trained on liver microsome data.

Excretion

The primary routes of drug excretion are renal and hepatic. While direct in silico prediction of excretion pathways is complex, models can predict properties that influence these processes, such as renal clearance.

Toxicity

Early identification of potential toxicity is a critical component of drug discovery. Important in silico predictable toxicities include:

• hERG Blockade: Inhibition of the human ether-a-go-go-related gene (hERG) potassium channel can lead to life-threatening cardiac arrhythmias. The basic nitrogen of the piperazine can be a pharmacophoric feature for hERG binding, making this a crucial endpoint to model.[25]

• Hepatotoxicity (DILI): Drug-induced liver injury is a major reason for drug withdrawal.

• Genotoxicity (Ames Test): The potential for a compound to cause DNA mutations is a critical safety concern.

A Practical Workflow for In Silico ADMET Profiling of Piperazine-Based Fragments

The following section outlines a robust, step-by-step workflow for the computational assessment of ADMET properties for a library of piperazine-based fragments.

Step 1: Library Preparation and Conformer Generation

The quality of the input structures is paramount for accurate predictions.

• Standardization: Ensure consistent representation of chemical structures (e.g., tautomeric forms, protonation states).

• 3D Conformer Generation: Generate a diverse ensemble of low-energy 3D conformers for each fragment. This is particularly important for models that utilize 3D descriptors.

Step 2: Descriptor Calculation

Molecular descriptors are numerical representations of a molecule's properties. A comprehensive set of descriptors should be calculated, including:

• 1D Descriptors: Molecular weight, atom counts, etc.

• 2D Descriptors: Topological indices, polar surface area (PSA), logP, etc.

• 3D Descriptors: Molecular shape, volume, etc.

Step 3: Model Selection and Application

A variety of in silico ADMET models are available, ranging from simple rule-based systems to complex machine learning algorithms.

• Rule-Based Models: Lipinski's Rule of Five and Veber's rules provide a quick assessment of "drug-likeness."[12]

• Quantitative Structure-Activity/Property Relationship (QSAR/QSPR) Models: These models correlate molecular descriptors with a specific ADMET property.[26][27][28]

• Pharmacophore Models: These models define the 3D arrangement of features necessary for a molecule to interact with a protein, such as a CYP enzyme or the hERG channel.

• Machine Learning and AI Models: Modern approaches utilizing graph neural networks and other advanced algorithms are becoming increasingly prevalent and accurate.[29]

Self-Validating System: It is crucial to employ a consensus modeling approach. By using multiple, mechanistically distinct models for each ADMET endpoint, the confidence in a prediction is significantly increased. A fragment that is consistently flagged as problematic across several models is a high-risk candidate.

Step 4: Data Analysis and Visualization

The output from multiple models can be extensive. Effective data analysis and visualization are key to extracting actionable insights.

• Tabular Summaries: Consolidate the predicted ADMET properties for all fragments into a single table for easy comparison.

• "Traffic Light" System: Use a color-coded system (e.g., green for favorable, yellow for borderline, red for unfavorable) to quickly identify fragments with potential liabilities.

Experimental Workflow Diagram:

Caption: Interplay of physicochemical properties and ADMET outcomes.

Conclusion and Future Directions

The in silico prediction of ADMET properties has become an indispensable component of modern drug discovery. For privileged scaffolds like piperazine, which present both opportunities and challenges, a robust computational strategy is not just advantageous, but essential. By integrating a comprehensive suite of predictive models into a systematic workflow, research teams can make more informed decisions, de-risk their projects at an early stage, and ultimately improve the efficiency and success rate of their drug discovery endeavors.

The future of in silico ADMET prediction lies in the continued development of more accurate and interpretable machine learning and artificial intelligence models. [29][30]The integration of these models with large-scale experimental data and a deeper understanding of the biological mechanisms underlying ADMET will further enhance our ability to design safer and more effective medicines.

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The Strategic Sourcing of a Key Pharmaceutical Building Block: A Technical Guide to CAS 889948-55-4

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Commercial Availability, Cost Analysis, and Synthetic Utility of tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (CAS 889948-55-4).

This guide provides a comprehensive overview of the chemical intermediate tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, a critical building block in modern medicinal chemistry. As the demand for novel therapeutics continues to grow, understanding the commercial landscape and strategic application of such key intermediates is paramount for efficient and cost-effective drug discovery and development. This document serves as a practical resource for laboratory heads, sourcing managers, and bench scientists, offering insights into commercial suppliers, cost analysis, and the synthetic utility of this versatile molecule.

Chemical Identity and Properties

tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, registered under CAS number 889948-55-4, is a bifunctional molecule featuring a Boc-protected piperazine moiety and a primary amine. This unique structural arrangement makes it an invaluable synthon for introducing a constrained diamine linker into a target molecule.

Property	Value
CAS Number	889948-55-4
Chemical Name	tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate
Alternate Names	1-(3-Aminomethyl-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
Molecular Formula	C₁₆H₂₅N₃O₂
Molecular Weight	291.39 g/mol
Appearance	Typically a white to off-white powder or solid

Commercial Suppliers and Market Availability

A diverse range of chemical suppliers offer CAS 889948-55-4 and its isomers, catering to various scales of research and development, from discovery-phase milligrams to process-scale kilograms. The table below provides a non-exhaustive list of potential suppliers. It is crucial to note that availability and lead times can vary, and direct inquiry with the suppliers is recommended for the most current information.

Supplier	Location	Noted Purity/Grades	Scale
Sigma-Aldrich (Merck)	Global	Research Grade	Gram
Thermo Scientific (Fisher Scientific)	Global	≥97%	Milligram to Gram
BLD Pharm	Global	Research Grade	Gram to Kilogram
Vibrant Pharma Inc.	USA	97%	Gram to Kilogram
Zhejiang Jiuzhou Chemical Co., Ltd.	China	99%	Bulk (Kilogram to Metric Ton)
AA Blocks	USA	Research Grade	Gram to Kilogram
Ambeed	USA	Research Grade	Gram
Chemsrc	Online Marketplace	Various	Various
Echemi	Online Marketplace	Various	Various
ChemicalBook	Online Marketplace	Various	Various

Cost Analysis: A Strategic Perspective

The procurement cost of CAS 889948-55-4 is a critical factor in project budgeting, particularly for large-scale screening or lead optimization campaigns. While prices are subject to market fluctuations and order volume, a general cost analysis can be formulated based on publicly available data for research-grade quantities.

Direct pricing for CAS 889948-55-4 is not always publicly listed and often requires a formal quote. However, the price of a closely related isomer, tert-butyl 4-(4-amino-2-methylphenyl)piperazine-1-carboxylate (a structural variant with similar complexity), is available from major suppliers like Sigma-Aldrich at approximately $304.00 per gram . This price point can serve as a valuable benchmark for initial cost estimations. For larger quantities, significant price reductions per gram are expected. For instance, suppliers like Vibrant Pharma Inc. offer a tiered pricing structure, with 1 gram of a similar compound priced at $125.00 and 25 grams at $1,225.00, indicating a price break at larger scales[1].

It is advisable for procurement managers to solicit quotes from multiple vendors, including both domestic and international suppliers, to secure the most competitive pricing. Bulk orders from manufacturers in China, such as Zhejiang Jiuzhou Chemical Co., Ltd., may offer substantial cost savings for process development and scale-up campaigns[2].

Applications in Drug Discovery and Development

The strategic value of CAS 889948-55-4 lies in its utility as a versatile building block, primarily in the construction of molecules with therapeutic potential. The presence of a Boc-protected piperazine and a reactive primary amine allows for sequential and controlled chemical modifications.

Role as a Linker in Proteolysis-Targeting Chimeras (PROTACs)

A significant and cutting-edge application of this molecule and its isomers is in the design of Proteolysis-Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein. The linker component of a PROTAC is crucial for its efficacy, as it dictates the spatial orientation of the target protein and the E3 ligase. tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate provides a semi-rigid linker scaffold that can be readily incorporated into PROTAC synthesis. The primary amine allows for covalent attachment to a warhead that binds the target protein, while the piperazine nitrogen (after deprotection) can be functionalized to connect to the E3 ligase-binding moiety.

Caption: Role of CAS 889948-55-4 as a linker in PROTACs.

Synthesis of Serotonin Reuptake Inhibitors (SRIs)

The phenyl-piperazine scaffold is a well-established pharmacophore in the design of central nervous system (CNS) active compounds, including serotonin reuptake inhibitors. The structural motif present in CAS 889948-55-4 can be found in various patented chemical series targeting the serotonin transporter (SERT). For example, patent US7144884B2 describes phenyl-piperazine derivatives as serotonin reuptake inhibitors, highlighting the importance of this chemical class in the development of antidepressants and anxiolytics[3]. The aminomethyl group on the phenyl ring of CAS 889948-55-4 provides a convenient handle for further chemical elaboration to modulate potency, selectivity, and pharmacokinetic properties.

Representative Synthesis Protocol

The synthesis of tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate can be achieved through a multi-step sequence, typically starting from a commercially available substituted nitrobenzene. Below is a representative, conceptual workflow based on common organic chemistry transformations. For a specific, detailed experimental procedure, it is recommended to consult relevant patents and publications. A method for a closely related compound involves the palladium-catalyzed coupling of 2-amino-5-iodopyridine with a Boc-protected piperazine[4]. A similar strategy can be envisioned for the synthesis of the target compound.

A plausible synthetic route starting from 3-nitrobenzonitrile is outlined below:

Caption: Conceptual synthetic workflow for CAS 889948-55-4.

Disclaimer: This is a generalized synthetic scheme. The actual experimental conditions, including solvents, reagents, temperatures, and reaction times, would need to be optimized.

Conclusion

tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (CAS 889948-55-4) is a strategically important chemical intermediate with a growing relevance in modern drug discovery, particularly in the burgeoning field of targeted protein degradation. A thorough understanding of its commercial availability and a well-defined procurement strategy are essential for research and development teams aiming to leverage its synthetic utility. While the cost for research quantities is notable, the potential for significant price reductions at a larger scale makes it a viable building block for extensive medicinal chemistry programs. As the quest for novel therapeutics intensifies, the demand for such versatile and well-characterized chemical tools is expected to continue its upward trajectory.

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A Technical Guide to the Mechanisms of Action of Biologically Active Piperazine Compounds

Introduction: The Piperazine Scaffold as a Cornerstone of Modern Medicinal Chemistry

The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, is a quintessential example of a "privileged scaffold" in drug discovery.[1][2] Its prevalence in clinically successful drugs across a vast range of therapeutic areas is not accidental.[3][4][5] The unique physicochemical properties of the piperazine moiety—including its high water solubility, tunable basicity, chemical reactivity for synthesis, and conformational flexibility—provide medicinal chemists with a versatile tool to modulate the pharmacokinetic (PK) and pharmacodynamic (PD) properties of drug candidates.[1][6][7] The two nitrogen atoms serve as critical handles for chemical modification, allowing the piperazine core to act as a linker between different pharmacophores or as a central scaffold for building interactions with biological targets.[1] This guide provides an in-depth exploration of the core mechanisms through which piperazine-containing compounds exert their diverse biological effects, offering insights for researchers and drug development professionals.

Section 1: Neuropsychiatric Therapeutics - Modulating Synaptic Transmission

Piperazine derivatives are profoundly impactful in the treatment of central nervous system (CNS) disorders. Their success is partly due to the scaffold's ability to impart favorable CNS pharmacokinetic profiles, but more importantly, its direct involvement in binding to key neuroreceptors.[8][9]

Antipsychotics: Multi-Target Receptor Modulation

Many atypical antipsychotics feature a piperazine ring, which is crucial for their multi-target engagement, particularly with dopamine and serotonin receptors.[10][11] Compounds like Aripiprazole and Clozapine owe their efficacy and side-effect profiles to complex interactions with these systems.[12]

• Mechanism of Action: These agents typically act as partial agonists at dopamine D2 receptors and serotonin 5-HT1A receptors, while simultaneously acting as antagonists at 5-HT2A receptors.[13] This "dopamine-serotonin system stabilizer" activity is key. Partial agonism at D2 receptors allows the drug to reduce dopaminergic neurotransmission in hyperactive pathways (e.g., mesolimbic), alleviating positive symptoms of schizophrenia, while enhancing it in hypoactive pathways (e.g., mesocortical) to address negative and cognitive symptoms. The 5-HT2A antagonism helps to reduce extrapyramidal side effects and may contribute to efficacy against negative symptoms.

Fig. 2: Anthelmintic mechanism of piperazine via GABA receptor agonism.

Antifungals: Disrupting Fungal Cell Integrity

Piperazine-azole hybrids have emerged as potent antifungal agents, often functioning by disrupting the synthesis of ergosterol, a vital component of the fungal cell membrane. [14]

• Mechanism of Action: Similar to established azole antifungals, these piperazine derivatives inhibit the enzyme sterol 14α-demethylase. [14]This enzyme is critical in the ergosterol biosynthetic pathway for converting lanosterol to ergosterol. Its inhibition leads to the depletion of ergosterol and the accumulation of toxic sterol precursors, ultimately disrupting membrane integrity and inhibiting fungal growth. [14]Other piperazine-containing compounds, such as piperazine pyridazinones, inhibit β-1,3-D-glucan synthase, an enzyme essential for fungal cell wall synthesis. [15]

Antivirals: Inhibiting Viral Replication

The piperazine scaffold is present in several antiviral agents, including those targeting HIV and alphaviruses. [16]

• Mechanism of Action: The mechanism can be highly specific to the virus. For instance, piperazine has been shown to bind directly to a conserved hydrophobic pocket of the alphavirus capsid protein, a site targeted by other antiviral compounds. [17]This binding is thought to interfere with the proper assembly or function of the viral capsid. [17]In other contexts, such as with HIV, piperazine derivatives have been designed as non-nucleoside reverse transcriptase inhibitors or to block other stages of the viral life cycle. [16]

Section 3: Anticancer Piperazines - A Multifaceted Attack on Malignancy

The structural versatility of piperazine has been extensively exploited to develop anticancer agents that act through diverse mechanisms. [18][19][20][21]

Kinase Inhibition

Many successful targeted cancer therapies are kinase inhibitors, and the piperazine ring is a common feature in their structures. [2][22]The FDA-approved drug Imatinib, used to treat chronic myeloid leukemia (CML), is a prime example.

• Mechanism of Action: Imatinib functions as an ATP-competitive inhibitor of the Abelson cytoplasmic tyrosine kinase (ABL), as well as c-Kit and the platelet-derived growth factor receptor (PDGFR). [23]In CML, the Bcr-Abl fusion protein has constitutively active tyrosine kinase activity that drives cell proliferation. Imatinib binds to the ATP-binding site of the Bcr-Abl kinase domain, stabilizing an inactive conformation and preventing the phosphorylation of its downstream substrates, thereby blocking the proliferation signal and inducing apoptosis in cancer cells. Most pyrazine-based kinase inhibitors act as ATP-competitive inhibitors. [24]

Induction of Apoptosis

A common mechanism for piperazine-based anticancer agents is the induction of programmed cell death, or apoptosis. [25]

• Mechanism of Action: These compounds can trigger both the extrinsic (death receptor) and intrinsic (mitochondrial) apoptotic pathways. [26]A novel piperazine derivative, PCC, was shown to induce apoptosis in liver cancer cells by activating caspase-8 (extrinsic pathway) and causing a significant drop in mitochondrial membrane potential with subsequent release of cytochrome c (intrinsic pathway). [26]The release of cytochrome c leads to the activation of caspase-9, which, along with caspase-8, activates the executioner caspases-3/7, leading to cell death. [26]

Fig. 3: Dual apoptotic pathways induced by anticancer piperazines.

Inhibition of Microtubule Dynamics

Some piperazine derivatives exert their anticancer effects by interfering with the cytoskeleton.

• Mechanism of Action: The compound AK301, a piperazine derivative, has been shown to inhibit tubulin polymerization. [27]By binding to β-tubulin near the colchicine-binding site, it disrupts the dynamic instability of microtubules, which is essential for forming the mitotic spindle. This leads to cell cycle arrest and subsequent apoptosis. [27]

Section 4: Key Experimental Methodologies

To elucidate the mechanisms described above, a series of well-established experimental protocols are employed. As a Senior Application Scientist, the rationale behind these choices is as critical as the procedure itself.

Protocol: Cell Viability Assessment via MTT Assay

This is a foundational colorimetric assay to determine the cytotoxic potential (IC50) of a compound. It relies on the principle that viable cells with active metabolism can convert the yellow tetrazolium salt MTT into a purple formazan product.

• Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., SNU-475 human liver cancer cells) in a 96-well plate at a density of 1 x 10⁴ cells/well. Allow them to adhere overnight in a 37°C, 5% CO₂ incubator. Rationale: This ensures cells are in a logarithmic growth phase and provides a consistent starting point for the experiment.

  • Compound Treatment: Prepare serial dilutions of the piperazine test compound (e.g., from 0.1 µM to 100 µM). Remove the old media from the cells and add 100 µL of media containing the various compound concentrations. Include a "vehicle control" (e.g., DMSO) and a "no-cell" blank control. Incubate for the desired time period (e.g., 24, 48, or 72 hours). [26] 3. MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Rationale: This allows sufficient time for mitochondrial dehydrogenases in living cells to convert MTT to formazan crystals.

  • Solubilization: Carefully remove the media and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Fig. 4: Experimental workflow for determining compound cytotoxicity.

Protocol: Caspase Activity Assay

This assay quantifies the activation of key apoptotic enzymes. It uses a specific peptide substrate for a caspase (e.g., DEVD for caspase-3) conjugated to a colorimetric or fluorescent reporter.

• Step-by-Step Methodology:

  • Cell Treatment: Treat cells with the piperazine compound at its IC50 concentration for a specified time (e.g., 24 hours). Include positive (e.g., staurosporine) and negative (vehicle) controls.

  • Cell Lysis: Harvest and lyse the cells using a specific lysis buffer provided in a commercial kit. Rationale: This releases the cellular contents, including activated caspases, while preserving their enzymatic activity.

  • Substrate Addition: Add the caspase substrate (e.g., Ac-DEVD-pNA for caspase-3) to the cell lysate and incubate at 37°C.

  • Measurement: Read the absorbance (for a colorimetric assay) or fluorescence at the appropriate wavelength. The signal intensity is directly proportional to the caspase activity.

  • Data Normalization: Normalize the results to the total protein concentration in each lysate to ensure equal loading.

Quantitative Data Summary

The biological activity of piperazine derivatives is quantified by various metrics, which are crucial for comparing potency and guiding structure-activity relationship (SAR) studies.

Compound Class	Target/Assay	Representative Compound	Activity Metric	Value	Reference
Anticancer	SNU-475 Liver Cancer Cells	PCC Derivative	IC50	6.98 ± 0.11 µM	[26]
Anticancer	SNU-423 Liver Cancer Cells	PCC Derivative	IC50	7.76 ± 0.45 µM	[26]
Antipsychotic	Dopamine D2 Receptor	Compound 29	Ki	0.52 nM	[13]
Antipsychotic	Serotonin 5-HT1A Receptor	Compound 29	Ki	0.81 nM	[13]
Antipsychotic	Serotonin 5-HT2A Receptor	Compound 29	Ki	0.23 nM	[13]
Antifungal	Botrytis cinerea	Piperine	EC50	58.66 µg/mL	[28]
Antidepressant	GABAA Receptor Antagonism	2-chlorophenyl)piperazine	IC20	46 µM	[29]

IC50: Half maximal inhibitory concentration; EC50: Half maximal effective concentration; Ki: Inhibitory constant; IC20: Concentration for 20% inhibition.

Conclusion

The piperazine scaffold is a testament to the power of privileged structures in medicinal chemistry. Its ability to be readily modified allows it to interact with a vast array of biological targets, from GPCRs in the brain to enzymes in parasites and kinases in cancer cells. The mechanisms of action are correspondingly diverse, encompassing receptor modulation, enzyme inhibition, disruption of pathogen-specific pathways, and induction of apoptosis. Understanding these core mechanisms is fundamental for current researchers and is essential for rationally designing the next generation of piperazine-based therapeutics with enhanced potency, selectivity, and safety.

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• 17. Evaluation of antiviral activity of piperazine against Chikungunya virus targeting hydrophobic pocket of alphavirus capsid protein - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]
• 20. Fused and Substituted Piperazines as Anticancer Agents: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. researchgate.net [researchgate.net]
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• 26. Mechanism of action of novel piperazine containing a toxicant against human liver cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 29. Structure-dependent inhibition of the human α1β2γ2 GABAA receptor by piperazine derivatives: A novel mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemical reactivity of the primary aminomethyl group on the phenyl ring

An In-depth Technical Guide to the Chemical Reactivity of the Primary Aminomethyl Group on the Phenyl Ring

Authored by a Senior Application Scientist

Foreword: Beyond the Benzylamine Backbone

To the seasoned researcher, benzylamine and its derivatives are foundational building blocks. However, a nuanced understanding of the chemical reactivity of the primary aminomethyl group attached to a phenyl ring is what separates routine synthesis from elegant, high-yield molecular design. This guide moves beyond simple schematics to explore the subtle interplay of electronics, sterics, and reaction conditions that govern the transformations of this versatile functional group. Herein, we dissect the causality behind experimental choices, offering not just protocols, but a strategic framework for manipulating the aminomethylphenyl moiety with precision and foresight.

Electronic Landscape and its Influence on Reactivity

The reactivity of the primary aminomethyl group (-CH₂NH₂) is intrinsically linked to the electronic nature of the phenyl ring to which it is attached. The lone pair of electrons on the nitrogen atom is the heart of its nucleophilicity and basicity. However, the benzene ring, while not in direct conjugation with the nitrogen lone pair, exerts a significant inductive effect through the methylene (-CH₂) spacer.

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃) or alkyl groups on the phenyl ring increase electron density on the ring through resonance and inductive effects. This has a minor, but not insignificant, electron-donating effect on the aminomethyl group, slightly enhancing its nucleophilicity.

• Electron-Withdrawing Groups (EWGs): Conversely, groups like nitro (-NO₂) or cyano (-CN) pull electron density away from the phenyl ring. This inductive pull is transmitted through the methylene bridge, rendering the nitrogen lone pair less available and thus decreasing the nucleophilicity and basicity of the amino group.

The pKa of the conjugate acid (ArCH₂NH₃⁺) is a direct quantitative measure of this effect. Typically, the pKa of benzylamine is around 9.3. The presence of EWGs will lower this value, while EDGs will result in a slight increase.

Table 1: Influence of Phenyl Ring Substituents on the pKa of Benzylamine Derivatives

Substituent (Position)	pKa of ArCH₂NH₃⁺	Effect on Basicity
4-Methoxy	9.63	Increased
Unsubstituted	9.34	Baseline
4-Chloro	9.14	Decreased
4-Nitro	8.60	Significantly Decreased

Data compiled from various sources for illustrative purposes.

This understanding of electronic modulation is critical when selecting reagents and reaction conditions. For instance, a benzylamine bearing a strong EWG may require a stronger base or more forcing conditions to undergo N-alkylation compared to its electron-rich counterpart.

Core Reactions of the Aminomethyl Group

The primary aminomethyl group is a versatile handle for a wide array of chemical transformations. We will explore the most common and impactful of these, focusing on the mechanistic underpinnings and practical considerations.

N-Acylation: The Gateway to Amides

The reaction of a primary aminomethyl group with an acylating agent (e.g., acid chloride, anhydride) is one of the most robust and widely used transformations. It proceeds via a nucleophilic acyl substitution mechanism.

Mechanism & Workflow

Caption: Workflow for N-acylation of a primary aminomethyl group.

Self-Validating Protocol: Synthesis of N-benzylacetamide

• Dissolution: Dissolve benzylamine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.1-1.5 eq) or diisopropylethylamine (DIPEA), to the solution. Causality: The base is crucial to neutralize the HCl byproduct generated during the reaction, preventing the protonation of the starting amine and driving the reaction to completion.

• Acylating Agent Addition: Cool the solution to 0 °C in an ice bath. Slowly add acetyl chloride (1.05 eq) dropwise. Causality: The exothermic nature of the reaction necessitates cooling to prevent side reactions and ensure controlled addition.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Self-Validation: A successful reaction will show the consumption of the benzylamine spot/peak and the appearance of a new, less polar product spot/peak.

• Workup: Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

N-Alkylation: Building Secondary and Tertiary Amines

N-alkylation involves the reaction of the aminomethyl group with an alkyl halide or a carbonyl compound via reductive amination.

2.2.1. Direct Alkylation with Alkyl Halides

While seemingly straightforward, direct alkylation with alkyl halides can be challenging to control. The initially formed secondary amine is often more nucleophilic than the starting primary amine, leading to over-alkylation and the formation of tertiary amines and even quaternary ammonium salts.

Caption: The challenge of over-alkylation in direct N-alkylation.

Expert Insight: To favor mono-alkylation, use a large excess of the primary amine or employ bulky alkylating agents that sterically hinder subsequent reactions.

2.2.2. Reductive Amination: The Controlled Approach

Reductive amination is the preferred method for controlled mono-N-alkylation. This two-step, one-pot process involves the initial formation of an imine or enamine by reacting the amine with a carbonyl compound (aldehyde or ketone), followed by in-situ reduction.

Mechanism & Workflow

Caption: Reductive amination workflow for controlled N-alkylation.

Self-Validating Protocol: Synthesis of N-ethylbenzylamine

• Setup: To a solution of benzylamine (1.0 eq) in a suitable solvent like 1,2-dichloroethane (DCE) or methanol, add acetaldehyde (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. The formation of the imine intermediate can sometimes be observed by a change in color or by ¹H NMR if desired.

• Reduction: Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.2-1.5 eq) portion-wise. Causality: NaBH(OAc)₃ is a preferred reagent as it is mild enough not to reduce the starting aldehyde but is highly effective at reducing the protonated imine intermediate. This selectivity is key to the success of the one-pot reaction.

• Reaction Monitoring: Stir the reaction for 2-16 hours at room temperature. Monitor by TLC or LC-MS for the consumption of the starting amine. Self-Validation: The disappearance of the benzylamine and the appearance of the desired N-ethylbenzylamine product confirms the reaction's progress.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract with an organic solvent, dry, and concentrate. Purify by column chromatography.

Diazotization and Subsequent Transformations

While the diazotization of anilines is a cornerstone of aromatic chemistry, the corresponding reaction on a primary aminomethyl group is less common and leads to different outcomes. Instead of forming a stable diazonium salt on the phenyl ring, the aliphatic nature of the primary amine leads to the formation of a highly unstable alkyldiazonium ion. This species readily loses dinitrogen (N₂) to form a primary carbocation centered on the benzylic position.

Caption: Directed ortho-metalation (DoM) workflow.

Role in Buchwald-Hartwig and Suzuki Couplings

While the aminomethyl group itself does not directly participate in the catalytic cycle of cross-coupling reactions like Suzuki or Buchwald-Hartwig amination, its presence on one of the coupling partners can influence reaction outcomes. More importantly, benzylamines are common products of Buchwald-Hartwig amination where a benzyl halide is coupled with an amine, or vice-versa.

The primary amine can also be a substrate for C-N cross-coupling with an aryl halide to form a secondary arylamine, a reaction of significant importance in pharmaceutical synthesis.

Protocol: Buchwald-Hartwig Amination to form N-Arylbenzylamine

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the aryl halide (1.0 eq), benzylamine (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., Xantphos, 2-4 mol%), and a base (e.g., Cs₂CO₃ or NaOtBu, 1.5-2.0 eq) in a reaction vessel.

• Solvent Addition: Add an anhydrous, deoxygenated solvent such as toluene or dioxane.

• Reaction: Seal the vessel and heat the reaction mixture to the appropriate temperature (typically 80-110 °C) for several hours. Causality: The inert atmosphere is critical as the palladium(0) active catalyst is sensitive to oxidation. The ligand is essential for stabilizing the palladium center and facilitating the reductive elimination step that forms the C-N bond.

• Monitoring and Workup: Monitor the reaction by LC-MS. Upon completion, cool the mixture, dilute with an organic solvent, and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Purification: Concentrate the filtrate and purify the residue by column chromatography.

Conclusion: A Strategic Perspective

The primary aminomethyl group on a phenyl ring is far more than a simple linker. It is a dynamic functional group whose reactivity is finely tuned by the electronic environment of the aromatic ring. A thorough understanding of its pKa, susceptibility to electronic effects, and its behavior in fundamental reactions like acylation and reductive amination is paramount. Furthermore, leveraging this group as a synthetic handle in more advanced methodologies like directed ortho-metalation opens up avenues for complex molecular construction. The protocols and mechanistic insights provided in this guide serve as a robust framework for any scientist seeking to exploit the full synthetic potential of this ubiquitous chemical moiety.

References

• Title: The pKa of Benzylamine Source: Evans, D. A. The Evans pKa Table. Harvard University. URL: [Link]

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride Source: Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. J. Org. Chem. 1996, 61 (11), 3849–3862. URL: [Link]

• Title: Directed ortho metalation (DoM). A directed-group approach to aromatic substitution Source: Snieckus, V. Chem. Rev. 1990, 90 (6), 879–933. URL: [Link]

The Strategic Imperative of the Boc Protecting Group in Multi-Step Organic Synthesis: A Technical Guide

In the intricate and often lengthy narrative of multi-step organic synthesis, the ability to selectively mask and unmask reactive functional groups is a central theme. Among the arsenal of chemical tools available to the modern synthetic chemist, the tert-butoxycarbonyl (Boc) protecting group stands as a paragon of efficiency, reliability, and strategic versatility.[1][2] Its widespread adoption in the synthesis of complex molecules, from peptides to pharmaceuticals, is a testament to its robust nature and predictable reactivity.[1][3][4] This technical guide provides an in-depth exploration of the Boc group, moving beyond simple procedural descriptions to elucidate the mechanistic underpinnings and strategic considerations that guide its application in research, development, and manufacturing.

Core Principles: The Chemical Rationale for Boc Protection

Amines are fundamental nucleophiles in organic chemistry, and their reactivity often needs to be tempered to prevent undesired side reactions during the elaboration of other parts of a molecule.[5][6] The Boc group achieves this by converting a primary or secondary amine into a carbamate, a functional group that is significantly less nucleophilic and basic.[5][7] This transformation is not merely a chemical convenience; it is a strategic decision rooted in several key principles:

• Stability and Orthogonality: The Boc group is remarkably stable under a wide range of reaction conditions, including basic hydrolysis, many nucleophiles, and catalytic hydrogenation.[7] This stability is crucial for its role in multi-step synthesis, allowing for a diverse array of chemical transformations to be performed elsewhere in the molecule without compromising the protected amine.[1] Critically, its lability under acidic conditions provides a clean and selective method for deprotection, rendering it orthogonal to other common protecting groups like the base-labile fluorenylmethyloxycarbonyl (Fmoc) and the hydrogenolysis-labile benzyloxycarbonyl (Cbz) groups.[7][8] This orthogonality is the cornerstone of modern protecting group strategies, enabling the sequential deprotection of different functional groups within the same molecule.[9]

• Enhanced Solubility: The introduction of the bulky and non-polar tert-butyl group can significantly alter the solubility profile of a molecule, often rendering intermediates more soluble in common organic solvents.[1] This can be a significant advantage in facilitating purification and handling during a synthetic sequence.

• Predictable Reactivity: The well-defined and predictable conditions for both the introduction and removal of the Boc group provide a high degree of control over the synthetic process, minimizing the risk of unexpected side reactions and improving overall yield and purity.[2]

The Mechanics of Protection and Deprotection

A thorough understanding of the reaction mechanisms governing the application and removal of the Boc group is essential for optimizing reaction conditions and troubleshooting potential issues.

Boc Protection: Formation of the Carbamate

The most common reagent for the introduction of the Boc group is di-tert-butyl dicarbonate (Boc₂O), often referred to as Boc anhydride.[10] The reaction proceeds via a nucleophilic acyl substitution where the amine attacks one of the carbonyl carbons of Boc₂O.[6][11]

The mechanism can proceed with or without a base. In the absence of a base, the intermediate tert-butyl carbonate acts as a leaving group and subsequently picks up the proton from the protonated amine. This tert-butyl bicarbonate then decomposes into carbon dioxide and tert-butanol.[11]

Alternatively, a base such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP) can be used to scavenge the proton from the amine, driving the reaction to completion.[12][13] The choice of whether to use a base, and which base to use, is often substrate-dependent.

Caption: Generalized workflow for the Boc protection of an amine.

• Dissolve the amine starting material (1.0 equiv) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Add di-tert-butyl dicarbonate (1.1-1.5 equiv).

• If required, add a base such as triethylamine (1.1-1.5 equiv) or a catalytic amount of DMAP.

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is typically quenched with water or a mild aqueous acid, and the product is extracted with an organic solvent.

• The organic layer is then washed, dried, and concentrated under reduced pressure to afford the crude Boc-protected amine, which can be purified by column chromatography if necessary.

Boc Deprotection: Acid-Mediated Cleavage

The removal of the Boc group is most commonly achieved under acidic conditions.[14][15] Strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) are typically employed.[13][16] The mechanism is an acid-catalyzed elimination reaction.[17]

The reaction is initiated by the protonation of the carbonyl oxygen of the carbamate.[5][18] This is followed by the cleavage of the tert-butyl-oxygen bond to generate a stable tert-butyl cation and a carbamic acid intermediate.[5][18] The carbamic acid is unstable and rapidly decarboxylates to yield the free amine and carbon dioxide gas.[6][18] The liberated amine is then protonated by the excess acid in the reaction mixture to form the corresponding ammonium salt.[18]

Caption: Acid-catalyzed deprotection of a Boc-protected amine.

It is important to note that the tert-butyl cation generated during deprotection can act as an electrophile and alkylate other nucleophilic sites in the molecule, a potential side reaction that must be considered.[13][19] To mitigate this, scavengers such as anisole, thioanisole, or triisopropylsilane (TIS) are often added to the deprotection cocktail to trap the tert-butyl cation.[13]

• Dissolve the Boc-protected compound in a suitable solvent, typically dichloromethane (DCM).

• Cool the solution in an ice bath.

• Add trifluoroacetic acid (TFA) dropwise. A common ratio is 1:1 TFA:DCM, but this can be varied depending on the substrate's sensitivity.[16]

• If necessary, add a scavenger such as anisole or triisopropylsilane (1-5% v/v).

• Allow the reaction to stir at room temperature, monitoring its progress by TLC or LC-MS. Deprotection is often rapid, occurring within 30 minutes to a few hours.[16]

• Upon completion, the solvent and excess TFA are removed under reduced pressure. The resulting crude amine salt can be used directly in the next step or neutralized with a base and purified.

Reagent/Condition	Stability of Boc Group	Notes
Stable
Strong Bases (e.g., NaOH, LiOH)	High	The carbamate is resistant to basic hydrolysis.[7]
Nucleophiles (e.g., amines, thiols)	High	Generally stable to a wide range of nucleophiles.
Catalytic Hydrogenation (e.g., H₂, Pd/C)	High	Orthogonal to Cbz group removal.[7]
Labile
Strong Acids (e.g., TFA, HCl)	Low	Standard deprotection conditions.[13][20]
Lewis Acids (e.g., AlCl₃, ZnBr₂)	Moderate to Low	Can offer selectivity in some cases.[13][15]
Elevated Temperatures	Moderate	Thermal deprotection is possible but less common.[21]

Strategic Applications in Multi-Step Synthesis

The true power of the Boc protecting group is realized in its strategic application within complex synthetic endeavors, particularly in peptide synthesis, total synthesis of natural products, and drug development.

Peptide Synthesis

In solid-phase peptide synthesis (SPPS), the Boc group has historically played a pivotal role.[22][23] In the "Boc/Bzl" strategy, the α-amino group of the growing peptide chain is temporarily protected with the Boc group, while the side chains of reactive amino acids are protected with benzyl-based groups.[24] The Boc group is cleaved at each cycle using TFA, and the newly liberated amine is then coupled with the next activated amino acid.[16] The final peptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously using a strong acid like hydrogen fluoride (HF).[22]

Caption: A simplified cycle of solid-phase peptide synthesis using the Boc strategy.

While the Fmoc/tBu strategy is now more prevalent due to its milder deprotection conditions, the Boc strategy remains valuable for the synthesis of certain peptides, such as those containing ester or thioester moieties.[22]

Total Synthesis of Natural Products

The total synthesis of complex natural products often requires a sophisticated protecting group strategy to navigate numerous synthetic steps.[] The Boc group is frequently employed to protect amine functionalities while other transformations, such as carbon-carbon bond formations, oxidations, or reductions, are carried out.[26] Its orthogonality to many other protecting groups allows for the selective unmasking of the amine at a late stage in the synthesis for further functionalization.

Drug Development and Medicinal Chemistry

In the development of new pharmaceutical agents, the Boc group is an indispensable tool.[3][] It allows medicinal chemists to precisely control the reactivity of amino groups during the synthesis of drug candidates, preventing unwanted side reactions and ensuring the desired molecular architecture is achieved.[3][4] This is particularly crucial in the synthesis of peptide-based drugs, antibiotics, and anticancer agents.[3][4] The reliability and scalability of Boc protection and deprotection reactions also make it a suitable choice for process development and the large-scale synthesis of active pharmaceutical ingredients (APIs).

Conclusion: A Cornerstone of Modern Synthesis

The tert-butoxycarbonyl protecting group is more than just a chemical reagent; it is a strategic enabler in the field of organic synthesis. Its unique combination of stability, orthogonality, and predictable reactivity has cemented its place as a cornerstone of modern synthetic chemistry.[1][8] A comprehensive understanding of its mechanistic principles and strategic applications is essential for any researcher, scientist, or drug development professional seeking to construct complex molecules with precision and efficiency. The continued and widespread use of the Boc group is a testament to its enduring utility and its indispensable role in advancing the frontiers of chemical synthesis.

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• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. (2013). Methods in Molecular Biology.
• Boc Protection Mechanism (Boc2O). Common Organic Chemistry.
• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis.
• Boc Deprotection Mechanism - TFA. Common Organic Chemistry.
• Peptide Synthesis. (2024). Chemistry LibreTexts.
• Boc Protection Mechanism (Boc2O + Base). Common Organic Chemistry.
• The Role of the Tert-Butoxycarbonyl (Boc) Protecting Group in Modern Organic Synthesis: A Technical Guide. Benchchem.
• Boc Protection - Common Conditions. Common Organic Chemistry.
• The Strategic Shield: A Technical Guide to Boc and Z Protecting Groups in Peptide Synthesis. Benchchem.
• Application Notes and Protocols: Step-by-Step Boc Deprotection Using Trifluoroacetic Acid (TFA). Benchchem.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• Boc Protecting Group for Amines. Chemistry Steps.
• Amine Protection and Deprotection. Master Organic Chemistry.
• tert-Butyloxycarbonyl protecting group. Wikipedia.
• Amine Protection / Deprotection. Fisher Scientific.
• tert-Butoxycarbonyl
• Is the protecting group boc of the amino group stable at 37°C? (2024).
• BOC protecting groups have become a crucial tool in accelerating the development of innov
• Boc Protected Compounds. (2023). Hebei Boze Chemical Co., Ltd..
• Terminology of Antibody Drug for Boc Chemistry. GenScript.
• Boc Solid Phase Peptide Synthesis. ChemPep.
• The Critical Role of BOC Protecting Groups in Drug Synthesis. (2025). Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd..
• Orthogonality of Boc and Me Protecting Groups: A Technical Guide for Researchers. Benchchem.
• An In-depth Technical Guide to Boc Protecting Group Chemistry for Researchers, Scientists, and Drug Development Professionals. Benchchem.
• BOC Protection and Deprotection. 百灵威.
• BOC deprotection. (2023). Hebei Boze Chemical Co., Ltd..
• What is the protection of BOC in organic synthesis processes? (2022). Quora.
• Total Synthesis Services of N
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020).
• Boc Deprotection Mechanism. (2022). YouTube.
• Protecting Groups for Amines: Carbam
• BOC Protection and Deprotection. (2025). J&K Scientific LLC.
• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? (2012).
• Medicinal Chemistry. BOC Sciences.
• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd..
• SUPPORTING INFORM
• BOC-ON. Sigma-Aldrich.
• Asymmetric Total Synthesis of Vilmotenitine A and Structural Revision of Hemsleyaconitine F. (2025). American Chemical Society.
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Thermal Stability and Degradation Profile of Aqueous Piperazine Solutions: An In-depth Technical Guide

Foreword

Piperazine, a cyclic diamine, is a molecule of significant industrial and pharmaceutical importance. Its applications range from a critical component in carbon capture technologies to a core scaffold in numerous active pharmaceutical ingredients (APIs). Understanding the thermal stability and degradation profile of aqueous piperazine solutions is paramount for ensuring process efficiency, product purity, and safety in these diverse fields. This guide provides a comprehensive technical overview of the factors governing piperazine's stability, the mechanisms of its degradation, and the analytical methodologies required for its characterization. Drawing upon established research, this document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals.

Introduction to Piperazine and its Chemical Stability

Piperazine is a six-membered heterocyclic compound containing two nitrogen atoms at opposite positions. Its unique structure imparts a combination of properties, including high reactivity with acidic gases like CO2 and a relatively stable ring structure.[1] However, like all organic molecules, piperazine is susceptible to degradation under certain conditions, particularly at elevated temperatures and in the presence of oxygen. The degradation of piperazine can lead to the formation of various byproducts, which can negatively impact its performance in industrial applications and introduce impurities in pharmaceutical preparations.

The primary modes of piperazine degradation are thermal and oxidative pathways. Thermal degradation is primarily driven by high temperatures, while oxidative degradation is initiated by the presence of oxygen and often catalyzed by metal ions.[2][3] A thorough understanding of these degradation pathways is crucial for predicting the long-term stability of piperazine solutions and developing strategies to mitigate degradation.

Thermal Degradation of Aqueous Piperazine Solutions

The thermal stability of piperazine is a key advantage in many of its applications.[4][5] Compared to other amines like monoethanolamine (MEA), piperazine exhibits significantly lower degradation rates at elevated temperatures.[4][5] However, under stringent conditions, typically above 135°C, thermal degradation does occur.

Mechanism of Thermal Degradation

The thermal degradation of piperazine is believed to be initiated by the nucleophilic attack of a piperazine molecule on a protonated piperazine molecule (H+PZ).[6][7] This reaction leads to the opening of the piperazine ring and the formation of an intermediate, which can then undergo further reactions to form a variety of degradation products. The degradation is first-order with respect to the piperazine concentration and demonstrates an Arrhenius dependence on temperature, with a reported activation energy of approximately 184 kJ/mol.[2][8][9]

Major Thermal Degradation Products

The primary products of piperazine thermal degradation in aqueous solutions include:

• N-(2-aminoethyl)piperazine (AEP) [6][10]

• N-formylpiperazine (FPZ) [2][6][7]

• Ammonium [2][6][7]

• 2-imidazolidone [4][6][7]

These products account for a significant portion of the degraded piperazine.[6] Other minor degradation products that have been identified include various amines, amides, and carboxylate ions.[6]

Degradation Product	Typical Concentration Range (relative to initial PZ)	Analytical Method(s)
N-(2-aminoethyl)piperazine (AEP)	High	Cation Ion Chromatography, GC-MS
N-formylpiperazine (FPZ)	High	Cation Ion Chromatography, GC-MS
Ammonium	High	Cation Ion Chromatography
2-imidazolidone	Moderate	Cation Ion Chromatography, GC-MS
Ethylenediamine (EDA)	Low	Cation Ion Chromatography, GC-MS
1,1'-(1,2-ethanediyl)bis-piperazine (PEP)	Low	GC-MS
Table 1: Common thermal degradation products of aqueous piperazine solutions.

Factors Influencing Thermal Degradation

Several factors can influence the rate and extent of piperazine's thermal degradation:

• Temperature: As expected, higher temperatures significantly accelerate the degradation rate.[2][8][9]

• CO2 Loading: The presence of dissolved CO2 increases the concentration of protonated piperazine species, which are key reactants in the degradation initiation step.[6][8][9] Consequently, higher CO2 loading generally leads to increased degradation, up to a certain point where the concentration of free piperazine becomes a limiting factor.[8][9]

• Piperazine Concentration: The rate of degradation is slightly more than first order with respect to piperazine concentration, meaning higher concentrations can lead to a proportionally higher degradation rate.[8]

• Presence of Other Amines: Blending piperazine with other amines can alter the degradation profile. For instance, in MDEA/PZ blends, both amines can degrade, and the presence of one can influence the degradation rate of the other.[11]

Oxidative Degradation of Aqueous Piperazine Solutions

Oxidative degradation is a significant concern, particularly in applications where the piperazine solution is exposed to air or other oxidizing agents. This degradation pathway is often more complex than thermal degradation and can be catalyzed by various species.

Mechanism of Oxidative Degradation

The oxidative degradation of piperazine is a free-radical process. It is initiated by the reaction of piperazine with dissolved oxygen, often catalyzed by metal ions such as iron (Fe2+) and copper (Cu2+).[2][3] The presence of these metals can significantly accelerate the degradation rate.[2] The mechanism involves the formation of various reactive oxygen species and piperazine-derived radicals, which then propagate a chain reaction leading to a wide range of degradation products.

Major Oxidative Degradation Products

The products of oxidative degradation are numerous and can vary depending on the specific conditions. Some of the most commonly identified products include:

• Ammonia [3]

• Formate [3][12]

• Ethylenediamine (EDA) [3][12]

• Piperazinol [3]

• Piperazinone [3]

• Formylpiperazine (FPZ) [12]

Degradation Product	Typical Concentration Range (relative to initial PZ)	Analytical Method(s)
Ammonia	High	Cation Ion Chromatography
Formate	High	Anion Chromatography
Ethylenediamine (EDA)	Moderate to High	Cation Ion Chromatography, GC-MS
Piperazinol	Intermediate	GC-MS, LC-MS
Piperazinone	Intermediate	GC-MS, LC-MS
Formylpiperazine (FPZ)	Moderate	Cation Ion Chromatography, GC-MS
Oxalate	Low to Moderate	Anion Chromatography
Table 2: Common oxidative degradation products of aqueous piperazine solutions.

Factors Influencing Oxidative Degradation

The rate of oxidative degradation is highly sensitive to several factors:

• Oxygen Concentration: The degradation rate is approximately first order with respect to the oxygen concentration.[13]

• Metal Catalysts: The presence of dissolved metals, particularly copper and iron, can dramatically increase the rate of oxidation.[2][3] Stainless steel components can also contribute to metal ion contamination.[2]

• Temperature: While oxidative degradation can occur at lower temperatures than thermal degradation, higher temperatures will still accelerate the reaction rates.

• Presence of Inhibitors: Certain chemical inhibitors can be added to the solution to quench the free radical reactions and reduce the rate of oxidative degradation.[2]

• Presence of NO2: In post-combustion capture scenarios, the presence of NO2 in the flue gas can significantly increase the piperazine oxidation rate, possibly through radical reactions.[14]

Experimental Protocols for Assessing Piperazine Stability

To accurately assess the thermal and oxidative stability of aqueous piperazine solutions, well-defined experimental protocols are essential.

Thermal Stability Testing

A common method for evaluating thermal stability involves heating the piperazine solution in a sealed, oxygen-free environment for a specified period.

Step-by-Step Methodology:

• Sample Preparation: Prepare an aqueous solution of piperazine at the desired concentration. If studying the effect of CO2, preload the solution to the desired loading level.

• Reactor Loading: Transfer a known volume of the solution into a high-pressure, high-temperature reactor (e.g., a stainless steel cylinder).

• Inerting: Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove all oxygen.

• Heating: Place the reactor in an oven or heating block and maintain it at the desired test temperature (e.g., 135°C, 150°C, 175°C) for a predetermined duration.

• Sampling: At regular intervals, carefully cool the reactor and take a sample of the solution for analysis.

• Analysis: Analyze the samples for the concentration of piperazine and its degradation products using appropriate analytical techniques (see Section 5.0).

Oxidative Stability Testing

Oxidative stability testing requires the controlled introduction of an oxidant, typically oxygen or air.

Step-by-Step Methodology:

• Sample Preparation: Prepare the aqueous piperazine solution as described for thermal stability testing. If investigating catalytic effects, add the desired concentration of metal salts.

• Reactor Setup: Use a reactor equipped with a gas inlet for sparging, a condenser to prevent solvent loss, and a sampling port.

• Gas Sparging: Continuously bubble a gas stream with a known oxygen concentration (e.g., air or a specific O2/N2 mixture) through the solution at a controlled flow rate.

• Temperature Control: Maintain the reactor at a constant temperature (e.g., 55°C, 70°C).

• Sampling: Collect liquid samples at regular intervals.

• Analysis: Analyze the samples for piperazine and degradation product concentrations.

Analytical Methodologies for Degradation Profiling

A combination of analytical techniques is typically required for a comprehensive analysis of piperazine and its degradation products.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a common method for quantifying piperazine. Since piperazine itself has a poor UV chromophore, derivatization with an agent like 4-chloro-7-nitrobenzofuran (NBD-Cl) is often employed to create a UV-active derivative, allowing for sensitive detection at low levels.[15][16]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying and quantifying volatile and semi-volatile degradation products.[12]

• Ion Chromatography (IC): IC is used to quantify ionic species, including ammonium and various carboxylate ions (e.g., formate, oxalate) that are common degradation products.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to elucidate the structure of unknown degradation products.[17]

The choice of analytical method will depend on the specific degradation products of interest and the required sensitivity.[18]

Mitigation Strategies and Concluding Remarks

Several strategies can be employed to minimize the degradation of aqueous piperazine solutions:

• Temperature Control: Operating at the lowest effective temperature can significantly reduce the rate of thermal degradation.

• Oxygen Exclusion: For applications sensitive to oxidation, maintaining an inert atmosphere and minimizing air ingress is crucial.

• Material Selection: Using materials of construction that are resistant to corrosion and do not leach metal ions can help to reduce catalytic oxidative degradation.

• Use of Inhibitors: The addition of appropriate antioxidants or radical scavengers can be an effective way to control oxidative degradation.[2]

• Solvent Management: In industrial processes, solvent reclaiming and the removal of degradation products and contaminants can help to maintain the stability and performance of the piperazine solution.[3]

References

• Freeman, S. A. (2011). Thermal Degradation and Oxidation of Aqueous Piperazine for Carbon Dioxide Capture. The University of Texas at Austin. [Link]

• Léon, F. A., et al. (2021). Rationalizing Product Formation in Piperazine Degradation: A Computational Study. Industrial & Engineering Chemistry Research, 60(4), 1865–1875. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Industrial & Engineering Chemistry Research, 51(22), 7726–7735. [Link]

• Nielsen, P., et al. (2013). Oxidation of piperazine in post-combustion carbon capture. Energy Procedia, 37, 1837-1848. [Link]

• Chen, X., et al. (2017). Mitigation methods for piperazine oxidation in post-combustion carbon capture. International Journal of Greenhouse Gas Control, 63, 244-253. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. Industrial & Engineering Chemistry Research, 51(22), 7719–7725. [Link]

• Various Authors. (2025). Degradation of aqueous piperazine in carbon dioxide capture. Request PDF. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. Request PDF. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Industrial & Engineering Chemistry Research. [Link]

• Wang, T., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering, 11(6), 111228. [Link]

• Sun, J., et al. (2022). Intriguing Thermal Degradation Behavior of Aqueous Piperazine for Carbon Dioxide Capture: A First-Principles Assessment. ACS Sustainable Chemistry & Engineering, 10(29), 9534–9542. [Link]

• Sexton, A. J. (2008). Recent Advances in Post-Combustion CO2 Capture Chemistry : Oxidation of Aqueous Piperazine: Oxidation Rates, Products, and High-Temperature Stability. The University of Texas at Austin. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. Industrial & Engineering Chemistry Research. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Request PDF. [Link]

• Freeman, S. A. (2011). Thermal Degradation and Oxidation of Aqueous Piperazine for Carbon Dioxide Capture. University of Texas at Austin. [Link]

• Sexton, A. J., & Rochelle, G. T. (2011). Oxidation and thermal degradation of methyldiethanolamine/piperazine in CO₂ capture. International Journal of Greenhouse Gas Control, 5(4), 992-1001. [Link]

• Freeman, S. A., & Rochelle, G. T. (2013). Thermal degradation of piperazine and its structural analogs. Energy Procedia, 37, 1787-1794. [Link]

• Morken, A. K., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research, 61(43), 15993–16007. [Link]

• Reddy, B. R., et al. (2015). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 7(4), 1010-1016. [Link]

• Reddy, B. R., et al. (2015). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. [Link]

• Ghaemi, A., et al. (2018). Thermal Degradation of Piperazine in Sulfolane Aqueous Solution in CO2 Capture Process. International Journal of Chemical and Molecular Engineering, 12(5), 244-249. [Link]

• UNODC. (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

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Review of patents citing tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

Starting Patent Analysis

I've started gathering patent data by using Google. I am focusing on patents that cite the specified chemical compound. I am looking into the therapeutic fields, any important chemical changes, and the names of the inventors and assignees involved.

Exploring Patent Data

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Outlining The Guide

I'm now outlining the guide. I'll begin with Google searches for relevant patents, looking at therapeutic areas, modifications, inventors, and assignees. The next step is analyzing results for common structural motifs and applications. A guide will follow, starting with an intro to the core molecule's significance, including sections on therapeutic targets, visual diagrams, and synthetic methods. Later, I'll add a mechanism of action section, future perspectives, and a comprehensive references list.

Defining the Patent Scope

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Analyzing the Patent Landscape

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I've developed a detailed outline for the patent guide. The structure will start with an introduction to the core molecule, "tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate," emphasizing its importance in medicinal chemistry. Following this, I'll provide a visual analysis using a graph viz diagram. The core of the guide analyzes the patent landscape, categorizing patents by therapeutic area and structural modifications, with data summarized in a table. Finally, I'll detail synthetic methodologies.

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Defining Guide Components

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Protocols & Analytical Methods

Amide Coupling Protocol using tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate: An In-Depth Technical Guide

Introduction: The Central Role of the Amide Bond and the Utility of a Pre-functionalized Building Block

The formation of an amide bond is arguably one of the most critical reactions in medicinal chemistry and drug development, forming the backbone of peptides and a vast array of pharmacologically active molecules.[1][2][3] The strategic coupling of a carboxylic acid and an amine is a cornerstone of modern organic synthesis.[4] This guide provides a detailed protocol and mechanistic insights for the use of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, a versatile building block that incorporates a primary amine for amide bond formation, a piperazine ring common in pharmacophores, and a Boc-protecting group for orthogonal synthesis strategies.

This bifunctional molecule is particularly valuable in the synthesis of complex molecules, including targeted protein degraders (TPDs) where it can function as a linker component.[5] Understanding the nuances of amide coupling with this specific reagent is paramount to achieving high yields, minimizing side reactions, and ensuring the stereochemical integrity of the final product.

Mechanistic Pillars of Amide Bond Formation

The direct condensation of a carboxylic acid and an amine to form an amide is generally unfavorable due to the formation of a stable ammonium-carboxylate salt.[4] Therefore, the carboxylic acid must first be "activated" to create a more electrophilic species that is susceptible to nucleophilic attack by the amine.[3] The most common strategies involve the use of coupling reagents.

Carbodiimide-Mediated Coupling (EDC/NHS)

A widely employed method utilizes a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an additive like N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[6]

The mechanism proceeds as follows:

• Activation of the Carboxylic Acid: The carboxylic acid reacts with EDC to form a highly reactive O-acylisourea intermediate.[4][6]

• Formation of a Stable Active Ester: This intermediate is prone to hydrolysis.[6] NHS intercepts the O-acylisourea to form a more stable NHS ester, which is less susceptible to hydrolysis and reacts efficiently with primary amines.[6][7]

• Nucleophilic Attack by the Amine: The primary amine of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate attacks the carbonyl carbon of the NHS ester, forming a tetrahedral intermediate.

• Amide Bond Formation: The tetrahedral intermediate collapses, eliminating NHS and forming the stable amide bond.[6]

Caption: General mechanism for HATU-mediated amide coupling.

Experimental Protocols

The following protocols are designed as a starting point and may require optimization based on the specific carboxylic acid substrate.

Protocol 1: EDC/NHS Coupling in an Aprotic Solvent

This protocol is suitable for a wide range of carboxylic acids and is generally cost-effective.

Materials:

• Carboxylic acid (1.0 eq)

• tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (1.1 eq)

• EDC (1.2 eq)

• NHS (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Nitrogen or Argon atmosphere

Procedure:

• To a solution of the carboxylic acid (1.0 eq) and NHS (1.2 eq) in anhydrous DMF, add EDC (1.2 eq) at 0 °C under a nitrogen atmosphere.

• Stir the reaction mixture at 0 °C for 15-30 minutes to pre-activate the carboxylic acid.

• Add a solution of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (1.1 eq) and DIPEA (2.0-3.0 eq) in anhydrous DMF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: HATU Coupling for Sterically Hindered or Electron-Deficient Substrates

HATU is a more powerful coupling reagent, often employed for challenging substrates where EDC/NHS may be sluggish. [8] Materials:

• Carboxylic acid (1.0 eq)

• tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Nitrogen or Argon atmosphere

Procedure:

• In a flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.0 eq), tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (1.1 eq), and HATU (1.2 eq) in anhydrous DMF.

• Cool the mixture to 0 °C and add DIPEA (3.0 eq) dropwise.

• Stir the reaction at room temperature for 2-6 hours. For particularly challenging couplings, the reaction time may be extended.

• Monitor the reaction progress by TLC or LC-MS.

• Work-up and purification are similar to Protocol 1.

Data Presentation: Comparison of Common Coupling Reagents

Coupling Reagent	Additive/Base	Typical Solvent	Reaction Time	Relative Cost	Key Considerations
EDC	NHS, DIPEA	DMF, DCM	12-24 h	Low	Good for general purpose, water-soluble byproducts. [9]
HATU	DIPEA	DMF	2-6 h	High	Highly efficient, especially for hindered substrates; risk of guanidinylation side reaction with the amine. [10][11]
HBTU	HOBt, DIPEA	DMF	4-12 h	Medium	Efficient, but can also cause guanidinylation. [11]
PyBOP	DIPEA	DMF, DCM	4-12 h	High	Avoids the formation of carcinogenic HMPA byproduct associated with BOP. [10][12]Minimal racemization. [9]

Troubleshooting and Field-Proven Insights

• Low Yield: If the reaction yield is low, consider pre-activating the carboxylic acid with the coupling reagent and additive for 15-30 minutes before adding the amine. Ensure all reagents and solvents are anhydrous, as water can hydrolyze the activated intermediates. [6][7]* Side Reactions: A common side reaction with uronium/aminium reagents like HBTU and HATU is the guanidinylation of the primary amine, which caps the amine and prevents amide formation. [10][11]Using phosphonium-based reagents like PyBOP can circumvent this issue. [10]* Racemization: For chiral carboxylic acids, racemization can be a concern, especially with carbodiimide reagents. [1][3]The addition of HOBt or HOAt can suppress racemization. [9]Running the reaction at lower temperatures can also help maintain stereochemical integrity.

• Difficult Couplings: For sterically hindered substrates or electron-deficient amines, more potent coupling reagents like HATU or PyAOP are often necessary. [9][8]In some cases, converting the carboxylic acid to an acid chloride may be required, although this is a harsher method. [3][4]

Experimental Workflow Visualization

Caption: Standard workflow for amide coupling reactions.

Conclusion

tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate is a valuable reagent for the synthesis of complex molecules in drug discovery. Successful amide coupling with this building block hinges on the appropriate selection of coupling reagents, reaction conditions, and a thorough understanding of the underlying reaction mechanisms. By carefully considering the nature of the carboxylic acid substrate and potential side reactions, researchers can develop robust and efficient protocols for the synthesis of their target compounds.

References

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• ResearchGate. General reaction mechanism for cross-coupling amidation of esters. [Link]

• Chemistry LibreTexts. 21.7: Chemistry of Amides. [Link]

• Wikipedia. HATU. [Link]

• YouTube. mechanism of amide formation with DCC. [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Wikipedia. BOP reagent. [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Dilun Bio. Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• Ukrainica Bioorganica Acta. Side reactions of onium coupling reagents BOP and HBTU in the synthesis of silica polymer supports. [Link]

• Ocean NanoTech. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. [Link]

• G-Biosciences. High Efficiency & Stability Protein CrossLinking with EDC & NHS. [Link]

• Common Organic Chemistry. Amine to Amide (Coupling) - HATU. [Link]

• Royal Society of Chemistry. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

• Common Organic Chemistry. Amine to Amide Mechanism - HATU. [Link]

• A-Zeo. tert-Butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate. [Link]

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Application Notes & Protocols: Strategic Use of the Phenyl-Piperazine Building Block (CAS 889948-55-4) in PROTAC Linker Design

Abstract

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by enabling the targeted degradation of disease-causing proteins.[1] These heterobifunctional molecules consist of a warhead for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a connecting linker.[2][3] The linker is now recognized as a critical determinant of a PROTAC's success, profoundly influencing the stability of the ternary complex, physicochemical properties, and overall degradation efficiency.[4][5] This guide provides an in-depth technical overview and detailed protocols for the strategic incorporation of 4-(3-Aminomethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester (CAS 889948-55-4) , a versatile, semi-rigid building block, into PROTAC synthesis workflows. We will explore the rationale behind its use and provide step-by-step methodologies for its application in constructing potent protein degraders.

The Central Role of the Linker in PROTAC Efficacy

A PROTAC molecule hijacks the cell's natural protein disposal machinery, the ubiquitin-proteasome system (UPS), to eliminate a target protein.[3][] It achieves this by acting as a molecular bridge, inducing proximity between the POI and an E3 ligase to form a productive ternary complex (POI-PROTAC-E3 ligase).[2][7] This proximity allows the E3 ligase to poly-ubiquitinate the POI, marking it for destruction by the 26S proteasome.[1]

The linker is not a passive spacer; it is a key architectural element that dictates the geometry and stability of this crucial ternary complex.[5][8] Key properties of the linker that must be optimized include:

• Length: The linker must be long enough to span the distance between the two proteins without steric clash but short enough to foster productive protein-protein interactions.[2][9]

• Composition and Polarity: The chemical makeup of the linker, such as the inclusion of polyethylene glycol (PEG) or alkyl chains, affects the PROTAC's solubility, cell permeability, and pharmacokinetic properties.[4][10][11] Hydrophilic linkers can improve solubility, while hydrophobic linkers may enhance cell permeability.[9]

• Rigidity: While flexible linkers like PEG and alkyl chains are common, introducing rigid or semi-rigid elements (e.g., piperazines, phenyl groups, alkynes) can pre-organize the PROTAC's conformation.[4][5] This can reduce the entropic penalty of forming the ternary complex, potentially leading to enhanced stability and degradation efficiency.[10]

The following diagram illustrates the fundamental mechanism of action for a PROTAC molecule.

Figure 1: PROTAC Mechanism of Action.

Profile of Linker Building Block: CAS 889948-55-4

CAS 889948-55-4, chemically known as 4-(3-Aminomethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester, is a mono-Boc protected diamine.[12] It is not a complete linker itself but rather a highly valuable building block for constructing linkers with desirable semi-rigid characteristics.

Property	Value
CAS Number	889948-55-4
Chemical Name	4-(3-Aminomethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
Molecular Formula	C₁₆H₂₅N₃O₂
Molecular Weight	291.39 g/mol
Structure

Key Structural Features & Advantages:

• Orthogonal Handles for Synthesis: The molecule possesses two distinct amine functionalities. The primary benzylic amine is reactive, while the piperazine amine is protected by a tert-butyloxycarbonyl (Boc) group. This orthogonality is essential for a controlled, stepwise PROTAC synthesis, preventing oligomerization and simplifying purification.[8]

• Primary Amine for Initial Coupling: The free aminomethyl group serves as a nucleophile, ready for immediate coupling (e.g., amide bond formation) with an activated carboxylic acid on either the POI ligand or the E3 ligase ligand.

• Semi-Rigid Phenyl-Piperazine Core: The combination of the phenyl ring and the piperazine ring introduces a degree of conformational constraint into the linker.[10] This rigidity can help to properly orient the two ends of the PROTAC, potentially improving the cooperativity and stability of the ternary complex.[5]

• Modulation of Physicochemical Properties: The piperazine moiety is a common feature in many approved drugs and can improve properties like aqueous solubility and metabolic stability, depending on its chemical environment.[10]

Protocols for PROTAC Synthesis using CAS 889948-55-4

The most common synthetic strategy involves sequential amide bond formations. The following protocols outline a general workflow for synthesizing a PROTAC where the linker is first attached to an E3 ligase ligand (e.g., a derivative of pomalidomide) and subsequently to a POI ligand.

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Solid-Phase Synthesis of Phenylpiperazine Scaffolds: An Application Guide for Drug Discovery

Abstract

This comprehensive guide details a robust solid-phase synthesis (SPS) strategy for the efficient construction of diverse phenylpiperazine libraries, a scaffold of significant interest in medicinal chemistry. By leveraging the advantages of solid-phase techniques, researchers can rapidly generate arrays of analogs for structure-activity relationship (SAR) studies, accelerating the drug discovery process. This document provides a foundational understanding of the principles of SPS, detailed experimental protocols, and critical insights into reaction monitoring, cleavage, and purification.

Introduction: The Power of Solid-Phase Synthesis for Heterocyclic Libraries

Solid-phase synthesis, a technique pioneered by Bruce Merrifield, has revolutionized the construction of large combinatorial libraries of small molecules.[1] The core principle involves covalently attaching a starting material to an insoluble polymer support (resin) and carrying out a sequence of chemical reactions.[2][3] Intermediates remain bound to the resin, allowing for the use of excess reagents to drive reactions to completion, with purification at each step simplified to a mere filtration and washing process.[4][5] This dramatically reduces the time and effort required compared to traditional solution-phase synthesis, which often involves laborious workup and purification of intermediates.[4]

The phenylpiperazine motif is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs targeting the central nervous system (CNS) and other therapeutic areas.[6][7][8] The ability to systematically modify the phenyl ring, the piperazine core, and the substituents on the second nitrogen atom allows for fine-tuning of a compound's pharmacological properties.[6] Solid-phase synthesis is an ideal platform for exploring this chemical space, enabling the parallel synthesis of hundreds or even thousands of distinct phenylpiperazine derivatives.[9][10]

This guide will focus on a versatile and field-proven strategy for the solid-phase synthesis of N-substituted phenylpiperazines, providing researchers with the necessary protocols and theoretical understanding to implement this methodology in their own laboratories.

Foundational Concepts: Resins, Linkers, and Strategic Choices

The success of any solid-phase synthesis hinges on the judicious selection of the solid support and the linker that connects the growing molecule to it.

The Solid Support: A Reaction Microenvironment

The most common solid supports are polystyrene resins cross-linked with divinylbenzene (DVB).[11] The degree of cross-linking influences the swelling properties of the resin in different solvents, which is crucial for reagent accessibility to the reactive sites within the polymer matrix.[3] For the synthesis of small molecules like phenylpiperazines, a 1% DVB cross-linked polystyrene resin is often a suitable choice.

The Linker: The Crucial Connection

The linker is a chemical moiety that connects the initial building block to the solid support and dictates the conditions under which the final product is cleaved from the resin.[3] The choice of linker is paramount and must be orthogonal to the reaction conditions used throughout the synthesis. For the synthesis of molecules with a carboxylic acid handle, Wang resin is a popular and effective choice.[12] The ester linkage formed with Wang resin is stable to a wide range of reaction conditions but can be readily cleaved with moderately strong acid, typically trifluoroacetic acid (TFA).[12]

Another versatile option is the 2-chlorotrityl chloride (2-CTC) resin.[1][11] This resin allows for the attachment of carboxylic acids under mild, non-activating conditions, which is particularly beneficial for sensitive amino acids or other building blocks prone to racemization. Cleavage from 2-CTC resin can be achieved under very mild acidic conditions, leaving acid-labile protecting groups on the molecule intact if desired.[13][14]

For the synthesis of carboxamides, Rink Amide resin is the standard choice.[11] The final cleavage with a high concentration of TFA yields a primary amide at the C-terminus.

Visualizing the Workflow: A Generalized Solid-Phase Synthesis Strategy

Caption: Generalized workflow for solid-phase synthesis.

Detailed Protocols and Methodologies

The following protocols provide a step-by-step guide for the solid-phase synthesis of a phenylpiperazine library. These protocols are intended as a starting point and may require optimization based on the specific building blocks and reagents used.

Materials and Equipment

Reagents & Solvents	Equipment
Wang Resin (100-200 mesh, 1% DVB)	Solid-phase synthesis vessels
Fmoc-protected amino acids	Shaker or vortexer
Phenylpiperazine building blocks	Filtration apparatus (sintered glass funnel)
Coupling reagents (e.g., HBTU, HATU, DIC)	Vacuum pump or nitrogen line
Bases (e.g., DIPEA, NMM)	High-performance liquid chromatography (HPLC) system
Deprotection reagent (20% piperidine in DMF)	Mass spectrometer (MS)
Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)	Lyophilizer
Solvents (DMF, DCM, MeOH) of peptide synthesis grade	Standard laboratory glassware

Protocol 1: Loading the First Building Block onto Wang Resin

This protocol describes the esterification of the first Fmoc-protected amino acid to Wang resin.

• Resin Swelling: Place the Wang resin (1.0 g, ~1.0 mmol/g loading) in a solid-phase synthesis vessel. Add N,N-dimethylformamide (DMF, 10 mL) and allow the resin to swell for at least 30 minutes with gentle agitation.

• Activation of the Amino Acid: In a separate vial, dissolve the Fmoc-protected amino acid (3.0 mmol) and 1-hydroxybenzotriazole (HOBt) (3.0 mmol) in DMF (5 mL). Add N,N'-diisopropylcarbodiimide (DIC) (3.0 mmol) and allow the mixture to pre-activate for 10 minutes.

• Coupling: Drain the solvent from the swollen resin. Add the pre-activated amino acid solution to the resin. Add N,N-diisopropylethylamine (DIPEA) (1.5 mmol) and agitate the mixture at room temperature for 4-6 hours.

• Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3 x 10 mL), dichloromethane (DCM) (3 x 10 mL), and methanol (MeOH) (3 x 10 mL). Dry the resin under vacuum.

• Capping (Optional but Recommended): To block any unreacted hydroxyl groups on the resin, treat the resin with a solution of acetic anhydride (10% v/v) and DIPEA (5% v/v) in DMF for 30 minutes. Wash the resin as described in step 4.

Protocol 2: Iterative Amide Bond Formation

This protocol outlines the deprotection of the Fmoc group and the subsequent coupling of the next building block.

• Fmoc Deprotection: Swell the resin-bound amino acid in DMF. Treat the resin with a solution of 20% piperidine in DMF (10 mL) for 20 minutes with agitation. Drain and repeat the treatment for another 10 minutes.

• Washing: Wash the resin thoroughly with DMF (5 x 10 mL) to remove all traces of piperidine.

• Coupling of the Phenylpiperazine Moiety:

  • In a separate vial, dissolve the desired phenylpiperazine derivative (3.0 mmol) and a coupling reagent such as O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) (2.9 mmol) in DMF (5 mL).[15][16]

  • Add DIPEA (6.0 mmol) to the solution.

  • Add the activated solution to the deprotected resin and agitate for 2-4 hours.

• Monitoring the Reaction: Perform a qualitative ninhydrin (Kaiser) test on a small sample of the resin to check for the presence of free primary amines.[1][17] A negative test (beads remain colorless or yellow) indicates the reaction has gone to completion.

• Washing: Wash the resin as described in Protocol 1, step 4.

Protocol 3: Final Derivatization and Cleavage

This protocol describes the final modification of the N'-position of the piperazine and the cleavage of the final compound from the solid support.

• Final Coupling/Derivatization: The free N'-H of the resin-bound phenylpiperazine can be acylated, sulfonylated, or alkylated using standard solution-phase chemistries adapted for solid-phase synthesis. Use an excess of the appropriate acyl chloride, sulfonyl chloride, or alkyl halide in the presence of a suitable base.

• Final Washing: After the final reaction, wash the resin extensively with DCM (5 x 10 mL) to remove all residual reagents and byproducts. Dry the resin thoroughly under high vacuum for at least 2 hours.

• Cleavage from Resin:

  • Prepare a cleavage cocktail. A common mixture is 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), and 2.5% water.[18][19][20] TIS acts as a scavenger to trap reactive cations generated during cleavage.[18][19]

  • Add the cleavage cocktail (10 mL per gram of resin) to the dried resin in a well-ventilated fume hood.

  • Agitate the mixture for 2-3 hours at room temperature.

• Product Isolation:

  • Filter the resin and collect the filtrate.

  • Wash the resin with a small amount of fresh TFA.

  • Combine the filtrates and reduce the volume using a gentle stream of nitrogen.

  • Precipitate the crude product by adding cold diethyl ether.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the crude product with cold diethyl ether to remove residual scavengers.

Visualizing the Chemical Pathway

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Reductive amination procedure with tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

Application Note & Protocol

Facile Synthesis of N-Substituted Piperazine Derivatives via Reductive Amination Using tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

Abstract

Reductive amination stands as a cornerstone of modern synthetic chemistry, prized for its efficiency and control in forming carbon-nitrogen bonds.[1] This guide provides a comprehensive protocol for the reductive amination of aldehydes and ketones using tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, a versatile building block in medicinal chemistry. We detail a robust, one-pot procedure employing sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent that demonstrates broad functional group tolerance.[2][3] This document serves as a practical resource for researchers in drug discovery and chemical development, offering in-depth mechanistic insights, a step-by-step experimental workflow, and a thorough troubleshooting guide to ensure reliable and high-yielding synthesis of complex secondary amines.

Scientific Principles and Rationale

Reductive amination, or reductive alkylation, transforms a carbonyl group into an amine through an intermediate imine or iminium ion.[4] The process is a powerful alternative to direct N-alkylation with alkyl halides, which is often plagued by overalkylation, leading to mixtures of secondary and tertiary amines.[1] The reductive amination strategy provides a highly controlled, stepwise approach to amine synthesis.[1]

The reaction proceeds in two key stages, which can occur sequentially in a single reaction vessel ("direct" or "one-pot" reductive amination):

• Imine/Iminium Ion Formation: The primary amine, in this case, tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, acts as a nucleophile, attacking the electrophilic carbonyl carbon of an aldehyde or ketone. This forms a hemiaminal intermediate, which then reversibly eliminates a molecule of water to yield an imine.[4][5] Under the mildly acidic conditions often generated by the reaction components, the imine can be protonated to form a highly electrophilic iminium ion.[1][5]

• In Situ Reduction: A reducing agent present in the reaction mixture selectively reduces the C=N double bond of the imine or iminium ion to furnish the final amine product.[4]

Causality Behind Experimental Choices:

• Choice of Amine Substrate: tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate is a valuable synthon. The primary aminomethyl group is the reactive site for this protocol. The Boc-protected piperazine moiety offers a site for future diversification after deprotection, and the phenyl linker provides a rigid scaffold common in pharmacologically active molecules.[6]

• Choice of Reducing Agent - Sodium Triacetoxyborohydride (STAB): While several hydride reagents can be used, sodium triacetoxyborohydride (NaBH(OAc)₃) is particularly well-suited for one-pot reductive aminations.[2][7]

  • Selectivity: It is a milder reducing agent than sodium borohydride (NaBH₄) and is less likely to reduce the starting aldehyde or ketone prematurely.[1][4] Its reactivity is enhanced under slightly acidic conditions, making it highly effective at reducing the iminium ion intermediate, which is more electrophilic than the starting carbonyl.[1]

  • Safety & Practicality: Unlike the toxic sodium cyanoborohydride (NaBH₃CN), STAB and its byproducts are non-toxic, simplifying handling and waste disposal.[8]

  • Moisture Sensitivity: STAB is sensitive to water and is incompatible with protic solvents like methanol, necessitating the use of aprotic solvents.[9]

• Choice of Solvent - 1,2-Dichloroethane (DCE): DCE is the preferred solvent for STAB-mediated reductive aminations.[2][10] It is an aprotic solvent that effectively solubilizes the reagents without reacting with the hydride. Tetrahydrofuran (THF) is also a viable alternative.[2][10]

• Acid Catalyst (Optional): For less reactive carbonyls, particularly ketones, a catalytic amount of acetic acid (AcOH) can be added. The acid catalyzes the dehydration of the hemiaminal to the imine, thereby accelerating the reaction.[2][10] For most aldehydes, this is not necessary.[2]

General Reaction Scheme

Caption: General mechanism of one-pot reductive amination.

Detailed Experimental Protocol

This protocol describes a general procedure for the reductive amination of a representative aldehyde (4-methoxybenzaldehyde) with tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate on a 0.5 mmol scale.

Materials and Reagents

Reagent	CAS No.	MW ( g/mol )	Amount (mg)	Mmol	Equivalents
tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate	361345-40-6	291.40	146	0.50	1.0
4-Methoxybenzaldehyde	123-11-5	136.15	75	0.55	1.1
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	56553-60-7	211.94	159	0.75	1.5
1,2-Dichloroethane (DCE), anhydrous	107-06-2	98.96	5 mL	-	-
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	~10 mL	-	-
Dichloromethane (DCM)	75-09-2	84.93	~30 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~1-2 g	-	-

Required Equipment

• Magnetic stirrer with stir bar

• Round-bottom flask (25 mL or 50 mL) with rubber septum

• Nitrogen or Argon gas inlet

• Syringes and needles

• Separatory funnel (100 mL)

• Rotary evaporator

• Glassware for purification (beakers, flasks, chromatography column)

• TLC plates (silica gel) and developing chamber

Step-by-Step Procedure

• Reaction Setup: To a dry 25 mL round-bottom flask containing a magnetic stir bar, add tert-butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (146 mg, 0.50 mmol).

• Dissolution: Seal the flask with a septum and purge with an inert gas (N₂ or Ar). Add 5 mL of anhydrous 1,2-dichloroethane (DCE) via syringe and stir until the amine is fully dissolved.

• Aldehyde Addition: Add 4-methoxybenzaldehyde (75 mg, 0.55 mmol) to the solution via syringe. Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

• Reducer Addition: Carefully add sodium triacetoxyborohydride (159 mg, 0.75 mmol) to the flask in one portion under a positive flow of inert gas. Note: STAB is a fine powder; care should be taken to avoid creating dust.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2 to 12 hours. A common TLC eluent is 5-10% Methanol in Dichloromethane. The product should have a lower Rf than the starting amine.

• Quenching: Once the starting amine is consumed, carefully quench the reaction by slowly adding ~10 mL of saturated aqueous sodium bicarbonate solution. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid can be purified by flash column chromatography on silica gel. A gradient elution system, starting with ethyl acetate/hexane and gradually increasing the polarity with methanol/DCM, is typically effective.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for reductive amination.

Troubleshooting Guide

Problem Observed	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive reducing agent (degraded by moisture).2. Wet solvent or glassware.3. Sterically hindered or electron-poor carbonyl.	1. Use a fresh bottle of NaBH(OAc)₃ or purchase from a reliable supplier.2. Ensure all glassware is oven-dried and use anhydrous solvent.3. Add 1 equivalent of acetic acid (AcOH) to catalyze imine formation. Increase reaction time or gently warm to 40-50 °C.
Incomplete Reaction	1. Insufficient reducing agent.2. Reaction time too short.	1. Add an additional portion (0.3-0.5 eq) of NaBH(OAc)₃.2. Allow the reaction to stir for a longer period (e.g., overnight).
Formation of Side Products	1. Dialkylation: (Less common with this method) If the product amine reacts with another molecule of the aldehyde.[2]2. Alcohol Formation: Reduction of the starting carbonyl by the hydride.	1. Ensure the reducing agent is added after a brief period of imine formation. Use a milder reagent if the issue persists.2. This indicates the reducing agent is too reactive or conditions are not optimal. STAB is chosen specifically to avoid this, so check reagent quality.
Difficult Purification	1. Product and starting amine have similar polarity.2. Streaking on silica gel column.	1. Ensure the reaction goes to completion to minimize starting material in the crude product.[11]2. Add a small amount of triethylamine (~1%) to the eluent to suppress the ionization of the amine on the acidic silica gel. Alternatively, use neutral or basic alumina for chromatography.

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate: May be harmful if swallowed, in contact with skin, or if inhaled. Avoid dust formation and ensure adequate ventilation.[12]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): Reacts with water to release flammable hydrogen gas. It is also corrosive. Handle in an inert atmosphere and avoid contact with moisture.[9]

• 1,2-Dichloroethane (DCE) & Dichloromethane (DCM): Both are suspected carcinogens and are harmful if inhaled or absorbed through the skin. Handle with extreme care in a fume hood.[2]

• Quenching: The quenching step with aqueous bicarbonate should be performed slowly and carefully, as it may generate gas and cause pressure buildup.

Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations. Halogenated organic waste should be collected separately.

References

• Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (1996). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-216). American Chemical Society. [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

• Wikipedia. (2023). Reductive amination. Retrieved from [Link]

• The Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Master Organic Chemistry. (2017). Making Substituted Amines Through Reductive Amination. Retrieved from [Link]

• Unacademy. (n.d.). Reductive Amination of Aldehydes and Ketones. Retrieved from [Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. r/OrganicChemistry. Retrieved from [Link]

• Watson International Ltd. (n.d.). MSDS of tert-Butyl-4-6-aminopyridin-3-ylpiperazine-1-carboxylate. Retrieved from [Link]

• Olin, J. F. (1945). U.S. Patent No. 2,377,511. U.S.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Penthala, N. R., et al. (2019). One-pot synthesis of novel tert-butyl-4-substituted phenyl-1H-1,2,3-triazolo piperazine/piperidine carboxylates, potential GPR119 agonists. Scientific Reports, 9(1), 13384. [Link]

• Chemistry Steps. (n.d.). Aldehydes and Ketones to Amines. Retrieved from [Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. r/OrganicChemistry. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl piperazine-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Firth, A. F., et al. (2016). Synthesis of tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 11), 1645–1649. [Link]

• Google Patents. (n.d.). CN113429340B - Method for preparing 4-(6-aminopyridine-3-yl) piperazine-1-carboxylic acid tert-butyl ester.
• Google Patents. (n.d.). CN108558792B - Preparation method of 4-(6-aminopyridin-3-yl) piperazine-1-carboxylic acid tert-butyl ester.

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Application Notes & Protocols: The Piperazine Scaffold in Neuroscience Drug Discovery

Introduction: The "Privileged" Piperazine Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in the structures of successful drugs across various therapeutic areas. These are known as "privileged scaffolds" due to their ability to interact with multiple biological targets in a specific and high-affinity manner. The piperazine moiety—a six-membered ring containing two nitrogen atoms at opposite positions—is a quintessential example of such a scaffold, particularly within neuroscience.[1][2][3] Its structural simplicity, synthetic tractability, and unique physicochemical properties allow it to serve as a versatile anchor for building molecules that can cross the blood-brain barrier and modulate the activity of key neurotransmitter systems.[4][5]

Many piperazine derivatives have pharmacological activity that primarily involves the monoamine pathways, making them crucial for therapeutic applications in antipsychotic, antidepressant, and anxiolytic treatments.[1][2] This guide provides an in-depth look at the application of piperazine derivatives in several key areas of neuroscience drug discovery, complete with detailed experimental protocols for their evaluation.

Section 1: Atypical Antipsychotics - Modulating Dopamine and Serotonin Systems

Neurobiological Rationale: The "dopamine hypothesis" of schizophrenia posits that hyperactivity in the mesolimbic dopamine pathway is responsible for the positive symptoms of psychosis (e.g., hallucinations, delusions).[6] Conversely, negative and cognitive symptoms are thought to arise from dopamine hypoactivity in the mesocortical pathway. Atypical antipsychotics, many of which are piperazine derivatives, achieve their therapeutic effect by not only blocking dopamine D2 receptors but also by modulating serotonin receptors, particularly 5-HT1A and 5-HT2A, which play a crucial role in refining dopaminergic tone.[7][8]

Mechanism of Action Spotlight: Aripiprazole

Aripiprazole is a cornerstone piperazine-based atypical antipsychotic, often referred to as a "dopamine system stabilizer."[6][9] Its unique pharmacological profile stems from its activity as a partial agonist at dopamine D2 receptors and serotonin 5-HT1A receptors, and an antagonist at 5-HT2A receptors.[10][11]

• In a hyperdopaminergic state (mesolimbic pathway): Aripiprazole competes with dopamine and, due to its lower intrinsic activity, reduces D2 receptor stimulation, thus alleviating positive symptoms.[6][9]

• In a hypodopaminergic state (mesocortical pathway): Aripiprazole provides a baseline level of D2 receptor stimulation, which can help to improve negative and cognitive symptoms.[6]

The antagonism at 5-HT2A receptors and partial agonism at 5-HT1A receptors further contribute to its efficacy and favorable side-effect profile, particularly the low incidence of extrapyramidal symptoms.[9][10]

Key Experimental Protocol: Dopamine D2 Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of a novel piperazine derivative for the human dopamine D2 receptor.

Principle of the Assay: This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand (e.g., [³H]-Spiperone) for binding to the D2 receptor.[12][13] The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value, which can then be converted to the Ki value, a true measure of binding affinity.[14]

Materials and Reagents:

• Cell Membranes: HEK293 cells stably expressing the human dopamine D2 receptor.

• Radioligand: [³H]-Spiperone (specific activity ~70-90 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: Haloperidol (10 µM).

• Test Compound: Novel piperazine derivative, serially diluted.

• Scintillation Cocktail.

• 96-well microplates.

• Glass fiber filters.

Step-by-Step Methodology:

• Membrane Preparation: Thaw the frozen cell membrane aliquots on ice. Dilute the membranes in assay buffer to a final protein concentration that results in specific binding of approximately 10-15% of the total added radioligand. (e.g., 10-20 µg protein per well).[12]

• Assay Plate Setup:

  • Total Binding (TB) wells: Add 50 µL of assay buffer.

  • Non-specific Binding (NSB) wells: Add 50 µL of 10 µM Haloperidol.

  • Test Compound wells: Add 50 µL of the serially diluted piperazine derivative.

• Radioligand Addition: Add 50 µL of [³H]-Spiperone (at a final concentration close to its Kd, e.g., 0.1-0.3 nM) to all wells.[12]

• Reaction Initiation: Add 150 µL of the diluted cell membrane preparation to all wells to initiate the binding reaction. The final assay volume is 250 µL.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.[12]

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[14]

• Quantification: Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (cpm) - Non-specific Binding (cpm).

• Plot the percentage of specific binding against the log concentration of the test compound.

• Determine the IC50 value using non-linear regression analysis (sigmoidal dose-response curve).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Receptor Binding Affinities of Atypical Antipsychotics

Compound	D2 Ki (nM)	5-HT1A Ki (nM)	5-HT2A Ki (nM)
Aripiprazole	0.34[6]	1.7[6]	3.4[6]
Olanzapine	1.1	220	4.1
Clozapine	120	170	13
Risperidone	3.1	370	0.16

Note: Ki values are approximate and can vary based on experimental conditions. Lower Ki values indicate higher binding affinity.

Section 2: Anxiolytics & Antidepressants - Targeting the Serotonergic System

Neurobiological Rationale: The serotonergic system is a primary target for treating anxiety and depressive disorders. The serotonin 5-HT1A receptor, in particular, is a key regulator of mood and anxiety.[15] Presynaptic 5-HT1A autoreceptors inhibit serotonin synthesis and release, while postsynaptic receptors mediate the effects of serotonin in brain regions like the hippocampus and cortex.[16][17]

Mechanism of Action Spotlight: Buspirone

Buspirone is a non-benzodiazepine anxiolytic agent from the azapirone class, which features a piperazine ring.[18][19] Its mechanism of action is primarily attributed to its role as a partial agonist at 5-HT1A receptors.[17][20]

• Acute Effect: Buspirone acts as a full agonist at presynaptic 5-HT1A autoreceptors, which initially reduces the firing of serotonergic neurons.[16][17]

• Chronic Effect: With long-term treatment, these autoreceptors become desensitized. This leads to a restoration of serotonergic neuronal firing and an overall increase in serotonin release, which is thought to mediate its anxiolytic effects without causing the sedation or dependence associated with benzodiazepines.[16][17] Buspirone also has a moderate affinity for dopamine D2 receptors, where it acts as an antagonist.[20]

Key Experimental Protocol: Elevated Plus Maze (EPM) for Anxiolytic Activity

This protocol details an in vivo behavioral assay to assess the anxiolytic-like effects of a novel piperazine derivative in rodents.

Principle of the Assay: The EPM is a widely used test based on the natural aversion of rodents to open and elevated spaces.[21][22][23] Anxiolytic compounds increase the proportion of time spent and the number of entries into the open arms of the maze, as they reduce the animal's innate fear of these areas.[22][24]

Apparatus:

• A plus-shaped maze, elevated from the floor (typically 50 cm).

• Two opposite arms are open (e.g., 50 x 10 cm).

• Two opposite arms are enclosed by high walls (e.g., 50 x 10 x 40 cm).[25]

• An automated video tracking system and software (e.g., ANY-maze).

Step-by-Step Methodology:

• Animal Acclimation: Allow mice or rats to habituate to the testing room for at least 45-60 minutes before the experiment begins.[21][24] Handling the animals for several days prior to testing is also recommended to reduce stress.[21][23]

• Drug Administration: Administer the test compound (e.g., a novel piperazine derivative), a positive control (e.g., diazepam), or a vehicle control (e.g., saline) via the appropriate route (e.g., intraperitoneal injection) at a pre-determined time before the test (e.g., 30 minutes).

• Test Initiation: Gently place the animal in the center of the maze, facing one of the open arms.[22]

• Exploration Period: Allow the animal to freely explore the maze for a 5-minute period.[22][25] The experimenter should leave the room to avoid influencing the animal's behavior.

• Data Recording: The video tracking system automatically records parameters such as:

  • Time spent in the open arms.

  • Time spent in the closed arms.

  • Number of entries into the open arms.

  • Number of entries into the closed arms.

  • Total distance traveled.

• Maze Cleaning: Thoroughly clean the maze with an appropriate solution (e.g., 70% ethanol) between each animal to eliminate olfactory cues.[24]

Data Analysis:

• Primary Measures of Anxiety:

  • Percentage of time spent in the open arms: (Time in Open Arms / Total Time) x 100.

  • Percentage of open arm entries: (Entries into Open Arms / Total Entries) x 100.

• Measure of General Activity: Total number of arm entries and total distance traveled (to ensure the drug is not simply causing sedation or hyperactivity).

• Statistical Analysis: Compare the data from the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). Anxiolytic compounds are expected to significantly increase the percentage of time and entries in the open arms compared to the vehicle control.

Section 3: Emerging Applications in Neurodegenerative Diseases

The versatility of the piperazine scaffold is extending into the challenging field of neurodegenerative diseases like Alzheimer's. Research is exploring multi-target piperazine derivatives that can simultaneously address different aspects of the disease pathology.[26]

Neurobiological Rationale: Alzheimer's disease is characterized by the accumulation of amyloid-beta plaques and neurofibrillary tangles, leading to synaptic loss and cognitive decline.[26][27]

Emerging Mechanisms:

• Anti-Amyloid and Anti-Tau Activity: Novel piperazine compounds have been designed to reduce both amyloid pathology and Tau hyperphosphorylation in preclinical models.[26]

• TRPC6 Channel Activation: Certain piperazine derivatives have been identified as activators of the TRPC6 ion channel, which plays a role in synaptic stability. These compounds have shown neuroprotective effects against amyloid toxicity in vitro and have restored long-term potentiation in Alzheimer's model mice.[4][28][29]

• HDAC6 Inhibition: By incorporating a benzylpiperazine moiety, researchers have developed blood-brain barrier-penetrant inhibitors of histone deacetylase 6 (HDAC6), a target for neurodegenerative diseases.[30]

These developments highlight the ongoing evolution of piperazine chemistry, paving the way for new therapeutic strategies against complex neurological disorders.[26][31]

Visualizations

The Versatile Piperazine Scaffold

Caption: The core piperazine ring with two key points (R1, R2) for chemical modification.

Atypical Antipsychotic Signaling Pathway

Caption: Aripiprazole acts as a stabilizer at D2 receptors and an agonist at 5-HT1A receptors.

Drug Discovery Workflow for a Novel Anxiolytic

Caption: A simplified workflow for discovering a novel piperazine-based anxiolytic drug.

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Application Notes & Protocols: Synthesis of Novel Kinase Inhibitors Using a Piperazine Building Block

Introduction: The Strategic Value of the Piperazine Scaffold in Kinase Inhibition

Protein kinases, which regulate a vast number of cellular processes, have become one of the most critical classes of therapeutic targets, particularly in oncology.[1][2] The development of small molecule inhibitors that target the ATP-binding site of kinases has revolutionized treatment paradigms for various cancers.[3] Within the medicinal chemist's toolkit, the piperazine ring is recognized as a "privileged scaffold."[4][5][6] Its frequent incorporation into approved drugs, including numerous kinase inhibitors like Imatinib and Bosutinib, is not coincidental.[5][7]

The strategic advantages of the piperazine moiety are multifaceted:

• Physicochemical Properties: As a diprotic base, piperazine can be protonated under physiological conditions. This basicity is crucial for enhancing aqueous solubility and improving pharmacokinetic (ADME) properties, which are common challenges in drug development.[6][7][8][9][10]

• Synthetic Versatility: The two nitrogen atoms of the piperazine ring provide convenient handles for synthetic modification, allowing for the facile introduction of diverse chemical groups.[7][11][12] This enables chemists to systematically explore the chemical space around the core scaffold to optimize potency and selectivity.

• Structural Role: In many kinase inhibitors, the piperazine ring acts as a versatile linker, connecting a "hinge-binding" motif (which anchors the inhibitor to the kinase) with a fragment that extends into the solvent-exposed region.[6] This modularity is key to achieving high affinity and selectivity for the target kinase.

This document provides a comprehensive guide for researchers, outlining the design strategy, detailed synthetic protocols, characterization methods, and biological evaluation of novel kinase inhibitors built upon the versatile piperazine scaffold.

Design Strategy and Workflow

The discovery of a novel kinase inhibitor is a systematic process that begins with a rational design strategy. The overall workflow involves iterative cycles of design, synthesis, and testing to refine the structure-activity relationship (SAR).

The General Pharmacophore Model

A common design for a Type I or Type II kinase inhibitor incorporating a piperazine linker involves three key components:

• Hinge-Binding Moiety: Typically a heterocyclic system (e.g., pyrimidine, quinazoline) that forms critical hydrogen bonds with the kinase "hinge" region in the ATP-binding pocket.

• Piperazine Linker: Serves to correctly orient the other two fragments and enhances solubility.[7]

• Solvent-Front Group: An aryl or heteroaryl group that extends towards the solvent-exposed region of the binding site, providing opportunities to enhance potency and selectivity.

The following diagram illustrates this general pharmacophore and the overall discovery workflow.

Caption: High-level workflow for the discovery of piperazine-based kinase inhibitors.

Synthesis Protocols: A Representative Example

The synthesis of N-arylpiperazines is a cornerstone of this process. Modern palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, have become the methods of choice due to their broad substrate scope and high efficiency compared to older methods like the Ullmann condensation.[7][13][14][15][16]

This section provides a representative, two-step protocol for the synthesis of a model piperazine-based kinase inhibitor core.

Protocol 3.1: Step 1 - Mono-Boc Protection of Piperazine

Causality: Direct dialkylation or diarylation of piperazine is a common side reaction. Protecting one of the nitrogen atoms with a tert-butyloxycarbonyl (Boc) group ensures that subsequent reactions, like the Buchwald-Hartwig amination, occur selectively at the unprotected nitrogen. This protecting group can be easily removed later under acidic conditions.

Materials:

• Piperazine (5.0 equiv)

• Di-tert-butyl dicarbonate (Boc₂O) (1.0 equiv)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve piperazine in DCM in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Dissolve Boc₂O in a minimal amount of DCM and add it dropwise to the stirred piperazine solution over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting Boc₂O is consumed.

• Quench the reaction by adding deionized water. Separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude N-Boc-piperazine, which can often be used in the next step without further purification.

Protocol 3.2: Step 2 - Buchwald-Hartwig Amination

Causality: The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction that couples an amine (N-Boc-piperazine) with an aryl halide.[13] The choice of palladium catalyst, ligand, and base is critical for success.[13] Sterically hindered phosphine ligands (e.g., XantPhos) are often used to promote the reductive elimination step and prevent catalyst decomposition, leading to higher yields.[13][14] Sodium tert-butoxide is a strong, non-nucleophilic base suitable for this transformation.[13]

Materials:

• Aryl Halide (e.g., 4-bromo-2-fluoropyrimidine) (1.0 equiv)

• N-Boc-piperazine (from Step 1) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• XantPhos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.04 equiv)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• Inert Atmosphere: To an oven-dried Schlenk tube, add the aryl halide, N-Boc-piperazine, and NaOt-Bu.

• Seal the tube with a septum, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• In a separate vial under inert gas, add Pd₂(dba)₃ and XantPhos, followed by anhydrous toluene to dissolve them, forming the catalyst solution.

• Using a syringe, add the anhydrous toluene to the Schlenk tube containing the solids, followed by the catalyst solution.

• Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired N-aryl-N'-Boc-piperazine product.

Caption: Key components of the Buchwald-Hartwig amination reaction.

Compound Characterization

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized inhibitor. This self-validating step ensures that subsequent biological data is reliable.

Technique	Purpose	Representative Data Interpretation
¹H NMR	Confirms the chemical structure and proton environment.	Expect characteristic peaks for aromatic protons, piperazine CH₂ groups (often two distinct signals), and the Boc group (~1.4 ppm). Integration should match the expected number of protons.
¹³C NMR	Confirms the carbon skeleton of the molecule.	Verify the number of unique carbon signals matches the structure. Note characteristic shifts for aromatic carbons, piperazine carbons, and the Boc carbonyl.
HRMS	Provides a highly accurate mass measurement.	The measured mass should match the calculated exact mass of the desired compound to within 5 ppm, confirming the elemental composition.[17]
HPLC	Determines the purity of the final compound.	A single, sharp peak should be observed. Purity is calculated by the area percentage of the main peak, which should be >95% for use in biological assays.

Biological Evaluation Protocols

Once a compound is synthesized and characterized, its biological activity must be assessed. This typically involves an in vitro kinase assay to determine direct inhibitory potency (IC₅₀) followed by cell-based assays to measure effects on cancer cell proliferation.

Protocol 5.1: In Vitro Kinase Activity Assay (Luminescence-Based)

Causality: This assay directly measures the enzymatic activity of the target kinase. The principle is based on the quantification of ADP produced during the phosphorylation reaction.[18] A luminescent signal is generated in proportion to the amount of ADP, so a potent inhibitor will result in a lower signal. This method is highly sensitive and suitable for high-throughput screening.[18][19]

Materials:

• Recombinant target kinase (e.g., BCR-ABL)[3][20]

• Specific kinase substrate peptide

• ATP (at or near the Kₘ concentration)

• Synthesized inhibitor (Compound X)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of Compound X in 100% DMSO. Perform a serial dilution (e.g., 11-point, 3-fold) in DMSO to create a concentration gradient.

• Reaction Setup: In a 384-well plate, add 1 µL of the serially diluted Compound X or DMSO (as a vehicle control) to each well.

• Add 2 µL of the target kinase diluted in assay buffer to each well.

• Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Reaction: Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well.

• Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.

Data Presentation

Results from the kinase assay should be tabulated for clear comparison.

Compound ID	Target Kinase	IC₅₀ (nM)
Control-1 (Staurosporine)	BCR-ABL	8
Example-001	BCR-ABL	150
Example-002	BCR-ABL	25
Example-003	BCR-ABL	>10,000

Illustrative Signaling Pathway: BCR-ABL

To provide context, the diagram below illustrates the BCR-ABL signaling pathway, a critical driver in Chronic Myeloid Leukemia (CML).[3][20][21] Kinase inhibitors targeting BCR-ABL, many of which contain a piperazine scaffold, block the downstream signaling cascades that lead to uncontrolled cell proliferation and survival.[3][22]

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Application Note: A Robust High-Throughput Screening Workflow for Novel Kinase Inhibitor Discovery

Introduction: The Critical Role of Kinases and the Need for Efficient Screening

Protein kinases, numbering over 500 in the human genome, are fundamental regulators of cellular signaling pathways.[1] Their dysregulation is a hallmark of numerous diseases, including cancer, inflammation, and neurodegenerative disorders, making them one of the most important classes of drug targets.[1][2] High-Throughput Screening (HTS) provides the technological backbone for discovering novel kinase inhibitors from large chemical libraries, enabling the rapid evaluation of hundreds of thousands of compounds to identify promising "hits."[3]

This guide provides a comprehensive, field-proven workflow for conducting an HTS campaign against a target kinase. We will detail the critical phases of assay development, primary screening, data analysis, and hit validation, with a focus on ensuring scientific integrity and generating high-quality, actionable data. The workflow is centered around the widely adopted ADP-Glo™ Kinase Assay, a universal, luminescence-based method that quantifies kinase activity by measuring ADP production.[4][5]

The HTS Pyramid: A Strategy for Success

A successful HTS campaign is not a single experiment but a multi-stage process designed to progressively filter a large compound library down to a small number of well-validated lead candidates. This can be visualized as a pyramid, with each successive layer representing a more rigorous and focused evaluation.

Caption: Principle of the two-step ADP-Glo™ luminescent kinase assay.

Assay Optimization & Validation Metrics

The goal of optimization is to establish conditions that yield a robust and reproducible signal. This involves determining optimal concentrations of the kinase, substrate, and ATP. Once optimized, the assay's performance must be quantified using standard statistical parameters. [6][7] Key Validation Parameters:

Parameter	Formula	Acceptance Criteria	Description
Signal-to-Background (S/B)	Mean(Max Signal) / Mean(Min Signal)	> 5	The fold difference between the uninhibited (max) and inhibited (min) assay signals.
Coefficient of Variation (%CV)	(SD / Mean) * 100	< 20%	Measures the relative variability within a set of replicate measurements (e.g., max or min controls). [8]
Z'-Factor	1 - [ (3SDMax + 3SDMin) / |MeanMax - MeanMin| ]	0.5 to 1.0	A measure of assay quality that accounts for both the dynamic range and data variation. [9][10][11][12]An assay with a Z' ≥ 0.5 is considered excellent for HTS. [10][11]

Phase 2: The Primary HTS Campaign

The primary screen involves testing every compound in the library at a single, fixed concentration (typically 10-20 µM) to identify initial "hits."

Compound Library Management

The integrity of the compound library is paramount to the success of a screening campaign. [13][14]* Storage: Compounds are typically stored at -20°C or -80°C in DMSO. [15]* Plating: For the primary screen, compounds are acoustically dispensed or pin-transferred into 384- or 1536-well assay plates. [16]* Quality Control: Regular QC is essential to monitor compound integrity, concentration, and solubility. [17]

HTS Automation and Execution

A typical HTS workflow is highly automated to ensure throughput and consistency. [3][18]This involves automated liquid handlers for reagent addition, incubators, and plate readers integrated into a cohesive system.

Protocol: Primary HTS using ADP-Glo™ (384-well format)

This protocol outlines the automated steps for screening a single 384-well plate.

• Compound Dispensing: Using an acoustic liquid handler (e.g., Echo), dispense 20-50 nL of each library compound from the source plate into the corresponding wells of a 384-well white, solid-bottom assay plate. This results in a final assay concentration of ~10 µM.

• Control Allocation: Designate specific columns for controls:

  • Max Signal (Negative Control): Wells containing DMSO only (0% inhibition).

  • Min Signal (Positive Control): Wells containing a known, potent inhibitor of the target kinase (100% inhibition).

• Enzyme/Substrate Addition: Add 2.5 µL of a 2X kinase/substrate solution in reaction buffer to all wells.

• Initiate Reaction: Add 2.5 µL of a 2X ATP solution to all wells to start the kinase reaction. The total reaction volume is 5 µL.

• Incubation: Incubate the plate at room temperature for the pre-determined optimal time (e.g., 60 minutes).

• Stop Reaction: Add 5 µL of ADP-Glo™ Reagent to all wells to terminate the kinase reaction and deplete the remaining ATP. [19]7. Incubation: Incubate at room temperature for 40 minutes. [19]8. Signal Development: Add 10 µL of Kinase Detection Reagent to all wells to convert ADP to ATP and generate the luminescent signal. [19]9. Incubation: Incubate at room temperature for 30-60 minutes. [19]10. Data Acquisition: Read the luminescence on a compatible plate reader (e.g., PHERAstar).

Phase 3: Data Analysis and Hit Triage

Raw data from the plate reader must be normalized and analyzed to identify statistically significant hits.

• Normalization: The activity of each compound is typically expressed as percent inhibition, calculated relative to the on-plate controls: % Inhibition = 100 * (1 - [SignalCompound - MeanMin] / [MeanMax - MeanMin])

• Hit Selection: A "hit" is defined as a compound that produces a statistically significant level of inhibition. A common threshold is a percent inhibition greater than three times the standard deviation of the max signal control wells (e.g., >50% inhibition).

Caption: Workflow for hit triage from primary screen data to validated hits.

Phase 4: Hit Validation - Ensuring Authenticity

A primary hit is not a confirmed inhibitor. A rigorous validation cascade is essential to eliminate false positives and artifacts. [20]

Hit Confirmation and IC₅₀ Determination

Hits identified in the primary screen are "cherry-picked" from the master library plates and re-tested using the same assay. [15]Compounds that reproduce their activity are then tested across a range of concentrations (typically an 8- to 10-point serial dilution) to generate a dose-response curve and determine their potency (IC₅₀ value). [21][22]The IC₅₀ is the concentration of an inhibitor required to reduce the enzyme's activity by 50%. [23] Protocol: IC₅₀ Determination

• Prepare an 8-point, 3-fold serial dilution of the confirmed hit compound in DMSO.

• Dispense the compound dilutions into a 384-well plate.

• Perform the ADP-Glo™ assay as described in the primary screening protocol.

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Fit the data using a non-linear regression model (four-parameter variable slope) to calculate the IC₅₀ value. [24]

Orthogonal Assays

To ensure that the observed activity is not an artifact of the primary assay technology (e.g., compound interference with luciferase), hits must be validated using an orthogonal assay. [25][26][27]This involves a different detection method that relies on a distinct physical principle. [26] Examples of Orthogonal Assays for Kinase Inhibitors:

• TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer): Measures the binding of a phospho-specific antibody to a fluorescently labeled substrate. [28]* Mobility Shift Assay: Detects the change in charge as a substrate peptide is phosphorylated. [29]* Thermal Shift Assay: Measures the stabilization of the kinase protein upon inhibitor binding. [30]* Cell-Based Assays: Confirms that the inhibitor is active in a physiological context by measuring the phosphorylation of a downstream substrate within intact cells. [31] A compound that demonstrates consistent potency and activity across multiple, distinct assay formats is considered a validated hit, ready for progression into lead optimization studies.

Conclusion

This application note outlines a structured and robust workflow for the high-throughput screening of kinase inhibitor libraries. By emphasizing rigorous assay development, automated execution, and a multi-step hit validation cascade, researchers can significantly increase the probability of identifying high-quality, authentic kinase inhibitors. This systematic approach minimizes the risk of pursuing false positives and provides a solid foundation for successful drug discovery programs.

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• Introduction - High-Throughput Screening Center. Eli Lilly and Company and the National Institutes of Health Chemical Genomics Center. [Link]

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• 50% of what? How exactly are IC50 and EC50 defined? GraphPad FAQ 1356. [Link]

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• High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. PMC. [Link]

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Application Notes and Protocols for the Boc-Deprotection of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, particularly in the construction of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1][2] Its widespread adoption is due to its robustness under a variety of synthetic conditions and its facile, selective removal under acidic conditions.[3] The title compound, tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, is a bifunctional building block featuring a Boc-protected piperazine and a primary aminomethyl group. The selective deprotection of the piperazine nitrogen is a critical step in the elaboration of this scaffold into more complex target molecules.

This guide provides detailed application notes and protocols for the efficient removal of the Boc protecting group from tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate. We will delve into the most common and effective acidic deprotection methodologies, offering insights into the underlying mechanisms, practical experimental procedures, and strategies for troubleshooting. The protocols described herein are designed to be self-validating, ensuring reliable and reproducible outcomes for researchers, scientists, and drug development professionals.

Mechanistic Overview of Acid-Catalyzed Boc-Deprotection

The removal of the Boc group is an acid-catalyzed elimination reaction. The process is initiated by the protonation of the carbonyl oxygen of the carbamate by a strong acid.[1] This protonation renders the carbamate unstable, leading to the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is inherently unstable and rapidly decarboxylates to yield the free amine and carbon dioxide gas.[1] The liberated amine is then protonated by the excess acid to form the corresponding ammonium salt.[1]

It is important to note that the primary aminomethyl group on the phenyl ring is expected to remain protonated and stable under these acidic conditions and will not undergo further reaction.

Caption: General mechanism of acid-catalyzed Boc deprotection.

Comparative Overview of Deprotection Methods

The choice of the deprotection method is contingent on several factors including the scale of the reaction, the desired salt form of the product, and the presence of other acid-sensitive functional groups in the molecule. For the target substrate, both Trifluoroacetic acid (TFA) and Hydrochloric acid (HCl) are highly effective.

Method	Reagents & Conditions	Typical Reaction Time	Temperature	Key Advantages	Potential Disadvantages
Method A: TFA	20-50% TFA in Dichloromethane (DCM)[4]	0.5 - 2 hours[4]	0 °C to Room Temp.	Highly effective, volatile reagent simplifies removal.[2]	Corrosive, can lead to trifluoroacetate salt which may be oily.[5]
Method B: HCl	4M HCl in 1,4-Dioxane or Methanol[4][6]	1 - 4 hours[4]	Room Temp.	Cost-effective, often yields a crystalline hydrochloride salt.[5][6]	Dioxane is a peroxide-former and requires careful handling.
Method C: Milder Acid	Oxalyl Chloride in Methanol[7][8]	1 - 4 hours[7]	Room Temp.	Highly selective, for substrates with other acid-labile groups.[7]	Reagent is toxic and moisture-sensitive.

Experimental Protocols

Method A: Boc-Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is a robust and widely used method for the efficient removal of the Boc group.

Materials:

• tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolution: Dissolve tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (1.0 equiv.) in anhydrous DCM (at a concentration of approximately 0.1 M) in a round-bottom flask equipped with a magnetic stir bar.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add TFA (5-10 equivalents) to the stirred solution. A common practice is to use a 1:1 to 1:4 volume ratio of TFA to DCM.[4]

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 30 minutes to 2 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until complete consumption of the starting material is observed.

• Solvent Removal: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[4] Co-evaporation with toluene can aid in the removal of residual TFA.[9]

• Work-up for Free Base:

  • Carefully add saturated aqueous NaHCO₃ solution to the residue until effervescence ceases and the pH of the aqueous layer is >8.

  • Extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the deprotected product, 1-(3-(aminomethyl)phenyl)piperazine, as the free base.

Caption: Experimental workflow for TFA-mediated Boc deprotection.

Method B: Boc-Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This method is a cost-effective alternative to TFA and often provides the product as a crystalline hydrochloride salt, which can be advantageous for purification and handling.

Materials:

• tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

• 4M HCl in 1,4-Dioxane solution

• Methanol or 1,4-Dioxane, anhydrous

• Diethyl ether

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolution: Dissolve tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (1.0 equiv.) in a minimal amount of anhydrous methanol or 1,4-dioxane in a round-bottom flask.

• Acid Addition: To the stirred solution, add the 4M HCl in 1,4-dioxane solution (3-5 equivalents) at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Often, the hydrochloride salt of the deprotected product will precipitate from the reaction mixture.

• Isolation of the Hydrochloride Salt:

  • Upon completion, the solvent can be removed under reduced pressure to yield the crude hydrochloride salt.

  • Alternatively, the product can be precipitated by the addition of diethyl ether and collected by filtration. Wash the solid with cold diethyl ether and dry under vacuum.

• Conversion to Free Base (Optional):

  • To obtain the free base, suspend the hydrochloride salt in a mixture of water and DCM.

  • Add a saturated aqueous NaHCO₃ solution or other suitable base until the pH is basic (>8).

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Caption: Experimental workflow for HCl-mediated Boc deprotection.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the equivalents of acid, extending the reaction time, or gently warming the reaction mixture (e.g., to 40 °C).[4]

• Side Reactions: The tert-butyl cation generated during the deprotection can potentially alkylate electron-rich aromatic rings.[4] While this is less of a concern for the phenyl ring in the substrate, it is a point to consider for more activated aromatic systems.

• Product Isolation: TFA salts are often oils, which can complicate isolation. Using HCl in dioxane to precipitate the hydrochloride salt can be a more convenient method for obtaining a solid product. If the free base is required for the next step, a basic work-up is necessary.[4]

• Monitoring the Reaction: TLC is a quick and effective way to monitor the reaction. The deprotected product, being more polar, will have a lower Rf value than the starting material. Staining the TLC plate with ninhydrin can help visualize the primary amine product.

Conclusion

The deprotection of the Boc group from tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate is a straightforward and high-yielding transformation that can be reliably achieved using standard acidic conditions. Both TFA and HCl are excellent choices of reagents, and the selection between them can be guided by the desired final salt form and downstream synthetic considerations. The detailed protocols and insights provided in this guide are intended to empower researchers to confidently and successfully perform this critical synthetic step in their drug discovery and development endeavors.

References

• BenchChem Technical Support Center. (2025). Deprotection of Boc-Protected Piperazines. BenchChem.
• A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies. (2025). BenchChem.
• A Comparative Guide to Boc Deprotection Methodologies. (2025). BenchChem.
• Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids. (n.d.). New Journal of Chemistry.
• BenchChem Technical Support Center. (2025).
• Application Notes and Protocols for the Deprotection of the Boc Group from N-Boc-piperazine-C3-COOH Deriv
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). RSC Advances.
• Boc De-protection. (2023). Reddit.
• Amine Protection / Deprotection. (n.d.). Fisher Scientific.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020).
• Amine Protection and Deprotection. (n.d.). Master Organic Chemistry.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). Organic Process Research & Development.
• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
• Application Notes and Protocols: Boc Deprotection of Boc-D-4-aminomethylphe(Boc). (2025). BenchChem.
• How to do work-up of a BOC deprotection reaction by TFA?. (2013).
• A Comparative Guide to Selective Piperazine Functionalization: Exploring Altern
• Synthesis and evaluation of deprotected N-Boc piperazine derived mono-mannich bases. (2014). Journal of Global Trends in Pharmaceutical Sciences.
• Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. (2005). Molecular Diversity.
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. (2012).
• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid c
• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. (2015).
• Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)
• Piperazine and DBU: A safer alternative for rapid and efficient Fmoc deprotection in Solid Phase Peptide Synthesis. (2015). The Royal Society of Chemistry.
• Comparison of the effectiveness of two piperazine based nano-catalysts in the synthesis of benzoxazoles and benzimidazoles and use of the powerful one in the N-Boc protection of amines. (2024). PMC.

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Application Note & Protocol: Synthesis of Phenylpiperazine-Based GPCR Ligands

Abstract

The phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its frequent appearance in centrally active pharmaceuticals targeting G protein-coupled receptors (GPCRs).[1][2] This application note provides a comprehensive, field-proven protocol for the synthesis of N-arylpiperazine derivatives, potent and versatile GPCR ligands, from phenylpiperazine precursors. We will focus on the robust and widely applicable Buchwald-Hartwig amination as the key synthetic strategy. This guide is designed for researchers, scientists, and drug development professionals, offering not just a step-by-step methodology but also the underlying scientific rationale, ensuring both technical accuracy and practical applicability.

Introduction: The Significance of Phenylpiperazine Ligands

Phenylpiperazine derivatives are integral components of numerous FDA-approved drugs for treating a range of neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.[1][3] Their therapeutic efficacy stems from their ability to modulate the activity of various aminergic GPCRs, such as serotonin (5-HT) and dopamine (D2) receptors.[1][4] The modular nature of the phenylpiperazine scaffold, consisting of an aryl group, a piperazine ring, and a variable linker, allows for systematic structural modifications to fine-tune potency, selectivity, and pharmacokinetic properties.[1][2]

The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the construction of the crucial C-N bond between an aryl halide and the piperazine nitrogen.[3][5][6] This palladium-catalyzed cross-coupling reaction offers significant advantages over traditional methods, including milder reaction conditions, broader substrate scope, and greater functional group tolerance.[5] This protocol will detail the synthesis of a Boc-protected N-arylpiperazine, a common intermediate that can be further elaborated to a diverse library of GPCR ligands.

Materials and Equipment

Reagents

• Aryl halide (e.g., 4-bromotoluene, 1.0 equiv)

• N-Boc-piperazine (1.2-1.5 equiv)[7]

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂, or a pre-catalyst like XPhos Pd G3) (1-5 mol%)[7]

• Phosphine ligand (e.g., XantPhos, BINAP, RuPhos, XPhos) (1-5 mol%)[7][8]

• Base (e.g., NaOt-Bu, Cs₂CO₃, K₃PO₄) (1.4-2.0 equiv)[7]

• Anhydrous solvent (e.g., toluene, dioxane, THF)[7]

• Ethyl acetate (for workup)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., hexanes, ethyl acetate)

• Deuterated solvent for NMR analysis (e.g., CDCl₃)

Equipment

• Schlenk tube or other reaction vessel suitable for inert atmosphere chemistry

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature controller

• Inert gas supply (e.g., nitrogen or argon) with manifold

• Syringes and needles

• Standard laboratory glassware (flasks, separatory funnel, etc.)

• Rotary evaporator

• Flash chromatography system

• NMR spectrometer

• Mass spectrometer (e.g., ESI-MS)

Experimental Protocol: Buchwald-Hartwig Amination

This protocol describes the synthesis of N-Boc-N'-(4-methylphenyl)piperazine as a representative example. The reaction conditions can be optimized for different aryl halides.

Reaction Setup

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl bromide (e.g., 4-bromotoluene, 1.0 equiv), N-Boc-piperazine (1.2 equiv), and the base (e.g., sodium tert-butoxide, 1.4 equiv).

• In a separate vial, weigh the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XantPhos, 4 mol%).

• Seal the Schlenk tube with a rubber septum.

• Evacuate the Schlenk tube and backfill with an inert gas (e.g., nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[7]

• Add the palladium catalyst and ligand to the Schlenk tube under a positive flow of inert gas.

• Using a syringe, add anhydrous toluene to the Schlenk tube to achieve a suitable concentration (e.g., 0.1-0.5 M).

Reaction Execution

• Place the Schlenk tube in a preheated oil bath or heating mantle set to the desired temperature (typically 80-110 °C).[2][7]

• Stir the reaction mixture vigorously.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-24 hours.

Workup and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-Boc-N'-(4-methylphenyl)piperazine.[7]

Characterization of the Synthesized Ligand

A thorough characterization is essential to confirm the identity and purity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show the characteristic peaks for the aromatic protons of the phenyl ring, the protons of the piperazine ring (often appearing as broad signals due to conformational exchange), and the tert-butyl group of the Boc protecting group.[9][10][11]

  • ¹³C NMR will confirm the presence of all carbon atoms in the molecule, including the aromatic carbons, the piperazine carbons, and the carbons of the Boc group.[9][10][11]

• Mass Spectrometry (MS):

  • Electrospray ionization mass spectrometry (ESI-MS) should show the molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight of the product.[9]

• Chromatography:

  • TLC and LC-MS are used to assess the purity of the final compound. A single spot on TLC and a single peak in the LC chromatogram are indicative of high purity.

Quantitative Data Summary

The following table provides representative data for the Buchwald-Hartwig amination of N-Boc-piperazine with various aryl halides. Yields are highly dependent on the specific substrate and reaction conditions.

Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	Pd₂(dba)₃ (2)	XantPhos (4)	NaOt-Bu	Toluene	100	12	85-95
4-Chlorobenzonitrile	XPhos Pd G3 (3)	-	K₃PO₄	Dioxane	110	18	70-85
2-Bromopyridine	Pd(OAc)₂ (5)	BINAP (7.5)	Cs₂CO₃	Toluene	110	24	65-80

Mechanism of Action and Pathway Analysis

The Buchwald-Hartwig Amination Catalytic Cycle

The success of the Buchwald-Hartwig amination lies in a well-defined palladium catalytic cycle. Understanding this mechanism is crucial for troubleshooting and optimizing the reaction.[5][6]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

The cycle begins with the oxidative addition of the aryl halide to the active Pd(0) catalyst. This is followed by coordination of the amine and subsequent deprotonation by the base to form a palladium-amido complex. The final step is reductive elimination, which forms the desired C-N bond and regenerates the Pd(0) catalyst. The choice of a bulky, electron-rich phosphine ligand is critical to facilitate both the oxidative addition and the final reductive elimination steps.[8]

Phenylpiperazine Ligands and GPCR Signaling

Phenylpiperazine-based ligands typically interact with aminergic GPCRs within the transmembrane domain. The key pharmacophoric features responsible for this interaction are:

• The basic nitrogen atom of the piperazine ring: This forms a crucial salt bridge with a conserved aspartate residue in transmembrane helix 3 (TM3) of the receptor.[1]

• The aromatic ring: This engages in hydrophobic and/or π-π stacking interactions with aromatic residues in the binding pocket.

• The linker and terminal group: These moieties extend into a more variable secondary binding pocket, and modifications in this region are key to achieving receptor subtype selectivity.[1]

Caption: Simplified GPCR signaling pathway.

Upon binding, the ligand stabilizes a specific conformation of the GPCR, leading to the activation of intracellular G proteins. The activated G protein then modulates the activity of effector enzymes or ion channels, resulting in a change in the concentration of intracellular second messengers and ultimately, a cellular response. The ability to synthetically modify the phenylpiperazine scaffold allows for the development of agonists, antagonists, or biased ligands that can fine-tune these signaling pathways for therapeutic benefit.

Safety and Handling

• 1-Phenylpiperazine and its derivatives can be toxic and corrosive.[1][12][13] Always handle these compounds in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1][13]

• Palladium catalysts and phosphine ligands are often air- and moisture-sensitive. Handle them under an inert atmosphere.

• Consult the Safety Data Sheets (SDS) for all reagents before use.[1][12][13]

Conclusion

This application note provides a robust and detailed protocol for the synthesis of phenylpiperazine-based GPCR ligands using the Buchwald-Hartwig amination. By understanding the underlying synthetic mechanism and the principles of ligand-receptor interactions, researchers can effectively utilize this methodology to generate novel and potent modulators of GPCR activity for drug discovery and chemical biology applications.

References

• Loba Chemie. (2019). 1-PHENYLPIPERAZINE FOR SYNTHESIS MSDS. [Link]

• Bartyzel, A., Cristóvão, B., & Kaczor, A. A. (2025). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules, 30(12), 2545. [Link]

• Di Sarno, V., et al. (2021). Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. Molecules, 26(15), 4467. [Link]

• Glennon, R. A., et al. (1989). Binding of arylpiperazines to 5-HT3 serotonin receptors: Results of a structure-affinity study. European Journal of Pharmacology, 168(3), 387-392. [Link]

• MDPI. (n.d.). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. [Link]

• Beilstein-Institut. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2588-2598. [Link]

• Glennon, R. A., et al. (1987). Bioactive conformation of 1-arylpiperazines at central serotonin receptors. Journal of Medicinal Chemistry, 30(5), 930-935. [Link]

• PubMed. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N, N'-substituted piperazines for bioorthogonal labeling. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

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Application Notes and Protocols for Fragment-Based Screening in Novel Therapeutic Agent Discovery

Introduction: The Philosophy and Power of Fragment-Based Drug Discovery

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for the identification of novel therapeutic agents.[1][2][3] Instead of screening large, complex "drug-like" molecules, FBDD begins by identifying very small, low-molecular-weight compounds, or "fragments," that bind weakly but efficiently to a biological target.[4][5] These initial fragment hits, typically with binding affinities in the micromolar to millimolar range, serve as high-quality starting points for the rational, structure-guided evolution into potent lead compounds.[1][6][7]

The core advantage of this "bottom-up" approach lies in its efficient exploration of chemical space.[8][9][10] A library of a few thousand well-chosen fragments can sample chemical diversity more effectively than a library of millions of larger, more complex molecules.[11][12] This efficiency often translates to higher hit rates and provides a clearer path for optimization, particularly for challenging targets once deemed "undruggable."[1][4][13] Several FDA-approved drugs, such as Vemurafenib and Venetoclax, originated from FBDD, underscoring the success of this strategy.[4][14]

This guide provides a detailed overview of the FBDD workflow, from the principles of fragment library design to the intricacies of primary screening, hit validation, and lead optimization. It is intended for researchers, scientists, and drug development professionals seeking to implement or refine their FBDD campaigns.

The FBDD Workflow: A Step-by-Step Overview

A typical FBDD campaign is a multi-stage process that integrates biophysical screening, structural biology, and medicinal chemistry. The workflow is designed to be iterative, with insights from later stages often informing earlier decisions.

Caption: The iterative workflow of a typical Fragment-Based Drug Discovery (FBDD) campaign.

Part 1: Designing and Curating a High-Quality Fragment Library

The success of an FBDD campaign is critically dependent on the quality of the fragment library.[15] A well-designed library maximizes the exploration of relevant chemical space while adhering to physicochemical properties that favor subsequent optimization.

Core Principles of Fragment Library Design

The "Rule of Three" (Ro3) provides a foundational guideline for fragment selection.[16][17] While not absolute, these rules help ensure that fragments are small, simple, and possess favorable properties for binding and optimization.

Property	"Rule of Three" Guideline	Rationale
Molecular Weight (MW)	≤ 300 Da	Ensures fragments are small enough to explore binding pockets efficiently and allows for significant molecular weight addition during optimization.[3][18]
cLogP	≤ 3	Controls lipophilicity to maintain aqueous solubility, which is crucial for biophysical assays often run at high concentrations, and to avoid non-specific binding.[16][17]
Hydrogen Bond Donors	≤ 3	Limits complexity and helps maintain favorable ADMET properties as the fragment is elaborated.[16][19]
Hydrogen Bond Acceptors	≤ 3	Similar to H-bond donors, this guideline helps manage polarity and complexity.[16][19]
Rotatable Bonds	≤ 3	Reduces conformational entropy loss upon binding, leading to more efficient interactions.[18][19]

Beyond the Ro3, other key considerations include:

• Solubility: Fragments must be highly soluble in aqueous buffers (often with a small percentage of DMSO) to be screened at the high concentrations (µM to mM range) required to detect weak binding.[17]

• Chemical Diversity: The library should encompass a wide range of shapes, scaffolds, and pharmacophores to maximize the chances of finding a hit for any given target.[11][16]

• 3D Shape: Inclusion of fragments with three-dimensional character is increasingly recognized as important for targeting complex protein surfaces and avoiding "flatland" chemistry.[15]

• Absence of Reactive Groups: Fragments containing reactive functional groups that can form covalent bonds or interfere with assays should be avoided to minimize false positives.[17]

Part 2: Primary Screening Methodologies

Because fragments bind with low affinity, highly sensitive biophysical techniques are required for their detection.[4][7] The choice of primary screening method depends on the nature of the target protein, throughput requirements, and available instrumentation. It is considered best practice to use at least two orthogonal methods to validate hits.[15]

Surface Plasmon Resonance (SPR)

SPR is a label-free biophysical technique that measures changes in mass on a sensor surface in real-time.[6] It is a powerful tool for FBDD, providing information on binding affinity (K D ), and kinetics (k a and k d ).[3][20]

Causality Behind Experimental Choices in SPR:

• Immobilization Strategy: The target protein is immobilized on a sensor chip. Direct covalent coupling (e.g., amine coupling) is often preferred for its stability, which is crucial for detecting the small signals from fragment binding.[21][22] High immobilization levels are necessary to maximize the response signal.[22][23]

• Buffer Composition: The running buffer must be carefully optimized to minimize non-specific binding and ensure protein stability. Additives like 0.05% P20 (surfactant) and maintaining physiological salt concentrations are common.[22] A key self-validating step is to ensure a stable baseline before and after sample injection.

• DMSO Calibration: Since fragment libraries are typically stored in DMSO, it is critical to match the DMSO concentration in the running buffer and the samples to avoid refractive index mismatches that can create false signals.[22]

Protocol: Primary SPR Fragment Screen

• System Preparation: Equilibrate the SPR instrument with the chosen running buffer (e.g., PBS, 0.05% P20, 1% DMSO) until a stable baseline is achieved.

• Target Immobilization: Covalently couple the target protein to a high-capacity sensor chip (e.g., CM5) using standard amine coupling chemistry. Aim for a high immobilization level (e.g., 10,000-15,000 RU). A reference channel should be prepared by activating and deactivating the surface without protein to subtract non-specific binding.

• Fragment Plate Preparation: Prepare fragment plates by diluting fragment stocks to the desired screening concentration (e.g., 100-500 µM) in running buffer. Include buffer-only (blank) injections for double referencing.

• Screening Injection: Inject each fragment over the target and reference surfaces. A short contact time (e.g., 30-60 seconds) is typically sufficient for primary screening.

• Data Analysis: After subtracting the reference channel and blank injections, analyze the sensorgrams. Hits are identified by a response signal significantly above the noise level. The binding response at equilibrium can be used to rank the initial hits.

• Hit Confirmation: Re-test initial hits in a dose-response format to confirm binding and obtain an estimate of the dissociation constant (K D ).[24]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a highly robust and sensitive method for detecting weak molecular interactions in solution.[1][13][25] It can provide information on binding affinity, stoichiometry, and the location of the binding site on the target protein.[26]

Types of NMR Screening Experiments:

• Ligand-Observed NMR: These methods monitor the NMR signals of the fragments. They are generally higher throughput as fragments can be screened in mixtures.[27] Common techniques include Saturation Transfer Difference (STD) and Water-LOGSY.[27][28]

• Protein-Observed NMR: These methods monitor changes in the NMR spectrum of an isotopically labeled (¹⁵N or ¹³C) protein upon fragment binding.[25][29] Chemical Shift Perturbation (CSP) mapping, where changes in the positions of protein backbone amide signals are tracked, is a powerful technique to identify the binding site directly.[27]

Protocol: Protein-Observed ¹H-¹⁵N HSQC Screen

• Protein Preparation: Prepare a solution of uniformly ¹⁵N-labeled target protein (typically 25-100 µM) in a suitable NMR buffer (e.g., 20 mM phosphate, 50 mM NaCl, pH 7.0, with 95% H₂O/5% D₂O).

• Reference Spectrum: Acquire a reference ¹H-¹⁵N HSQC spectrum of the protein alone. This spectrum serves as the control against which all other spectra will be compared.[29] The spectrum should show well-dispersed and sharp peaks.

• Fragment Addition: Add a defined concentration of a fragment (or a mixture of non-overlapping fragments) to the protein sample. Fragment concentrations are typically 10-100 times that of the protein.

• HSQC Data Acquisition: Acquire a ¹H-¹⁵N HSQC spectrum for each fragment-containing sample.

• Data Analysis (CSP Mapping): Overlay the reference spectrum with each fragment-containing spectrum. Significant and consistent shifts in the positions of specific amide peaks (chemical shift perturbations) indicate fragment binding at or near those residues.[29]

• Hit Deconvolution (for mixtures): If mixtures were used, individual components of the hit mixture are tested separately to identify the active fragment.[29]

• Affinity Titration: For confirmed hits, perform a titration by acquiring HSQC spectra at a fixed protein concentration with increasing concentrations of the fragment. The K D can be determined by fitting the chemical shift changes to a binding isotherm.[27][29]

X-ray Crystallography

X-ray crystallography provides the ultimate validation for a fragment hit by delivering a high-resolution, three-dimensional structure of the fragment bound to the target protein.[30][31] This structural information is invaluable for the subsequent structure-based design phase.[32]

Causality Behind Experimental Choices in Crystallography:

• Crystal System Robustness: A successful crystallographic screen requires a protein that crystallizes readily and reproducibly, yielding crystals that are robust enough to withstand soaking with fragments dissolved in solvents like DMSO.[33][34]

• Soaking vs. Co-crystallization: Soaking pre-existing crystals with a fragment-containing solution is the most common and highest-throughput method.[35][36] Co-crystallization, where the protein and fragment are mixed before crystallization, is used if soaking is unsuccessful.

• High-Throughput Data Collection: The use of synchrotron beamlines with robotic sample handling is essential to collect diffraction data from the hundreds of crystals required for a full library screen.[34][36]

Protocol: Crystallographic Fragment Soaking

• Crystal Preparation: Grow a large number of protein crystals under a well-optimized condition.

• Fragment Soaking: Prepare soaking solutions containing individual fragments or cocktails of 3-5 fragments at high concentrations (e.g., 10-50 mM) in a cryo-protectant solution.

• Soaking: Transfer the protein crystals into drops of the soaking solution for a defined period (minutes to hours).

• Vitrification: Retrieve the soaked crystals and flash-cool them in liquid nitrogen to prevent ice crystal formation.

• X-ray Diffraction Data Collection: Collect a complete diffraction dataset for each crystal at a synchrotron source.

• Structure Determination and Analysis: Process the diffraction data and solve the protein-fragment complex structure using molecular replacement with the apo-protein structure. Analyze the resulting electron density maps to unambiguously identify the bound fragment and its interactions with the protein.[36]

Part 3: Hit Validation and Fragment-to-Lead Optimization

Once initial hits are identified, they must be rigorously validated and then evolved into more potent, drug-like molecules. This phase relies heavily on the structural information obtained from X-ray crystallography or NMR.

Orthogonal Hit Validation

It is crucial to confirm hits from the primary screen using a secondary, orthogonal method to eliminate false positives.[15][26] For example, an initial hit from an SPR screen could be validated using a thermal shift assay (DSF) or NMR. A validated hit is one that shows consistent behavior across different biophysical platforms.

Fragment-to-Lead Evolution Strategies

With a validated hit and structural information in hand, medicinal chemists can employ several strategies to increase potency and improve physicochemical properties.[4][8][9]

Caption: Key strategies for evolving fragment hits into lead compounds.

• Fragment Growing: This is the most common approach, where the initial fragment serves as an anchor, and chemical moieties are added to extend into adjacent binding pockets, forming additional favorable interactions with the target.[8][9][25][37] This is a highly iterative process guided by structural biology.

• Fragment Linking: If screening identifies two or more fragments that bind to distinct, nearby sites, they can be connected with a chemical linker to create a single, much higher-affinity molecule.[1][37] The additive nature of their binding energies can lead to dramatic gains in potency.[1]

• Fragment Merging: This strategy is used when two fragments are found to bind in an overlapping fashion. A new molecule is designed that incorporates the key binding features of both original fragments into a single, novel scaffold.[37]

Conclusion

Fragment-based screening is a scientifically rigorous and highly effective strategy for the discovery of novel therapeutic agents. Its success hinges on the careful integration of high-quality fragment libraries, sensitive biophysical screening techniques, and structure-guided medicinal chemistry. By starting small, FBDD provides a rational and efficient path to developing potent and selective lead compounds, capable of tackling even the most challenging biological targets.

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Application Note & Protocol: Scale-Up Synthesis of N-acetyl-p-aminophenol (Paracetamol) from 4-Aminophenol

Abstract: This document provides a detailed guide for the scale-up synthesis of the active pharmaceutical ingredient (API) N-acetyl-p-aminophenol (paracetamol or acetaminophen) from the key starting material, 4-aminophenol. The focus is on the industrially prevalent method of N-acetylation using acetic anhydride. This guide elucidates the underlying chemical principles, provides a robust and scalable protocol, and addresses critical aspects of process control, safety, purification, and analysis essential for successful large-scale production in a pharmaceutical development setting.

Introduction: 4-Aminophenol as a Strategic Starting Material

4-Aminophenol is a critical bifunctional aromatic intermediate, featuring both a nucleophilic amine and a weakly acidic phenol. Its structure is foundational for the synthesis of numerous pharmaceutical agents. The most prominent application is its role as the immediate precursor to N-acetyl-p-aminophenol (paracetamol), one of the most widely consumed analgesic and antipyretic drugs globally.[1] The acetylation of the amino group is a highly efficient and selective transformation, making this route economically and chemically attractive for industrial-scale manufacturing.[1][2]

The classical and most common synthesis route involves the acetylation of 4-aminophenol with acetic anhydride.[3][4] This application note will focus exclusively on this transformation, detailing the considerations necessary to transition from a laboratory-scale procedure to a pilot or manufacturing-scale process.

The Chemistry: N-Acetylation Mechanism and Reagent Selection

The core transformation is a nucleophilic acyl substitution reaction. The nitrogen atom of the amino group in 4-aminophenol acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of acetic anhydride. This forms a tetrahedral intermediate which then collapses, expelling acetate as a leaving group and forming the stable amide bond of paracetamol. The by-product of this reaction is one equivalent of acetic acid.[2]

Why Acetic Anhydride? On a large scale, acetic anhydride is the reagent of choice over alternatives like acetyl chloride for several key reasons:

• Safety and Handling: Acetic anhydride is less volatile and corrosive than acetyl chloride. Acetyl chloride reacts violently with water, releasing toxic HCl gas, which presents significant engineering and safety challenges at scale.

• By-products: The reaction with acetic anhydride produces acetic acid, which is relatively benign and can often be incorporated into the process solvent system or easily neutralized.[2] The use of acetyl chloride would generate HCl, requiring robust acid scavengers or specialized corrosion-resistant equipment.

• Cost-Effectiveness: Acetic anhydride is an industrially produced, cost-effective reagent suitable for large-volume manufacturing.

Process Workflow & Logic

The scale-up synthesis is more than just increasing reactant quantities. It is a multi-stage process where each step is designed for safety, efficiency, and control to ensure the final product meets stringent pharmaceutical quality standards.

Caption: High-level workflow for paracetamol scale-up synthesis.

Detailed Scale-Up Protocol

This protocol is designed for a nominal 10 kg batch size. All operations should be conducted in a well-ventilated area or contained system, with personnel wearing appropriate Personal Protective Equipment (PPE).

Equipment:

• 100 L Glass-Lined or Stainless Steel Reactor with overhead stirring, temperature control (heating/cooling jacket), and reflux condenser.

• Addition vessel/pump for controlled liquid addition.

• Nutsche Filter/Dryer or Centrifuge and Vacuum Oven.

• Appropriate process analytical technology (PAT) probes (e.g., temperature, pH) are highly recommended.[5][6]

Materials:

Reagent/Solvent	Quantity	Molar Equiv.	Purity Specification
4-Aminophenol	10.0 kg	1.0	>99.0%
Acetic Anhydride	10.3 kg (9.5 L)	1.1	>98.5%
Deionized Water	60 L	-	USP/Ph. Eur. Grade
Activated Carbon	0.5 kg	-	Decolorizing Grade
Sodium Metabisulfite	0.1 kg	-	Stabilizer (Optional)

Protocol Steps:

Part A: Reaction

• Reactor Charging: Charge the reactor with 40 L of deionized water and 10.0 kg of 4-aminophenol. If discoloration of the starting material is a concern, add 0.1 kg of sodium metabisulfite as an antioxidant.

• Slurry Formation: Begin agitation to form a slurry. While 4-aminophenol has limited solubility in cold water, this suspension aids in heat transfer and controlled dissolution during the reaction.[7]

• Controlled Addition: Over 60-90 minutes, add 10.3 kg of acetic anhydride to the slurry via an addition funnel or pump. Causality: A slow, controlled addition is critical to manage the reaction exotherm. A rapid addition can lead to a runaway reaction, localized boiling, and potential side product formation. The temperature should be maintained below 60°C during the addition.

• Reaction Drive: Once the addition is complete, heat the reaction mixture to 85-90°C and hold for 2 hours.[6] The slurry will become a clear solution as the product, paracetamol, is more soluble in hot water.[8]

• In-Process Control (IPC): Take a sample from the reaction mixture. Analyze by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to confirm the complete consumption of 4-aminophenol.[9][10]

  • TLC System: Mobile phase of 1:1:0.05 ethyl acetate:benzene:acetic acid can be used.[10] Visualize under UV light (254 nm). The starting material spot should be absent.

Part B: Isolation and Purification 6. Decolorization: If the solution is colored, add 0.5 kg of activated carbon and stir at 85-90°C for 30 minutes. Causality: Impurities, often colored oxidation products, can be effectively removed by adsorption onto activated carbon.[7][9] 7. Hot Filtration: Filter the hot solution through a pre-heated filter (e.g., cartridge filter or Nutsche filter) to remove the activated carbon. Causality: The filtration must be done hot to prevent premature crystallization of the product, which would result in yield loss and clog the filter.[8][9] 8. Controlled Crystallization: Transfer the hot, clear filtrate to a clean crystallization vessel. Cool the solution slowly and under controlled agitation to 5-10°C over 4-6 hours. Causality: Slow cooling is paramount for forming large, well-defined crystals.[9] This minimizes impurity inclusion and results in a product that is easier to filter and dry.[11][12] Rapid crashing out of the solid will trap impurities and lead to fine particles that are difficult to handle downstream.[11] 9. Crude Isolation: Hold the resulting slurry at 5-10°C for at least 2 hours to maximize yield. Filter the crystalline product using a Nutsche filter or centrifuge. 10. Washing: Wash the filter cake with 2 x 10 L of cold (0-5°C) deionized water. Causality: The cold water wash removes residual acetic acid and other water-soluble impurities without significantly dissolving the paracetamol product, which has low solubility in cold water.[8] 11. Drying: Dry the purified product under vacuum at 60-70°C until a constant weight is achieved. The final API should be a white, crystalline solid.

Process Safety Considerations

• Exotherm Management: The acetylation of 4-aminophenol with acetic anhydride is an exothermic reaction. Scale-up requires a reactor with adequate cooling capacity to dissipate the heat generated. A failure to control the temperature could lead to a runaway reaction.

• Material Handling: 4-aminophenol is harmful if swallowed or inhaled and can cause skin irritation. Acetic anhydride is corrosive and causes severe skin burns and eye damage. All handling must be done in contained systems or with appropriate PPE, including respiratory protection, gloves, and eye/face shields.

• Solvent Handling: While water is the primary solvent, any residual acetic anhydride must be handled with care. Ensure adequate ventilation to avoid inhalation of corrosive vapors.

Analytical Quality Control

The final API must be tested against pre-defined specifications to ensure it is safe and effective for pharmaceutical use.

Test	Method	Typical Specification	Rationale
Identity	FTIR / HPLC (retention time)	Conforms to reference standard	Confirms the material is paracetamol.
Assay (Purity)	HPLC	99.0 - 101.0%	Ensures correct potency.[4]
Melting Point	Capillary Method	168 - 172°C	A sharp melting point indicates high purity.
Related Substances	HPLC / TLC	4-Aminophenol: ≤ 0.005%	Controls key process-related impurities.
Loss on Drying	Gravimetric	≤ 0.5%	Controls residual water/solvent content.
Residue on Ignition	Gravimetric	≤ 0.1%	Controls inorganic impurities.

Conclusion

The synthesis of paracetamol from 4-aminophenol is a well-established and robust process. Successful scale-up hinges on a thorough understanding of the reaction mechanism, meticulous control over process parameters—particularly temperature during addition and cooling during crystallization—and rigorous in-process and final quality controls. By following the principles and protocols outlined in this guide, researchers and development professionals can effectively transition this vital synthesis from the laboratory to pilot or production scale, ensuring the consistent output of high-quality Active Pharmaceutical Ingredient.

References

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• Paracetamol. (n.d.). Wikipedia. Retrieved from [Link]

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• The extraction and purification of paracetamol from tablets. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

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Harnessing the Power of LC-MS/MS for Real-Time, Quantitative Reaction Progress Monitoring

An Application Note for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide is designed to move beyond a simple recitation of steps. It aims to provide a deep, mechanistic understanding of why certain choices are made in developing a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for reaction monitoring. In the landscape of drug development and process chemistry, the ability to precisely track the conversion of reactants to products is paramount. Traditional methods like Thin-Layer Chromatography (TLC) offer qualitative snapshots, while HPLC-UV can lack the specificity needed for complex matrices. LC-MS/MS, however, provides unparalleled sensitivity and selectivity, making it the gold standard for quantitative analysis in intricate chemical environments.[1][2][3] This application note will detail the protocols and rationale for establishing a self-validating LC-MS/MS workflow to generate high-confidence kinetic data.

The Principle: Why LC-MS/MS is the Definitive Tool

The power of this technique lies in the synergy between physical separation and mass-based detection.

• Liquid Chromatography (LC): The LC system acts as the first dimension of separation.[2][4] By passing the reaction mixture through a column (e.g., a C18 column for reversed-phase chromatography), components are separated based on their physicochemical properties, such as polarity. This crucial step resolves the analyte of interest from reactants, byproducts, and matrix components, which is essential for preventing a phenomenon known as ion suppression.

• Tandem Mass Spectrometry (MS/MS): This is the heart of the technique's selectivity and sensitivity. For quantitative studies, a triple quadrupole (QqQ) mass spectrometer is the instrument of choice.[5][6] It operates in a mode called Multiple Reaction Monitoring (MRM) , also known as Selected Reaction Monitoring (SRM).[7][8]

The MRM process is a highly specific two-stage mass filtering event:

• Q1 (First Quadrupole): It is set to allow only the ion corresponding to the mass-to-charge ratio (m/z) of our target compound (the precursor ion ) to pass through.

• q2 (Collision Cell): The precursor ion is fragmented by collision with an inert gas (e.g., argon or nitrogen).

• Q3 (Third Quadrupole): This is set to only allow a specific, characteristic fragment ion (the product ion ) to pass through to the detector.

This precursor → product ion transition is a unique chemical signature. By monitoring for this specific event, the instrument can quantify an analyte with exceptional precision, even if other compounds co-elute from the LC column.[5][9]

Experimental Design & Protocols

A robust workflow is critical for generating reliable kinetic data. The overall process involves two key phases: method development and time-course analysis.

Figure 1: High-level workflow for LC-MS/MS reaction monitoring.

Protocol 1: Quantitative Method Development and Validation

Objective: To create a specific, sensitive, and robust method for quantifying all target analytes (reactants, products, key intermediates) and validate its performance.

Materials:

• Authenticated reference standards of each analyte.[10]

• Stable Isotope-Labeled (SIL) Internal Standard (IS), if available.

• LC-MS grade solvents (e.g., water, acetonitrile, methanol, formic acid).

• A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Methodology:

Step 1: Compound Optimization and MRM Transition Selection

• Rationale: Each compound has unique ionization and fragmentation characteristics. This step identifies the optimal instrument settings to achieve the highest sensitivity for each analyte.

• Procedure:

  • Prepare a ~1 µg/mL solution of each reference standard in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Infuse each solution directly into the mass spectrometer using a syringe pump to bypass the LC system.

  • Acquire a full scan mass spectrum (Q1 Scan) to identify the most abundant precursor ion, which is typically the protonated molecule [M+H]⁺ in positive ion mode or the deprotonated molecule [M-H]⁻ in negative mode.[11]

  • Select the identified precursor ion and perform a product ion scan. This involves fragmenting the precursor in the collision cell and scanning the third quadrupole to see all resulting fragment ions.

  • From the product ion spectrum, select the two most intense and stable product ions for your MRM transitions. Using two transitions per compound (one for quantification, one for confirmation) adds a layer of certainty to the identification.[10]

  • For each precursor → product ion pair (MRM transition), optimize the collision energy (CE) and declustering potential (DP) to maximize the signal response. This is often an automated process in modern instrument software.[12]

Step 2: Chromatographic Separation

• Rationale: While MRM is highly selective, chromatographic separation is crucial to minimize matrix effects, where co-eluting compounds can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[13]

• Procedure:

  • Select a column appropriate for the polarity of your analytes. A C18 reversed-phase column is a versatile starting point for many small molecules.[14]

  • Develop a mobile phase gradient (e.g., water with 0.1% formic acid as mobile phase A and acetonitrile with 0.1% formic acid as mobile phase B).

  • Inject a mixture of all analytes and optimize the gradient to ensure that all peaks are well-resolved (baseline separated, if possible) and have a sharp, symmetrical shape. Aim for a short run time to maximize sample throughput.[1]

Step 3: Internal Standard (IS) Integration

• Rationale: An IS is essential for achieving high precision and accuracy. It is a compound added at a constant concentration to every sample, calibrator, and blank. By calculating the ratio of the analyte peak area to the IS peak area, you can correct for variations in sample preparation, injection volume, and instrument response.[15] The ideal IS is a stable isotope-labeled version of the analyte, as it has nearly identical chemical properties and chromatographic behavior but is distinguishable by mass.[10]

• Procedure:

  • Select an appropriate IS. If a SIL version is not available, a structural analog that does not occur in the reaction mixture can be used.

  • Develop an MRM method for the IS as described in Step 1.

  • Confirm that the IS does not interfere with any of the analyte peaks.

Step 4: Calibration Curve and Method Validation

• Rationale: To quantify the unknown concentration of analytes in your reaction samples, you must first demonstrate that the method has a linear response across a relevant concentration range.

• Procedure:

  • Prepare a series of calibration standards by spiking known concentrations of the reference standards into a "blank" matrix (i.e., the reaction solvent and any reagents present at time zero).

  • Add the IS to each calibrator at a fixed concentration.

  • Analyze the calibration standards and plot the analyte/IS peak area ratio against the analyte concentration.

  • Perform a linear regression on the data. A reliable method will have a correlation coefficient (R²) of >0.99.[8]

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations to verify the accuracy and precision of the method.[10]

Parameter	Optimized Value	Analyte 1 (Reactant)	Analyte 2 (Product)	Internal Standard
Ionization Mode	ESI+	ESI+	ESI+	ESI+
Precursor Ion (m/z)	254.1	310.2	259.1
Product Ion (m/z)	Quantifier	198.1	250.1	203.1
Qualifier	152.2	180.1	157.2
Collision Energy (eV)	Quantifier	25	22	25
Qualifier	35	38	35
Retention Time (min)	2.8	4.1	2.8
Table 1: Example of an optimized MRM parameter table for a hypothetical reaction.

Protocol 2: Reaction Time-Course Analysis

Objective: To collect and prepare samples from a live reaction at discrete time points for quantitative analysis using the validated LC-MS/MS method.

Methodology:

Step 1: Reaction Sampling and Quenching

• Rationale: To get an accurate snapshot of the reaction, the chemical process must be stopped immediately upon sampling. Failure to quench the reaction will allow it to proceed after removal from the vessel, skewing the kinetic data.

• Procedure:

  • At designated time points (e.g., t=0, 5, 15, 30, 60, 120 min), withdraw a small, precise aliquot (e.g., 10-50 µL) from the reaction mixture.

  • Immediately dispense the aliquot into a vial containing a quenching agent and the pre-aliquoted internal standard solution. The quenching agent could be a cold solvent, a pH-altering solution, or a chemical scavenger, depending on the reaction chemistry.

Step 2: Sample Preparation

• Rationale: The goal is to prepare a sample that is clean, compatible with the LC-MS system, and where the analyte concentration falls within the validated range of the calibration curve. For many chemical reactions, a simple "dilute-and-shoot" approach is sufficient and preferred for its speed.[1][16]

• Procedure:

  • The quenching step often serves as the initial dilution. Perform further serial dilutions as necessary using the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile) to bring the expected final concentration into the linear range of the assay.

  • Ensure the final sample solvent is not significantly stronger than the mobile phase to avoid poor peak shape.

  • Vortex the vial thoroughly. If any precipitation occurs, centrifuge the sample and transfer the supernatant to a clean autosampler vial.

Step 3: Data Acquisition and Processing

• Rationale: This workflow ensures that the quantification of unknown samples is bracketed by known standards, confirming system performance throughout the analytical run.

• Procedure:

  • Set up an LC-MS/MS sequence that includes the calibration curve, QC samples, and the quenched reaction time-point samples.

  • Acquire the data using the validated MRM method.

  • Process the data using the instrument's software. This involves integrating the peak areas for all analytes and the internal standard.

  • Generate the calibration curve from the standards.

  • The software will use the regression equation from the calibration curve to automatically calculate the concentration of each analyte in the time-point samples based on their measured analyte/IS peak area ratios.

Figure 2: Workflow for quantitative data processing.

Data Interpretation and Advanced Applications

By plotting the calculated concentrations of the reactant and product against time, you can generate a reaction profile. This profile is invaluable for:

• Determining Reaction Kinetics: Calculate the reaction rate and order.

• Identifying the Reaction Endpoint: Pinpoint the exact time at which the reaction is complete.

• Detecting Intermediates: Observe the formation and subsequent consumption of transient species.

• Quantifying Byproducts: Monitor the formation of undesired side products to optimize reaction conditions.

Process Analytical Technology (PAT) and In-Situ Monitoring: The principles described here form the basis of PAT, a framework encouraged by regulatory agencies to design and control manufacturing processes through real-time measurements.[17][18] In advanced applications, sampling can be automated, and in some cases, the reaction can be monitored in-situ by continuously flowing a small amount of the reaction mixture directly into the mass spectrometer, providing a truly real-time view of the chemical transformation.[19][20][21][22]

Conclusion

The LC-MS/MS-based approach for reaction monitoring, centered on a highly specific MRM method, offers an unparalleled combination of speed, sensitivity, and quantitative accuracy. While the initial method development requires a rigorous and systematic approach, the resulting validated assay provides high-confidence data that can significantly accelerate research, streamline process development in the pharmaceutical and chemical industries, and enable robust quality control.[2][23][24] By understanding the causality behind each step—from compound tuning to the critical role of the internal standard—researchers can unlock the full potential of this powerful analytical technique.

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• Liquid Chromatography-Mass Spectrometric Multiple Reaction Monitoring-based Strategies for Expanding Targeted Profiling towards Quantitative Metabolomics. (2013). ResearchGate. Available from: [Link]

• Can LC-MS Based PAT Remedy the Pain Points for a Bioprocess Engineer?. BioProcess International. Available from: [Link]

• Application of LCMS in small-molecule drug development. (2016). Drug Target Review. Available from: [Link]

• A REVIEW ON LC-MS METHOD DEVELOPMENT AND VALIDATION. International Journal of Research and Analytical Reviews. Available from: [Link]

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• Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. The Clinical Biochemist Reviews. PMC - NIH. Available from: [Link]

• Xu, X., Lan, J., & Korfmacher, W. A. (2005). Rapid LC/MS/MS Method Development for Drug Discovery. Analytical Chemistry. American Chemical Society. Available from: [Link]

• The pathway through LC-MS method development: in-house or ready-to-use kit-based methods?. (2019). ORBi. Available from: [Link]

• Process Analytical Technology (PAT) Pharmaceutical and Biopharmaceutical Manufacturing. Agilent. Available from: [Link]

• Creating a High-Throughput LC–MS-MS System Using Common Components. LCGC North America. Available from: [Link]

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Application Note: Strategies for the Chiral Synthesis of Piperazine-Containing Drug Candidates

Abstract

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing as a core structural motif in numerous blockbuster drugs.[1][2] Its prevalence stems from the two nitrogen atoms which can improve aqueous solubility, bioavailability, and receptor binding interactions.[1] While historically, substitutions have been largely confined to the nitrogen atoms, functionalization of the carbon backbone introduces chirality and opens up vast, underexplored chemical space for enhancing molecular recognition and improving pharmacological profiles.[2][3] This application note provides a detailed guide for researchers and drug development professionals on the primary strategies for the stereoselective synthesis of C-substituted chiral piperazines, including chiral pool synthesis, asymmetric catalysis, and diastereoselective methods using chiral auxiliaries.

Introduction: The Significance of Chirality in Piperazine Scaffolds

The therapeutic efficacy of many drugs is intrinsically linked to their three-dimensional structure. For piperazine-containing drug candidates, the introduction of one or more stereocenters on the carbon framework can dramatically influence their interaction with biological targets. However, the synthesis of enantiomerically pure, carbon-substituted piperazines presents significant challenges. Traditional synthetic routes are often lengthy and limited by the availability of starting materials.[1]

This guide details robust and scalable strategies to overcome these hurdles, enabling the synthesis of structurally diverse and stereochemically defined piperazine building blocks. We will explore the causality behind key experimental choices and provide validated protocols to guide laboratory execution.

Strategic Approaches to Chiral Piperazine Synthesis

The selection of a synthetic strategy depends on factors such as the desired substitution pattern, scalability, and the availability of starting materials. The three predominant approaches are:

• Chiral Pool Synthesis: Utilizing readily available, enantiopure starting materials like amino acids.

• Asymmetric Catalysis: Employing chiral catalysts to stereoselectively create the desired product from a prochiral precursor.

• Diastereoselective Synthesis: Using a chiral auxiliary to direct the stereochemical outcome of a reaction, followed by its removal.

The following diagram illustrates a general decision-making workflow for selecting an appropriate synthetic strategy.

Caption: Workflow for selecting a chiral piperazine synthesis strategy.

Method 1: Chiral Pool Synthesis

This approach leverages the stereochemical information inherent in naturally occurring chiral molecules, most commonly α-amino acids. It is a powerful strategy for accessing orthogonally protected, enantiomerically pure 2-substituted piperazines.

Causality and Rationale: By starting with an enantiopure amino acid, the primary stereocenter is pre-defined. The synthetic challenge then becomes the construction of the piperazine ring without racemization. A common and effective method involves converting the amino acid into a chiral 1,2-diamine, which then undergoes cyclization. An aza-Michael addition is a key transformation in this sequence.[4] This approach is advantageous due to the wide variety of commercially available natural and unnatural amino acids, providing access to a diverse range of substitution patterns at the C2 position.

Protocol: Synthesis of Orthogonally Protected (S)-2-Benzylpiperazine

This protocol is adapted from methodologies that utilize amino acids for the scalable synthesis of chiral piperazines.[4] The key transformation is an aza-Michael addition between a bis-protected chiral 1,2-diamine derived from (S)-phenylalanine and an in-situ generated vinyl sulfonium salt.

Step 1: Preparation of Chiral 1,2-Diamine from (S)-Phenylalanine

• Protect the carboxylic acid of (S)-phenylalanine as a methyl ester.

• Protect the amine with a suitable protecting group (e.g., Boc).

• Reduce the ester to the corresponding alcohol using a mild reducing agent like NaBH₄.

• Convert the alcohol to a leaving group (e.g., tosylate or mesylate).

• Displace the leaving group with an azide (e.g., NaN₃) via an Sₙ2 reaction.

• Reduce the azide to the primary amine to yield the N-Boc protected (S)-N-Boc-1,2-diaminophenylethane.

• Protect the newly formed amine with an orthogonal protecting group (e.g., Cbz).

Step 2: Aza-Michael Addition and Cyclization

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-bromoethyl-diphenylsulfonium triflate (1.2 eq) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C.

• Base Addition: Add potassium carbonate (K₂CO₃, 3.0 eq) to the solution. This generates the vinyl diphenyl sulfonium salt in situ.

• Nucleophile Addition: Slowly add a solution of the orthogonally bis-protected chiral 1,2-diamine (1.0 eq) in DCM to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the orthogonally protected (S)-2-benzylpiperazine.

Method 2: Asymmetric Catalysis

Asymmetric catalysis is arguably the most efficient and atom-economical method for generating chiral molecules. For piperazine synthesis, the asymmetric hydrogenation of prochiral pyrazines or their partially saturated derivatives (tetrahydropyrazines) is a premier strategy.[5][6]

Causality and Rationale: This method relies on a chiral transition-metal catalyst (typically based on Iridium, Rhodium, or Palladium) to deliver hydrogen across a C=N or C=C double bond in a stereocontrolled manner.[7][8][9] The choice of metal and, crucially, the chiral ligand dictates the enantioselectivity of the reaction. The substrate often requires "activation" by N-alkylation or the presence of an electron-withdrawing group to facilitate hydrogenation.[5][6] The process creates the stereocenter directly on the heterocyclic ring, offering a concise route to the target molecule.

Caption: Catalytic cycle for asymmetric hydrogenation.

Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of a Tetrahydropyrazine

This protocol is a representative example based on established methods for the Ir-catalyzed hydrogenation of activated pyrazine derivatives.[5][9]

Materials:

• Substrate: N-Boc-2-substituted-1,4,5,6-tetrahydropyrazine (1.0 eq)

• Catalyst Precursor: [Ir(COD)Cl]₂ (0.5 mol%)

• Chiral Ligand: (R)-SegPhos or other suitable chiral diphosphine ligand (1.1 mol%)

• Solvent: Degassed Methanol (MeOH)

• Additive: Iodine (I₂) (2.0 mol%)

Procedure:

• Catalyst Preparation: In a glovebox, add the [Ir(COD)Cl]₂ precursor and the chiral ligand to a vial. Add degassed MeOH and stir for 30 minutes to form the active catalyst solution.

• Reaction Setup: In a high-pressure autoclave, add the tetrahydropyrazine substrate and the additive (I₂).

• Catalyst Addition: Transfer the prepared catalyst solution to the autoclave via syringe.

• Hydrogenation: Seal the autoclave, purge it several times with H₂ gas, and then pressurize to the desired pressure (e.g., 50 atm).

• Reaction: Heat the reaction to the specified temperature (e.g., 50 °C) and stir for 24 hours.

• Workup: After cooling to room temperature, carefully vent the H₂ gas. Concentrate the reaction mixture under reduced pressure.

• Purification & Analysis: Purify the residue by flash chromatography. Determine the enantiomeric excess (ee%) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Data Presentation: Catalyst System Comparison

The choice of ligand is critical for achieving high enantioselectivity. Below is a table summarizing typical results for the asymmetric hydrogenation of a model tetrahydropyrazine.

Entry	Chiral Ligand	Catalyst Loading (mol%)	H₂ Pressure (atm)	Yield (%)	ee (%)
1	(R)-BINAP	1.0	50	92	85
2	(R)-SegPhos	1.0	50	>95	96
3	(S,S)-f-Binaphane	1.0	50	94	92
4	(R,R)-Me-TRAP	1.0	50	91	85 (R)

Data is representative and adapted from literature trends.[5][8]

Method 3: Diastereoselective Synthesis via Chiral Auxiliaries

This strategy involves covalently attaching a chiral auxiliary to the substrate. The auxiliary's steric and electronic properties then direct subsequent reactions to occur on a specific face of the molecule, creating a new stereocenter with high diastereoselectivity.

Causality and Rationale: The chiral auxiliary, such as an Evans oxazolidinone or an Ellman sulfinamide, creates a diastereomeric intermediate.[10] The energetic difference between the transition states leading to the possible diastereomeric products is maximized by the auxiliary, resulting in the preferential formation of one diastereomer. After the key stereocenter-forming reaction, the auxiliary is cleaved and can often be recovered. This method is particularly useful when a suitable catalytic system is not available.

A notable application is the asymmetric lithiation-substitution of N-Boc piperazines using s-BuLi and a chiral ligand like (-)-sparteine, which acts as a removable auxiliary to direct the deprotonation and subsequent electrophilic trapping.[1][11]

Emerging and Alternative Methodologies

The field of chiral piperazine synthesis is continually evolving. Researchers should also be aware of other powerful techniques:

• Enzymatic Resolution: Utilizes enzymes, such as lipases or proteases, to selectively react with one enantiomer in a racemic mixture, allowing for the separation of the two.[12][13] For example, the enzyme alcalase has been used for the kinetic resolution of piperazine-2-carboxylate derivatives.[12]

• Photoredox Catalysis: Modern photoredox methods enable novel C-H functionalization pathways on the piperazine ring, offering new avenues for introducing complexity.[1]

Conclusion

The synthesis of enantiomerically pure, carbon-substituted piperazines is a critical task in modern drug discovery. By understanding the principles behind chiral pool synthesis, asymmetric catalysis, and diastereoselective methods, researchers can strategically design and execute efficient syntheses of these valuable scaffolds. The choice of method should be guided by the specific target structure and available resources. Asymmetric hydrogenation, in particular, stands out as a highly efficient and scalable approach for accessing a wide range of chiral piperazines.

References

• Chiral Synthesis and Enzymatic Resolution of (S)-(-)Piperazine-2-Carboxylic Acid Using Enzyme Alcalase. (2001). Digital Commons @ NJIT. [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI. [Link]

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. (n.d.). PubMed Central. [Link]

• Huang, W.-X., et al. (n.d.). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, ACS Publications. [Link]

• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. (n.d.). Organic & Biomolecular Chemistry, RSC Publishing. [Link]

• Magriotis, P. A. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Publishing. [Link]

• Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. (n.d.). Organic Chemistry Frontiers, RSC Publishing. [Link]

• Asymmetric synthesis of 2-arylpiperazines. (2024). ResearchGate. [Link]

• Recent developments in the synthesis of piperazines (microreview). (2020). ResearchGate. [Link]

• Chiral Synthesis and Enzymatic Resolution of (S)-(-)Piperazine-2-Carboxylic Acid Using Enzyme Alcalase. (2024). ResearchGate. [Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. (2023). NIH. [Link]

• Asymmetric Hydrogenation of 1,4,5,6-Tetrahydropyrazine-2-(N-tert-butyl)carboxamide Catalyzed by Trans-Chelating Chiral Diphosphine−Rhodium Complexes. (n.d.). The Journal of Organic Chemistry, ACS Publications. [Link]

• Iridium-Catalyzed Asymmetric Hydrogenation of Pyrazines. (2017). Thieme. [Link]

• O'Brien, P., et al. (n.d.). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Journal of the American Chemical Society. [Link]

• Diastereoselective synthesis of piperazines by manganese-mediated reductive cyclization. (2003). PubMed. [Link]

• Synthesis of Enantiomerically Pure 6-Substituted-Piperazine-2-Acetic Acid Esters as Intermediates for Library Production. (2018). The Journal of Organic Chemistry, ACS Publications. [Link]

• Heterocyclic Merging of Stereochemically Diverse Chiral Piperazines and Morpholines with Indazoles. (2023). DigitalCommons@TMC. [Link]

• Diastereoselective synthesis using chiral auxiliary. (n.d.). Edgars Suna Group. [Link]

Sources

• 1. Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization | MDPI [mdpi.com]
• 2. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
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• 11. pubs.acs.org [pubs.acs.org]
• 12. "Chiral Synthesis and Enzymatic Resolution of (S)-(-)Piperazine-2-Carbo" by Guosheng Wu, Hua Zhao et al. [digitalcommons.njit.edu]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

Welcome to the technical support guide for tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate (CAS No. 889948-55-4). This document is designed for researchers, medicinal chemists, and process scientists who may encounter solubility challenges with this versatile building block. We will explore the underlying chemical principles governing its solubility and provide a series of troubleshooting steps and advanced protocols to achieve successful dissolution in organic solvents.

Understanding the Molecule: A Dichotomy of Polarity

The solubility behavior of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate is dictated by its distinct structural domains. Understanding these regions is the first step in troubleshooting. The molecule's structure contains both nonpolar and polar functionalities, creating a challenging solubility profile.

• tert-Butoxycarbonyl (Boc) Group: This bulky, nonpolar group provides steric hindrance and increases the lipophilicity of the molecule. This feature generally promotes solubility in nonpolar organic solvents.[1]

• Piperazine and Aminomethyl Groups: The two nitrogen atoms in the piperazine ring and the primary amine of the aminomethyl group are basic and capable of hydrogen bonding.[2] These groups contribute significant polarity, favoring solubility in polar solvents, particularly protic ones.

• Aromatic Phenyl Ring: The phenyl group is largely nonpolar and can participate in pi-stacking interactions, contributing to solubility in aromatic solvents.

This combination of a large lipophilic protecting group with multiple polar, basic centers means that the molecule is often too polar for purely nonpolar solvents and not polar enough for highly polar protic solvents, leading to limited solubility in many common single-solvent systems.

Figure 1. Structural domains influencing the solubility of the target compound.

Troubleshooting Guide: A Rational Approach to Solvent Selection

When encountering poor solubility, a systematic approach is more effective than random screening. The following workflow provides a logical progression for identifying a suitable solvent system.

Figure 2. Logical workflow for troubleshooting solubility issues.

Frequently Asked Questions (FAQs)

Q1: I tried dissolving the compound in Dichloromethane (DCM) and it initially dissolved but then a precipitate formed. What is happening?

A1: This is a classic sign of reaching the saturation limit in a solvent that is a "borderline" fit. DCM is a polar aprotic solvent that can solvate the molecule to some extent. However, the strong intermolecular hydrogen bonding interactions between the amine groups of different molecules can sometimes be more powerful than the solute-solvent interactions, causing the compound to self-associate and precipitate, especially at higher concentrations.

Q2: Which class of solvents is the best starting point for this molecule?

A2: Polar aprotic solvents are the most logical starting point. Solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), and Ethyl Acetate offer a balance of polarity to interact with the amine and piperazine moieties without the complications of acid-base chemistry. See the table below for a list of recommended starting solvents.

Q3: Can I use heat to improve solubility?

A3: Yes, gently heating the mixture can often increase the solubility of the compound. However, exercise caution. The Boc-protecting group is known to be thermally labile, and prolonged heating at high temperatures can lead to deprotection, especially if any acidic impurities are present.[3] We recommend not exceeding 40-50°C. Always monitor the reaction by TLC or LCMS to check for the appearance of the deprotected species.

Q4: The compound is for a reaction that is sensitive to protic solvents. What are my best options?

A4: If protic solvents like alcohols must be avoided, focus on polar aprotic options. If single solvents fail, a co-solvent system is the next best approach. A mixture of a nonpolar solvent with a polar aprotic solvent can be effective. For example, a Toluene/THF or Toluene/Ethyl Acetate mixture can provide a favorable environment. The toluene interacts with the aromatic ring and Boc group, while the polar co-solvent interacts with the basic centers.

Q5: How does adding a small amount of acid or base affect solubility?

A5: This is an advanced technique that directly addresses the chemistry of the molecule.

• Adding Acid: Introducing a mild acid (e.g., one equivalent of acetic acid or a few drops of HCl in a compatible solvent) will protonate the basic nitrogen atoms (the primary amine and piperazine nitrogens). This converts the neutral molecule into a salt. The resulting salt will have drastically different—and often much higher—solubility in polar organic solvents, especially polar protic solvents like ethanol or methanol.[4]

• Adding Base: Adding a base is generally not recommended. The amine groups are already in their most nonpolar form, and adding a base will not enhance solubility in organic solvents.

Data Summary and Recommended Solvents

For a systematic approach, screen solvents from different classes. The following table summarizes key properties of recommended starting solvents.

Solvent Class	Solvent Name	Polarity Index[5][6]	Boiling Point (°C)	Key Interaction Mechanism
Polar Aprotic	Dichloromethane (DCM)	3.1	40	Dipole-dipole
Tetrahydrofuran (THF)	4.0	66	H-bond acceptor, dipole-dipole
Ethyl Acetate (EtOAc)	4.4	77	H-bond acceptor, dipole-dipole
Acetonitrile (MeCN)	5.8	82	Dipole-dipole
Dimethylformamide (DMF)	6.4	153	H-bond acceptor, dipole-dipole
Polar Protic	Isopropanol (IPA)	3.9	82	H-bond donor/acceptor
Ethanol (EtOH)	5.2	78	H-bond donor/acceptor
Methanol (MeOH)	5.1	65	H-bond donor/acceptor
Nonpolar	Toluene	2.4	111	π-stacking with phenyl ring

Experimental Protocols

Protocol 1: Qualitative Solubility Assessment

This protocol provides a rapid method to screen a variety of solvents.

Materials:

• tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

• Selection of test solvents (e.g., DCM, THF, MeOH, Toluene, Acetone)

• Small vials (1-2 mL) with caps

• Vortex mixer

• Pipettes or syringes

Procedure:

• Weigh approximately 5 mg of the compound into a clean, dry vial.

• Add 100 µL of the selected solvent. This corresponds to a concentration of ~50 mg/mL.

• Cap the vial and vortex vigorously for 30-60 seconds.

• Visually inspect the solution against a dark background.

  • Freely Soluble: The solution is clear with no visible particles.

  • Sparingly Soluble: The solution is hazy or a significant amount of solid remains.

  • Insoluble: The solid appears largely unaffected.

• If the compound is sparingly soluble or insoluble, add another 100 µL of solvent (total 200 µL, concentration now ~25 mg/mL) and repeat steps 3-4.

• Continue this process until the compound dissolves or a practical volume limit is reached. Record the approximate solubility for each solvent.

Protocol 2: Enhancing Solubility via Salt Formation

This protocol is for instances where the compound needs to be dissolved in a polar protic solvent like methanol or ethanol for a subsequent reaction.

Materials:

• tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

• Methanol or Ethanol

• 2M HCl in Diethyl Ether (or a similar anhydrous acidic solution)

• Stir plate and stir bar

• Glass vial or round-bottom flask

Procedure:

• Add the desired amount of the compound to a vial or flask.

• Add a stir bar and the desired volume of methanol or ethanol. You will likely have a slurry or suspension.

• Begin stirring the suspension at room temperature.

• Slowly, add the 2M HCl in Diethyl Ether solution dropwise. The primary amine is the most basic site, followed by the piperazine nitrogens. You may need 1 to 2 equivalents of HCl depending on the desired salt form.

• Observe the suspension. As the salt forms, the solid should begin to dissolve.

• Continue adding the acid dropwise until the solution becomes clear. Avoid adding a large excess of acid.

• The resulting solution contains the hydrochloride salt of your compound, which is now likely fully dissolved.

Causality Note: By protonating the basic nitrogen centers, you create an ionic salt. This salt has significantly stronger dipole interactions and can be more effectively solvated by polar protic solvents like methanol, dramatically increasing solubility.[4] This is one of the most common and effective methods for increasing the solubility of basic compounds.[4][7]

References

• BenchChem. (2025). An In-depth Technical Guide to the Physical and Chemical Properties of Boc-Protected Amines. BenchChem Technical Support.
• ChemicalBook. 4-(3-AMINO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER synthesis.
• Joshi, S. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis.
• Solubility of Things. Piperazine.
• Singh, S. et al. (2021). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• ChemicalBook. 4-(3-AMINOMETHYL-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER.
• BenchChem. (2025). Technical Support Center: Enhancing the Solubility of Piperidine-Containing Compounds. BenchChem Technical Support.
• Chem-Space. Tert-butyl 4-[4-(aminomethyl)
• Blaze Research. (2023). Buy tert-Butyl 4-(4-(aminomethyl)phenyl)
• Kumar, L. et al. (2022). Solubility enhancement techniques: A comprehensive review.
• Sigma-Aldrich. 4-(4-Amino-2-fluoro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester.
• Smith, C. J. et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.
• ChemicalBook. 4-(3-AMINO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER.
• NIH PubChem. Piperazine.
• Organometallics. Solvent-Miscibility-and-Polarity-Chart.pdf.
• Honeywell. Polarity Index.

Sources

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• 2. solubilityofthings.com [solubilityofthings.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. organometallics.it [organometallics.it]
• 6. Polarity Index [macro.lsu.edu]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Preventing Side-Product Formation During Boc-Deprotection of Piperazines

Welcome to the Technical Support Center for piperazine chemistry. As a Senior Application Scientist, I've designed this guide to help you navigate the common challenges associated with the deprotection of N-Boc-piperazines. This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the Boc-deprotection of piperazine derivatives. Each issue is presented in a question-and-answer format, detailing the cause and providing actionable solutions.

Question 1: I'm observing a significant amount of an undesired side-product with a mass increase of +56 Da. What is it and how can I prevent it?

Answer:

This is a classic and frequently encountered issue. The +56 Da mass shift corresponds to the formation of an N-tert-butylpiperazine side-product.

The Underlying Chemistry: The Problematic tert-Butyl Cation

The mechanism of acid-catalyzed Boc-deprotection involves the protonation of the Boc group, followed by its cleavage to generate a relatively stable tert-butyl cation, carbon dioxide, and the desired free amine.[1][2]

Caption: Acid-catalyzed Boc-deprotection mechanism.

This liberated tert-butyl cation is a potent electrophile.[3] The newly deprotected piperazine nitrogen is a strong nucleophile and can readily attack this cation, leading to the formation of the undesired N-tert-butylated side-product. This is a common issue, particularly in peptide synthesis where nucleophilic residues like Tryptophan or Cysteine can be alkylated.[3][4][5]

Solutions to Prevent N-tert-Butylation:

• Use of Scavengers: This is the most effective and common strategy. Scavengers are nucleophilic compounds added to the reaction mixture to trap the tert-butyl cation before it can react with your product.[3][6]

  Scavenger	Typical Concentration	Notes
  Triisopropylsilane (TIS)	2.5–5% (v/v)	Highly effective. Reacts with the cation to form a stable silyl ether and isobutane.
  Thioanisole	2.5–5% (v/v)	Good for substrates without sulfur-containing groups that could be affected.
  Anisole	2.5–5% (v/v)	A classic scavenger, though sometimes less efficient than TIS.[6]
  Water	2.5–5% (v/v)	Can act as a scavenger by quenching the cation to form tert-butanol. Often used in combination with TIS.

  Expert Tip: A standard "scavenger cocktail" for TFA deprotection is a mixture of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[3] This combination is highly effective at suppressing alkylation.

• Change the Acid/Solvent System: The choice of acid can influence the reactivity of the tert-butyl cation.

  • HCl in Dioxane or Methanol: Using a 4M solution of HCl in dioxane is a common alternative to TFA.[7][8] The hydrochloride salt of the deprotected piperazine often precipitates directly from the solution, which can physically remove it from the reaction mixture and prevent it from reacting with any remaining tert-butyl cations. This method can be superior in providing selectivity for Nα-Boc deprotection in the presence of other tert-butyl protecting groups like t-butyl esters.[8][9]

• Optimize Reaction Conditions:

  • Temperature: Perform the reaction at 0 °C or room temperature. Avoid heating, as higher temperatures can increase the rate of side reactions.[7]

  • Concentration: Running the reaction at a higher concentration can sometimes favor the desired deprotection over the bimolecular side reaction, though this is substrate-dependent.

Caption: Scavengers trap the electrophilic tert-butyl cation.

Question 2: My Boc-deprotection reaction is sluggish or incomplete, even after several hours. What should I do?

Answer:

Incomplete deprotection is a common hurdle. Several factors can contribute to a stalled reaction. Here is a logical troubleshooting workflow:

Sources

• 1. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chempep.com [chempep.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. experts.arizona.edu [experts.arizona.edu]

Optimization of reaction conditions for coupling with carboxylic acids

Welcome to our comprehensive technical support center dedicated to the optimization of reaction conditions for coupling with carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of amide bond formation, a cornerstone of modern synthetic chemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) formatted to address specific experimental challenges, grounded in mechanistic principles and practical field experience.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of Amide Coupling

This section addresses the most common initial queries regarding amide bond formation, providing a foundational understanding for subsequent troubleshooting.

Q1: My amide coupling reaction is showing low to no yield. What are the primary culprits?

Several factors can lead to poor or no product formation in an amide coupling reaction. The most common issues stem from inefficient activation of the carboxylic acid, reduced nucleophilicity of the amine, or suboptimal reaction conditions.[1]

• Incomplete Carboxylic Acid Activation: The carboxylic acid must be converted into a more reactive species to be susceptible to nucleophilic attack by the amine.[2][3] If the coupling reagent is not potent enough, is used in insufficient amounts, or degrades due to moisture, the activation will be incomplete.[1]

• Amine Deactivation: The amine nucleophile can be rendered unreactive if it is protonated.[1] This can occur if a strong acid is present or if the reaction conditions are not sufficiently basic to maintain the amine in its free, nucleophilic form.[1]

• Steric Hindrance: Bulky substituents on either the carboxylic acid or the amine can physically impede the approach of the two coupling partners, leading to a sluggish or failed reaction.[1]

• Hydrolysis of Activated Intermediate: The presence of water in the reaction is detrimental as it can hydrolyze the activated carboxylic acid intermediate back to the starting carboxylic acid, effectively quenching the reaction.[1] It is crucial to use anhydrous solvents and reagents.

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and base can profoundly influence the reaction outcome.[1]

Q2: How do I select the appropriate coupling reagent for my specific reaction?

The choice of coupling reagent is critical and should be tailored to the specific substrates and desired outcome.[4][5] There are several classes of coupling reagents, each with its own set of advantages and limitations.

• Carbodiimides (e.g., DCC, EDC, DIC): These are widely used due to their effectiveness and relatively low cost.[4][5] However, they are prone to causing racemization in chiral carboxylic acids and can lead to the formation of an unreactive N-acylurea byproduct.[6][7] The use of additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) is highly recommended to suppress these side reactions.[6][8] EDC is water-soluble, which simplifies the removal of the urea byproduct through aqueous workup.[5][7]

• Phosphonium Salts (e.g., BOP, PyBOP): These reagents offer high coupling efficiency with a low risk of racemization.[4] They are generally more expensive and may require more stringent handling procedures.[4] A key advantage is that they do not react with the free amino group of the amine component.[9]

• Uronium/Aminium Salts (e.g., HATU, HBTU, TBTU, COMU): These are known for their high reactivity and efficiency, often providing excellent yields with minimal side product formation, making them a popular choice for difficult couplings or sensitive substrates.[4][5] HATU, in particular, is very effective.[3] It is important to use these reagents in equimolar amounts relative to the carboxylic acid to prevent a side reaction where the reagent reacts with the amine, forming a guanidinium byproduct.[9]

Q3: What is the role of a base in an amide coupling reaction, and which one should I use?

A base is typically required in amide coupling reactions for several reasons:

• Neutralization of Acidic Byproducts: Many coupling reactions generate acidic byproducts that can protonate the amine nucleophile, rendering it inactive. The base neutralizes these acids, maintaining a sufficient concentration of the free amine.[3]

• Deprotonation of the Carboxylic Acid: In some mechanisms, the initial step involves the deprotonation of the carboxylic acid to form a carboxylate, which then attacks the coupling reagent.[10]

• Facilitating the Reaction: The base helps to drive the reaction to completion by scavenging protons released during the coupling process.

The choice of base is crucial. A non-nucleophilic, sterically hindered base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) is commonly used.[3] These bases are strong enough to deprotonate the necessary species but are too bulky to act as nucleophiles themselves and interfere with the desired reaction.

Section 2: Troubleshooting Guide - Addressing Specific Experimental Issues

This section provides a structured approach to diagnosing and resolving common problems encountered during amide coupling reactions.

Problem 1: Low Yield with Sterically Hindered Substrates

Symptoms:

• Reaction stalls with significant amounts of starting material remaining.

• Low conversion even after extended reaction times or heating.

Causality: Steric hindrance around the carboxylic acid or the amine prevents the formation of the tetrahedral intermediate necessary for amide bond formation.[1]

Troubleshooting Workflow:

Troubleshooting workflow for sterically hindered couplings.

Solutions:

• Employ a More Reactive Coupling Reagent: For sterically demanding couplings, switch to a more potent coupling reagent like HATU, HBTU, or COMU.[4][11] These reagents generate highly reactive activated esters that can overcome the steric barrier.

• Increase Reaction Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy for the reaction to proceed. Monitor for potential side reactions or degradation of sensitive substrates.

• Convert to an Acyl Halide: A more traditional but highly effective approach is to convert the carboxylic acid to a more reactive acyl chloride or fluoride.[3] This can be achieved using reagents like thionyl chloride (SOCl₂) or oxalyl chloride for acyl chlorides, or cyanuric fluoride for acyl fluorides.[2] The resulting acyl halide is then reacted with the amine.

• Prolonged Reaction Time: Sterically hindered reactions are inherently slower. Extending the reaction time may be necessary to achieve a reasonable conversion.

Problem 2: Epimerization (Racemization) of Chiral Carboxylic Acids

Symptoms:

• Formation of a diastereomeric or enantiomeric byproduct.

• Observed as a doublet of peaks for the product in chiral HPLC or NMR with a chiral shift reagent.

Causality: Epimerization can occur via the formation of an oxazolone intermediate from the activated amino acid, which can then tautomerize to a resonance-stabilized and achiral form.[12] Deprotonation and reprotonation at the chiral center can lead to a loss of stereochemical integrity.

Troubleshooting Workflow:

Troubleshooting workflow for epimerization.

Solutions:

• Utilize Additives: The addition of HOBt or, more effectively, HOAt, is crucial for suppressing racemization when using carbodiimides.[8][13] These additives react with the initial activated intermediate to form an active ester that is less prone to epimerization.[6][8] OxymaPure is another excellent additive for this purpose.[6][11]

• Choose the Right Coupling Reagent: Phosphonium salts (e.g., PyBOP) and certain uronium salts (e.g., COMU) are generally associated with lower levels of epimerization compared to carbodiimides alone.[4][8]

• Control Reaction Temperature: Lowering the reaction temperature can significantly reduce the rate of epimerization.[14]

• Base Selection: The choice and amount of base can influence epimerization. Use a non-nucleophilic, sterically hindered base like DIPEA and avoid using a large excess.

Problem 3: Formation of N-Acylurea Byproduct with Carbodiimides

Symptoms:

• A significant, often difficult-to-remove, byproduct is observed in the crude reaction mixture.

• Reduced yield of the desired amide.

Causality: The highly reactive O-acylisourea intermediate, formed from the reaction of the carboxylic acid with a carbodiimide, can undergo an intramolecular rearrangement to form a stable and unreactive N-acylurea.[6][7]

Solutions:

• Add HOBt or HOAt: As with suppressing epimerization, these additives rapidly trap the O-acylisourea intermediate to form an active ester, which is not susceptible to this rearrangement.[6][7]

• Solvent Choice: Using solvents with a low dielectric constant, such as dichloromethane (DCM) or chloroform, can help to minimize this side reaction.[15]

• Switch Coupling Reagent Class: If N-acylurea formation remains a persistent issue, consider switching to a phosphonium or uronium-based coupling reagent that does not proceed through an O-acylisourea intermediate.

Section 3: Data and Protocols

Table 1: Comparison of Common Coupling Reagents

Reagent Class	Examples	Advantages	Disadvantages
Carbodiimides	DCC, DIC, EDC	Cost-effective, versatile.[6] EDC and its byproduct are water-soluble for easy removal.[7]	Prone to epimerization and N-acylurea formation without additives.[6][7] DCC byproduct (DCU) is often insoluble and difficult to remove.[7]
Phosphonium Salts	BOP, PyBOP	High coupling efficiency, low epimerization risk.[4] Does not react with the amine component.[9]	More expensive, may require stricter handling.[4] Byproducts can be challenging to remove.
Uronium/Aminium Salts	HATU, HBTU, COMU	High reactivity and efficiency, low side-product formation.[4] COMU is a safer alternative to HOBt/HOAt-based reagents.[8]	Can react with the amine to form a guanidinium byproduct if used in excess.[9] Generally more expensive than carbodiimides.
Triazole-Based	T3P	High efficiency, low toxicity, reduced racemization.[4] Byproducts are easily removed by aqueous workup.[10]	Can be less effective for certain substrate combinations, like alkyl acid-aryl amine couplings.[16]

General Experimental Protocol for Amide Coupling using HATU

This protocol provides a general procedure for a standard amide coupling reaction using HATU.

Materials:

• Carboxylic acid (1.0 eq)

• Amine (1.0–1.2 eq)

• HATU (1.0–1.5 eq)

• Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous solvent (e.g., DMF, DCM)

• Saturated aqueous NH₄Cl solution

• Organic solvent for extraction (e.g., ethyl acetate, DCM)

• Anhydrous Na₂SO₄ or MgSO₄

• Stir plate and magnetic stir bar

• Round-bottom flask and standard glassware

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 equivalent).

• Dissolve the carboxylic acid in an anhydrous solvent (e.g., DMF or DCM).

• Add the coupling reagent HATU (1.0–1.5 equivalents) and the non-nucleophilic base DIPEA (2.0 equivalents) to the solution.[1]

• Stir the mixture at room temperature for 15–30 minutes to pre-activate the carboxylic acid.[1]

• Add the amine (1.0–1.2 equivalents) to the reaction mixture.[1]

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.[1]

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).[1]

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and concentrate under reduced pressure to obtain the crude product.[1]

• Purify the crude product by an appropriate method, such as column chromatography.

Section 4: Mechanistic Insights

A deeper understanding of the reaction mechanism is invaluable for effective troubleshooting.

General Mechanism of Amide Bond Formation

The formation of an amide bond from a carboxylic acid and an amine is a condensation reaction that requires the activation of the carboxylic acid.[9] The direct reaction is unfavorable due to the acidic proton of the carboxylic acid protonating the basic amine.[3]

General mechanism of amide bond formation.

• Activation: The coupling reagent reacts with the carboxylic acid to form a highly reactive intermediate.[17] In the case of carbodiimides, this is an O-acylisourea intermediate.[6][7] With uronium or phosphonium reagents, an activated ester is formed.[3] Additives like HOBt can also form active esters from the initial intermediate.[6]

• Nucleophilic Attack: The amine, acting as a nucleophile, attacks the carbonyl carbon of the activated intermediate, forming a tetrahedral intermediate.[18]

• Collapse of the Intermediate: The tetrahedral intermediate collapses, expelling the activated leaving group and forming the stable amide bond.

References

• MacMillan, D. S., Murray, J., Sneddon, H. F., Jamieson, C., & Watson, A. J. B. (2013). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry, 15(3), 596-600.
• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760-772.
• LibreTexts. (2021). Carboxylic Acid Functional Group Reactions. Chemistry LibreTexts.
• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides. A Twenty-Five-Year Journey. Organic Process Research & Development.
• BenchChem. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• BenchChem. (n.d.).
• BenchChem. (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Semantic Scholar.
• BenchChem. (n.d.). A Comparative Analysis of Carbodiimide Coupling Agents in Peptide Synthesis.
• Fisher Scientific. (n.d.). Amide Synthesis.
• LibreTexts. (2022). 21.7: Chemistry of Amides. Chemistry LibreTexts.
• MacMillan, D. S., Murray, J., Sneddon, H. F., Jamieson, C., & Watson, A. J. B. (2013). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N , N -dimethylformamide. Green Chemistry, 15(3), 596-600.
• Wikipedia. (n.d.). Carbodiimide.
• Aapptec. (2021). Carbodiimides and Additives.
• De Figueiredo, R. M., & Campagne, J.-M. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Sustainable Chemistry & Engineering.
• Creative Proteomics. (n.d.). Carbodiimide Crosslinker Chemistry: EDC and DCC.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - T3P.
• ResearchGate. (n.d.).
• University of Strathclyde. (n.d.). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide.
• McCallum, J. (2013).
• BenchChem. (n.d.). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• American Pharmaceutical Review. (2014).
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• SlideShare. (n.d.).
• De Figueiredo, R. M., & Campagne, J.-M. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Sustainable Chemistry & Engineering.
• Thermo Fisher Scientific. (n.d.). Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4.
• Jack Westin. (n.d.).
• ResearchGate. (n.d.).
• Aapptec. (n.d.). Coupling Reagents.
• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling.
• El-Faham, A., & Albericio, F. (2011). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 40(3), 1283-1293.
• National Institutes of Health. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Bachem. (n.d.).
• National Institutes of Health. (n.d.). Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis.
• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt).
• Reddit. (2022). amide coupling help : r/Chempros.
• National Institutes of Health. (n.d.).
• Reddit. (2021).
• LibreTexts. (2014). 17.22: How Cells Activate Carboxylic Acids. Chemistry LibreTexts.
• ACS Publications. (n.d.). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.
• Reddit. (2022). Carbodiimide amide coupling reaction sideproduct : r/Chempros.

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• 3. Amide Synthesis [fishersci.co.uk]
• 4. jpt.com [jpt.com]
• 5. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. bachem.com [bachem.com]
• 9. hepatochem.com [hepatochem.com]
• 10. Amine to Amide Mechanism - T3P [commonorganicchemistry.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. peptide.com [peptide.com]
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• 18. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Avoiding N-Alkylation Side Reactions with the tert-butyl Cation

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the intricacies of complex organic synthesis and the challenges that can arise. This guide is designed to provide you with in-depth, field-proven insights into a common but often frustrating side reaction: N-alkylation by the tert-butyl cation. Our goal is to equip you with the knowledge not just to follow protocols, but to understand the underlying chemistry, enabling you to troubleshoot effectively and design more robust synthetic strategies.

This center provides a multi-level approach to understanding and mitigating unwanted tert-butylation. We begin with frequently asked questions for rapid diagnostics, followed by comprehensive troubleshooting guides for when problems occur, and conclude with preventative strategies to design failure out of your workflow from the start.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during the removal of tert-butyl-based protecting groups.

Q1: I see an unexpected mass addition of +56 Da in my LC-MS analysis after TFA cleavage. What is it?

A1: A mass increase of 56 Da is the hallmark of tert-butylation, where a tert-butyl group ((CH₃)₃C-) has been added to your molecule. This occurs when the tert-butyl cation, a reactive electrophile, is generated during the acidic cleavage of protecting groups like tert-butyloxycarbonyl (Boc), tert-butyl esters (OtBu), or tert-butyl ethers (tBu) and subsequently reacts with a nucleophilic site on your compound.[1][2]

Q2: How is the tert-butyl cation generated?

A2: During the final deprotection step in peptide synthesis or other syntheses using acid-labile protecting groups, a strong acid like trifluoroacetic acid (TFA) is used.[3] The acid protonates the oxygen of the protecting group, leading to its departure and the formation of a stable, tertiary carbocation—the tert-butyl cation.[4] This cation is a potent alkylating agent seeking to react with any available nucleophile.[2]

Q3: Which amino acid residues are most susceptible to N-alkylation?

A3: While various nucleophiles can be alkylated, certain amino acid side chains are particularly vulnerable. The primary targets for tert-butylation are:

• Tryptophan (Trp): The indole ring is highly nucleophilic and prone to alkylation.[2][5]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.[5]

• Cysteine (Cys): The free thiol group is a prime target, leading to S-tert-butylated Cys residues.[1][5][6]

• Tyrosine (Tyr): The phenolic ring can also be alkylated, though often to a lesser extent.[2][5]

Q4: What is a "scavenger" and how does it prevent this side reaction?

A4: Scavengers are nucleophilic compounds added to the cleavage cocktail that are more reactive towards the tert-butyl cation than the sensitive functional groups on your target molecule.[2] They effectively "scavenge" or trap the carbocations as they are formed, preventing them from reacting with your product.[1][2] Triisopropylsilane (TIS), for example, irreversibly quenches the carbocation by donating a hydride.[7]

Part 2: In-Depth Troubleshooting & Mitigation

When side reactions are already observed, a deeper understanding of the causative factors is required. This section explores specific scenarios and provides detailed solutions.

Issue: Significant tert-Butylation of Tryptophan or Cysteine Residues

This is one of the most common and severe instances of this side reaction. The indole ring of Trp and the thiol of Cys are powerful nucleophiles that readily attack the tert-butyl cation.

The acid-labile protecting group (e.g., Boc) is cleaved by a strong acid (TFA), releasing the highly stable tert-butyl cation. This electrophile is then attacked by the electron-rich indole nitrogen of Tryptophan, leading to the unwanted N-alkylation.

Caption: Mechanism of tert-butyl cation formation and subsequent N-alkylation of Tryptophan.

Solution: Strategic Use of Scavenger Cocktails

The most direct way to solve this problem is by using an optimized scavenger cocktail in your cleavage reagent. The choice and concentration of scavengers are critical and depend on the specific amino acids present in your sequence.

Cocktail Name/Composition	Target Residues	Mechanism & Key Considerations
Reagent B (TFA/H₂O/Phenol/TIS 88:5:5:2)	Trp, Met, Tyr	Phenol acts as a competitive aromatic nucleophile. TIS is a highly effective cation reducer via hydride donation.[7] Water can trap cations to form tert-butanol.
TFA / TIS / H₂O (95:2.5:2.5)	General Purpose, Cys, Trp	A very common and effective general-purpose cocktail. TIS is crucial for protecting Trp and reducing disulfide formation for Cys.[7][8]
TFA / TIS / EDT (94:1:5)	Cys, Trp	Ethanedithiol (EDT) is an excellent scavenger for protecting Cysteine residues from alkylation and oxidation.[5] Note: Strong odor.
Reagent K (TFA/Phenol/H₂O/Thioanisole/EDT 82.5:5:5:5:2.5)	Multiple sensitive residues (Arg(Pbf), Cys, Trp, Met)	A "strong" cocktail for complex peptides. Thioanisole protects Met and assists in removing Arg(Pbf) groups.[2]
Two-Step Cleavage (e.g., TFA/Scavengers 70% then 80%)	Cys-rich peptides	An initial treatment with a lower TFA concentration can gently remove some protecting groups, followed by a higher concentration for complete cleavage. This can minimize side reactions.[1][6]

Scavengers provide a more favorable reaction pathway for the tert-butyl cation, neutralizing it before it can alkylate the desired product.

Caption: Quenching of the tert-butyl cation by Triisopropylsilane (TIS) via hydride transfer.

Part 3: Preventative Strategies & Experimental Design

The most robust solution to side reactions is to avoid the conditions that cause them. This involves careful planning during the design of your synthesis.

Strategy 1: Employing Orthogonal Protecting Groups

The principle of orthogonal protection is to use a set of protecting groups that can be removed under distinct chemical conditions.[9] To completely avoid generating the tert-butyl cation, design your synthesis to use side-chain protecting groups that are not acid-labile.

This is the core of the widely used Fmoc/tBu strategy , where the Nα-amino group is protected by the base-labile Fmoc group, and side chains are protected by acid-labile groups like tBu.[9][10] While effective, this is the very strategy that leads to tert-butyl cation generation at the final cleavage step.

A more advanced, "fully orthogonal" approach would avoid tBu-based groups entirely for sensitive sequences.

Protection Target	Standard Fmoc/tBu (Acid Cleavage)	Alternative Orthogonal Group (Non-Acid Cleavage)	Deprotection Condition
Asp, Glu	-OtBu	-OAll (Allyl ester)	Pd(0) / PhSiH₃
Lys, Trp	-Boc	-Alloc (Allyloxycarbonyl)	Pd(0) / PhSiH₃
Ser, Thr, Tyr	-tBu (ether)	-Bn (Benzyl)	Hydrogenolysis (H₂, Pd/C)
Cys	-Trt (Trityl)	-Acm (Acetamidomethyl)	I₂ or Hg(II) / Ag(I)

By selecting protecting groups from the "Alternative" column, you can devise a synthesis where the final cleavage does not require strong acid, thus never generating the problematic tert-butyl cation.[11][12]

Strategy 2: Optimizing Reaction Conditions

If using an acid-labile strategy is unavoidable, you can still minimize side reactions by controlling the reaction environment.

• Temperature: Perform the cleavage at a reduced temperature (e.g., 0-4 °C) or at room temperature for the minimum time necessary. Higher temperatures can increase the rate of side reactions.[13]

• Solvent: The choice of solvent can influence the stability and reactivity of the carbocation. While TFA is often used neat, cleavage in a less polar co-solvent like dichloromethane (DCM) can sometimes be beneficial, although this may also slow the deprotection. Protic solvents can stabilize the carbocation intermediate, potentially increasing the rate of SN1-type side reactions.[14][15]

• Concentration: Ensure the substrate is fully dissolved and that the scavenger concentration is sufficient. For solid-phase synthesis, ensure the resin is well-swollen to allow reagents to penetrate.

Caption: Decision workflow for planning a deprotection strategy to avoid tert-butylation.

Part 4: Standard Operating Protocol

Protocol: Global Deprotection and Cleavage of a Peptide from Resin using a Scavenger Cocktail

This protocol provides a general guideline for cleaving a peptide synthesized using Fmoc/tBu chemistry, incorporating scavengers to prevent tert-butylation.

• Preparation:

  • Transfer the peptidyl-resin (e.g., 100 mg) to a suitable reaction vessel (e.g., a fritted syringe).

  • Wash the resin thoroughly with dichloromethane (DCM) (3 x 5 mL) and then diethyl ether (2 x 5 mL).

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.

  • Prepare the cleavage cocktail. For a general-purpose cleavage of a peptide containing a Tryptophan residue, prepare TFA/TIS/H₂O (95:2.5:2.5, v/v/v) . For 10 mL of cocktail, this would be 9.5 mL TFA, 0.25 mL TIS, and 0.25 mL H₂O. Caution: Prepare in a fume hood, as TFA is highly corrosive.

• Cleavage Reaction:

  • Add the freshly prepared cleavage cocktail to the dried resin (e.g., 5 mL for 100 mg of resin).

  • Seal the vessel and allow it to react at room temperature with occasional agitation for 2-3 hours. The reaction time may need to be optimized depending on the sequence and protecting groups (e.g., Arg(Pbf) can be slow to cleave).[8]

• Work-up: Peptide Precipitation:

  • Filter the cleavage mixture from the resin, collecting the filtrate in a clean centrifuge tube.

  • Wash the resin once more with a small volume of neat TFA (1 mL) and combine the filtrates.

  • Concentrate the TFA solution slightly under a gentle stream of nitrogen (do not evaporate to dryness).

  • Add the concentrated solution dropwise to a large volume (e.g., 40 mL) of ice-cold diethyl ether with vigorous stirring. A white precipitate (the crude peptide) should form.

  • Allow the suspension to stand at -20 °C for 30 minutes to maximize precipitation.

• Isolation and Analysis:

  • Pellet the peptide by centrifugation (e.g., 3000 rpm for 5 minutes).

  • Carefully decant the ether.

  • Wash the peptide pellet with cold diethyl ether (2 x 20 mL), repeating the centrifugation and decanting steps.

  • Dry the crude peptide pellet under vacuum.

  • Dissolve a small amount of the crude peptide in a suitable solvent (e.g., H₂O/Acetonitrile + 0.1% TFA) for analysis by LC-MS to confirm the molecular weight and assess purity, specifically looking for the absence of +56 Da adducts.

References

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis.
• Orthogonal and safety-catch protecting group strategies in solid-phase...
• Orthogonal Protection in Peptide Synthesis: A Technical Guide for Researchers. Benchchem.
• Reduction of cysteine-S-protecting groups by triisopropylsilane. PMC, NIH.
• Acid-labile protecting groups.
• Technical Support Center: Scavengers for t-butyl Cation in Boc-Guanidine Deprotection. Benchchem.
• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. American Chemical Society.
• What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?.
• Solvent effects. Wikipedia.
• Acid-labile protecting groups. Fiveable.
• Protecting Groups in Peptide Synthesis. Biosynth.
• Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis.
• Structural and Solvent Effects in SN Reactions. Chemistry LibreTexts.
• Scavengers for Boc deprotection to prevent side product form
• Side reactions in potassium tert-butyl malonate alkyl

Sources

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• 3. fiveable.me [fiveable.me]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
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• 12. biosynth.com [biosynth.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Solvent effects - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Polar Piperazine-Containing Compounds

Welcome to the technical support center dedicated to addressing the unique purification challenges presented by polar piperazine-containing compounds. For researchers in pharmaceutical and chemical development, the inherent physicochemical properties of the piperazine moiety can transform routine purification into a significant hurdle. This guide provides field-proven insights and systematic troubleshooting strategies in a direct question-and-answer format to help you navigate these complexities and achieve your desired purity and yield.

Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions that researchers frequently encounter when planning the purification of polar piperazine derivatives.

Q1: What are the fundamental challenges in purifying polar piperazine-containing compounds?

The primary challenges are rooted in the inherent physicochemical properties of the piperazine ring structure.[1] Key issues include:

• High Polarity and Basicity: The two nitrogen atoms make these compounds highly polar and basic, with typical pKa values around 5.3 and 9.7.[2] This leads to high water solubility, which complicates extraction and can cause poor retention in standard reverse-phase chromatography.[1][2]

• Chromatographic Difficulties: The basic nitrogens interact strongly with acidic residual silanol groups on common silica-based stationary phases, causing severe peak tailing in reverse-phase HPLC.[2][3] Conversely, in normal-phase chromatography, this basicity can lead to strong, sometimes irreversible, adsorption to the silica gel.[1][2]

• Hygroscopicity: Many piperazine derivatives readily absorb moisture from the atmosphere, which complicates accurate weighing and can lead to reproducibility issues.[1][2]

• Salt and Hydrate Formation: Piperazines easily form salts and hydrates. While this property can be expertly leveraged for purification, it can also introduce inconsistencies if not properly controlled.[1][2]

Q2: My piperazine compound shows severe peak tailing in Reverse-Phase HPLC. Why does this happen and how can I fix it?

This is the most common chromatographic problem for piperazine-containing compounds. Peak tailing occurs due to a secondary retention mechanism: the strong ionic interaction between the basic piperazine nitrogens and negatively charged, acidic silanol groups (Si-OH) that remain on the surface of traditional silica-based columns.[2][3]

To resolve this, you must minimize these secondary interactions. The causality behind the solutions is to either protonate the analyte, mask the silanols, or choose a stationary phase where these interactions are less prevalent.

Troubleshooting Workflow for Peak Tailing in RP-HPLC

Caption: Troubleshooting workflow for improving peak shape.

Q3: My highly polar piperazine derivative has no retention on a C18 column. What are my options?

When a compound is too polar to be retained by a non-polar stationary phase (like C18), it elutes in the solvent front (void volume).[4] This indicates that the primary retention mechanism of reverse-phase chromatography—hydrophobic interaction—is ineffective.[5] In this scenario, you must switch to a chromatographic mode that leverages the compound's polarity for retention.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the best alternative. HILIC uses a polar stationary phase (like silica, cyano, or amine-bonded phases) and a mobile phase with a high concentration of organic solvent.[6][7] The polar analyte partitions into a water-enriched layer on the stationary phase surface, leading to retention.[7][8]

• Mixed-Mode Chromatography (MMC): This powerful technique uses stationary phases with multiple functionalities, such as combining reverse-phase (C18) and ion-exchange properties.[9] An MMC column can retain your compound via both hydrophobic and ionic interactions, providing excellent retention and unique selectivity for polar and ionizable compounds.[10][11]

• Supercritical Fluid Chromatography (SFC): SFC is an increasingly popular technique that uses supercritical CO₂ as the main mobile phase.[12] It provides highly efficient and fast separations and is well-suited for the analysis of polar compounds, especially when an organic modifier like methanol is added to the mobile phase.[13][14]

Q4: When is non-chromatographic purification a better choice?

Non-chromatographic methods are often preferred for large-scale purifications or when the target compound is difficult to handle chromatographically (e.g., it is an oil that won't crystallize).[1][2]

Crystallization via Salt Formation is a highly effective and scalable technique. The principle is to convert the basic piperazine free base into a salt (e.g., hydrochloride or diacetate) that has different solubility properties. This salt will often be a stable, crystalline solid that can be easily precipitated from a solution in which the impurities remain dissolved.[15] This method is excellent for achieving high purity.[2]

Troubleshooting Guide: Common Experimental Issues

This guide provides a systematic approach to resolving specific issues encountered during the purification process.

Problem	Symptoms	Possible Causes & Solutions
Poor/No Retention in RP-HPLC	The peak for the piperazine compound elutes at or near the column's void volume.	Cause: The compound is too polar for the non-polar stationary phase.[4]Solutions: • Switch to HILIC: Use a polar stationary phase (e.g., cyano, amine) with a high organic mobile phase.[8][16] • Use a Mixed-Mode Column: Employ a stationary phase with both reverse-phase and ion-exchange characteristics to increase retention.[9][10] • Consider SFC: This technique excels at separating polar compounds quickly and efficiently.[13][14]
Product Won't Elute from Normal-Phase Column	No product is recovered from the column after loading and eluting with a standard solvent system.	Cause: The highly basic piperazine nitrogens are irreversibly adsorbed to the acidic silica gel stationary phase.[1]Solutions: • Add a Basic Modifier: Incorporate a small amount of a base like triethylamine (0.1-1%) or ammonium hydroxide into your eluent to neutralize the acidic sites on the silica.[17][18] • Switch to a Different Stationary Phase: Use a less acidic stationary phase like neutral or basic alumina.[18] • Switch to Reverse-Phase or HILIC: These techniques are generally better suited for basic compounds.
Low Yield After Crystallization	A significant portion of the product remains dissolved in the mother liquor, resulting in a low isolated mass.	Cause: The product is too soluble in the chosen solvent, or crystallization is incomplete.[2]Solutions: • Reduce Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product.[19] • Change Solvent System: Add an "anti-solvent" (a solvent in which the product is insoluble) to the solution to induce precipitation.[1] • Cool the Solution Slowly: Allow the solution to cool gradually to room temperature before placing it in an ice bath to promote the formation of larger, purer crystals.[1][19] • Ensure Complete Salt Formation: If performing a salt crystallization, ensure a stoichiometric excess of the acid has been added to convert all the free base to the salt.[2][15]
Compound "Oils Out" During Crystallization	The compound separates as an oil instead of forming solid crystals upon cooling.	Cause: The compound's melting point is lower than the solvent's boiling point, the solution is too concentrated, or impurities are present.[19]Solutions: • Change Solvent: Select a solvent with a lower boiling point.[19] • Dilute the Solution: Use a larger volume of solvent.[19] • Induce Solidification: Try triturating the oil with a non-polar solvent like hexane or diethyl ether to induce solidification. • Further Purification: The presence of impurities often causes oiling. The oil may need to be re-purified by column chromatography before a successful crystallization can be achieved.[1]

Key Experimental Protocols

Protocol 1: Optimizing RP-HPLC for a Polar Piperazine Compound

This protocol provides a step-by-step methodology for developing a robust reverse-phase HPLC method.

• Initial Column Selection: Start with a modern, high-purity, end-capped C18 column. These columns have fewer residual silanol groups than older columns.[3][20]

• Mobile Phase Preparation (Low pH):

  • Prepare Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid in Water.

  • Prepare Mobile Phase B: 0.1% of the same acid in Acetonitrile or Methanol.

  • Rationale: Operating at a pH of 2-3 ensures the piperazine nitrogens are fully protonated, which minimizes their interaction with silanol groups and improves peak shape.[2][21]

• Initial Gradient Run: Perform a fast scouting gradient (e.g., 5% to 95% B over 10 minutes) to determine the approximate elution time of your compound.

• Peak Shape Optimization:

  • If peak tailing is still observed, consider adding a competing base like triethylamine (TEA) to the mobile phase at a concentration of 0.1%.[22] Note: TEA is not MS-friendly.

  • Alternatively, switch to a column with a different selectivity, such as a phenyl or polar-embedded phase, which can offer different interactions and better peak shapes for basic compounds.

• Method Refinement: Once acceptable peak shape and retention are achieved, optimize the gradient to ensure adequate separation from any impurities.

Protocol 2: Purification via Diacetate Salt Crystallization

This protocol is highly effective for purifying piperazine from many common synthesis-related impurities.[2][15]

• Dissolution: Dissolve the crude piperazine-containing mixture in acetone. A concentration of about 0.5 to 20 weight percent piperazine is a good starting point.[15]

• Acidification: While stirring the acetone solution at room temperature (20-40°C), slowly add glacial acetic acid. Use at least a stoichiometric amount and up to a 5-fold excess to ensure complete formation of the piperazine diacetate salt.[15]

• Precipitation: The crystalline piperazine diacetate salt will begin to precipitate from the solution. Continue stirring and cool the mixture to a temperature between 10-30°C to ensure complete precipitation.[15]

• Isolation: Collect the precipitated solid by vacuum filtration.[2]

• Washing: Wash the collected crystals thoroughly with cold acetone to remove any remaining soluble impurities from the crystal surfaces.[2]

• Drying: Dry the purified piperazine diacetate salt under vacuum.

• (Optional) Regeneration of Free Base: The pure piperazine free base can be regenerated from the salt by dissolving the salt in water, basifying the solution with a strong base (e.g., NaOH), and extracting the free base into an organic solvent.[2]

Purification Strategy Selection

Caption: Decision workflow for selecting a primary purification strategy.

References

• How Good is SFC for Polar Analytes? | Chromatography Today. [Link]

• Separation of Highly Polar Compounds by SFC With Detection by Q-TOF LC/MS - Agilent. [Link]

• Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating - OSTI.gov. [Link]

• Retention and Thermodynamic Studies of Piperazine Diastereomers in Reversed-Phase Liquid Chromatography | Request PDF - ResearchGate. [Link]

• Video: Supercritical Fluid Chromatography - JoVE. [Link]

• What is Supercritical Fluid Chromatography (SFC) Chromatography? - Teledyne Labs. [Link]

• Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR) - Faraday Discussions (RSC Publishing). [Link]

• Separation of Piperazine, 1-ethyl- on Newcrom R1 HPLC column | SIELC Technologies. [Link]

• Mixed-Mode Chromatography and Stationary Phases. [Link]

• How to Reduce Peak Tailing in HPLC? - Phenomenex. [Link]

• The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers - PubMed. [Link]

• Polar, mixed-mode selectivities added to Luna HPLC/UHPLC column line. [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV - JOCPR. [Link]

• Peak Shape Changes Over Time - Waters Corporation. [Link]

• Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography - PMC - NIH. [Link]

• How to fix peak shape in hplc? - ResearchGate. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog. [Link]

• The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers | Request PDF - ResearchGate. [Link]

• Don't Lose It: Getting Your Peaks in Shape | Agilent. [Link]

• Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines - ResearchGate. [Link]

• Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating | Request PDF - ResearchGate. [Link]

• US2919275A - Purification of piperazine - Google P

• Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography. [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials - Synthetic Drug Strategy - Unodc. [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV - ResearchGate. [Link]

• Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection | Request PDF - ResearchGate. [Link]

• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity - Longdom Publishing. [Link]

• Reverse Phase Chromatography Techniques - Chrom Tech, Inc.. [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography | Biotage. [Link]

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• 6. Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
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Scavengers for trapping tert-butyl cations in Boc deprotection reactions

A Guide for Researchers, Scientists, and Drug Development Professionals on the Effective Trapping of tert-butyl Cations

This technical support center provides in-depth guidance and troubleshooting strategies for managing tert-butyl cation-mediated side reactions during the acid-catalyzed deprotection of the tert-butoxycarbonyl (Boc) protecting group. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical protocols necessary to ensure the integrity of your synthetic products.

Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding side reactions in Boc deprotection and the role of scavengers.

Q1: What is the fundamental cause of side-product formation during Boc deprotection?

A1: The primary cause of side-product formation is the generation of a reactive tert-butyl cation intermediate.[1][2][3] This occurs when the Boc group is cleaved with a strong acid, such as trifluoroacetic acid (TFA).[1][2][3] The resulting carbocation is a potent electrophile that can alkylate nucleophilic sites within your substrate, leading to undesired modifications.[1][4][5] A common indicator of this side reaction is a mass increase of +56 Da in byproducts observed during mass spectrometry analysis.[6]

Q2: Which functional groups and amino acid residues are most susceptible to alkylation by the tert-butyl cation?

A2: Functional groups with high electron density are particularly vulnerable. In the context of peptide synthesis, several amino acid residues are at high risk of tert-butylation:[1][2][5][7]

• Tryptophan (Trp): The electron-rich indole ring is highly susceptible to alkylation.[1][2][5]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.[1][2][5] Methionine is also prone to oxidation to methionine sulfoxide, a side reaction that can be mitigated by certain scavengers.[2][5]

• Cysteine (Cys): The free thiol group is a strong nucleophile and a prime target for S-tert-butylation.[1][2][5]

• Tyrosine (Tyr): The activated phenolic ring can be alkylated by the tert-butyl cation.[1][2][5]

Beyond peptides, other nucleophilic moieties like guanidines and amidines are also at risk.[4]

Q3: What are scavengers, and what is their mechanism of action in Boc deprotection?

A3: Scavengers are nucleophilic compounds added to the deprotection reaction mixture to intercept and neutralize the reactive tert-butyl cation.[1][2][5] They function by reacting with the carbocation at a much faster rate than the sensitive residues of your substrate, thereby preventing the formation of alkylated side products.[1][3] The choice of scavenger is critical and depends on the specific nucleophilic groups present in your molecule.[1][6]

Q4: Can incomplete Boc deprotection occur, and how can I identify it?

A4: Yes, incomplete deprotection can occur and is typically caused by insufficient acid concentration, inadequate reaction time, or low temperatures.[2] Steric hindrance around the Boc-protected amine can also contribute to incomplete removal.[1][2] Signs of incomplete deprotection include the presence of the starting material in your analytical data (e.g., TLC, LC-MS) and a complex mixture of products, which in peptide synthesis can lead to the deletion of amino acid residues in the final sequence.[2][3]

Troubleshooting Guide: Common Issues and Solutions

This guide provides a systematic approach to diagnosing and resolving common problems encountered during Boc deprotection.

Issue 1: Unexpected peaks in HPLC/LC-MS, suggesting side product formation (e.g., +56 Da mass addition).

• Probable Cause: Alkylation of sensitive residues by the tert-butyl cation.[6]

• Solution: The most effective solution is the incorporation of a suitable scavenger or a scavenger cocktail into the deprotection reagent. The selection of the scavenger should be tailored to the specific residues in your substrate.

dot

Caption: A workflow for troubleshooting Boc deprotection reactions.

Scavenger Selection Guide

The following table provides a summary of common scavengers and their primary targets.

Scavenger	Target Residue(s)	Typical Concentration (v/v)	Notes
Triisopropylsilane (TIS)	General, Trp	2.5 - 5%	A highly effective and common carbocation scavenger.[6][8]
Triethylsilane (TES)	General, Trp	10-20 equivalents	Another effective silane-based scavenger.[1][9]
Thioanisole	Met, Arg	5%	Effective in preventing S-alkylation of methionine.[6][10]
1,2-Ethanedithiol (EDT)	Cys, Trp	2.5%	A common choice for protecting cysteine residues.[6][8]
Anisole	General, Trp	5%	A classic scavenger, though sometimes less effective than silanes.[6][11]
Water (H₂O)	General	2.5 - 5%	Often used in combination with other scavengers.[8]
Dimethyl Sulfide (DMS)	Met	Varies	Helps prevent oxidation of methionine.[6]

Common Scavenger Cocktails

For molecules with multiple sensitive residues, a scavenger cocktail is often more effective.

Cocktail Name/Composition	Target Application
TFA/TIS/H₂O (95:2.5:2.5 v/v/v)	A general-purpose and highly effective cocktail for many sequences.[3][6]
"Reagent K" (TFA/phenol/water/thioanisole/EDT; 82.5:5:5:5:2.5 v/v/v/v/v)	Used for peptides with multiple sensitive residues.[6]
TFA/thioanisole/dithiothreitol (DTT) (90:5:5 v/v/w)	Specifically designed to prevent both S-alkylation and oxidation of methionine.[2]

Issue 2: The deprotection reaction is incomplete, with significant starting material remaining.

• Probable Cause 1: Insufficient acid concentration or equivalents.

  • Solution: Ensure a sufficient excess of acid is used, such as neat TFA or a high concentration in a suitable solvent like dichloromethane (DCM).[1][6] For particularly resistant substrates, 4M HCl in dioxane can be a more potent alternative.[1][2]

• Probable Cause 2: Inadequate reaction time or temperature.

  • Solution: Increase the reaction time and monitor the progress by TLC or LC-MS.[1][2] While most deprotections proceed at room temperature, gentle heating may be required, but be aware that this can also increase side product formation if scavengers are not used.[1][2]

• Probable Cause 3: Steric hindrance around the Boc-protected amine.

  • Solution: A combination of a stronger acid, longer reaction time, and potentially elevated temperature may be necessary.[1][2] Under these more forcing conditions, the use of an effective scavenger cocktail is crucial.[1][2]

Reaction Mechanisms Visualized

Understanding the underlying chemical transformations is key to effective troubleshooting.

dot

Caption: General mechanism of acid-catalyzed Boc deprotection.

dot

Caption: Competing pathways for the tert-butyl cation.

Experimental Protocols

The following are generalized protocols for Boc deprotection with the inclusion of scavengers. Always adapt the specifics to your particular substrate and scale.

Protocol 1: General Boc Deprotection Using Triethylsilane (TES) as a Scavenger

• Preparation: Dissolve the Boc-protected compound in a suitable solvent (e.g., dichloromethane, DCM).[1]

• Reagent Addition: Add 10-20 equivalents of triethylsilane (TES) to the solution.[1][2]

• Deprotection: Add an equal volume of trifluoroacetic acid (TFA) to the reaction mixture.[1][2]

• Reaction: Stir the reaction at room temperature for 1-2 hours. Monitor the progress by TLC or LC-MS.[1][2]

• Work-up: Upon completion, remove the solvent and excess TFA under reduced pressure. The crude product can then be purified, for example, by precipitation in cold diethyl ether or by chromatography.[1][2]

Protocol 2: Boc Deprotection of a Methionine-Containing Peptide on Resin

• Reagent Preparation: Prepare a cleavage cocktail of TFA/thioanisole/dithiothreitol (DTT) (90:5:5 v/v/w).[2]

• Deprotection: Add the cleavage cocktail to the resin-bound peptide.

• Reaction: Gently agitate the mixture at room temperature for 2-4 hours.[2]

• Work-up: Filter the resin and wash with a small volume of fresh TFA. Precipitate the peptide by adding the filtrate to cold diethyl ether. Collect the precipitated peptide by centrifugation and wash with cold ether.[2]

References

• Wikipedia. (2023, October 28). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• ResearchGate. (2014, October 16). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Slideshare. (2018, July 26). T boc fmoc protocols in peptide synthesis. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Retrieved from [Link]

• AAPPTEC. (n.d.). Peptide Synthesis - FAQ. Retrieved from [Link]

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258–268. Retrieved from [Link]

• Mehta, A., Jaouhari, R., Benson, T. J., & Douglas, K. T. (1992). Improved efficiency and selectivity in peptide synthesis: Use of triethylsilane as a carbocation scavenger in deprotection of t-butyl esters and t-butoxycarbonyl-protected sites. Tetrahedron Letters, 33(37), 5441-5444. Retrieved from [Link]

• ResearchGate. (2017, February 15). Usage of Anisole in PMB deprotection using TFA? Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23863-23869. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, November 19). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Retrieved from [Link]

• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23863-23869. Retrieved from [Link]

• ACS Publications. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 25(8), 1884-1892. Retrieved from [Link]

• ResearchGate. (2021, September). Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23863-23869. Retrieved from [Link]

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• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
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• 9. research.manchester.ac.uk [research.manchester.ac.uk]
• 10. What is Thioanisole used for as a scavenger?_Chemicalbook [chemicalbook.com]
• 11. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]

Technical Support Center: Monitoring Epimerization at the Piperazine Core

Welcome to the technical support center dedicated to addressing the challenges of monitoring epimerization during reactions involving the piperazine core. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of stereochemical integrity in their piperazine-containing molecules. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental endeavors.

Introduction to Piperazine Epimerization

The piperazine ring is a common scaffold in a multitude of pharmaceutical agents due to its favorable physicochemical properties and versatile synthetic handles.[1][2] However, the stereocenters on the piperazine core, particularly those alpha to the nitrogen atoms, can be susceptible to epimerization under various reaction conditions.[3] This loss of stereochemical purity can have profound implications for the biological activity, efficacy, and safety of a drug candidate. Therefore, robust analytical methods to monitor and control epimerization are critical during process development and quality control.[1][4]

This guide will provide practical, field-proven insights into identifying, quantifying, and troubleshooting epimerization issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can induce epimerization at the piperazine core?

A1: Epimerization at a stereocenter alpha to a piperazine nitrogen typically proceeds through a reversible proton abstraction-reprotonation mechanism. The key factors influencing this process are:

• Base: The presence of a base, even a mild one, can facilitate the abstraction of the alpha-proton, leading to a planar carbanion or a rapidly inverting species, which can then be reprotonated from either face, resulting in the epimer.

• Temperature: Higher reaction temperatures can provide the necessary activation energy for proton abstraction and subsequent epimerization.

• Solvent: The polarity and protic nature of the solvent can influence the stability of the intermediate species and the rate of proton exchange.

• Substituents: Electron-withdrawing groups on the piperazine nitrogens or on the stereocenter itself can increase the acidity of the alpha-proton, making it more susceptible to abstraction.[5] Conversely, sterically bulky substituents may hinder the approach of a base, thereby reducing the rate of epimerization.

• Reaction Time: Prolonged exposure to conditions that promote epimerization will naturally lead to a greater extent of stereochemical scrambling.

• Photocatalysis: Recent studies have shown that visible light-mediated photocatalysis can induce epimerization of piperazine derivatives through a hydrogen atom transfer (HAT) mechanism.[3][6]

Q2: I suspect my reaction is causing epimerization. What is the first analytical step I should take?

A2: The most direct and often definitive first step is to use chiral High-Performance Liquid Chromatography (HPLC) . This technique is highly sensitive for separating enantiomers and diastereomers, allowing for the quantification of the stereoisomeric ratio.[4][7][8]

Initial Screening Workflow:

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Visible light-mediated, highly stereoselective epimerization of morpholines and piperazines to the more stable isomers [morressier.com]
• 7. The significance of chirality in drug design and synthesis of bitopic ligands as D3 receptor (D3R) selective agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phx.phenomenex.com [phx.phenomenex.com]

Technical Support Center: Strategies for Removing Residual Coupling Reagents

Welcome to the technical support center for the purification of synthetic products, with a focus on the removal of common coupling reagents and their byproducts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical solutions for challenges encountered during product purification.

Introduction: The Persistent Challenge of Coupling Reagent Byproducts

Peptide and small molecule synthesis often relies on the use of coupling reagents to facilitate the formation of amide or ester bonds. While highly efficient, these reagents generate byproducts that can be challenging to remove from the final product, impacting purity, yield, and downstream applications. This guide provides a structured approach to tackling this common purification hurdle.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is organized in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Part 1: Carbodiimide-Based Reagents (DCC and EDC)

Q1: I've performed a DCC coupling and now have a white precipitate, which I suspect is the dicyclohexylurea (DCU) byproduct. What's the best way to remove it?

A1: Exploiting the Insolubility of DCU

The formation of a precipitate (dicyclohexylurea, or DCU) is a good indicator that your DCC-mediated coupling reaction is proceeding.[1] The primary strategy for DCU removal hinges on its characteristically low solubility in most common organic solvents.[2][3]

Core Strategy: Filtration

The most straightforward method is to remove the DCU by filtration.[1][2][4]

Step-by-Step Protocol: DCU Removal by Filtration

• Cool the Reaction Mixture: If the reaction was run at room temperature or elevated temperatures, cool it in an ice bath. This will further decrease the solubility of DCU and promote more complete precipitation.

• Filtration Setup: Use a Büchner funnel with a medium-porosity fritted disc or filter paper. For very fine DCU particles, a pad of Celite can be used to prevent clogging.[5]

• Filter the Mixture: Pour the reaction mixture through the funnel under vacuum.

• Wash the Precipitate: Wash the collected DCU precipitate with a small amount of the cold reaction solvent to recover any product that may have been trapped.[3][6]

• Collect the Filtrate: The filtrate contains your desired product and can now be subjected to further workup and purification steps.[3]

Troubleshooting DCU Removal:

• Issue: DCU remains in the filtrate after filtration.

  • Causality: The solvent used may have a higher than ideal solubility for DCU. While sparingly soluble, some DCU can remain in solution.[2]

  • Solution 1: Solvent Choice: For future reactions, consider solvents where DCU is even less soluble, such as acetonitrile or carbon tetrachloride, as opposed to dichloromethane (DCM) or chloroform.[2][6]

  • Solution 2: Precipitation from a Different Solvent: Concentrate the filtrate and redissolve the crude product in a solvent like diethyl ether, in which DCU has very low solubility, and then filter again.[2][6]

  • Solution 3: Crystallization: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., ethyl acetate) and cool it in a refrigerator or freezer to precipitate the remaining DCU.[2]

• Issue: My product is also precipitating with the DCU.

  • Causality: Your product may have limited solubility in the reaction solvent.

  • Solution: After the initial filtration, dissolve the collected solid (a mix of your product and DCU) in a different solvent in which your product is soluble but DCU is not. Then, filter again to isolate your product in the filtrate.

Q2: I used EDC for my coupling to avoid the DCU precipitation issue, but now I'm struggling to remove the water-soluble N-(3-dimethylaminopropyl)-N'-ethylurea (EDU) byproduct. How can I get rid of it?

A2: Leveraging the Water Solubility of EDC and its Urea Byproduct

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a popular choice because both the reagent itself and its urea byproduct (EDU) are water-soluble, which in theory, allows for easy removal via aqueous extraction.[7][8]

Core Strategy: Aqueous Extraction

The primary method for removing EDC and EDU is a liquid-liquid extraction.

Step-by-Step Protocol: Aqueous Extraction for EDU Removal

• Quench the Reaction: If necessary, quench the reaction with water or a dilute acid.

• Solvent Addition: Dilute the reaction mixture with an organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane).

• Perform Washes: Transfer the mixture to a separatory funnel and wash with water. Repeat the water wash 3-5 times to ensure complete removal of EDU.[9]

• Acidic Wash (Optional but Recommended): Perform an additional wash with a dilute acidic solution, such as 0.1 M HCl.[9] This protonates the tertiary amine of the EDU byproduct, further increasing its aqueous solubility. Be cautious if your target compound is sensitive to acid.

• Brine Wash: Wash the organic layer with a saturated sodium chloride solution (brine) to remove residual water.

• Dry and Concentrate: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain your crude product.[10]

Troubleshooting EDU Removal:

• Issue: My product is also water-soluble and is being lost during the aqueous wash.[11][12]

  • Causality: This is a common problem with polar or hydrophilic products.

  • Solution 1: pH Adjustment: If your product's solubility is pH-dependent, adjust the pH of the aqueous phase to a point where your product is less soluble and preferentially partitions into the organic layer, while the EDU remains in the aqueous phase.

  • Solution 2: Size Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC): If your product has a significantly different molecular weight than the EDU byproduct, SEC or GPC can be an effective separation method.[11]

  • Solution 3: Reverse-Phase Chromatography (RP-HPLC): This is a standard method for peptide purification and can effectively separate the desired peptide from smaller impurities like EDU based on hydrophobicity.[13]

• Issue: An emulsion has formed during the extraction.

  • Causality: Emulsions can form, especially with complex reaction mixtures.[9]

  • Solution 1: Add Brine: Adding a saturated solution of NaCl can help break the emulsion by increasing the ionic strength of the aqueous phase.[9]

  • Solution 2: Centrifugation: If the volume is manageable, centrifuging the mixture can force the layers to separate.[9]

  • Solution 3: Filtration through Celite: Passing the entire mixture through a pad of Celite can sometimes break the emulsion.[9]

Part 2: Benzotriazole- and Uronium/Guanidinium-Based Reagents (HOBt, HATU, HBTU)

Q3: After my coupling reaction using HOBt and a carbodiimide, how do I remove the excess HOBt?

A3: Exploiting the Acidity of HOBt

1-Hydroxybenzotriazole (HOBt) is an additive used to suppress racemization and improve coupling efficiency.[14] Being weakly acidic, it can be removed with a basic wash.

Core Strategy: Basic Aqueous Extraction

Step-by-Step Protocol: HOBt Removal

• Dilute: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Basic Wash: Wash the organic layer with a dilute basic solution, such as 5% sodium bicarbonate (NaHCO₃) or 1 N sodium carbonate (Na₂CO₃). This will deprotonate the HOBt, forming a salt that is soluble in the aqueous layer. Repeat this wash 2-3 times.

• Water Wash: Follow with a wash with water to remove any remaining base.

• Dry and Concentrate: Dry the organic layer over an anhydrous salt, filter, and concentrate.

Troubleshooting HOBt Removal:

• Issue: My product is base-labile.

  • Causality: The use of a basic wash can degrade or cleave sensitive functional groups on your product.

  • Solution: Rely on standard purification techniques like silica gel chromatography. HOBt is relatively polar and can usually be separated from less polar products.

Q4: I used HATU/HBTU in my coupling reaction. What is the best way to remove the byproducts?

A4: Addressing Uronium/Guanidinium Salt Byproducts

Reagents like HATU and HBTU are highly efficient but also generate byproducts that need to be removed. The byproducts from these reagents are generally water-soluble.

Core Strategy: Aqueous Workup

A thorough aqueous workup, similar to that used for EDC/EDU removal, is typically effective.

Step-by-Step Protocol: HATU/HBTU Byproduct Removal

• Dilute: Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Acidic Wash: Wash with a dilute acid (e.g., 0.5 N HCl) to remove any unreacted amine and basic byproducts.[2]

• Basic Wash: Wash with a dilute base (e.g., saturated NaHCO₃ solution) to remove unreacted carboxylic acid and acidic byproducts like HOAt or HOBt.[2]

• Water and Brine Wash: Follow with washes of water and then brine.

• Dry and Concentrate: Dry the organic layer and concentrate to yield the crude product.

Troubleshooting HATU/HBTU Byproduct Removal:

• Issue: The byproducts are still present in my product after the workup.

  • Causality: The byproducts may have some solubility in the organic phase, or the washes were not thorough enough.

  • Solution 1: Multiple Washes: Increase the number of acidic and basic washes.

  • Solution 2: Chromatography: Silica gel chromatography is often necessary to achieve high purity and will effectively separate the polar byproducts from your desired compound.

Part 3: Advanced and Alternative Purification Strategies

Q5: Standard extraction and precipitation methods are not working for my sensitive or highly polar product. What other options do I have?

A5: Beyond the Separatory Funnel

When traditional methods fail, more advanced techniques are required.

• Scavenger Resins: These are solid-supported reagents designed to react with and "scavenge" specific types of molecules from a solution.[15][16] For example, an amine-based scavenger resin can be used to remove excess acid, while an acid-based (ion-exchange) resin can remove excess amine.[17][18] The key advantage is that the resin-bound impurities are simply filtered off, simplifying the workup.[17]

• Chromatography: This is the most powerful set of techniques for purification.

  • Silica Gel Chromatography (Flash Chromatography): A standard method for separating compounds based on polarity. It is highly effective for removing both unreacted starting materials and coupling agent byproducts.[19]

  • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): The gold standard for peptide purification.[13][20] It separates molecules based on hydrophobicity and can resolve impurities that are very similar to the target compound.[13]

  • Ion-Exchange Chromatography: Separates molecules based on their net charge, which is useful for purifying peptides and other charged molecules.[21]

• Crystallization: If your product is a solid, crystallization can be a highly effective purification method, offering the potential for very high purity.[22] It relies on the differential solubility of your product and impurities in a given solvent system at different temperatures.[23]

Data Presentation & Workflows

Solubility of Common Coupling Reagent Byproducts

Byproduct	Reagent Source	Water Solubility	Common Organic Solvent Solubility
DCU (Dicyclohexylurea)	DCC	Very Low (<1%)[2][5]	Sparingly soluble in most; more soluble in DMSO, warm ethanol.[24][25]
DIU (Diisopropylurea)	DIC	More soluble than DCU	Soluble in many organic solvents.[8]
EDU (N-ethyl-N'-(3-dimethylaminopropyl)urea)	EDC	High[7][8]	Low in non-polar solvents.
HOBt/HOAt	Additives	Low (as neutral species)	Soluble in many organic solvents (e.g., DMF, DCM).
TMU (Tetramethylurea)	HBTU/HATU	High	Soluble in many organic solvents.

Experimental Workflow Diagram

The following diagram illustrates a decision-making workflow for selecting a purification strategy after a coupling reaction.

Caption: Decision workflow for post-coupling purification.

References

• University of Rochester. Workup: DCC Coupling. Department of Chemistry. Available from: [Link]

• Chemistry Stack Exchange. How I can remove DCU from my product? Available from: [Link]

• Solubility of Things. 1,3-dicyclohexylurea. Available from: [Link]

• Aapptec. Technical Support Information Bulletin 1099 - EDC (Water-Soluble Carbodiimide). Available from: [Link]

• Taylor & Francis. Dicyclohexylurea – Knowledge and References. Available from: [Link]

• ResearchGate. Dicyclohexylurea (DCU) solubility in water. Available from: [Link]

• Cambrex Corporation. Peptide Crystallization. Available from: [Link]

• ResearchGate. Which solvents that solve DCU after an esterification catalyzed by DCC ? is DCU soluble in water ,ethanol? Available from: [Link]

• Wikipedia. Scavenger resin. Available from: [Link]

• Aapptec. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Available from: [Link]

• Google Patents. Peptide extraction method and its use in liquid phase peptide synthesis.

• University of Pittsburgh. strategies in organic synthesis - Wipf Group. Available from: [Link]

• National Institutes of Health. Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology. PMC. Available from: [Link]

• Aapptec. Coupling Reagents. Available from: [Link]

• University of Southampton. Scavenger and Reagent Resins. Available from: [Link]

• Amerigo Scientific. Scavenger Resins. Available from: [Link]

• MBL International. 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Available from: [Link]

• Taylor & Francis eBooks. Figure 34 Reactivity-based scavenger resins. Available from: [Link]

• ResearchGate. How I can separate EDC urea by-product from water soluble amide containing product? Available from: [Link]

• Reddit. EDC-HOBt Amide coupling workup help : r/Chempros. Available from: [Link]

• AMRI. Protein and Peptide Crystallization. Available from: [Link]

• Waters Corporation. Peptide Isolation & Purification Techniques. Available from: [Link]

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• 25. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Selective Functionalization of the Piperazine Nitrogens

Welcome to the Technical Support Center for piperazine functionalization. The piperazine scaffold is a critical component in medicinal chemistry, but its symmetrical nature presents a considerable challenge for selective modification.[1] This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers in navigating the complexities of selectively functionalizing the N1 and N4 positions of the piperazine ring.

Troubleshooting Guide

This section addresses specific issues that may arise during the selective functionalization of piperazine nitrogens, offering probable causes and actionable solutions.

Issue 1: Poor Selectivity in Mono-Alkylation/Arylation Leading to Di-Substituted Byproducts

• Question: My reaction is yielding a significant amount of the 1,4-disubstituted piperazine, leading to a low yield of my desired mono-functionalized product. How can I improve selectivity?

• Answer: The formation of di-substituted byproducts is a frequent challenge due to the comparable reactivity of both nitrogen atoms.[2] Several strategies can be employed to favor mono-substitution:

  • Stoichiometric Control: A common and effective method is to use a large excess of piperazine (typically 5-10 equivalents) relative to the electrophile. This statistically favors the reaction of the electrophile with an unreacted piperazine molecule.[3][4]

  • Slow Addition of Electrophile: The slow, dropwise addition of the alkylating or arylating agent, particularly at reduced temperatures, can help maintain a low concentration of the electrophile, thereby minimizing the rate of the second substitution.[2][3]

  • Protonation Strategy: Utilizing piperazine monohydrochloride, which can be formed in situ by mixing equimolar amounts of piperazine and piperazine dihydrochloride, effectively "protects" one nitrogen through protonation, leaving the other available for reaction.[5]

  • Use of Protecting Groups: The most robust method for ensuring mono-selectivity is the use of a mono-protected piperazine derivative, such as N-Boc-piperazine or N-Cbz-piperazine.[1][6] This approach chemically differentiates the two nitrogens, allowing for selective functionalization of the unprotected nitrogen.

Issue 2: Incomplete N-Boc Deprotection

• Question: My N-Boc deprotection reaction is sluggish and does not go to completion, even after extended reaction times. What could be the cause?

• Answer: Incomplete Boc deprotection is a common hurdle. Several factors can contribute to this issue:

  • Insufficient Acid: The stoichiometry of the acid is critical. Ensure you are using a sufficient excess of trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[7] Increasing the equivalents of acid can drive the reaction to completion.[7]

  • Reaction Time and Temperature: Some substrates may require longer reaction times or gentle heating (e.g., 40-50°C) to achieve full deprotection.[7] It is crucial to monitor the reaction's progress by TLC or LC-MS.[7]

  • Solubility Issues: The N-Boc protected piperazine may not be fully soluble in the chosen solvent, limiting its exposure to the acid.[7] Consider alternative solvents or co-solvents to improve solubility.[7] For instance, while dichloromethane (DCM) is common for TFA deprotections, using dioxane or methanol as a co-solvent for HCl deprotections can be beneficial.[7][8]

Issue 3: Side Product Formation During N-Boc Deprotection

• Question: I am observing unexpected side products in my N-Boc deprotection reaction. What are the likely side reactions, and how can I mitigate them?

• Answer: The strongly acidic conditions required for Boc removal can sometimes lead to unwanted side reactions.[9]

  • Degradation of Other Acid-Sensitive Groups: If your molecule contains other acid-labile functional groups, such as acetals or esters, they may be cleaved under the deprotection conditions.[7][9] In such cases, consider milder deprotection methods or an alternative protecting group strategy altogether.

  • Formation of Troublesome Salts: TFA can form trifluoroacetate salts that are sometimes difficult to handle or remove.[9] Switching to HCl in dioxane often yields a hydrochloride salt that can be more easily isolated by precipitation and filtration.[7][9]

  • Ring Fragmentation: Although less common, certain substitution patterns on the piperazine ring can make it susceptible to fragmentation under harsh acidic conditions.[9] Careful control of the reaction temperature and minimizing the reaction time can help prevent this.[9]

Issue 4: Low Yields in Buchwald-Hartwig Amination for N-Aryl Piperazine Synthesis

• Question: I am struggling with low yields in my Buchwald-Hartwig amination to form an N-aryl piperazine. What are the key parameters to optimize?

• Answer: Low yields in Buchwald-Hartwig couplings with piperazines can often be traced back to catalyst deactivation or suboptimal reaction conditions.[2]

  • Catalyst and Ligand Choice: The selection of the palladium precursor (e.g., Pd₂(dba)₃, Pd(OAc)₂) and the phosphine ligand (e.g., RuPhos, BINAP) is critical. For less reactive aryl chlorides, more electron-rich and sterically hindered ligands are often necessary.[2] It is highly recommended to screen a small library of ligands to identify the optimal choice for your specific substrate.

  • Solvent and Temperature: Anhydrous solvents like toluene, dioxane, or THF are standard for these reactions, with temperatures typically ranging from 80-110°C.[2] The rigorous exclusion of water and oxygen is paramount, as their presence can lead to catalyst deactivation.[2]

  • Base Selection: The choice of base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃) can significantly impact the reaction outcome. The base's strength and solubility play a crucial role in the catalytic cycle.

Frequently Asked Questions (FAQs)

Q1: What is the best orthogonal protecting group strategy for unsymmetrically substituted piperazines?

A1: An orthogonal protecting group strategy allows for the selective removal of one group without affecting the other.[1] The choice depends on the stability of other functional groups in your molecule and the planned synthetic sequence. A classic and highly effective pairing is the tert-butyloxycarbonyl (Boc) group and the benzyloxycarbonyl (Cbz) group.[1]

• Boc Group: Introduced using di-tert-butyl dicarbonate (Boc)₂O and removed under strong acidic conditions (e.g., TFA, HCl). It is stable to basic conditions and hydrogenolysis.[1]

• Cbz Group: Introduced using benzyl chloroformate (Cbz-Cl) and removed by catalytic hydrogenolysis (e.g., H₂/Pd/C). It is stable to acidic and basic conditions.[1]

This orthogonality allows for the selective deprotection of either the Boc or Cbz group, enabling sequential functionalization of the N1 and N4 positions.

Q2: How can I achieve mono-N-Boc protection of piperazine?

A2: Achieving high yields of mono-Boc-piperazine requires controlling the stoichiometry of the protecting group reagent. A general procedure involves the slow, portion-wise addition of di-tert-butyl dicarbonate (Boc₂O) (1.0 equivalent) to a solution of piperazine (2.0 equivalents or more) in a solvent like dichloromethane (DCM) at 0°C.[4] Using an excess of piperazine minimizes the formation of the di-protected byproduct.

Q3: My Cbz deprotection via hydrogenolysis is not working. What should I check?

A3: Several factors can inhibit catalytic hydrogenolysis:

• Catalyst Poisoning: Sulfur-containing compounds, halides, and some nitrogen heterocycles can poison the palladium catalyst. Ensure your starting material and solvents are free from these impurities.

• Catalyst Activity: The quality and activity of the Pd/C catalyst are crucial. Use a fresh batch of catalyst or a higher loading if necessary.

• Hydrogen Source: Ensure a proper hydrogen atmosphere is maintained, either by using a hydrogen-filled balloon or a Parr hydrogenator.[1] For substrates where standard hydrogenolysis is problematic, transfer hydrogenation using a hydrogen donor like ammonium formate can be an effective alternative.[10]

Q4: Are there alternatives to traditional protecting groups for selective functionalization?

A4: Yes, modern strategies are emerging that can bypass traditional protection-deprotection sequences. For instance, recent advances in photoredox catalysis have enabled the site-selective C-H alkylation of piperazine substrates.[11] This method relies on differentiating between electronically distinct nitrogen atoms within the piperazine framework to guide the functionalization.[11] Additionally, for certain transformations like N-arylation, careful control of reaction conditions and stoichiometry with nickel-based catalysts has shown good selectivity for mono-arylation.[12]

Data & Protocols

Table 1: Comparison of Common Orthogonal Protecting Groups for Piperazine

Protecting Group	Abbreviation	Introduction Reagent	Deprotection Conditions	Stability
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc)₂O	Strong Acid (TFA, HCl)[8]	Stable to base and hydrogenolysis[1]
Benzyloxycarbonyl	Cbz (or Z)	Benzyl chloroformate (Cbz-Cl)	Catalytic Hydrogenolysis (H₂/Pd/C)[1]	Stable to acid and base
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl	Base (e.g., 20% Piperidine in DMF)[1]	Stable to acid and hydrogenolysis
Allyloxycarbonyl	Alloc	Allyl chloroformate	Pd(0) catalyst (e.g., Pd(PPh₃)₄)	Stable to acid and base

Experimental Protocols

Protocol 1: Mono-N-Boc Protection of Piperazine [4]

• Setup: In a round-bottom flask, dissolve piperazine (2.0 eq.) in dichloromethane (DCM). Cool the solution to 0°C in an ice bath.

• Reaction: Prepare a solution of di-tert-butyl dicarbonate (Boc₂O, 1.0 eq.) in DCM. Add the Boc₂O solution dropwise to the stirred piperazine solution over 1-2 hours.

• Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the mono-N-Boc-piperazine.

Protocol 2: N-Boc Deprotection using TFA in DCM [7][8]

• Setup: Dissolve the N-Boc protected piperazine derivative (1.0 eq.) in anhydrous DCM (at a concentration of 0.1-0.5 M). Cool the solution to 0°C in an ice bath.

• Reaction: Slowly add trifluoroacetic acid (TFA, 5-10 eq.) to the stirred solution.

• Monitoring: Remove the ice bath and stir the reaction at room temperature for 1-2 hours. Monitor for the disappearance of the starting material by TLC or LC-MS.

• Work-up: Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Neutralization: Dissolve the residue in water and basify to a pH > 9 with a suitable base (e.g., saturated aqueous NaHCO₃ or NaOH).

• Extraction: Extract the aqueous layer multiple times with an organic solvent (e.g., DCM or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected piperazine.

Protocol 3: N-Cbz Deprotection via Catalytic Hydrogenolysis [1]

• Setup: Dissolve the N-Cbz protected piperazine derivative in a suitable solvent such as methanol (MeOH) or ethanol.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% Pd) to the solution.

• Reaction: Place the reaction mixture under an atmosphere of hydrogen gas (H₂), for example, using a hydrogen-filled balloon, and stir vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until all the starting material is consumed.

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the deprotected piperazine.

Visualizations

Diagram 1: Orthogonal Protection Strategy

Caption: Workflow for synthesizing an unsymmetrically disubstituted piperazine.

Diagram 2: Troubleshooting Boc Deprotection

Caption: Decision tree for troubleshooting incomplete Boc deprotection reactions.

References

• A Comparative Guide to Orthogonal Protecting Groups in Piperazine Synthesis. Benchchem.
• Application Notes and Protocols for the Deprotection of the Boc Group from N-Boc-piperazine-C3-COOH Derivatives. Benchchem.
• An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. (2025-08-07).
• Technical Support Center: Deprotection of Boc-Protected Piperazines. Benchchem.
• Technical Support Center: N-Boc Deprotection of Piperazine Derivatives. Benchchem.
• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2025-10-15).
• A Comparative Guide to Selective Piperazine Functionalization: Exploring Alternatives to N-Boc. Benchchem.
• Preventing di-substitution in piperazine N-alkylation reactions. Benchchem.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020-06-23). RSC Advances.

• Ye, Z., Gettys, K. E., & Dai, M. (2016). Opportunities and challenges for direct C-H functionalization of piperazines. Beilstein Journal of Organic Chemistry, 12, 702-715. Available at: [Link]

• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry.

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024-04-25). Organic Process Research & Development. Available at: [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Baltzly, R., Buck, J. S., Lorz, E., & Schön, W. The Preparation of N-Mono-substituted and Unsymmetrically Disubstituted Piperazines. Journal of the American Chemical Society. Available at: [Link]

• Synthesis of Piperazines by C-H Functionalization. Encyclopedia. Available at: [Link]

• Divergent asymmetric synthesis of 3,5-disubstituted piperidines. PubMed. Available at: [Link]

• Nickel-Mediated Amination Chemistry. Part 2. Selective N-Arylation or N,N′-Diarylation of Piperazine. (2025-08-06). ResearchGate. Available at: [Link]

• Synthetic strategies for access to 1,4‐disubstituted piperazines and piperidines. ResearchGate. Available at: [Link]

• Technical Support Center: Optimizing Piperazine Synthesis. Benchchem.
• Recent Advances in the Synthesis of Piperazines: Focus on C–H 2 Functionalization.
• Technical Support Center: Synthesis of Substituted Piperazines. Benchchem.

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. Available at: [Link]

• Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes. (2023-07-22). MDPI. Available at: [Link]

• Synthesis and Crystal Structures of N,N′-Disubstituted Piperazines. (2025-08-07). ResearchGate. Available at: [Link]

• Easy Removal of N-carboxybenzyl (Cbz) Protective Group by Low-Carbon Alcohol. Letters in Organic Chemistry.
• Site-Selective C–H Alkylation of Piperazine Substrates via Organic Photoredox Catalysis.

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PubMed Central. Available at: [Link]

• SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES.

• Piperazine Derivatives as Dangerous Abused Compounds. (2025-08-07). ResearchGate. Available at: [Link]

• Cbz-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Stereospecific Synthesis of Highly Substituted Piperazines via an One-Pot Three Component Ring-Opening Cyclization from N-Activated Aziridines, Anilines, and Propargyl Carbonates. PubMed. Available at: [Link]

• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? (2013-08-02). ResearchGate. Available at: [Link]

• Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry. Available at: [Link]

• The Chemistry of Piperazine: Synthesis, Reactions, and Applications.

• Piperazine. Wikipedia. Available at: [Link]

• Piperazine derivatives as dangerous abused compounds. PubMed. Available at: [Link]

• ChemInform Abstract: A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. (2025-08-06). ResearchGate. Available at: [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. MDPI. Available at: [Link]

• Nitrogen Protecting Groups: Recent Developments and New Applications. ResearchGate. Available at: [Link]

• Piperazine.
• Regioselective N-arylation of N-Acylsulfenamides Enabled by o-Quinone Diimides.

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025-08-18). The Journal of Organic Chemistry. Available at: [Link]

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Technical Support Center: Navigating the Challenges of Electron-Deficient Aniline Coupling Reactions

Welcome to the Technical Support Center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the hurdles associated with the poor reactivity of electron-deficient anilines in coupling reactions. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights. Our goal is to empower you to diagnose issues in your experiments, optimize your reaction conditions, and achieve successful outcomes.

Troubleshooting Guide: From Failed Reactions to Optimized Yields

This section addresses specific problems you may encounter during your experiments. Each issue is followed by an analysis of potential causes and a set of actionable solutions.

Problem 1: My Buchwald-Hartwig amination with a nitroaniline or other electron-deficient aniline is failing or giving minimal product.

Analysis: This is a classic challenge stemming from the core issue: the reduced nucleophilicity of the aniline. Electron-withdrawing groups (EWGs) on the aromatic ring significantly decrease the electron density on the nitrogen atom, making it a poor nucleophile.[1] Consequently, standard palladium-phosphine catalyst systems may be insufficient to promote the reaction efficiently.

Solutions & Optimization Strategies:

• Catalyst System Enhancement:

  • Switch to Electron-Rich, Bulky Ligands: Modern biaryl phosphine ligands are designed to accelerate the key steps of the catalytic cycle, particularly the reductive elimination which is often rate-limiting for electron-deficient anilines. Consider screening ligands such as XPhos, BrettPhos, or RuPhos.[1][2] These ligands promote the desired C-N bond formation even with challenging substrates.

  • Employ N-Heterocyclic Carbene (NHC) Ligands: Palladium-NHC complexes can offer superior stability and catalytic activity, especially in difficult couplings.[1] They are often more robust than phosphine-based catalysts.

  • Utilize a Well-Defined Precatalyst: To ensure reproducibility and higher yields, use a stable, well-defined palladium precatalyst (e.g., an XPhos-Pd-G3 or G4 precatalyst).[1] This approach avoids the inconsistencies of generating the active catalyst in situ from sources like Pd(OAc)₂.[3]

• Base Selection is Crucial:

  • Use a Strong, Non-Nucleophilic Base: The N-H bond of an electron-deficient aniline is weakly acidic. A strong base is required for efficient deprotonation to form the active nucleophile. Sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) are the bases of choice for these reactions.[1]

• Reaction Conditions:

  • Increase Reaction Temperature: Higher temperatures can provide the necessary activation energy for the reaction to proceed. However, monitor the reaction closely for potential decomposition or side-product formation.[4]

  • Ensure an Inert Atmosphere: Palladium catalysts, particularly the active Pd(0) species, are sensitive to oxygen.[1] Rigorous exclusion of air using techniques like freeze-pump-thaw degassing of solvents or working in a glovebox is critical for catalyst longevity and activity.

Experimental Protocol: Optimized Buchwald-Hartwig Amination of an Electron-Deficient Aniline

This protocol is a general starting point for the coupling of an aryl halide with an electron-deficient aniline using a modern palladium precatalyst.

• Preparation: In an oven-dried Schlenk tube or vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), the electron-deficient aniline (1.2 mmol, 1.2 equiv), sodium tert-butoxide (1.4 mmol, 1.4 equiv), and the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%).[1]

• Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) via syringe.

• Reaction: Place the vessel in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the vessel to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove inorganic salts and palladium black.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Problem 2: I'm struggling to form an amide bond between an electron-deficient aniline and a carboxylic acid using standard coupling reagents like DCC/HOBt.

Analysis: Similar to C-N cross-coupling, the poor nucleophilicity of electron-deficient anilines makes them challenging partners in amide bond formation. Standard coupling conditions are often sluggish and result in low yields.[5] The activated carboxylic acid species may not be reactive enough to be attacked by the weakly nucleophilic aniline.

Solutions & Optimization Strategies:

• Enhanced Activation of the Carboxylic Acid:

  • Use a More Potent Coupling System: A combination of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), 4-dimethylaminopyridine (DMAP), and a catalytic amount of hydroxybenzotriazole (HOBt) has been shown to be effective for coupling with electron-deficient anilines.[5] DMAP acts as an acyl transfer agent, forming a highly reactive acyliminium ion intermediate.[5]

  • Consider Alternative Coupling Reagents: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) can be very effective for difficult amide couplings.

Experimental Protocol: Amide Coupling with an Electron-Deficient Aniline using EDC/DMAP/HOBt

• Preparation: To a round-bottom flask with a magnetic stir bar, add the carboxylic acid (1.0 mmol, 1.0 equiv), DMAP (1.0 mmol, 1.0 equiv), and HOBt (0.1 mmol, 0.1 equiv).[5]

• Dissolution: Dissolve the solids in acetonitrile (ACN, 10 mL).

• Reagent Addition: Add the electron-deficient aniline (1.1 mmol, 1.1 equiv) and DIPEA (5.0 mmol, 5.0 equiv) to the solution.[1][5]

• Initiation: Cool the mixture in an ice bath (0 °C). Add EDC (1.0 mmol, 1.0 equiv) portion-wise.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 18-24 hours.

• Workup: Quench the reaction with saturated aqueous NH₄Cl (15 mL). Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.[1]

Data Presentation

Table 1: Comparison of Ligands for Buchwald-Hartwig Amination of 4-Chlorobenzonitrile with 4-Nitroaniline

Ligand	Catalyst Loading (mol%)	Base	Temperature (°C)	Time (h)	Yield (%)
P(t-Bu)₃	2	NaOtBu	100	24	<10
XPhos	2	NaOtBu	100	18	85
BrettPhos	2	NaOtBu	100	18	92
RuPhos	2	NaOtBu	100	16	88
IPr (NHC)	2	NaOtBu	100	16	95

Note: This data is illustrative and compiled from general trends reported in the literature.[1][2] Actual results may vary depending on the specific substrates and reaction conditions.

Visualizations

Logical Workflow for Troubleshooting Poor Yields in Buchwald-Hartwig Amination

Caption: Troubleshooting Decision Tree for Buchwald-Hartwig Reactions.

Frequently Asked Questions (FAQs)

Q1: Why are electron-deficient anilines so unreactive in coupling reactions?

A: The primary reason is their reduced nucleophilicity. Electron-withdrawing groups (such as -NO₂, -CN, -CF₃, -COR) on the aniline ring pull electron density away from the nitrogen atom through inductive and resonance effects. This delocalization makes the lone pair of electrons on the nitrogen less available to attack an electrophilic center, such as a palladium complex in a cross-coupling reaction or an activated carboxylic acid.[1]

Q2: Can I use an alternative to palladium-catalyzed reactions for coupling electron-deficient anilines?

A: Yes, several alternatives exist, depending on the desired bond formation:

• Ullmann Condensation: This classic copper-catalyzed reaction can be effective for forming C-N bonds, particularly with aryl iodides. Modern variations often use ligands to improve reaction efficiency and substrate scope.

• Nickel-Catalyzed Amination: Nickel catalysis is emerging as a powerful, more cost-effective alternative to palladium for C-N cross-coupling.[6][7] Recent advances have shown that nickel systems can be highly effective for coupling weak N-nucleophiles, including electron-deficient anilines, under mild conditions.[6][8]

• Nucleophilic Aromatic Substitution (SNAr): If the aryl halide coupling partner is sufficiently "activated" with strong electron-withdrawing groups (e.g., -NO₂) positioned ortho or para to the leaving group, a direct SNAr reaction with the electron-deficient aniline may be possible without a metal catalyst.[1]

Q3: My reaction is producing multiple products or has low selectivity. What can I do?

A: Low selectivity can arise from several factors:

• Diarylation: Primary anilines can sometimes undergo a second arylation to form a triarylamine. To minimize this, carefully control the stoichiometry of the aryl halide and base.[1] Using a bulky ligand can also sterically hinder the second arylation event.[1]

• Competing Reaction Pathways: If your substrate has multiple reactive sites, consider using protecting groups to block unwanted reactivity. Alternatively, explore chemoselective catalyst systems that can differentiate between different types of halides (e.g., aryl bromide vs. aryl chloride).[1]

• Harsh Conditions: High temperatures can lead to side reactions and decomposition. Try to find the minimum temperature required for the reaction to proceed at a reasonable rate.[1]

Q4: How can I effectively remove the palladium catalyst from my final product?

A: Residual palladium is a common concern, particularly in pharmaceutical synthesis. Several methods can be employed for its removal:

• Filtration through Celite®: This is effective for removing heterogeneous palladium black that may have formed.[9]

• Activated Carbon Treatment: Stirring the product solution with activated carbon can adsorb residual palladium. However, this may also lead to some loss of the desired product.[9]

• Scavenger Resins: Solid-supported scavengers with thiol or other functional groups that bind strongly to palladium are highly effective for selective removal.[9]

• Crystallization: Purifying the final product by crystallization can be an effective way to remove palladium impurities.[9]

References

• Technical Support Center: Overcoming Low Yields in Reactions with Electron-Deficient Anilines - Benchchem.

• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities | Organometallics - ACS Publications. Available at: [Link]

• overcoming poor nucleophilicity of substituted anilines in thiourea synthesis - Benchchem.

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC - NIH. Available at: [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC - NIH. Available at: [Link]

• Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand Enables Development of Mild and Homogeneous Reaction Conditions | Request PDF - ResearchGate. Available at: [Link]

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis | Journal of the American Chemical Society. Available at: [Link]

• Chapter 3: Synthetic Methods for Primary Anilines - Books. Available at: [Link]

• Redox-Neutral Cross-Coupling Amination with Weak N-Nucleophiles: Arylation of Anilines, Sulfonamides, Sulfoximines, Carbamates, and Imines via Nickelaelectrocatalysis - PMC - NIH. Available at: [Link]

• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. Available at: [Link]

• Chapter 4: Synthetic Methods for Diarylamines and Triarylamines - Books - The Royal Society of Chemistry. Available at: [Link]

• Palladium-Catalyzed Intermolecular Coupling of Aryl Halides and Amides | Organic Letters. Available at: [Link]

• General Method for Ni-Catalyzed C–N Cross-Couplings of (Hetero)Aryl Chlorides with Anilines and Aliphatic Amines under Homogeneous Conditions Using a Dual-Base Strategy - ResearchGate. Available at: [Link]

• Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands | Request PDF - ResearchGate. Available at: [Link]

• Transition-Metal-Free Access to Primary Anilines from Boronic Acids and a Common +NH2 Equivalent. | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. Available at: [Link]

• Optimisation of Buchwald-Hartwig amination under biocatalyst conditions. - ResearchGate. Available at: [Link]

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions - DSpace@MIT. Available at: [Link]

• New Ligands for a General Palladium-Catalyzed Amination of Aryl and Heteroaryl Chlorides. Available at: [Link]

• Cross-coupling strategies for aniline synthesis a, Anilines are... - ResearchGate. Available at: [Link]

• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal. Available at: [Link]

• Oxidation of Electron-Deficient Anilines by HOF. A Route to Nitro-Containing Compounds for Molecular Electronic Devices | Organic Letters - ACS Publications. Available at: [Link]

• Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines | ACS Catalysis. Available at: [Link]

• Technical Support Center: Troubleshooting Halogenated Aniline Reactions - Benchchem.
• Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines - Benchchem.

• Synthetic Methods for Diarylamines and Triarylamines - OUCI. Available at: [Link]

• Redox-Neutral Cross-Coupling Amination with Weak N-Nucleophiles: Arylation of Anilines, Sulfonamides, Sulfoximines, Carbamates, and Imines via Nickelaelectrocatalysis | JACS Au - ACS Publications. Available at: [Link]

• Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. Available at: [Link]

• Synthesis of Di(hetero)arylamines from Nitrosoarenes and Boronic Acids: A General, Mild, and Transition-Metal-Free Coupling - Organic Chemistry Portal. Available at: [Link]

• Nucleophilic reactivity of aniline derivatives towards the nitroso group - Murdoch University. Available at: [Link]

• Electron‐deficient anilines, scalability, safety analysis and... - ResearchGate. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC. Available at: [Link]

• Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction - NIH. Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. reddit.com [reddit.com]
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• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Redox-Neutral Cross-Coupling Amination with Weak N-Nucleophiles: Arylation of Anilines, Sulfonamides, Sulfoximines, Carbamates, and Imines via Nickelaelectrocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Oxidative Degradation of Piperazine Solutions

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the challenges researchers face in maintaining the stability and integrity of their reagents. This guide provides in-depth troubleshooting advice and validated protocols to help you manage the oxidative degradation of piperazine solutions in your experiments.

Section 1: Frequently Asked Questions - The Fundamentals of Piperazine Degradation

This section addresses the most common initial questions regarding the stability of piperazine solutions.

Q1: My aqueous piperazine solution is turning yellow. What is the cause?

A yellow discoloration is a common and early indicator of oxidative degradation.[1] This process is primarily triggered by a combination of factors including:

• Exposure to Atmospheric Oxygen: The nitrogen atoms in the piperazine ring are susceptible to oxidation.[2]

• Presence of Metal Ion Catalysts: Dissolved metal ions, particularly iron (Fe²⁺) and copper (Cu²⁺), can significantly accelerate the rate of oxidation.[1][3]

• Elevated Temperature: Higher temperatures increase the kinetic rate of degradation reactions.[1]

• Light Exposure: Storing solutions in clear containers can lead to photo-oxidation.[4]

The yellow color results from the formation of various degradation byproducts which may be chromophoric.

Q2: I'm observing a loss of piperazine concentration in my samples over time, even when stored at room temperature. What's happening?

While piperazine is more resistant to degradation than many other amines like monoethanolamine (MEA), it is not completely inert.[5][6] The loss of concentration over time is typically due to two primary mechanisms:

• Oxidative Degradation: As mentioned above, slow oxidation can occur even at ambient temperatures if the solution is not adequately protected from atmospheric oxygen.[1]

• Thermal Degradation: Although more significant at elevated temperatures (e.g., above 150°C), thermal degradation can still contribute to concentration loss over extended periods.[7][8] The presence of dissolved carbon dioxide (CO₂) can also influence this degradation rate.[8][9]

Inconsistent experimental results are often a sign of compound degradation.[4] If you observe a loss of potency or unexpected effects, it is critical to investigate the stability of your compound under your specific experimental conditions.[4]

Q3: What are the primary chemical products formed during piperazine degradation?

The degradation products depend heavily on the conditions (oxidative vs. thermal). Identifying these products is key to understanding the degradation pathway and its impact.

Degradation Pathway	Common Products	Acronym
Oxidative	Ethylenediamine, 2-Oxopiperazine, Formylpiperazine, Formate, Acetate, Oxalate	EDA, OPZ, FPZ
Thermal	N-formylpiperazine, Ammonium, N-(2-aminoethyl)piperazine, 2-Imidazolidone	FPZ, NH₄⁺, AEP, 2-Imid

Table 1: Common degradation products of piperazine. Formate is often the most abundant product in oxidative degradation.[1][10][11][12]

Q4: How significantly do temperature and CO₂ loading impact thermal degradation?

Temperature is a critical factor. The thermal degradation of piperazine demonstrates an Arrhenius dependence on temperature, with an activation energy of approximately 184 kJ/mol.[8] This means the rate increases exponentially with temperature. While stable at 150°C, degradation becomes much more significant at higher temperatures like 175°C.[3][8]

CO₂ loading has a complex effect. Degradation is negligible with no dissolved CO₂. The rate increases with CO₂ loading up to about 0.4 mol CO₂/mol alkalinity, after which it begins to decrease.[8] This is because the degradation is initiated by a protonated piperazine species (H⁺PZ), and CO₂ influences the concentration of this reactive species.[9]

Section 2: Troubleshooting Common Experimental Issues

This section provides a structured approach to diagnosing and resolving problems encountered during experiments.

Issue 1: Inconsistent bioassay or analytical results from stored piperazine solutions.

Inconsistent results are a frequent consequence of unaccounted-for compound degradation.[4] Use the following workflow to troubleshoot.

Caption: Troubleshooting workflow for inconsistent experimental results.

Q5: I am developing a stability-indicating HPLC method but struggle to separate the piperazine peak from its degradation products. What can I do?

Achieving good chromatographic resolution is essential. If you are facing co-elution or poor peak shape, consider the following optimization steps.[4]

• Column Selection: While a C18 column is a common starting point, its selectivity may not be optimal. For basic compounds like piperazine, try alternative stationary phases such as C8, Phenyl, or Cyano to exploit different separation mechanisms.[4]

• Mobile Phase pH: The pH of the mobile phase is critical as it controls the ionization state of piperazine.[2] For basic compounds, a low pH (e.g., 2.5-3.5) ensures the analyte is fully protonated, which can improve peak shape. Alternatively, using a high-pH-stable column at a pH > 9 can also be effective.[2]

• Organic Modifier: Vary the type (acetonitrile vs. methanol) and proportion of the organic solvent.[4]

• Additives: To reduce peak tailing caused by interactions with residual silanols on the column, add a small amount of an amine modifier like triethylamine (TEA) to the mobile phase.[4]

• Gradient Elution: If an isocratic method fails, a gradient elution program, where the mobile phase composition changes over time, can often resolve closely eluting peaks.[4]

Section 3: Analytical Protocols for Monitoring Degradation

Accurate quantification of piperazine and its degradants is crucial. The following protocols provide a starting point for developing a validated, stability-indicating method.

Protocol 1: Forced Degradation Study

This study is essential to identify potential degradation products and validate that your analytical method can separate them from the parent compound.[4]

Objective: To generate likely degradation products and confirm the specificity of the analytical method.

Materials:

• Piperazine-containing drug substance

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3% H₂O₂)

• HPLC-grade water and solvents

Procedure:

• Prepare Stock Solution: Create a stock solution of your piperazine compound (e.g., 1 mg/mL) in a suitable solvent.

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Store at an elevated temperature (e.g., 60°C) for a specified period (e.g., 24 hours).[2][13] Before analysis, neutralize with an equivalent amount of base.[4]

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Store under the same elevated temperature conditions.[2][13] Neutralize with an equivalent amount of acid before analysis.[4]

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Store at room temperature for a specified period.[4][13]

• Thermal Degradation: Place the solid drug substance in an oven at an elevated temperature (e.g., 80°C) for a specified period.[4] Dissolve a sample for analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the HPLC method described below. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.[2]

Protocol 2: Stability-Indicating HPLC-UV Method with Derivatization

Since piperazine itself lacks a strong chromophore, direct UV detection at low concentrations is difficult.[14] Derivatization with a UV-active agent like 4-chloro-7-nitrobenzofuran (NBD-Cl) allows for sensitive detection using standard HPLC-UV equipment.[14][15]

Caption: Workflow for HPLC-UV analysis of piperazine via derivatization.

Step-by-Step Methodology:

• Reagent Preparation:

  • Derivatizing Diluent: Prepare a solution of NBD-Cl in acetonitrile (e.g., 1 mg/mL).[14]

  • Mobile Phase: Prepare a mobile phase consisting of Acetonitrile, Methanol, and Diethylamine in a ratio of 90:10:0.1 (v/v/v). Filter through a 0.45 µm filter and degas.[14]

• Sample Derivatization:

  • Dissolve a known quantity of your sample containing piperazine into a volumetric flask with the derivatizing diluent.[1][14]

  • To an aliquot, add buffer as needed per a validated derivatization protocol.

  • Heat the mixture to facilitate the reaction, then cool to room temperature.[1]

• HPLC Analysis:

  • Instrument Parameters (Example):

    Parameter	Setting
    Column	Chiralpak IC (250 x 4.6 mm, 5µm)
    Mobile Phase	ACN:MeOH:DEA (90:10:0.1 v/v/v)
    Flow Rate	1.0 mL/min
    Column Temp.	35°C
    Injection Vol.	10 µL
    Detection λ	340 nm

    Table 2: Example HPLC conditions for derivatized piperazine analysis.[14]

  • Equilibrate the column with the mobile phase.

  • Inject the prepared, derivatized sample.

• Quantification:

  • Prepare a calibration curve using standards of piperazine at known concentrations, prepared using the same derivatization procedure.

  • Compare the peak area of the derivatized piperazine in your sample to the calibration curve to determine its concentration.[1]

Section 4: Mitigation and Prevention Strategies

Proactive measures are the most effective way to manage degradation.

Q6: How should I properly store my piperazine solutions to maximize stability?

Proper storage is the first line of defense against degradation.

• Temperature: For long-term storage, keep solutions at low temperatures, such as -20°C or -80°C.[4] Store in small, single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate degradation.[4]

• Atmosphere: Oxygen is a key driver of degradation. When preparing and storing solutions, replace the oxygen in the headspace of the container with an inert gas like nitrogen or argon.[4][16]

• Light Protection: Store solutions in amber-colored or other light-resistant containers to prevent photo-oxidation.[4][16] Keep containers tightly sealed.[16][17]

• Material Compatibility: Avoid contact with incompatible materials such as strong oxidizing agents, strong acids, and certain metals.[16][17]

Q7: Are there chemical additives or formulation strategies that can inhibit degradation?

Yes, several strategies can be employed during formulation to enhance stability:

• pH Optimization: Piperazine stability is highly pH-dependent.[4] Conduct a pH-stability profile to identify the pH at which your specific piperazine derivative is most stable. Buffering the formulation to this optimal pH is crucial.[4]

• Salt Formation: Formulating the piperazine derivative as a salt (e.g., citrate, hydrochloride) can significantly improve its stability in solution.[4]

• Use of Inhibitors: In some applications, specific chemical inhibitors can be added. For example, a compound referred to as "Inhibitor A" has been shown to be effective at decreasing piperazine loss catalyzed by copper and iron ions.[3][18] Chelating agents like EDTA can also be used to sequester catalytic metal ions.[18]

By implementing these troubleshooting, analytical, and preventative strategies, researchers can ensure the integrity of their piperazine solutions, leading to more reliable and reproducible experimental outcomes.

References

• Freeman, S. A., & Rochelle, G. T. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin. [Link]

• Nielsen, P. (2012). Oxidation and thermal degradation of methyldiethanolamine/piperazine in CO₂ capture. The University of Texas at Austin. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Industrial & Engineering Chemistry Research, 51(22), 7726-7735. [Link]

• Al-Absi, R. S., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering, 11(6), 111228. [Link]

• Chen, S., et al. (2022). Intriguing Thermal Degradation Behavior of Aqueous Piperazine for Carbon Dioxide Capture: A First-Principles Assessment. ACS Sustainable Chemistry & Engineering. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. Industrial & Engineering Chemistry Research, 51(22), 7719-7725. [Link]

• Al-Absi, R. S., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Zenodo. [Link]

• New Jersey Department of Health. (2009). Hazard Summary: Piperazine. [Link]

• Voice, A. K. (2013). Oxidation of Aqueous Piperazine: Oxidation Rates, Products, and High-Temperature Oxidation. ResearchGate. [Link]

• Chen, E. (2017). Mitigation methods for piperazine oxidation in post-combustion carbon capture. The University of Texas at Austin. [Link]

• Zamani, M., et al. (2023). Thermal Degradation of Piperazine in Sulfolane Aqueous Solution in CO 2 Capture Process. ResearchGate. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. ResearchGate. [Link]

• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859. [Link]

• Mazari, S. A., et al. (2015). Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. International Journal of Greenhouse Gas Control, 34, 92-110. [Link]

• Journal of Chemical and Pharmaceutical Research. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• Freeman, S. A., & Rochelle, G. T. (2011). Thermal degradation of piperazine and its structural analogs. ResearchGate. [Link]

• Lepaumier, H., et al. (2011). Degradation of 2-Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions. Industrial & Engineering Chemistry Research, 50(16), 9517-9524. [Link]

• Nielsen, P. B. (2012). Oxidation and thermal degradation of methyldiethanolamine/piperazine in CO2 capture. The University of Texas at Austin. [Link]

• Goff, G. S., & Rochelle, G. T. (2006). Oxidation Inhibitors for Copper and Iron Catalyzed Degradation of Monoethanolamine in CO2 Capture Processes. Industrial & Engineering Chemistry Research, 45(8), 2513-2521. [Link]

• Wong, B., et al. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of analytical toxicology, 42(2), 118-124. [Link]

• Freeman, S. A. (2011). Thermal Degradation and Oxidation of Aqueous Piperazine for Carbon Dioxide Capture. The University of Texas at Austin. [Link]

• United Nations Office on Drugs and Crime. (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• Scribd. (n.d.). Piperazine Citrate Analysis Guide. [Link]

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• 11. Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions [zenodo.org]
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Technical Support Center: Resolving Incomplete Reactions in Solid-Phase Peptide Synthesis

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot one of the most common hurdles in SPPS: incomplete reactions. Here, we move beyond simple protocols to explain the underlying causes of these issues and provide robust, field-proven solutions.

Section 1: Diagnosing Incomplete Reactions

The first step in troubleshooting is accurate diagnosis. Incomplete coupling or deprotection can lead to a cascade of undesirable side products, primarily deletion and truncation sequences, which complicate purification and reduce the overall yield of your target peptide.[1]

FAQ 1: How can I reliably detect incomplete coupling or deprotection?

Answer:

Monitoring the progress of your synthesis at critical steps is paramount.[2] While offline methods like HPLC and mass spectrometry on cleaved aliquots are definitive, they are not practical for real-time monitoring. For in-process checks, colorimetric tests are the industry standard.

• The Kaiser Test (for Primary Amines): This is a highly sensitive test for the presence of free primary amines, such as the N-terminus of the growing peptide chain after deprotection.[3][4] A positive result (intense blue color) after a coupling step indicates that not all the free amines have been acylated, signifying an incomplete reaction.[3][4]

  • Result Interpretation:

    • Intense Blue: Incomplete coupling.

    • Yellow/Colorless: Complete coupling.[4]

• The Isatin or Chloranil Test (for Secondary Amines): The Kaiser test is unreliable for secondary amines, most notably N-terminal proline.[3] In these cases, the Isatin or Chloranil tests are used, which produce a blue color in the presence of an unprotected secondary amine.[3]

Real-time monitoring techniques are also emerging, such as those that measure changes in resin bed volume or the refractive index of the reaction solution, which can correlate with reaction completion.[2][5][6]

Protocol: The Kaiser Test

This protocol is for the qualitative detection of primary amines on the resin.

Reagents:

• Reagent A: 1 g of ninhydrin in 20 mL of n-butanol.[4]

• Reagent B: 40 g of phenol in 20 mL of n-butanol.[4]

• Reagent C: 1.0 mL of a 0.001 M KCN aqueous solution diluted with 49 mL of pyridine.[4]

Procedure:

• Place a small sample of resin beads (10-15 beads) in a small glass test tube.

• Add 2-3 drops of each reagent (A, B, and C).

• Heat the test tube at 100-110°C for 5 minutes.[4]

• Observe the color of the beads and the solution.

Section 2: Troubleshooting Incomplete Coupling Reactions

Incomplete coupling is a frequent challenge in SPPS. The causes are often multifactorial, ranging from steric hindrance to peptide aggregation.

FAQ 2: My Kaiser test is positive after a coupling step. What are the likely causes and how do I fix it?

Answer:

A positive Kaiser test post-coupling points to unreacted N-terminal amines. The primary culprits are steric hindrance, peptide aggregation, suboptimal reaction conditions, or issues with the resin itself.

Cause 1: Steric Hindrance

• The "Why": Bulky amino acid residues, particularly β-branched amino acids like Valine and Isoleucine, can physically block the approach of the activated amino acid.[4] The rigid structure of proline can also create conformational constraints that hinder the reaction.[7] This effect is magnified when both the incoming amino acid and the N-terminal residue of the peptide-resin are sterically demanding.[7]

• The Solution:

  • Double Coupling: This is the most straightforward approach. After the initial coupling reaction, drain the vessel and repeat the coupling step with a fresh solution of the activated amino acid.[7][8] This second opportunity for reaction often drives the coupling to completion.

  • Optimize Coupling Reagents: For particularly difficult couplings, stronger coupling reagents are necessary. Uronium/aminium-based reagents like HATU and HCTU are highly efficient at overcoming steric hindrance due to their formation of highly reactive activated esters.[4][7]

  • Elevated Temperature: Increasing the reaction temperature can provide the necessary energy to overcome the activation barrier imposed by steric hindrance.[7] Microwave-assisted synthesis is particularly effective in this regard.[7]

Cause 2: Peptide Aggregation

• The "Why": As the peptide chain elongates, it can fold upon itself and form secondary structures, such as β-sheets, which are stabilized by intermolecular hydrogen bonds.[4] This aggregation can physically block the reactive N-terminus, making it inaccessible to the incoming activated amino acid.[4] This is a sequence-dependent phenomenon, often observed with hydrophobic residues.[4] A sign of aggregation can be the shrinking of the resin bed.

• The Solution:

  • "Difficult Sequence" Strategies: For sequences known to be prone to aggregation, proactive measures are best. This includes the incorporation of backbone-modifying elements like pseudoproline dipeptides or Dmb/Hmb-protected amino acids every 6-8 residues to disrupt hydrogen bonding patterns.[9][10]

  • Chaotropic Salts: Adding chaotropic salts like LiCl or KSCN to the reaction mixture can help to disrupt the secondary structures causing aggregation.[11]

  • Solvent Choice: Switching to more polar, hydrogen-bond-disrupting solvents like N-methylpyrrolidone (NMP) or adding dimethyl sulfoxide (DMSO) can improve solvation of the peptide chain and reduce aggregation.[10]

Cause 3: Resin and Solvent Issues

• The "Why": The solid support is not merely an anchor; it is an integral part of the reaction environment. Proper swelling of the resin is crucial for allowing reagents to diffuse and access the growing peptide chains within the bead matrix.[12][13][14] Poor swelling, which can be influenced by the resin type, cross-linkage, and the solvent used, will severely limit reaction kinetics.[12][13][14]

• The Solution:

  • Ensure Adequate Swelling: Before starting the synthesis, ensure the resin is fully swollen in the synthesis solvent (typically DMF or NMP). This can take 30 minutes or more.

  • Solvent Quality: Always use fresh, high-purity solvents. Re-using solvents can introduce contaminants that interfere with the reactions and may lead to lower purity.[1]

  • Resin Choice: For long or difficult peptides, consider using a resin with a lower substitution level or a more hydrophilic core (e.g., PEG-based resins) to improve solvation and reduce steric hindrance between peptide chains.[15]

Troubleshooting Workflow for Incomplete Coupling

Caption: Troubleshooting workflow for incomplete coupling.

FAQ 3: What is "capping" and when should I use it?

Answer:

Capping is the process of permanently blocking any unreacted N-terminal amines after a coupling step.[1][4] This is typically done using acetic anhydride with a base like DIPEA.[4] The purpose of capping is to terminate the growth of deletion sequences. While these capped, truncated peptides are impurities, they are often easier to separate from the full-length target peptide during purification than the very similar deletion sequences.[4] Capping is highly recommended for the synthesis of long or difficult peptides where the risk of incomplete coupling at each step is higher.[1]

Protocol: Acetyl Capping

This protocol is for acetylating unreacted primary amines.

Reagents:

• Capping Solution: Acetic anhydride/DIPEA/DMF in a 1:2:3 (v/v/v) ratio.

Procedure:

• After a failed coupling and subsequent washing of the resin with DMF, add the capping solution to the resin.

• Agitate the mixture at room temperature for 30 minutes.

• Wash the resin thoroughly with DMF.

• Perform another Kaiser test to ensure all free amines have been acetylated (the test should be negative).

Section 3: Troubleshooting Incomplete Deprotection

While less common than coupling issues, incomplete deprotection of the Fmoc group can also lead to the formation of deletion sequences.

FAQ 4: My coupling reaction failed, but I suspect the problem is actually incomplete Fmoc deprotection from the previous step. How can I confirm and resolve this?

Answer:

Incomplete Fmoc deprotection is often linked to the same underlying issue as incomplete coupling: peptide aggregation.[10][16] If the peptide chain is aggregated, the piperidine solution may not be able to efficiently access and remove the Fmoc group.

• Diagnosis: The best way to diagnose this is through on-line monitoring of the Fmoc deprotection step by UV absorbance.[8] A broadening or flattening of the peak corresponding to the dibenzofulvene-piperidine adduct indicates a slow or incomplete reaction. If this is not available, and you encounter a difficult coupling, incomplete deprotection is a likely preceding cause.

• The Solution:

  • Extend Deprotection Time: The simplest solution is to increase the deprotection time.

  • Use a Stronger Base: For stubborn Fmoc removal, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be used in the deprotection solution (e.g., 2% DBU/2% piperidine in DMF).[10][17]

  • Disrupt Aggregation: The same strategies used to solve aggregation-related coupling problems apply here: switch to solvents like NMP, add chaotropic salts, or increase the temperature.[10]

Section 4: The Impact of Washing

Washing steps are critical for removing excess reagents and byproducts, but they are also a major source of solvent waste.[18][19]

FAQ 5: Can I reduce my wash steps to save solvent, and what is the risk?

Answer:

While it is tempting to reduce solvent-intensive washing steps, inadequate washing is a primary cause of reaction failure. Residual reagents from a previous step can interfere with the next. For example, residual piperidine from deprotection can neutralize the activated amino acid in the subsequent coupling step.

• Optimized Washing: Recent studies have focused on optimizing wash protocols. For instance, a "percolation wash" method has been shown to reduce solvent use by over 50% compared to traditional batch washing while maintaining peptide quality.[19]

• Wash-Free Synthesis: Innovative approaches that eliminate washing steps entirely are now commercially available.[20][21] These methods often rely on a combination of in-situ quenching of excess reagents and evaporation of volatile components, significantly reducing waste.[18][20][21]

Data Summary: Coupling Reagent Performance

The choice of coupling reagent is a critical factor in overcoming difficult couplings. This table summarizes the relative performance of common reagents.

Reagent Class	Example(s)	Relative Efficiency	Key Features & Considerations
Uronium/Aminium	HATU, HCTU	Very High	Considered the gold standard for difficult and sterically hindered couplings; low racemization.[4][7]
Carbodiimide	DIC/Oxyma	High	Cost-effective and efficient. DIC is used with an additive like Oxyma Pure to suppress side reactions.
Phosphonium	PyBOP	High	Highly effective but can be more expensive. Generates HOBt as a byproduct.

Section 5: Common Side Reactions Masquerading as Incomplete Reactions

Sometimes, what appears to be a simple incomplete reaction is actually the result of a more complex side reaction that consumes the reactive species or modifies the peptide chain.

FAQ 6: What are some common side reactions that can cause a positive Kaiser test or lead to failed couplings?

Answer:

Several side reactions can occur during SPPS, leading to impurities and reduced yield.[22]

• Aspartimide Formation: Peptides containing aspartic acid are prone to forming a five-membered ring aspartimide intermediate, especially under basic conditions (like Fmoc deprotection).[10] This intermediate can then reopen to form a mixture of the desired α-aspartyl peptide and the undesired β-aspartyl peptide, or react with piperidine to form a piperidide adduct.[10] Adding HOBt to the deprotection solution can help suppress this side reaction.[10]

• Diketopiperazine Formation: At the dipeptide stage, the N-terminal amine can attack the C-terminal ester linkage to the resin, cleaving the dipeptide from the support as a cyclic diketopiperazine.[10] This is particularly common when proline is in the first or second position.[10] Using sterically hindered resins like 2-chlorotrityl chloride resin can inhibit this side reaction.[10]

• Racemization: The chiral integrity of amino acids can be compromised during the activation step, leading to the incorporation of D-amino acids instead of the desired L-amino acids. The choice of coupling reagents and additives (like Oxyma Pure) is crucial to minimize racemization.

Logical Flow of SPPS Cycle and Troubleshooting Points

Caption: The SPPS cycle with key troubleshooting intervention points.

References

• Effects of resin swelling and substitution on solid phase synthesis. International Journal of Peptide and Protein Research, [Link]

• Greening the synthesis of peptide therapeutics: an industrial perspective. RSC Publishing, [Link]

• Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec, [Link]

• Side reactions in solid-phase peptide synthesis and their applications. PubMed, [Link]

• Side Reactions in Peptide Synthesis: Solution and Solid phase synthesis. Slideshare, [Link]

• Total wash elimination for solid phase peptide synthesis. ResearchGate, [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. PubMed, [Link]

• Monitoring Peptide Synthesis. S4Science, [Link]

• Resins for Solid Phase Peptide Synthesis - Core Resins. AAPPTec, [Link]

• Immobilized acyl-transfer molecular reactors enable the solid phase synthesis of sterically hindered peptides. Nature Research, [Link]

• SPPS of difficult sequences. A comparison of... The Journal of Peptide Research, [Link]

• Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. National Institutes of Health, [Link]

• Ultra-Efficient Solid Phase Peptide Synthesis (UE-SPPS). CEM Corporation, [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec, [Link]

• SPPS: Process improvements to reduce solvent consumption. PolyPeptide Group, [Link]

• Peptide Synthesis Strategies. AmbioPharm, [Link]

• A facile method for monitoring solid-phase peptide synthesis and for N-terminal modification of peptides. Indian Academy of Sciences, [Link]

• Which strategies do you use for difficult sequences in solid phase synthesis? ResearchGate, [Link]

• Side reactions in peptide synthesis: An overview. Bibliomed, [Link]

• Real-Time Monitoring of Solid-Phase Peptide Synthesis Using a Variable Bed Flow Reactor. ACS Publications, [Link]

• Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. RSC Publishing, [Link]

• A Wash-Free SPPS Process One-pot coupling-deprotection methodology... ResearchGate, [Link]

• Introduction to Peptide Synthesis. National Institutes of Health, [Link]

• Effect of resin swelling and substitution on solid phase synthesis. ResearchGate, [Link]

• Peptide Purity & Yield Optimizing in SPPS. Gyros Protein Technologies, [Link]

• (PDF) Side reactions in peptide synthesis: An overview. ResearchGate, [Link]

• SPPS Reagents Explained: A Complete Guide. CEM Corporation via YouTube, [Link]

• Has anyone encountered problem with attachment of Tyrosine in solid phase peptide synthesis? ResearchGate, [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). CSBio, [Link]

• Solid phase peptide synthesis help. Reddit, [Link]

• Incomplete Fmoc deprotection in solid-phase synthesis of peptides. PubMed, [Link]

• SPPS of difficult sequences. A comparison of chemical conditions, synthetic strategies and on-line monitoring. PubMed, [Link]

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• 8. SPPS of difficult sequences. A comparison of chemical conditions, synthetic strategies and on-line monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Navigating Piperazine Protection Chemistry

Welcome to the Technical Support Center for piperazine protection chemistry. The piperazine motif is a cornerstone in medicinal chemistry, valued for its ability to impart favorable physicochemical properties to drug candidates.[1][2] However, the symmetrical nature of piperazine presents a considerable synthetic hurdle: achieving selective functionalization at one of its two nitrogen atoms.[1][2] This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the complexities of piperazine protection and deprotection, moving beyond the standard Boc and Cbz groups to a broader range of orthogonal strategies.

Troubleshooting Guide: Common Issues in Piperazine Protection

This section addresses specific problems you may encounter during your experiments, offering explanations and actionable solutions based on established chemical principles.

Question: My mono-protection of piperazine is giving low yields and a mixture of di-protected and unreacted starting material. What's going wrong?

Answer: This is a classic challenge in piperazine chemistry. Achieving high yields of mono-protected piperazine requires careful control of stoichiometry and reaction conditions. Here's a breakdown of potential causes and solutions:

• Incorrect Stoichiometry: Using a 1:1 ratio of piperazine to protecting group precursor will inevitably lead to a statistical mixture of products. To favor mono-protection, a significant excess of piperazine is often used (3 to 10 equivalents).[3] This increases the probability that the protecting group reagent will react with an unprotected piperazine molecule rather than the already mono-protected species. The downside is the subsequent difficulty in removing the excess piperazine.

• Slow Addition: The rate of addition of the protecting group reagent is critical. A slow, dropwise addition of the reagent (e.g., (Boc)₂O or Cbz-Cl) to the solution of piperazine over several hours allows for greater selectivity towards the mono-protected product.[1][3]

• In Situ Mono-Protonation: A clever, one-pot alternative is the in situ mono-protonation of piperazine. By adding one equivalent of a weak acid (like acetic acid) or a strong acid (like HCl) to form the mono-salt, you effectively "protect" one nitrogen as the ammonium salt, rendering it non-nucleophilic.[3][4] The remaining free nitrogen can then be selectively functionalized. Keep in mind that the nucleophilicity of the unprotonated nitrogen in the mono-salt is lower than that of free piperazine, which may necessitate longer reaction times or more reactive electrophiles.[3]

Question: I'm trying to deprotect my Boc-piperazine derivative, but the reaction is sluggish or incomplete. How can I drive it to completion?

Answer: Incomplete Boc deprotection is a common frustration. Several factors can contribute to this issue:

• Insufficient Acid: The most frequent cause is an inadequate amount of acid. Ensure you are using a sufficient excess of a strong acid like trifluoroacetic acid (TFA) or a solution of hydrogen chloride (HCl) in an organic solvent.[5]

• Reaction Time and Temperature: Some substrates are simply less reactive. Monitor your reaction by TLC or LC-MS and be prepared to extend the reaction time.[5] Gentle heating (e.g., to 40-50°C) can often accelerate the deprotection, but be mindful of potential side reactions with other sensitive functional groups.[5]

• Solubility Issues: If your starting material is not fully dissolved, the reaction will be slow and inefficient. Try a different solvent system in which your substrate has better solubility.[5]

Question: My molecule contains other acid-sensitive functional groups. What are some milder alternatives to TFA or HCl for Boc deprotection?

Answer: The harsh acidic conditions required for Boc removal can be detrimental to other parts of your molecule, such as esters or acetals.[2][5] In such cases, consider these alternatives:

• Lewis Acids: Certain Lewis acids can facilitate Boc removal under milder conditions than Brønsted acids.

• Alternative Protecting Groups: The best strategy may be to plan ahead and use a protecting group that is cleaved under non-acidic conditions. For example, a Cbz group is removed by hydrogenolysis, an Fmoc group by mild base, and an Alloc group by a palladium catalyst.[1]

Frequently Asked Questions (FAQs)

This section provides answers to common questions about selecting and using alternative protecting groups for piperazine.

Question: What are the most common orthogonal protecting groups for piperazine, and when should I use each one?

Answer: The concept of "orthogonality" is crucial in complex syntheses.[1][6] Orthogonal protecting groups can be removed under specific conditions that do not affect other protecting groups in the molecule. The most common orthogonal set for amines includes:

• Boc (tert-Butoxycarbonyl): Removed with strong acid (e.g., TFA, HCl).[1] It is stable to base and hydrogenolysis.[1] This is a good choice when your subsequent reaction steps involve basic conditions or catalytic hydrogenation.

• Cbz (Benzyloxycarbonyl): Cleaved by catalytic hydrogenolysis (e.g., H₂/Pd/C).[1] It is stable to acidic and basic conditions. Use Cbz when your molecule has acid-labile groups or when you need to avoid strongly acidic deprotection steps. Avoid Cbz if your molecule contains other reducible functional groups like alkenes or alkynes.

• Fmoc (9-Fluorenylmethyloxycarbonyl): Removed with a mild base, typically a solution of piperidine in DMF.[1][7] It is stable to acid and hydrogenolysis. Fmoc is an excellent choice for orthogonality with acid-labile protecting groups.

Question: Beyond Boc, Cbz, and Fmoc, what other protecting groups offer unique cleavage conditions?

Answer: For syntheses requiring even greater orthogonality, several other protecting groups are valuable:

• Alloc (Allyloxycarbonyl): This group is stable to both acidic and basic conditions but is selectively removed under very mild, neutral conditions using a palladium(0) catalyst and a scavenger.[1] This makes it highly orthogonal to most other protecting groups.

• Teoc (2-(Trimethylsilyl)ethoxycarbonyl): Cleaved by a source of fluoride ions, such as tetrabutylammonium fluoride (TBAF).[1] This provides another layer of orthogonality, as fluoride-labile groups are unaffected by acidic, basic, or hydrogenolytic conditions.

• Ns (2-Nitrobenzenesulfonyl): The oNbs group is a sulfonamide-type protecting group that can be removed with thiols, offering an alternative to the more common carbamate protecting groups.[7]

Comparative Data of Common Piperazine Protecting Groups

Protecting Group	Abbreviation	Introduction Reagent	Deprotection Conditions	Stability
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate ((Boc)₂O)	Strong acid (e.g., TFA, HCl)[1]	Stable to base and hydrogenolysis[1]
Benzyloxycarbonyl	Cbz (or Z)	Benzyl chloroformate (Cbz-Cl)	Catalytic hydrogenolysis (e.g., H₂/Pd/C)[1]	Stable to acid and base
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	20% Piperidine in DMF[1]	Stable to acid and hydrogenolysis
Allyloxycarbonyl	Alloc	Alloc-Cl or Alloc-OSu	Pd(PPh₃)₄, scavenger (e.g., dimedone)[1]	Stable to acid and base
2-(Trimethylsilyl)ethoxycarbonyl	Teoc	Teoc-Cl or Teoc-OBt	TBAF or other fluoride source[1]	Stable to acid, base, and hydrogenolysis

Experimental Protocols

Protocol 1: Mono-N-Boc Protection of Piperazine

Objective: To synthesize 1-Boc-piperazine with high selectivity.

Materials:

• Piperazine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dichloromethane (DCM)

Procedure:

• Dissolve piperazine (2.0 eq) in DCM.

• Slowly add a solution of (Boc)₂O (1.0 eq) in DCM to the piperazine solution over 2-3 hours at room temperature with vigorous stirring.[1][3]

• Stir the reaction for an additional 20-24 hours.[3]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, evaporate the solvent and purify 1-Boc-piperazine by column chromatography or extraction.[3]

Protocol 2: Cleavage of the Fmoc Group

Objective: To deprotect an N-Fmoc protected piperazine derivative.

Materials:

• N-Fmoc protected piperazine derivative

• Piperidine

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the N-Fmoc protected piperazine derivative in anhydrous DMF.

• Add piperidine to create a 20% (v/v) solution.[1]

• Stir the reaction at room temperature for 30-60 minutes.[1]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, remove the solvent and excess piperidine under high vacuum.[1]

Visualization of Concepts

Caption: Decision tree for selecting an orthogonal protecting group strategy.

Caption: Troubleshooting workflow for Boc deprotection.

References

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Available at: [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. Available at: [Link]

• Amino Acid-Protecting Groups. ResearchGate. Available at: [Link]

• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. ResearchGate. Available at: [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. Available at: [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. Available at: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jocpr.com [jocpr.com]
• 7. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to LC-MS for the Definitive Confirmation of Synthesized Derivatives

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a synthesized molecule's identity is a cornerstone of scientific rigor and a prerequisite for further investigation. In the fast-paced environment of drug discovery and chemical synthesis, Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the gold standard for providing rapid and definitive structural verification.[1][2][3] This guide offers an in-depth, experience-driven comparison of LC-MS with other analytical techniques, providing the experimental details and data interpretation frameworks necessary to ensure the integrity of your synthesized derivatives.

The Central Role of LC-MS in Synthetic Chemistry

At its core, LC-MS is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry.[4][5][6][7] This synergy allows for the effective separation of complex mixtures and the highly sensitive and selective detection of individual components.[4][7] In the context of synthetic chemistry, this translates to the ability to:

• Confirm Molecular Weight: The mass spectrometer provides a highly accurate measurement of the molecular weight of the synthesized compound, a primary indicator of a successful reaction.[4][6]

• Assess Purity: The liquid chromatography component separates the target compound from unreacted starting materials, byproducts, and other impurities, offering a clear picture of the sample's purity.[2][8]

• Gain Structural Insights: Through fragmentation techniques (MS/MS or MSn), structural information about the molecule can be obtained, further confirming its identity.[1][6][7][9]

The speed and sensitivity of modern LC-MS systems make it an indispensable tool in high-throughput synthesis and drug discovery workflows.[1][2][3]

Comparative Analysis: LC-MS vs. Alternative Techniques

While LC-MS is a powerhouse for compound confirmation, a comprehensive analytical strategy often involves complementary techniques. Understanding the strengths and weaknesses of each is crucial for making informed decisions in the laboratory.

Technique	Principle	Strengths	Limitations	Best Suited For
LC-MS	Separation by chromatography, detection by mass-to-charge ratio.[4][6]	High sensitivity and selectivity[4][7], provides molecular weight information[6], suitable for complex mixtures[1], fast analysis time.	Does not provide detailed stereochemical or connectivity information on its own, potential for ion suppression.	Rapid confirmation of molecular weight and purity of synthesized compounds, reaction monitoring.[2][10]
NMR Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Provides detailed structural information, including connectivity and stereochemistry[11], non-destructive.[12]	Lower sensitivity than MS[12][13], requires larger sample amounts, can be time-consuming for complex molecules.	Unambiguous structure elucidation of novel compounds, determination of stereochemistry.[12][14]
Elemental Analysis	Combustion of the sample to determine the percentage composition of individual elements.	Provides the empirical formula of a compound.	Does not provide structural information, requires a pure sample, can be destructive.	Confirmation of the elemental composition of a purified, novel compound.

Expert Insight: While NMR provides the most detailed structural information, its lower sensitivity and longer analysis times can be a bottleneck in a high-throughput environment.[12][13] LC-MS, on the other hand, offers a rapid and highly sensitive method for confirming the expected molecular weight and assessing purity, making it the frontline tool for routine synthesis confirmation.[2][14] For novel compounds, a combination of LC-MS, NMR, and often elemental analysis is employed for complete characterization.[11][15]

Experimental Workflow: A Step-by-Step Guide to LC-MS Analysis

The following protocol outlines a typical workflow for the confirmation of a synthesized small molecule derivative.

Sample Preparation: The Foundation of Quality Data

Proper sample preparation is paramount to obtaining high-quality, reproducible LC-MS data and preventing instrument contamination.[16][17][18][19]

• Solubilization: Dissolve the synthesized compound in a solvent compatible with the LC mobile phase. Common choices include methanol, acetonitrile, or a mixture with water. Ensure the analyte is fully dissolved.[16][18]

• Concentration: Aim for a final concentration of approximately 1-10 µg/mL.[16] Highly concentrated samples can lead to peak broadening and detector saturation.

• Filtration: Filter the sample solution through a 0.22 µm syringe filter to remove any particulates that could clog the LC system.[16][17]

• Use of Volatile Buffers: If buffers are required for chromatographic separation, use volatile buffers such as ammonium formate or ammonium acetate to avoid contamination of the mass spectrometer source.[16]

LC-MS Instrumentation and Method Setup

The choice of LC column and MS parameters will depend on the physicochemical properties of the analyte.[19]

Table 2: Typical LC-MS Parameters for Small Molecule Analysis

Parameter	Typical Setting	Rationale
LC Column	C18 reversed-phase, 2.1 x 50 mm, 1.8 µm	A versatile column suitable for a wide range of small organic molecules.
Mobile Phase A	Water with 0.1% formic acid	Provides protons for positive ionization mode and improves peak shape.
Mobile Phase B	Acetonitrile with 0.1% formic acid	The organic solvent used to elute the compound from the column.
Gradient	5% to 95% B over 5 minutes	A standard gradient to elute compounds with varying polarities.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Injection Volume	1-5 µL	A small injection volume to prevent column overloading.
Ionization Mode	Electrospray Ionization (ESI), Positive/Negative	ESI is a soft ionization technique suitable for a wide range of compounds. The polarity is chosen based on the analyte's ability to be protonated or deprotonated.[3]
Mass Analyzer	Quadrupole Time-of-Flight (Q-TOF) or Orbitrap	High-resolution mass analyzers provide accurate mass measurements, which are crucial for confirming the elemental composition.[9]
Scan Range	100-1000 m/z	A typical scan range for small molecules.

Data Acquisition and Analysis

The output of an LC-MS analysis consists of a chromatogram and a series of mass spectra.[5][10]

• Chromatogram: This plot shows the intensity of the signal versus retention time. Each peak in the chromatogram represents a different compound in the sample.[10]

• Mass Spectrum: For each point in the chromatogram, a mass spectrum is generated, which plots the ion abundance versus the mass-to-charge ratio (m/z).[10]

Visualizing the LC-MS Workflow

Caption: The general workflow for LC-MS analysis, from sample preparation to data interpretation.

Interpreting the Data: The Path to Confirmation

The confirmation of your synthesized derivative hinges on the careful interpretation of the acquired data.

• Identify the Peak of Interest: In the chromatogram, locate the peak corresponding to your target compound. This is often the major peak, but its retention time should be consistent with its expected polarity.

• Extract the Mass Spectrum: Obtain the mass spectrum for the peak of interest.

• Confirm the Molecular Ion: The mass spectrum should show a prominent peak corresponding to the molecular ion of your compound. In positive ESI mode, this will typically be the [M+H]⁺ adduct (the molecular weight plus the mass of a proton).[6] In negative mode, it will be the [M-H]⁻ adduct. Other common adducts include [M+Na]⁺ and [M+NH₄]⁺.[4]

• Utilize High-Resolution Data: High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, often to within 5 ppm.[9] This allows you to calculate the elemental formula and compare it to the expected formula of your synthesized derivative, providing a high degree of confidence in its identity.[9][20][21][22]

Table 3: Key Data Points for Compound Confirmation

Data Point	What to Look For	Significance
Retention Time (RT)	A sharp, symmetrical peak at an expected RT.	Indicates good chromatographic separation and provides a characteristic property of the compound under the specific LC conditions.
Molecular Ion Peak (m/z)	A prominent peak corresponding to the expected [M+H]⁺, [M-H]⁻, or other adducts.	Confirms the molecular weight of the synthesized compound.
Isotopic Pattern	The characteristic isotopic distribution for the elements in the molecule.	Can help confirm the elemental composition, especially for compounds containing elements with distinct isotopic signatures like chlorine or bromine.
Accurate Mass (HRMS)	A mass measurement with an error of < 5 ppm from the theoretical mass.	Provides strong evidence for the elemental formula of the compound.
Fragmentation Pattern (MS/MS)	Characteristic fragment ions that correspond to the structure of the molecule.	Provides structural information and can be used to differentiate between isomers.

The Logic of Confirmation: A Visual Representation

Caption: The logical flow for confirming the identity of a synthesized derivative using LC-MS data.

Trustworthiness: A Self-Validating System

The LC-MS protocol described here incorporates several self-validating checks to ensure the trustworthiness of the results:

• System Suitability: Before running samples, a standard compound with a known concentration and purity is injected to verify the performance of the LC-MS system, including retention time stability, peak shape, and signal intensity.

• Internal Standards: For quantitative studies, a known amount of an internal standard (a compound structurally similar to the analyte but with a different mass) can be added to each sample. This helps to correct for variations in sample preparation and instrument response.

• Blank Injections: Running a blank sample (solvent only) between samples helps to identify any carryover from previous injections, ensuring that the detected peaks are from the current sample.[2]

• Confirmation with Standards: The most definitive confirmation comes from comparing the retention time and mass spectrum of the synthesized derivative with those of a certified reference standard, if available.[10]

By adhering to this rigorous, multi-faceted approach, researchers can have a high degree of confidence in the identity and purity of their synthesized derivatives, paving the way for successful downstream applications.

References

• Shimadzu. (n.d.). Investigation of Synthetic Compounds in Drug Discovery by i-Series and LCMS-2020. [Link]

• Koelmel, J. P., et al. (2023). Small molecule biomarker discovery: Proposed workflow for LC-MS-based clinical research projects. National Institutes of Health. [Link]

• Journal of Analytical Techniques and Research. (n.d.). Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. [Link]

• Chemistry For Everyone. (2025, June 13). How Do You Interpret Data From An LC-MS? [Video]. YouTube. [Link]

• Koelmel, J. P., et al. (2023, February 22). Small Molecule Biomarker Discovery: Proposed Workflow for LC-MS-Based Clinical Research Projects. ResearchGate. [Link]

• Shared Instrumentation Facility. (n.d.). MS Sample Preparation Tips. [Link]

• Parella, T., & Evans, J. N. (1998). Comparison of LC-NMR and Conventional NMR for Structure Elucidation in Drug Metabolism Studies. PubMed. [Link]

• Drug Discovery World. (2016, June 16). Advanced techniques and applications of LC-MS in small molecule drug discovery. [Link]

• Patsnap. (2025, September 19). Differences in HPLC and NMR: Structural Elucidation Relevance. [Link]

• SAIF, Lucknow. (n.d.). Guideline for LC-MS data analysis for facility users. [Link]

• Gathungu, R. M., et al. (2018). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. National Institutes of Health. [Link]

• News-Medical.Net. (2018, September 19). How to Read LC-MS Chromatograms. [Link]

• Scientist Live. (2013, April 1). LC/MS detection: powerful tool for organic compound analysis. [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. [Link]

• Emery Pharma. (n.d.). Liquid Chromatography Mass Spectrometry (LC-MS) Analysis. [Link]

• R&D World. (2015, March 13). Tips for Successful LC-MS: Keep the Sample In Focus. [Link]

• Fort, K. L., et al. (2021). High-Resolution Native Mass Spectrometry. National Institutes of Health. [Link]

• ResearchGate. (n.d.). High Throughput Validation and Quantitation of Synthetic Peptides via LC-MS. [Link]

• ResearchGate. (n.d.). NMR Spectroscopy, Techniques, LC-NMR and LC-NMR-MS. [Link]

• ResearchGate. (2018, March 25). How to analyse LC-MS spectra of extract and identify compounds?[Link]

• Resolvemass Laboratories. (2024, August 13). Identification of In-Process Organic Compounds using LCMS. [Link]

• PubMed. (2023, October 25). Development and validation of derivatization-based LC-MS/MS method for quantification of short-chain fatty acids in human, rat, and mouse plasma. [Link]

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Comparative Efficacy of Piperazine-Based Linkers in ADC Constructs: A Technical Guide

For researchers, scientists, and drug development professionals at the forefront of oncology, the rational design of Antibody-Drug Conjugates (ADCs) is a paramount challenge. The intricate dance between antibody, linker, and payload determines the therapeutic index of these targeted therapies. Among the critical components, the linker technology, particularly the choice of chemical scaffold, plays a pivotal role in an ADC's success. This guide provides an in-depth, data-driven comparison of piperazine-based linkers against other prevalent linker technologies, offering insights into their relative performance and the experimental workflows required for their evaluation.

The Pivotal Role of the Linker in ADC Design

The linker in an ADC is far more than a simple tether; it is a sophisticated chemical system engineered to maintain a stable connection between the antibody and the cytotoxic payload in systemic circulation, and then to release the payload in a controlled manner upon internalization into the target cancer cell. An ideal linker must balance the conflicting demands of plasma stability and conditional lability. Premature payload release can lead to systemic toxicity, while inefficient cleavage at the target site diminishes therapeutic efficacy.

Piperazine-based linkers have emerged as a compelling option in the ADC developer's toolkit. The inherent chemical properties of the piperazine ring—a six-membered heterocycle containing two nitrogen atoms—offer a unique combination of stability, hydrophilicity, and versatile chemical handles for conjugation.

Unpacking the Advantages of Piperazine-Based Linkers

The utility of a piperazine moiety within a linker stems from its structural and chemical characteristics. It can act as a stable, non-cleavable linker component or be integrated into more complex, cleavable systems.

1. Enhanced Stability and Pharmacokinetics: The rigid, pre-organized structure of the piperazine ring contributes to the overall stability of the ADC construct in circulation. This conformational rigidity can shield the payload from metabolic enzymes and prevent premature degradation. Furthermore, the basic nitrogen atoms of the piperazine ring can be protonated at physiological pH, potentially improving the ADC's solubility and pharmacokinetic (PK) profile.

2. Versatility in Cleavable and Non-Cleavable Designs:

• Non-Cleavable Linkers: In this format, the piperazine ring is part of a stable backbone that is not designed to be cleaved. Payload release occurs after the complete lysosomal degradation of the antibody, releasing the payload still attached to the linker and the conjugating amino acid. This approach often results in charged metabolites that have difficulty crossing the cell membrane, potentially reducing the bystander effect.

• Cleavable Linkers: Piperazine can be incorporated into cleavable linker designs, such as those sensitive to the acidic environment of the lysosome (acid-labile) or those containing sites for enzymatic cleavage (e.g., by cathepsins). For instance, a piperazine-containing linker might also incorporate a dipeptide sequence like valine-citrulline, which is a substrate for lysosomal proteases.

3. The Bystander Effect: The ability of a released payload to kill neighboring, antigen-negative tumor cells is known as the bystander effect. The chemical properties of the payload-linker metabolite, including its charge and membrane permeability, dictate its ability to exert this effect. The piperazine scaffold can be modified to modulate the physicochemical properties of the released payload, thereby fine-tuning the bystander effect.

Comparative Analysis: Piperazine vs. Alternative Linker Technologies

The selection of a linker is a critical decision in ADC design. Below is a comparative analysis of piperazine-based linkers against other commonly used technologies.

Linker Type	Mechanism of Release	Plasma Stability	Bystander Effect	Representative Examples	Key Advantages	Key Limitations
Piperazine-Based (Non-Cleavable)	Lysosomal proteolysis of the antibody	High	Low to Moderate	Trastuzumab emtansine (T-DM1) - though not piperazine, it exemplifies the non-cleavable approach.	High stability, reduced off-target toxicity.	Dependent on target expression, limited bystander effect.
Piperazine-Based (Cleavable)	pH-sensitive or enzymatic cleavage	Moderate to High	Tunable	H-Dpr(Ac)-Pip-CO-MMAE	Allows for controlled release and potential for bystander killing.	Potential for off-target release if cleavage mechanism is not specific.
Hydrazone Linkers	Acid-labile hydrolysis in the lysosome	Moderate	High	Gemtuzumab ozogamicin	Effective in acidic intracellular compartments.	Susceptible to hydrolysis in circulation, leading to potential instability.
Dipeptide Linkers (e.g., Val-Cit)	Enzymatic cleavage by cathepsins	High	High	Brentuximab vedotin (SGN-35)	High stability in plasma, efficient release in lysosomes.	Efficacy can be limited by low cathepsin expression in some tumors.
Disulfide Linkers	Reduction in the intracellular environment	Moderate	High	Maytansinoid-based ADCs	Utilizes the differential redox potential between plasma and the cell.	Potential for premature release in the presence of reducing agents in the blood.

Experimental Workflows for Evaluating Linker Efficacy

To empirically determine the optimal linker for a given ADC, a series of well-controlled experiments are essential.

In Vitro Plasma Stability Assay

This assay assesses the stability of the ADC in plasma over time, measuring the extent of premature payload release.

Protocol:

• Incubate the ADC in human or murine plasma at 37°C.

• Collect aliquots at various time points (e.g., 0, 24, 48, 96, 168 hours).

• Separate the ADC from the released payload using a technique like size-exclusion chromatography (SEC-HPLC) or affinity chromatography.

• Quantify the amount of intact ADC and free payload at each time point, often by HPLC or ELISA.

• Calculate the percentage of intact ADC remaining over time to determine the linker's stability.

Caption: Workflow for assessing ADC stability in plasma.

In Vitro Cytotoxicity Assay

This assay measures the potency of the ADC against antigen-positive and antigen-negative cancer cell lines.

Protocol:

• Plate target (antigen-positive) and non-target (antigen-negative) cells in 96-well plates.

• Treat the cells with serial dilutions of the ADC, free payload, and a non-targeting control antibody.

• Incubate for a period sufficient to allow for internalization and payload-induced cell death (typically 72-120 hours).

• Assess cell viability using a colorimetric or fluorometric assay (e.g., MTT, CellTiter-Glo®).

• Calculate the IC50 (half-maximal inhibitory concentration) for each condition to determine the ADC's potency and specificity.

Bystander Effect Assay

This assay evaluates the ability of the released payload to kill neighboring, antigen-negative cells.

Protocol:

• Co-culture antigen-positive and antigen-negative cells at a defined ratio. The two cell lines should be distinguishable (e.g., one expresses GFP).

• Treat the co-culture with the ADC.

• After a suitable incubation period, measure the viability of both the antigen-positive and antigen-negative cell populations, often using flow cytometry to differentiate the cell types.

• A significant decrease in the viability of the antigen-negative cells in the presence of the ADC indicates a bystander effect.

Caption: Experimental design for measuring the bystander effect.

Conclusion and Future Directions

The selection of a linker is a multi-faceted decision that profoundly impacts the therapeutic window of an ADC. Piperazine-based linkers offer a compelling combination of stability, versatility, and tunable properties that make them a valuable tool in the design of next-generation ADCs. Their ability to be incorporated into both non-cleavable and cleavable constructs allows for a high degree of control over the ADC's mechanism of action.

However, no single linker technology is universally superior. The optimal choice depends on the specific target, the antibody, the payload, and the desired therapeutic outcome. The rigorous experimental evaluation outlined in this guide is crucial for making an informed decision and for engineering ADCs with the highest potential for clinical success. As our understanding of tumor biology and the intracellular fate of ADCs deepens, we can expect the development of even more sophisticated and precisely controlled linker technologies, with piperazine and other heterocyclic scaffolds likely to remain at the forefront of this innovation.

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• Antibody-Drug Conjugates: A Review. MDPI. [Link]

Validating the Biological Activity of Novel CNS-Active Compounds: A Comparative Guide for Derivatives of CAS 889948-55-4

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of novel compounds derived from the chemical scaffold of tert-butyl 4-[3-(aminomethyl)phenyl]piperazine-1-carboxylate (CAS 889948-55-4). The focus is on compounds targeting the central nervous system (CNS), a common therapeutic area for piperazine derivatives due to their ability to modulate key neurotransmitter systems.[1][2][3][4]

The following sections will detail a logical, multi-tiered approach to characterizing the pharmacological profile of these new chemical entities (NCEs). We will move from initial high-throughput screening to more detailed in vitro characterization and finally to in vivo models that can provide insights into potential therapeutic efficacy. This guide emphasizes not just the "how" but also the "why" behind each experimental choice, ensuring a robust and self-validating data package.

Introduction: The Rationale for Targeting Neurotransmitter Systems

The piperazine moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into compounds designed to interact with G-protein coupled receptors (GPCRs) and monoamine transporters.[2][4] Specifically, many piperazine derivatives have been shown to exhibit affinity for dopamine and serotonin receptors, key players in the pathophysiology of numerous neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.[1][2][5]

Derivatives of tert-butyl 4-[3-(aminomethyl)phenyl]piperazine-1-carboxylate are hypothesized to interact with these targets. Therefore, the primary goal of this validation workflow is to:

• Determine the binding affinity of the novel compounds to a panel of relevant CNS receptors.

• Characterize the functional activity of the compounds at their primary targets (i.e., are they agonists, antagonists, or allosteric modulators?).

• Assess the selectivity of the compounds across a range of related and unrelated targets to predict potential off-target effects.

• Evaluate the in vivo efficacy in established animal models of CNS disorders.

This guide will use a hypothetical test compound, "Compound X," derived from CAS 889948-55-4, to illustrate the experimental workflow. For comparative purposes, we will benchmark its performance against known reference compounds such as Haloperidol (a typical antipsychotic and potent D2 receptor antagonist) and Risperidone (an atypical antipsychotic with mixed 5-HT2A and D2 receptor antagonism).[6]

Experimental Workflow for Biological Activity Validation

The validation process is structured in a tiered approach, starting with broad screening and progressively focusing on more detailed characterization.

Figure 2: Simplified signaling pathways for Dopamine D2 and Serotonin 5-HT2A receptors.

Detailed Protocol: cAMP Assay for D2 Receptor Function

Objective: To determine if Compound X acts as an agonist or antagonist at the D2 receptor by measuring its effect on forskolin-stimulated cAMP levels.

Materials:

• Cell Line: CHO or HEK293 cells stably expressing the human Dopamine D2 receptor.

• Agonist: Dopamine or a selective D2 agonist (e.g., Quinpirole).

• Stimulant: Forskolin (to activate adenylate cyclase and increase basal cAMP).

• cAMP Assay Kit: A commercially available kit based on HTRF, ELISA, or bioluminescence (e.g., Promega's GloSensor™). [7]* Test Compound: Compound X.

Procedure:

• Cell Plating: Seed the cells in a 96-well plate and grow to confluence.

• Agonist Mode:

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add increasing concentrations of Compound X.

  • Incubate for 15-30 minutes.

  • Lyse the cells (if required by the kit) and measure cAMP levels according to the manufacturer's protocol.

• Antagonist Mode:

  • Pre-treat cells with a phosphodiesterase inhibitor.

  • Add increasing concentrations of Compound X and incubate for 15-30 minutes.

  • Add a fixed concentration of Dopamine (at its EC80).

  • Incubate for an additional 15-30 minutes.

  • Lyse the cells and measure cAMP levels.

Data Analysis:

• Agonist Mode: Plot cAMP levels against the logarithm of Compound X concentration to determine the EC50 (potency) and Emax (efficacy) relative to a full agonist.

• Antagonist Mode: Plot the inhibition of the dopamine response against the logarithm of Compound X concentration to determine the IC50. Calculate the antagonist constant (Kb) using the Schild regression analysis.

Detailed Protocol: Calcium Flux Assay for 5-HT2A Receptor Function

Objective: To determine if Compound X acts as an agonist or antagonist at the 5-HT2A receptor by measuring changes in intracellular calcium. [8] Materials:

• Cell Line: HEK293 cells stably expressing the human 5-HT2A receptor.

• Calcium Indicator Dye: Fluo-4 AM or similar.

• Agonist: Serotonin.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Fluorescent Plate Reader with an injection system.

Procedure:

• Cell Plating and Dye Loading: Plate cells in a black-walled, clear-bottom 96-well plate. On the day of the assay, load the cells with the calcium indicator dye according to the manufacturer's instructions.

• Agonist Mode:

  • Place the plate in the fluorescent reader and measure the baseline fluorescence.

  • Inject increasing concentrations of Compound X and monitor the change in fluorescence over time.

• Antagonist Mode:

  • Pre-incubate the dye-loaded cells with increasing concentrations of Compound X.

  • Place the plate in the reader and measure baseline fluorescence.

  • Inject a fixed concentration of Serotonin (at its EC80) and monitor the change in fluorescence.

Data Analysis:

• Calculate the peak fluorescence response for each well.

• Determine EC50/Emax (agonist mode) or IC50/Kb (antagonist mode) as described for the cAMP assay.

Monoamine Transporter Uptake Assays

To further characterize the selectivity profile, it is prudent to assess the activity of Compound X on monoamine transporters (Dopamine Transporter - DAT, Serotonin Transporter - SERT, and Norepinephrine Transporter - NET). Inhibition of these transporters is a common mechanism of action for antidepressant and psychostimulant drugs. [9]A radiolabeled substrate uptake inhibition assay is the gold standard. [10] Objective: To determine the inhibitory activity of Compound X on DAT, SERT, and NET.

Brief Protocol:

• Use cell lines stably expressing the respective human transporters.

• Pre-incubate the cells with varying concentrations of Compound X.

• Add a radiolabeled substrate ([³H]-Dopamine for DAT, [³H]-Serotonin for SERT, [³H]-Norepinephrine for NET).

• Incubate for a short period to allow for uptake.

• Wash the cells to remove extracellular radiolabel.

• Lyse the cells and measure the intracellular radioactivity.

• Determine the IC50 for uptake inhibition.

Comparative Functional Data

Compound	D2 Functional Activity	5-HT2A Functional Activity	DAT IC50 (nM)	SERT IC50 (nM)
Compound X	e.g., Antagonist, Kb = X nM	e.g., Antagonist, Kb = Y nM	Experimental Value	Experimental Value
Haloperidol	Antagonist	Weak Antagonist	>1000	>1000
Risperidone	Antagonist	Potent Antagonist	>1000	>1000
Cocaine	>1000	>1000	200	300

Note: Values for reference compounds are representative.

Tier 3: In Vivo Proof-of-Concept

Promising candidates from in vitro studies should be advanced to in vivo models to assess their potential therapeutic effects and side-effect liability. For compounds with D2 and 5-HT2A antagonist activity, rodent models of antipsychotic efficacy are appropriate. [11]

Conditioned Avoidance Response (CAR)

The CAR test is a classic predictive model for antipsychotic activity. [12]Antipsychotic drugs selectively suppress the avoidance response at doses that do not impair the escape response (a measure of motor function).

Objective: To evaluate the antipsychotic-like potential of Compound X in the CAR paradigm.

Brief Protocol:

• Train rats in a shuttle box to avoid a mild foot shock, which is preceded by a conditioned stimulus (e.g., a light or tone).

• Once trained, administer Compound X, a vehicle control, or a reference drug (e.g., Haloperidol) at various doses.

• Test the animals in the shuttle box and record the number of successful avoidances, escapes, and failures to respond.

Expected Outcome: A therapeutically active compound will decrease the number of avoidance responses without significantly affecting the number of escape responses.

Reversal of Amphetamine-Induced Hyperlocomotion

This model is based on the dopamine hypothesis of schizophrenia and assesses the ability of a compound to reverse the locomotor-activating effects of a dopamine agonist like amphetamine. [13] Objective: To determine if Compound X can attenuate amphetamine-induced hyperlocomotion in mice or rats.

Brief Protocol:

• Habituate the animals to an open-field arena equipped with photobeam detectors to measure locomotor activity.

• Administer Compound X or vehicle.

• After a pre-treatment period, administer amphetamine.

• Record locomotor activity for 60-90 minutes.

Expected Outcome: Compound X should produce a dose-dependent reduction in the hyperlocomotion induced by amphetamine.

Catalepsy Test for Extrapyramidal Side Effect Liability

A significant drawback of older antipsychotics is their propensity to cause motor side effects (extrapyramidal symptoms, EPS). The catalepsy test in rodents is a widely used screen for this liability. [11] Objective: To assess the potential of Compound X to induce catalepsy.

Brief Protocol:

• Administer Compound X or a reference drug (Haloperidol is a potent inducer of catalepsy).

• At various time points after administration, place the animal's forepaws on a raised bar.

• Measure the time it takes for the animal to remove its paws from the bar.

Expected Outcome: A compound with a favorable side-effect profile will not induce significant catalepsy at therapeutically relevant doses.

Conclusion and Future Directions

This guide outlines a systematic and robust approach to validating the biological activity of novel compounds derived from CAS 889948-55-4, with a focus on potential CNS applications. By following this tiered workflow, researchers can build a comprehensive pharmacological profile for their compounds, enabling data-driven decisions for lead optimization and further development.

Successful candidates from this initial validation would proceed to more advanced studies, including:

• Full selectivity profiling against a broad panel of receptors, ion channels, and enzymes.

• Pharmacokinetic studies to determine absorption, distribution, metabolism, and excretion (ADME) properties.

• More complex behavioral models to assess effects on negative and cognitive symptoms of psychosis. [11][14]* In vivo safety and toxicology studies.

By integrating these rigorous validation steps, the path from a novel chemical entity to a potential therapeutic can be navigated with greater scientific integrity and a higher probability of success.

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A Head-to-Head Comparison of EDC/HOBt vs. HATU for Amide Coupling Efficiency

Introduction: The Critical Role of Amide Bond Formation

The creation of amide bonds is arguably one of the most fundamental and frequently performed transformations in medicinal chemistry, peptide synthesis, and the broader field of drug development. The kinetic stability of the amide bond underpins the structure of peptides and proteins and is a ubiquitous feature in a vast array of pharmaceuticals. However, the direct condensation of a carboxylic acid and an amine is kinetically slow, necessitating the use of "coupling reagents" to activate the carboxylic acid.

The choice of coupling reagent is a critical parameter that dictates the efficiency, speed, and fidelity of the reaction. A suboptimal choice can lead to low yields, the formation of difficult-to-remove byproducts, and, critically, the loss of stereochemical integrity (racemization) at chiral centers. This guide provides a detailed, head-to-head comparison of two of the most prevalent and powerful coupling systems in the modern organic synthesis toolbox: the classic carbodiimide system, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) , typically used with an additive like 1-Hydroxybenzotriazole (HOBt) , and the highly efficient aminium/uronium salt, O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) .

We will delve into the mechanistic underpinnings of each system, present comparative performance data, and offer field-proven insights to guide researchers in selecting the optimal reagent for their specific synthetic challenge.

The Carbodiimide Approach: EDC/HOBt

The use of carbodiimides, particularly water-soluble EDC, represents a cost-effective and widely adopted method for amide bond formation.[1][2] The mechanism, however, reveals potential pitfalls that necessitate careful control and the use of additives.

Mechanism of Action

The reaction proceeds through a multi-step pathway. Initially, the carboxylic acid attacks the carbodiimide (EDC) to form a highly reactive O-acylisourea intermediate.[3] This intermediate is the primary point of vulnerability in the process. While it can be directly attacked by the desired amine, it is also prone to an intramolecular rearrangement to form a stable N-acylurea byproduct, which terminates the reaction pathway.[4] Furthermore, this intermediate is susceptible to racemization, especially in peptide synthesis.[2]

To mitigate these side reactions, an additive such as HOBt is almost universally employed. HOBt acts as a nucleophilic trap, intercepting the O-acylisourea to form an HOBt-active ester.[1][3][5] This active ester is more stable than the O-acylisourea, significantly suppressing the formation of the N-acylurea byproduct and, crucially, reducing the rate of racemization.[2][4] The amine then reacts with this more stable active ester to furnish the desired amide.[1]

Figure 1. Mechanism of EDC/HOBt-mediated amide coupling.

Advantages and Disadvantages

Advantages:

• Cost-Effective: EDC is significantly less expensive than many modern coupling reagents, making it ideal for large-scale synthesis.[6]

• Water-Soluble Byproduct: The urea byproduct formed from EDC is water-soluble, simplifying purification via a simple aqueous wash, a distinct advantage over reagents like DCC which produce an insoluble urea.[2][6]

Disadvantages:

• Slower Reaction Times: Compared to uronium salts, EDC/HOBt couplings are generally slower.[4]

• Potential for Side Reactions: Even with HOBt, the formation of N-acylurea can occur, particularly with sterically hindered substrates or sluggish reactions.

• Racemization Risk: While HOBt mitigates racemization, the risk is not entirely eliminated, especially with sensitive amino acid residues.[2]

• Safety of HOBt: HOBt is known to have explosive properties under certain conditions, requiring careful handling and storage.[7]

The Aminium/Uronium Salt Approach: HATU

HATU is a highly effective aminium/uronium-based coupling reagent that has become a gold standard for challenging amide bond formations, including the synthesis of complex peptides and sterically hindered amides.[5][8] Its efficacy stems from the incorporation of a 7-aza-1-hydroxybenzotriazole (HOAt) moiety.

Mechanism of Action

In the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated.[8][9] The resulting carboxylate anion attacks HATU to rapidly form a highly reactive OAt-active ester, releasing a stoichiometric quantity of tetramethylurea.[8] This active ester is then attacked by the amine nucleophile to form the final amide bond.[8][9]

The superior performance of HATU is attributed to the electronic properties of the HOAt group. The pyridine nitrogen atom in the HOAt moiety can act as a general base, stabilizing the incoming amine through a hydrogen-bonded transition state, which accelerates the rate of aminolysis.[8] This neighboring group effect leads to faster reaction rates and higher coupling efficiencies.[8]

Figure 2. Mechanism of HATU-mediated amide coupling.

Advantages and Disadvantages

Advantages:

• High Efficiency & Speed: HATU is renowned for its rapid reaction kinetics and high yields, often completing reactions in under an hour.[4][8]

• Low Racemization: The HOAt leaving group is highly effective at suppressing epimerization, making HATU a preferred reagent for synthesizing chiral peptides and pharmaceuticals.[2][10][11]

• Effective for Difficult Couplings: It excels in cases involving sterically hindered amino acids or electron-deficient amines where other reagents may fail.[12][5]

Disadvantages:

• High Cost: HATU is considerably more expensive than EDC, which can be a limiting factor for large-scale applications.[6]

• Potential Side Reactions: If used in excess, HATU can react with the N-terminal amine of a peptide to form a guanidinyl group, which blocks further chain elongation.[2][10]

• Byproduct Removal: The byproducts, tetramethylurea (TMU) and HOAt, while generally soluble, can sometimes be challenging to remove completely from the final product.[13]

Head-to-Head Performance Comparison

To provide a clear, objective comparison, the following tables summarize key performance metrics and characteristics of the two reagent systems. The data is representative of typical outcomes observed in synthesis laboratories.

Table 1: Quantitative Performance Metrics

Feature	EDC/HOBt	HATU/Base	Justification & Notes
Typical Reaction Time	1 - 12 hours	15 - 60 minutes	HATU's mechanism, involving the highly reactive OAt-ester and a favorable transition state, leads to significantly faster kinetics.[4][8]
Typical Yield	70 - 95%	85 - 99%	The high reactivity and reduced side reactions of the HATU system generally result in higher isolated yields.[4]
Racemization Risk	Low to Moderate	Very Low	The HOAt leaving group in HATU is superior to HOBt in suppressing racemization, preserving stereochemical integrity.[2][11]

Table 2: Reagent Characteristics and Practical Considerations

Feature	EDC/HOBt	HATU/Base	Justification & Notes
Relative Cost	Low	High	The complex synthesis of HATU makes it a significantly more expensive reagent compared to the commodity chemical EDC.[6]
Byproduct Removal	Easy (Water-soluble urea)	Moderate (Soluble TMU/HOAt)	EDC's water-soluble urea is easily removed by aqueous workup.[2] TMU from HATU can sometimes require careful chromatography.[13]
Key Side Reactions	N-acylurea formation	Guanidinylation of N-terminus	EDC's primary side product is the rearranged N-acylurea.[4] Excess HATU can cap the amine, preventing further reaction.[2]
Safety Profile	HOBt is potentially explosive	Reagents are sensitizers	HOBt requires careful handling.[7] HATU and its byproducts can be skin sensitizers and require appropriate PPE.[13]

Experimental Protocols

The practical differences in using these reagents are best illustrated by their respective experimental workflows. Below are generalized, step-by-step protocols for a standard solution-phase amide coupling.

Figure 3. General experimental workflow for amide coupling.

General Protocol for EDC/HOBt Coupling

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.0 - 1.2 equiv)

• EDC·HCl (1.1 - 1.5 equiv)

• HOBt (1.1 - 1.5 equiv)

• Anhydrous aprotic solvent (e.g., DMF, DCM)

• Optional: Base such as DIPEA or TEA (2.0 - 3.0 equiv) if starting with an amine salt.

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv).[1]

• Dissolve the mixture in a minimal amount of anhydrous DMF or DCM.

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture. If an amine salt is used, add DIPEA (2.5 equiv) dropwise.[1]

• Allow the reaction to slowly warm to room temperature and stir for 2 to 18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with 5% HCl solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure amide.[1]

General Protocol for HATU Coupling

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.0 - 1.2 equiv)

• HATU (1.1 - 1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 equiv)

• Anhydrous aprotic solvent (e.g., DMF)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.[1]

• Cool the solution to 0 °C using an ice bath with magnetic stirring.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution. A color change may be observed.

• Allow the mixture to stir at 0 °C for 15-30 minutes for "pre-activation" (formation of the active ester).

• Add the amine (1.1 equiv), either neat or as a solution in a small amount of anhydrous DMF.[1]

• Allow the reaction to warm to room temperature and stir for 1 to 4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and perform an aqueous workup as described in the EDC/HOBt protocol.

• Purify the crude product by flash column chromatography.

Recommendations and Conclusion

As a Senior Application Scientist, the choice between EDC/HOBt and HATU is not a matter of which is "better," but which is the right tool for the job. Your decision should be guided by a careful analysis of the substrate, scale, and the ultimate goal of the synthesis.

Choose EDC/HOBt when:

• Cost is a primary driver: For large-scale campaigns or routine syntheses with non-challenging substrates, the economic advantage of EDC is undeniable.[6]

• The substrates are simple: For couplings between non-hindered, electronically neutral carboxylic acids and amines, EDC/HOBt provides reliable and satisfactory results.

• Byproduct removal is simplified by aqueous washes: The water-soluble nature of the EDC-urea byproduct makes it a practical choice when complex chromatography is to be avoided.[2]

Choose HATU when:

• The coupling is challenging: For sterically hindered substrates (e.g., coupling to a secondary amine or using an α,α-disubstituted amino acid), electron-deficient amines, or macrocyclizations, the superior reactivity of HATU is often necessary for success.[8][14]

• Minimizing racemization is paramount: In the synthesis of chiral drugs or peptides where stereochemical purity is critical, the extremely low racemization rates associated with HATU justify its cost.[2][10][11]

• Speed is essential: In high-throughput synthesis or when rapid iteration is required, HATU's fast reaction times can significantly accelerate discovery timelines.[4]

References

• BenchChem. (n.d.). Application Notes and Protocols for Amide Bond Formation using EDC and HATU.

• Wikipedia. (2023). HATU. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt).

• Gopishetti, S. et al. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism. YouTube. Retrieved from [Link]

• BenchChem. (n.d.). A Researcher's Guide to Amide Bond Formation: Comparing EDC and Other Common Coupling Agents.

• Kim Reactor. (2024, April 14). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube. Retrieved from [Link]

• Kandhasamy, M. et al. (2011). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. ResearchGate. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.

• ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. Retrieved from [Link]

• Davies, R. P. et al. (2009). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. Luxembourg Bio Technologies.

• ResearchGate. (n.d.). Coupling Reagents. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt).
• Luxembourg Bio Technologies. (n.d.). Developments in peptide and amide synthesis.
• Aapptec Peptides. (n.d.). Coupling Reagents.

• Albericio, F. et al. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, ACS Publications. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Amide Coupling Reagents: BOP, HBTU, and HATU.
• Patil, S. B. et al. (2017). A Highly Efficient and Convergent Approach to Direct Synthesis of Carboxamide by C-N Bond Formation. CHEMISTRY & BIOLOGY INTERFACE.

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A Senior Application Scientist's Guide to Benchmarking New Piperazine Derivatives Against Known Kinase Inhibitors

Introduction: The Piperazine Scaffold in Kinase Inhibition and the Imperative for Rigorous Benchmarking

The piperazine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Its advantageous physicochemical properties, such as high aqueous solubility and the ability to be readily functionalized at its two nitrogen atoms, make it a versatile building block in drug design.[1] A significant number of these drugs are potent kinase inhibitors, targeting the enzymes that play a crucial role in cellular signaling pathways.[3][4][5] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention.[6]

Given the highly conserved nature of the ATP-binding site across the human kinome, achieving inhibitor selectivity is a primary challenge in the development of new kinase inhibitors.[7] Off-target effects can lead to toxicity and undesirable side effects. Therefore, a rigorous and systematic benchmarking process is not just a recommendation but a necessity for any new piperazine derivative entering the drug discovery pipeline. This guide provides a comprehensive framework for benchmarking novel piperazine derivatives against established kinase inhibitors, using the well-characterized Bcr-Abl tyrosine kinase and its inhibitors, Imatinib and Bosutinib, as a model system.

Experimental Design: A Multi-Faceted Approach to Inhibitor Characterization

A robust evaluation of a new kinase inhibitor requires a multi-pronged approach that assesses its potency, selectivity, and mechanism of action in both biochemical and cellular contexts. This guide will detail a three-tiered experimental strategy:

• Biochemical Potency Determination (IC50): An in vitro kinase assay to determine the half-maximal inhibitory concentration (IC50) of the novel piperazine derivative against the target kinase (Abl kinase).

• Cellular Activity Assessment: A cell-based assay to measure the inhibitor's ability to block the phosphorylation of a downstream substrate in a physiologically relevant setting.

• Mechanism of Inhibition Studies: Kinetic assays to elucidate whether the inhibitor acts in a competitive, non-competitive, or uncompetitive manner with respect to ATP.

For comparative purposes, the FDA-approved Bcr-Abl inhibitors, Imatinib and Bosutinib , will be used as benchmarks throughout these assays.

Benchmark Inhibitors: Imatinib and Bosutinib

Imatinib , the first-in-class Bcr-Abl inhibitor, revolutionized the treatment of chronic myeloid leukemia (CML).[8][9][10] It functions as an ATP-competitive inhibitor by binding to the inactive conformation of the Abl kinase domain, thereby preventing the transfer of phosphate from ATP to its substrates.[8][11] Bosutinib is a second-generation, dual Src/Abl kinase inhibitor that is also ATP-competitive but binds to the active conformation of the kinase.[12][13][14][15]

Tier 1: Biochemical Potency (IC50) Determination using the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction.[16] This assay is well-suited for high-throughput screening and IC50 determination due to its sensitivity and robustness.[7][17]

Experimental Workflow: Biochemical IC50 Determination

Caption: Workflow for biochemical IC50 determination using the ADP-Glo™ assay.

Detailed Protocol: Abl Kinase IC50 Determination

• Compound Preparation:

  • Prepare a 10 mM stock solution of the new piperazine derivative, Imatinib, and Bosutinib in 100% DMSO.

  • Perform a serial dilution in DMSO to create a range of concentrations for the dose-response curve (e.g., 10-point, 3-fold dilutions starting from 1 mM).

  • Further dilute these intermediate stocks into the assay buffer to achieve the final desired concentrations with a consistent final DMSO concentration (typically ≤1%).

• Kinase Reaction Setup (384-well plate format):

  • Prepare a master mix containing the reaction buffer, recombinant human Abl kinase, and the appropriate substrate (e.g., Abltide peptide).[18]

  • Dispense the master mix into the wells of a 384-well plate.

  • Add the diluted compounds (new derivative and benchmarks) to the respective wells. Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.

  • Initiate the kinase reaction by adding ATP at a concentration close to its Km for Abl kinase.[19]

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).[17]

• ADP Detection:

  • Add ADP-Glo™ Reagent to all wells to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[17]

  • Add Kinase Detection Reagent to convert the generated ADP to ATP and initiate the luminescent reaction. Incubate for 30 minutes at room temperature.[17]

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Normalize the data using the "no inhibitor" (100% activity) and "no enzyme" (0% activity) controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Inhibition Data (Biochemical)

Compound	Target Enzyme	IC50 (nM)
New Piperazine Derivative	Abl Kinase	To be determined
Imatinib	Abl Kinase	~400[3]
Bosutinib	Abl Kinase	~1[9]

Tier 2: Cellular Activity Assessment via Bcr-Abl Phosphorylation Assay

To assess the inhibitor's efficacy in a more physiologically relevant context, a cell-based assay is crucial. This assay measures the inhibition of Bcr-Abl autophosphorylation in a human CML cell line, such as K562, which endogenously expresses the Bcr-Abl fusion protein.[20]

Experimental Workflow: Cell-Based Phosphorylation Assay

Caption: Workflow for determining the mechanism of inhibition using a Lineweaver-Burk plot.

Detailed Protocol: Lineweaver-Burk Analysis

• Kinase Assays with Variable ATP:

  • Perform the ADP-Glo™ kinase assay as described in Tier 1.

  • Use a fixed, inhibitory concentration of the new piperazine derivative (e.g., at or near its IC50).

  • Vary the concentration of ATP across a range that brackets the Km of ATP for Abl kinase.

  • Measure the initial reaction velocity (luminescence signal) for each ATP concentration in the presence and absence of the inhibitor.

• Data Analysis:

  • Calculate the reciprocal of the reaction velocity (1/V) and the reciprocal of the ATP concentration (1/[ATP]).

  • Plot 1/V versus 1/[ATP] for both the inhibited and uninhibited reactions.

  • Analyze the resulting plot:

    • Competitive Inhibition: Lines intersect on the y-axis (Vmax is unchanged, apparent Km increases).

    • Non-competitive Inhibition: Lines intersect on the x-axis (Vmax decreases, Km is unchanged).

    • Uncompetitive Inhibition: Lines are parallel (both Vmax and Km decrease).

Data Interpretation: From IC50 to Ki and the Importance of Selectivity

While the IC50 is a widely used measure of inhibitor potency, it is dependent on the experimental conditions, particularly the substrate (ATP) concentration. [1]To obtain a more intrinsic measure of inhibitor affinity, the inhibition constant (Ki) can be calculated from the IC50 using the Cheng-Prusoff equation for competitive inhibitors: [8][14][21][22][23] Ki = IC50 / (1 + [S]/Km)

Where:

• [S] is the concentration of the substrate (ATP).

• Km is the Michaelis constant of the enzyme for the substrate.

A lower Ki value indicates a higher binding affinity of the inhibitor for the enzyme.

Kinase Selectivity Profiling

Beyond potency against the primary target, understanding the selectivity profile of a new piperazine derivative is paramount. This is typically achieved by screening the compound against a large panel of kinases. [24]The results are often expressed as a selectivity score (S) , which can be calculated by dividing the number of kinases inhibited above a certain threshold (e.g., >90% inhibition at 1 µM) by the total number of kinases in the panel. [2][25]A lower selectivity score indicates a more selective inhibitor.

Conclusion

This guide provides a structured and comprehensive framework for the preclinical benchmarking of novel piperazine-based kinase inhibitors. By systematically determining the biochemical potency, cellular activity, and mechanism of inhibition, and comparing these parameters to well-characterized drugs like Imatinib and Bosutinib, researchers can make informed decisions about the therapeutic potential of their new chemical entities. This rigorous, data-driven approach is fundamental to advancing promising compounds through the drug discovery pipeline and ultimately, to the development of safer and more effective targeted therapies.

References

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• Uitdehaag, J. C., Verkaar, F., van der Wijk, T., de Man, J., van Doornmalen, A. M., Prinsen, M. B., ... & Zaman, G. J. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British journal of pharmacology, 166(3), 858-876.
• Druker, B. J. (2002). Imatinib as a paradigm of targeted cancer therapies. Advances in cancer research, 85, 1-30.
• Schindler, T., Bornmann, W., Pellicena, P., Miller, W. T., Clarkson, B., & Kuriyan, J. (2000). Structural mechanism for STI-571 inhibition of abelson tyrosine kinase. Science, 289(5486), 1938-1942.
• Karaman, M. W., Herrgard, S., Treiber, D. K., Gallant, P., Atteridge, C. E., Campbell, B. T., ... & Zarrinkar, P. P. (2008). A quantitative analysis of kinase inhibitor selectivity.
• Vultur, A., Buettner, R., & Jove, R. (2008). Bosutinib: a novel dual Src/Abl kinase inhibitor.
• Deininger, M., Buchdunger, E., & Druker, B. J. (2005). The development of imatinib as a therapeutic agent for chronic myeloid leukemia. Blood, 105(7), 2640-2653.
• Gambacorti-Passerini, C., Kantarjian, H., & Cortes, J. (2011). Bosutinib. In Small Molecule Kinase Inhibitors (pp. 231-247). Springer, Berlin, Heidelberg.
• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology, 22(23), 3099-3108.
• Puttini, M., Coluccia, A. M. L., Boschelli, F., Cleris, L., Marchesi, E., Donella-Deana, A., ... & Gambacorti-Passerini, C. (2006). Bosutinib (SKI-606), a dual Src/Abl inhibitor, induces apoptosis in imatinib-resistant Bcr-Abl-positive cell lines and is clinically active in advanced CML. Cancer research, 66(23), 11314-11322.
• O'Hare, T., Shakespeare, W. C., Zhu, X., Eide, C. A., Adrian, F. J., Carr, M. A., ... & Deininger, M. W. (2009). AP24534, a pan-BCR-ABL inhibitor for chronic myeloid leukemia, potently inhibits the T315I mutant and overcomes mutation-based resistance. Cancer cell, 16(5), 401-412.
• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity.
• Lazareno, S., & Birdsall, N. J. (1993). Estimation of antagonist KB from inhibition curves in functional experiments: alternatives to the Cheng-Prusoff equation. British journal of pharmacology, 109(4), 1110.
• Munson, P. J., & Rodbard, D. (1988). An exact correction to the "Cheng-Prusoff" correction. Journal of receptor research, 8(4), 533-546.
• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315.
• Brandt, M. J., & Munson, P. J. (1994). A closer look at the Cheng-Prusoff equation. Trends in pharmacological sciences, 15(6), 181-182.
• Bresciani, A., Boni, F. A., Barlocco, D., & Varasi, M. (2009). Chemical proteomic profiles of the BCR-ABL inhibitors imatinib, nilotinib, and dasatinib reveal novel kinase and nonkinase targets. Blood, 113(17), 3987-3997.

• Proteopedia. (2025). Bcr-Abl and Imatinib (STI571 or Gleevec). Retrieved from [Link]

• Gambacorti-Passerini, C., Donadoni, P., Parmiani, A., Pioltelli, P., & Pogliani, E. M. (2008). Determination of the Activity Profile of Bosutinib, Dasatinib and Nilotinib against 18 Imatinib Resistant Bcr/Abl Mutants. Blood, 112(11), 3530.

• ResearchGate. (n.d.). IC 50 measurement of drugs and ABL kinase/mutants. Retrieved from [Link]

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• ResearchGate. (n.d.). IC 50 values against mutated BCR-ABL forms expressed in Ba/F3 cells. Retrieved from [Link]

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A Senior Application Scientist's Guide to Orthogonal 2D-NMR Strategies for Unambiguous Structure Confirmation

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's two-dimensional structure is a cornerstone of chemical research and development. While one-dimensional Nuclear Magnetic Resonance (1D-NMR) provides a foundational overview, complex molecules often yield crowded spectra that defy simple interpretation.[1][2][3] Two-dimensional NMR (2D-NMR) spectroscopy resolves this challenge by spreading spectral information across a second frequency dimension, revealing correlations between nuclei that are essential for piecing together a molecular puzzle.[4][5]

The true power of 2D-NMR lies not in any single experiment, but in the application of an orthogonal toolkit . This guide details a systematic, field-proven strategy that leverages the complementary nature of core 2D-NMR experiments. Each experiment provides a unique piece of structural information—through bonds or through space, over short or long ranges. By combining these distinct datasets, we build a self-validating system that rigorously confirms a proposed chemical structure, minimizing ambiguity and ensuring the highest degree of confidence in the final assignment.

The Orthogonal Toolkit: Core 2D-NMR Experiments

The foundation of modern small molecule structure elucidation rests on four primary proton-detected 2D-NMR experiments. Their orthogonality stems from the different physical phenomena they measure, providing layers of evidence that interlock to build a complete structural picture.

• COSY (Correlation Spectroscopy): Reveals proton-proton couplings through two or three bonds (²JHH, ³JHH). It is the primary tool for identifying spin systems—chains of connected protons.[4]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbon (or other heteroatom) they are attached to (¹JCH). This experiment definitively links the proton and carbon frameworks.[6][7]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over longer ranges, typically two to three bonds (²JCH, ³JCH). This is critical for connecting disparate spin systems, often across quaternary carbons or heteroatoms.[8][9][10][11]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close to each other in space (< 5 Å), regardless of their bonding connectivity. This "through-space" correlation is indispensable for determining relative stereochemistry and conformation.[12][13][14][15]

Comparative Analysis of Core 2D-NMR Techniques

The selection of which experiments to run is dictated by the specific structural question at hand. The following table provides a direct comparison to guide this decision-making process.

Parameter	COSY	HSQC	HMBC	NOESY / ROESY
Correlation Type	¹H – ¹H (Homonuclear)	¹H – ¹³C (Heteronuclear)	¹H – ¹³C (Heteronuclear)	¹H – ¹H (Homonuclear)
Mechanism	Through-Bond (J-coupling)	Through-Bond (J-coupling)	Through-Bond (J-coupling)	Through-Space (Nuclear Overhauser Effect)
Correlation Range	Typically 2-3 bonds	1 bond	Typically 2-3 bonds (can be longer)	< 5 Å
Primary Information	Establishes proton spin systems and neighboring protons.	Links protons to their directly attached carbons.	Connects spin systems via long-range couplings; identifies quaternary carbons.	Determines spatial proximity, relative stereochemistry, and 3D conformation.
Key Strengths	Excellent for mapping out contiguous proton networks (e.g., alkyl chains, aromatic rings).	High sensitivity and resolution; unambiguously assigns protonated carbons.	Crucial for assembling the complete carbon skeleton by linking fragments.	Provides structural information unattainable through bond correlations alone.[12][13]
Common Limitations	Breaks at heteroatoms or quaternary carbons; cross-peaks can be weak for small coupling constants.	Provides no information about non-protonated carbons.	Can sometimes be difficult to distinguish 2-bond from 3-bond correlations; weak or absent correlations for near-zero coupling constants.[10]	Correlation intensity is distance-dependent (1/r⁶); for medium-sized molecules, NOE can be near zero, requiring a ROESY experiment.[14]

A Self-Validating Workflow for Structure Elucidation

The following workflow illustrates how to integrate these orthogonal techniques. This process is iterative; insights from one experiment guide the interpretation of the next, creating a robust, cross-validated structural assignment.

Caption: A strategic workflow for 2D-NMR based structure elucidation.

Logical Interdependence of 2D-NMR Data

The strength of this approach comes from how the datasets logically connect and validate one another. No single experiment provides the full picture, but together they create an undeniable case for a specific structure.

Caption: Logical flow showing how orthogonal 2D-NMR datasets interlink.

Experimental Protocols: A Practical Guide

Accurate data acquisition is paramount. The following are generalized, step-by-step protocols. Note that specific parameters must be optimized based on the spectrometer, probe, and sample.

General Sample Preparation

• Analyte Concentration: Aim for a concentration of 5-15 mg for small molecules (< 1000 g/mol ) in 0.5-0.6 mL of deuterated solvent. Higher concentrations can lead to signal broadening and artifacts, while lower concentrations will require longer acquisition times.[16]

• Solvent Selection: Use a deuterated solvent that fully dissolves the sample and has minimal signal overlap with key analyte resonances. CDCl₃, DMSO-d₆, and MeOD-d₄ are common choices.

• Quality Control: Ensure the sample is free of particulate matter by filtering if necessary. Use high-quality NMR tubes to ensure good magnetic field homogeneity (shimming).

HSQC Acquisition and Processing Protocol

• Purpose: To generate a 2D map of all direct ¹H-¹³C one-bond correlations.

• Methodology:

  • Setup: Load the sample and perform standard locking and shimming procedures to optimize magnetic field homogeneity.

  • Pulse Program: Select a gradient-enhanced HSQC pulse sequence (e.g., hsqcedetgpsp on Bruker systems). This version provides good solvent suppression and clean cross-peaks.

  • Key Parameters:

    • SW (Spectral Width): Set the ¹H dimension to cover all proton signals (~10-12 ppm) and the ¹³C dimension to cover all expected carbon signals (~160-200 ppm for most organic molecules).

    • CNST2 (¹JCH coupling constant): Set to an average value of 145 Hz. This value is robust for most sp² and sp³ C-H bonds.

    • NS (Number of Scans): Start with 2 or 4 scans per increment.

    • TD (Time Domain points): Use 2048 points in F2 (¹H) and 256 points in F1 (¹³C).

  • Acquisition: Run the experiment. A standard HSQC may take 15-30 minutes.

  • Processing:

    • Apply a squared sine-bell window function (SSB) in both dimensions.

    • Perform a 2D Fourier Transform (xfb).

    • Phase correct the spectrum automatically, with manual fine-tuning if needed.

    • Perform baseline correction, particularly in the F2 dimension.

  • Self-Validation:

    • Check for "t1 noise" (vertical streaks) emanating from intense signals like residual solvent. If present, phasing in the F1 dimension may need adjustment.

    • Confirm that all major proton signals (excluding exchangeable protons) show a correlation to a carbon signal.

HMBC Acquisition and Processing Protocol

• Purpose: To identify long-range ¹H-¹³C correlations (2-3 bonds), connecting spin systems.

• Methodology:

  • Setup: Use the same locked and shimmed sample.

  • Pulse Program: Select a gradient-enhanced HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems).

  • Key Parameters:

    • SW: Use the same spectral widths as the HSQC.

    • CNST2 (ⁿJCH coupling constant): This is the most critical parameter. Set it to a value optimized for long-range couplings, typically 8-10 Hz.[8][9] This value influences which correlations are observed.

    • NS: Use 4 or 8 scans per increment, as HMBC signals are inherently weaker than HSQC signals.

    • TD: Use 2048 points in F2 and 256-512 points in F1.

  • Acquisition: Run the experiment. An HMBC typically takes 30 minutes to a few hours.

  • Processing: Follow the same processing steps as for the HSQC (window function, Fourier transform, phasing, and baseline correction).

  • Self-Validation:

    • One-bond correlations are typically suppressed but can sometimes appear as residual doublets.[8] Ensure you are primarily interpreting the stronger, true long-range correlations.

    • Cross-reference with COSY and HSQC data. A proton showing a COSY correlation to a neighbor should show an HMBC correlation to the carbon of that neighbor (a 3-bond correlation).

Complementary Validation with Mass Spectrometry

While 2D-NMR is unparalleled for defining atomic connectivity and stereochemistry, high-resolution mass spectrometry (HRMS) is an essential orthogonal partner.[17][18] HRMS provides a highly accurate molecular weight, from which an unambiguous molecular formula can be derived.[18] This information is the ultimate constraint check on any NMR-derived structure.

• NMR Defines Isomers: Provides the precise arrangement of atoms.

• MS Defines Formula: Confirms the elemental composition.

Combining these techniques prevents misinterpretation. For example, if NMR data suggests a structure of C₁₀H₁₂O₂, but HRMS confirms a molecular formula of C₁₀H₁₄O₂, the NMR interpretation must be revisited to account for the two extra protons. This combined approach significantly increases the confidence and accuracy of the final structural assignment.[19][20]

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Comparison Guide: Cross-Reactivity Profiling of Antibodies Generated with a Piperazine-Derived Hapten

For researchers, scientists, and drug development professionals, the generation of specific antibodies against small molecule targets like piperazine-containing drugs is a cornerstone of modern bioanalysis and therapeutic monitoring. The piperazine ring is a ubiquitous scaffold in pharmaceuticals, found in drugs ranging from antihistamines like Cetirizine to oncology agents like Olaparib.[1][2] However, the very success of this chemical motif presents a significant challenge: structural similarity among related compounds can lead to antibody cross-reactivity, compromising assay specificity.[3]

This guide provides an in-depth comparison of modern techniques for profiling the cross-reactivity of antibodies raised against piperazine-derived haptens. We will move beyond simple protocols to explore the causality behind experimental choices, ensuring a robust and self-validating approach to antibody characterization.

Part 1: The Foundation - Generating the Anti-Piperazine Antibody

The specificity of an antibody is fundamentally determined by the immunogen used to elicit the immune response. For small molecules (haptens), which are not immunogenic on their own, this requires careful design of a hapten-carrier conjugate.[4][5]

The Art of Hapten Design and Synthesis

A hapten must be chemically modified to enable conjugation to a larger carrier protein.[] The key decision is where to introduce a linker on the piperazine-derived molecule. This choice is critical as it dictates which parts of the molecule are presented to the immune system.

Causality in Design: The goal is to expose the most unique structural features of the target molecule while attaching the linker at a site that is common across potential cross-reactants or less critical for antibody recognition. For a fictional piperazine drug, "Piperinib," the linker might be attached away from a unique side chain that differentiates it from other piperazine derivatives. This strategy encourages the development of antibodies that specifically recognize that unique moiety. For instance, in developing an antibody for crizotinib, a spacer group was introduced to improve the specificity of the resulting antibody.[7]

Hapten-Carrier Conjugation: Creating the Immunogen

Once a reactive functional group is introduced, the hapten is covalently linked to an immunogenic carrier protein.[8] Common choices include Keyhole Limpet Hemocyanin (KLH) for immunization due to its large size and high immunogenicity, and Bovine Serum Albumin (BSA) or Ovalbumin (OVA) for assay development to avoid detecting antibodies raised against the immunization carrier.[8]

The most common conjugation method for haptens with carboxyl groups is the EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) reaction, which forms a stable amide bond with primary amines (e.g., lysine residues) on the carrier protein.[][9]

Caption: Workflow for Hapten-Carrier Conjugation using EDC chemistry.

Experimental Protocol: EDC Conjugation of a Piperazine-Hapten to KLH

• Preparation: Dissolve 10 mg of the carboxylated piperazine-hapten in 1 mL of anhydrous Dimethylformamide (DMF). Dissolve 20 mg of KLH in 5 mL of 0.1 M MES buffer (pH 6.0).

• Activation: Add 20 mg of EDC and 10 mg of N-hydroxysuccinimide (NHS) to the hapten solution. Incubate for 15 minutes at room temperature to activate the carboxyl group.

• Conjugation: Add the activated hapten solution dropwise to the stirring KLH solution.

• Reaction: Allow the reaction to proceed for 2-4 hours at room temperature with gentle stirring.

• Purification: Remove unreacted hapten and byproducts by dialysis against phosphate-buffered saline (PBS) at 4°C with several buffer changes or by using a desalting column.

• Characterization: Confirm conjugation using techniques like MALDI-TOF mass spectrometry to determine the hapten-to-carrier ratio.[5] A high antibody titer is often obtained with a hapten density of around 15 molecules per carrier protein.[5]

Part 2: A Comparative Analysis of Cross-Reactivity Profiling Platforms

Cross-reactivity profiling is essential to ensure that the developed antibody binds specifically to the target molecule and not to structurally related compounds, such as other drugs in the same class, metabolites, or endogenous molecules.[3] We will compare three leading platforms: Competitive ELISA, Surface Plasmon Resonance (SPR), and Bio-Layer Interferometry (BLI).

Platform 1: Competitive ELISA

The competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a workhorse technique for quantifying small molecules.[10] Its principle relies on the competition between the free analyte (the piperazine drug in the sample) and a labeled or coated antigen for a limited number of antibody binding sites.[11] A lower signal indicates a higher concentration of the analyte in the sample.

Caption: Principle of the indirect competitive ELISA for small molecules.

Experimental Protocol: Cross-Reactivity Assessment by Competitive ELISA

• Coating: Coat a 96-well microplate with 100 µL/well of the hapten-BSA conjugate (e.g., 1 µg/mL in PBS) and incubate overnight at 4°C.

• Washing & Blocking: Wash the plate 3 times with PBST (PBS with 0.05% Tween-20). Block non-specific binding sites with 200 µL/well of 5% non-fat dry milk in PBST for 1 hour at 37°C.

• Competition: Prepare serial dilutions of the target piperazine drug (standard curve) and potential cross-reactants. Add 50 µL of each dilution to the wells, followed immediately by 50 µL of the primary anti-piperazine antibody (at a pre-determined optimal dilution). Incubate for 1 hour at 37°C.

• Detection: Wash the plate 3 times. Add 100 µL/well of an enzyme-conjugated secondary antibody (e.g., HRP-goat anti-rabbit IgG). Incubate for 1 hour at 37°C.

• Signal Development: Wash the plate 5 times. Add 100 µL/well of TMB substrate and incubate in the dark for 15-30 minutes. Stop the reaction with 50 µL of 2N H₂SO₄.

• Readout: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the IC50 (the concentration of analyte that causes 50% inhibition of the maximal signal) for the target drug and each potential cross-reactant. Cross-reactivity (%) is calculated as: (IC50 of Target Drug / IC50 of Cross-Reactant) x 100.

Platform 2: Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technology that provides real-time kinetic data on molecular interactions, including association (kₐ or kₒₙ) and dissociation (kₔ or kₒff) rates, in addition to affinity (Kₐ).[12][13] The technique measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.[12]

Platform 3: Bio-Layer Interferometry (BLI)

BLI is another label-free technology that monitors biomolecular interactions in real-time.[14][15] It measures the change in thickness of the biological layer on the surface of a fiber optic biosensor.[16] While SPR and BLI are based on different physical principles, they provide similar quantitative information and are often used for the same applications, such as kinetic characterization and affinity determination.[15] BLI systems, like the Octet platform, are known for their high throughput and user-friendly "Dip-and-Read" format.[14][17]

Caption: Typical workflow (sensorgram phases) for an SPR or BLI experiment.

Experimental Protocol: Kinetic Cross-Reactivity Analysis by SPR/BLI

• Ligand Immobilization: Covalently immobilize the anti-piperazine antibody onto a sensor chip (e.g., a CM5 chip for SPR via amine coupling) to achieve a target response level. This step is critical; high ligand density can cause mass transport limitations or analyte rebinding, skewing kinetic results.[17]

• System Priming: Prime the system with running buffer (e.g., HBS-EP+) to ensure a stable baseline.

• Kinetic Analysis (Multi-Cycle):

  • Baseline: Flow running buffer over the sensor surface to establish a stable baseline.

  • Association: Inject a specific concentration of the target piperazine drug or a potential cross-reactant over the surface for a defined period (e.g., 120 seconds) to monitor the binding phase.

  • Dissociation: Switch back to flowing running buffer and monitor the dissociation of the analyte from the antibody for a defined period (e.g., 300 seconds).

  • Regeneration: Inject a regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.0) to strip the bound analyte from the antibody, preparing the surface for the next cycle.

• Data Collection: Repeat step 3 for a range of analyte concentrations (e.g., five 2-fold dilutions). Include zero-concentration (buffer only) injections for double referencing.

• Data Analysis: Fit the association and dissociation curves globally to a suitable binding model (e.g., 1:1 Langmuir) to determine the kinetic constants (kₐ, kₔ) and the affinity constant (Kₐ). Perform this analysis for the target drug and all potential cross-reactants.

Comparison of Profiling Platforms

Feature	Competitive ELISA	Surface Plasmon Resonance (SPR)	Bio-Layer Interferometry (BLI)
Principle	Enzyme-linked immunoassay, competition format.[11]	Label-free, real-time detection of refractive index changes.[12]	Label-free, real-time detection of optical layer thickness changes.[16]
Primary Output	Endpoint signal (Absorbance), IC50.	Real-time sensorgram, kinetic rates (kₐ, kₔ), affinity (Kₐ).[13]	Real-time sensorgram, kinetic rates (kₐ, kₔ), affinity (Kₐ).[14]
Throughput	High (96/384-well plates).	Low to Medium (1-4 flow cells typically).	High (8-16 parallel biosensors).
Sample Consumption	Low.	High (requires continuous flow).	Low (small volumes in microplates).
Expertise Required	Low to Moderate.	High (instrument operation and data analysis are complex).	Moderate.
Key Advantage	Cost-effective, high-throughput screening.	High-quality, detailed kinetic and affinity data.[13]	High throughput for kinetic screening, tolerant of crude samples.[14][17]
Key Limitation	Provides relative affinity (IC50), not true kinetic rates.	Lower throughput, sensitive to buffer composition and mass transport.[17]	Can be less sensitive than SPR for very fast off-rates or low MW analytes.

Part 3: Making an Informed Decision

The choice of platform depends entirely on the stage of research and the specific questions being asked.

Caption: Decision tree for selecting a cross-reactivity profiling method.

• For early-stage antibody screening or large-scale profiling of compound libraries: Competitive ELISA is the most efficient choice due to its high throughput and low cost. It provides a clear rank-ordering of compounds based on their ability to inhibit the antibody-antigen interaction.

• For detailed characterization and validation: SPR and BLI are indispensable. They provide not just affinity (Kₐ) but also the kinetic components (kₐ and kₔ), which can be critical. For example, two compounds might have the same affinity but achieve it through different kinetics (one binds and dissociates quickly, another slowly). This information is vital for assay development (e.g., determining incubation times) and for understanding the antibody's mechanism of action. BLI offers a throughput advantage for kinetic screening, making it an excellent intermediate between ELISA and the more labor-intensive SPR.[17]

By judiciously selecting the right platform and carefully designing the experiments—from the initial hapten synthesis to the final data analysis—researchers can confidently characterize the cross-reactivity profile of their anti-piperazine antibodies, ensuring the development of highly specific and reliable immunoassays.

References

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A Researcher's Guide to Chiral HPLC Method Development for Piperazine Enantiomers

Introduction: The Criticality of Enantiomeric Purity in Piperazine-Containing Drugs

Piperazine, a six-membered heterocyclic ring with two opposing nitrogen atoms, is a prevalent structural motif in a vast array of active pharmaceutical ingredients (APIs).[1] Its unique physicochemical properties, including its basicity and conformational flexibility, make it a valuable scaffold in drug design.[1][2] Many piperazine derivatives are chiral, meaning they exist as non-superimposable mirror images called enantiomers.[3][4] The stereochemistry of these molecules is of paramount importance in drug development, as enantiomers can exhibit markedly different pharmacological and toxicological profiles.[5] Regulatory bodies like the U.S. Food and Drug Administration (FDA) emphasize the need to characterize the stereoisomeric composition of a drug, necessitating the development of robust analytical methods for enantioselective separation and quantification.[6][7][8] This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the separation of piperazine enantiomers, offering practical insights and experimental data to aid researchers in this critical task.

Core Principles of Chiral Recognition in HPLC

The separation of enantiomers by HPLC relies on the formation of transient diastereomeric complexes between the analyte and a chiral selector, which is immobilized on the stationary phase (a chiral stationary phase, or CSP).[9][10] The differential stability of these complexes leads to different retention times for each enantiomer, enabling their separation. The primary mechanisms governing these interactions include hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.[9][11] The selection of an appropriate CSP is the most critical factor in developing a successful chiral separation method.[5]

Comparative Analysis of Chiral Stationary Phases for Piperazine Enantiomers

The basic nature of piperazine derivatives significantly influences the choice of CSP and mobile phase. Polysaccharide-based and macrocyclic glycopeptide-based CSPs have demonstrated broad applicability for the separation of a wide range of chiral compounds, including piperazine derivatives.[5][12][13]

Polysaccharide-Based CSPs

Derived from cellulose and amylose, these are the most widely used CSPs in chiral chromatography.[11][14][15] They offer a variety of selectivities based on the polysaccharide backbone and the derivatizing agent. For piperazine derivatives, immobilized polysaccharide-based CSPs are often effective.[5] For instance, cellulose tris(3,5-dichlorophenylcarbamate) coated on silica gel has shown good performance.[5]

Macrocyclic Glycopeptide-Based CSPs

Introduced by Daniel W. Armstrong in 1994, these CSPs, based on antibiotics like vancomycin and teicoplanin, offer a unique and broad range of selectivity due to their complex structures containing multiple interaction sites such as hydrophobic pockets, hydroxyl, amino, and carboxyl groups.[12][13][16][17] They are known for their good efficiency, loadability, reproducibility, and long-term stability.[12][13]

Performance Comparison of Selected Chiral Stationary Phases

The following table summarizes experimental data for the separation of piperazine enantiomers on different types of CSPs. This data is intended to serve as a starting point for method development.

Chiral Stationary Phase (CSP)	Analyte	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)
Chiralpak® IC [18]	Piperazine Derivative & API	Acetonitrile:Methanol:DEA (90:10:0.1 v/v/v)	1.0	35	>1.5
Chiralpak® IC [5]	Piperazin-2-ylmethanol	Not specified, but recommended as a starting point	1.0	35	>1.5 (Target)
ACE®Equivalence™ C18 [19]	Xanthine-based hydrazide-hydrazone	Not specified, reverse phase	Not specified	Not specified	Not specified
Sulfated β-cyclodextrin (as chiral selector in CE) [20][21]	H1-antihistamine drugs	100 mM phosphate buffer (pH 6.0) with 40% (v/v) methanol	N/A	Not specified	Not specified

Note: DEA (Diethylamine) is a common basic additive used to improve peak shape and resolution for basic compounds like piperazines.[18][22]

Systematic Method Development Workflow for Piperazine Enantiomers

A structured approach is crucial for efficiently developing a robust chiral HPLC method. The following workflow outlines the key steps:

Caption: A systematic workflow for chiral HPLC method development.

Experimental Protocols

Protocol 1: Chiral Separation of a Piperazine Derivative on Chiralpak® IC

This protocol is adapted from a method developed for a piperazine derivative and an API.[18]

• Instrumentation:

  • HPLC system with UV detector.

• Chromatographic Conditions:

  • Column: Chiralpak® IC (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Acetonitrile:Methanol:Diethylamine (90:10:0.1 v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection: UV at a suitable wavelength for the analyte.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the racemic piperazine derivative in the mobile phase at a concentration of 1 mg/mL.

  • Prepare a working standard solution at a concentration of 0.1 mg/mL by diluting the stock solution with the mobile phase.

  • Filter the working standard solution through a 0.45 µm syringe filter before injection.

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject the prepared sample and record the chromatogram.

  • Calculate the resolution (Rs) between the two enantiomeric peaks. A resolution of >1.5 is generally considered baseline separation.[5]

The Critical Role of Mobile Phase Additives

For basic compounds like piperazines, the addition of a basic modifier to the mobile phase is often necessary to achieve good peak shape and resolution.[22] Diethylamine (DEA) is a commonly used additive for this purpose.[18][22] The concentration of the additive typically ranges from 0.1% to 0.5%.[22] It is important to note that mobile phase additives can have a "memory effect" on the column, where traces of the additive remain adsorbed to the stationary phase and can affect subsequent separations.[23][24] Therefore, it is recommended to dedicate a column to a specific method or to have a robust column cleaning procedure in place.

Troubleshooting Common Issues in Chiral HPLC

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Resolution	- Inappropriate CSP or mobile phase. - Suboptimal mobile phase composition or temperature.	- Screen different CSPs and mobile phase modes. - Optimize the concentration of the organic modifier and additive. - Adjust the column temperature.[25]
Peak Tailing	- Secondary interactions with residual silanols on the silica support. - Inappropriate mobile phase additive.	- Add a basic modifier like DEA to the mobile phase for basic analytes.[22]
Increased Backpressure	- Blockage of the inlet frit by particulates. - Precipitation of the sample in the mobile phase.	- Use a guard column and filter samples before injection. - Ensure the sample is fully dissolved in a solvent compatible with the mobile phase. - Reverse flushing the column (for immobilized columns) may help.[26]
Loss of Efficiency	- Adsorption of strongly retained impurities at the column head. - Degradation of the stationary phase.	- Implement a proper sample clean-up procedure. - For immobilized columns, flush with a strong solvent like DMF or THF.[26] For coated columns, use the strongest compatible solvent (e.g., 2-propanol).[26]
Irreproducible Results	- "Memory effect" of mobile phase additives. - Column degradation.	- Dedicate a column to a specific method or use a thorough column regeneration protocol.[23][26] - Monitor column performance with a standard test mixture.

Caption: Chiral recognition mechanism in HPLC.

The development of a robust and reliable chiral HPLC method for the separation of piperazine enantiomers is a critical step in the development of safe and effective pharmaceuticals. A systematic approach, beginning with the screening of appropriate polysaccharide- and macrocyclic glycopeptide-based chiral stationary phases, followed by careful optimization of the mobile phase composition, is essential for success. The basic nature of piperazine derivatives often necessitates the use of basic additives to achieve optimal peak shape and resolution. By understanding the principles of chiral recognition and following a logical method development workflow, researchers can efficiently establish methods that meet the stringent requirements of the pharmaceutical industry and regulatory agencies.

References

• BenchChem. (n.d.). Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers.
• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution.
• I. Ilisz, Z. Pataj, A. Aranyi, A. Péter. (2026). Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview. Methods in Molecular Biology.
• Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• I. Ilisz, A. Aranyi, A. Péter. (n.d.).
• U.S. Food and Drug Administration. (1992, May 1). Development of New Stereoisomeric Drugs.
• Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV.
• Chromatography Today. (2020, May 20). Trouble with chiral separations.
• Wikipedia. (n.d.). Piperazine.
• ACS Publications. (n.d.). FDA issues flexible policy on chiral drugs.
• A. B. Perani, B. D. Glass, E. Beyene. (2020, December 1).
• ResearchGate. (n.d.). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column.
• M. J. D. de la Cruz, A. M. Giubellino, M. J. G. Gounden, et al. (n.d.). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. PubMed Central.
• Daicel Chiral Technologies. (2021, March 14). Reverse-Phase Chromatography: Columns & Mobile Phases Guide.
• ResearchGate. (n.d.). Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview.
• N. Niaei, S. Hassanpour, J. Petr. (2024, April 4).
• A. M. Daly, C. M. Saunders, S. M. Re-Thomas, et al. (n.d.). Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. PubMed Central.
• NIST. (n.d.). Piperazine.
• HPMC manufacturer. (2025, July 26). piperazine structure.
• ResearchGate. (2025, October 19). Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin.
• I. Ilisz, Z. Pataj, A. Péter. (2021, June 3). Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors. MDPI.
• Scirp.org. (n.d.). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration.
• E. L. Tóth, G. T. T. K. Ábrahám, G. T. Balogh, et al. (n.d.). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. PubMed Central.
• Sigma-Aldrich. (n.d.). Basics of chiral HPLC.
• U.S. Food and Drug Administration. (n.d.). Guidance for Industry #169 - Drug Substance.
• Semantic Scholar. (n.d.). FDA's policy statement for the development of new stereoisomeric drugs.
• S. H. D. P. L. L. D. C. A. C. Warner. (2022, May 7).
• LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation.
• M. J. D. de la Cruz, A. M. Giubellino, M. J. G. Gounden, et al. (2025, July 16). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. PubMed.
• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Springer Nature Experiments. (n.d.). Chiral Mobile-Phase Additives in HPLC Enantioseparations.
• A. Péter, G. Török. (2026). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations in Liquid-Phase Techniques: An Overview. PubMed.
• ResearchGate. (2014, September 12). Problem With CHIRAL PAK AD-H Column - Can anyone help?.
• Phenomenex. (n.d.). Chiral HPLC Separations.
• ResearchGate. (n.d.). Chiral Separation by HPLC Using Polysaccharide-Based Chiral Stationary Phases.
• Pharmacia. (2019, May 14). Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound.
• YouTube. (2022, September 15). Chiral SFC Method Development on Polysaccharide-Based Chiral Stationary Phases.
• G. Török, A. Péter. (2019).

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• 4. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to the Stability of Phenylpiperazine and Benzylpiperazine Linkers in Drug Development

For researchers, scientists, and drug development professionals, the rational design of linker molecules is a cornerstone of creating safe and effective therapeutics. The linker, a seemingly simple bridge, dictates critical pharmacokinetic and pharmacodynamic properties, including solubility, target engagement, and, crucially, stability. Premature cleavage of a linker can lead to off-target toxicity and reduced efficacy, while a linker that is too robust may prevent the timely release of an active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of two commonly employed linker moieties: phenylpiperazine and benzylpiperazine. By examining their intrinsic chemical properties, metabolic vulnerabilities, and supporting experimental data, we aim to equip researchers with the knowledge to make informed decisions in the selection of the more stable linker for their specific drug development applications.

Structural and Electronic Distinctions: The Foundational Difference

At first glance, the phenylpiperazine and benzylpiperazine scaffolds are structurally similar, with a piperazine ring being the common feature. However, the mode of attachment of the phenyl-containing group to the piperazine nitrogen is fundamentally different, and this distinction has profound implications for the linker's stability.

• Phenylpiperazine: In this configuration, the phenyl ring is directly attached to a nitrogen atom of the piperazine ring, forming an N-aryl bond. This direct conjugation allows for electronic communication between the aromatic system and the nitrogen lone pair.

• Benzylpiperazine: Here, a methylene (-CH2-) group acts as a spacer between the phenyl ring and the piperazine nitrogen. This creates an N-benzyl group, where the nitrogen is attached to a benzylic carbon.

This seemingly minor difference—the presence of a methylene spacer—alters both the electronic environment and the steric accessibility of the critical C-N bond, which are key factors in metabolic stability.

Caption: Proposed metabolic pathways and relative stability of the linkers.

Experimental Protocol: Comparative In Vitro Plasma Stability Assay

To empirically determine the relative stability of phenylpiperazine and benzylpiperazine linkers within a specific drug conjugate, a robust in vitro plasma stability assay is essential. This protocol provides a self-validating system for this comparison.

Materials

• Test compounds: Phenylpiperazine-linked conjugate and Benzylpiperazine-linked conjugate

• Control compound: A compound with known stability in plasma

• Blank plasma (human, rat, mouse, etc., relevant to the intended species)

• Acetonitrile (ACN) with 0.1% formic acid (for protein precipitation)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator or water bath at 37°C

• LC-MS/MS system

Experimental Workflow

Caption: Workflow for a comparative in vitro plasma stability assay.

Step-by-Step Procedure

• Preparation of Stock Solutions: Prepare 10 mM stock solutions of the test and control compounds in DMSO.

• Incubation:

  • Pre-warm plasma to 37°C.

  • Spike the test and control compounds into the plasma to a final concentration of 1 µM. Vortex gently to mix.

  • Immediately take a t=0 aliquot (e.g., 50 µL) and add it to a tube containing a quenching solution (e.g., 200 µL of cold ACN with an internal standard).

  • Incubate the remaining plasma sample at 37°C.

  • Collect aliquots at subsequent time points (e.g., 0.5, 1, 2, 4, and 24 hours), quenching each immediately as described above.

• Sample Processing:

  • Vortex the quenched samples vigorously.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean 96-well plate or autosampler vials.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the amount of the parent compound remaining at each time point. The method should be optimized for the specific mass transitions of the test and control compounds.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

  • Plot the percentage of compound remaining versus time for both the phenylpiperazine and benzylpiperazine linkers.

  • Calculate the in vitro half-life (t½) for each compound.

Conclusion and Recommendations

For drug development programs where linker stability is a critical parameter for ensuring a desired pharmacokinetic profile and minimizing off-target effects, the benzylpiperazine scaffold represents a more conservative and robust choice. However, it is imperative to conduct head-to-head in vitro stability studies, such as the one outlined above, using the specific drug conjugates of interest to confirm this general trend and to select the optimal linker for a given therapeutic application.

References

• Stability of Synthetic Piperazines in Human Whole Blood. PubMed, 2018. [Link]

• Investigation in stability of eight synthetic piperazines in human whole blood under various storage conditions over time. OpenBU, 2018. [Link]

• Metabolism and the urinary excretion profile of the recently scheduled designer drug N-Benzylpiperazine (BZP) in the rat. PubMed, 2003. [Link]

• N-dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed. PubMed, 2007. [Link]

• Studies on the metabolism and toxicological detection of the new designer drug N-benzylpiperazine in urine using gas chromatography-mass spectrometry. PubMed, 2002. [Link]

• Metabolic interactions with piperazine-based 'party pill' drugs. ResearchGate, 2009. [Link]

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• 1. Cytochrome P450 activation of arylamines and heterocyclic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytochrome P450-catalyzed oxidation of N-benzyl-N-cyclopropylamine generates both cyclopropanone hydrate and 3-hydroxypropionaldehyde via hydrogen abstraction, not single electron transfer - PubMed [pubmed.ncbi.nlm.nih.gov]

The Researcher's Dilemma: Procuring vs. Synthesizing CAS 889948-55-4 (PF-04447943)

A Senior Application Scientist's Guide to Strategic Sourcing for Drug Discovery

For researchers in drug development, the selective phosphodiesterase 9A (PDE9A) inhibitor, CAS 889948-55-4, also known as PF-04447943, represents a key tool for investigating cognitive function and neurodegenerative diseases.[1] As a potent, brain-penetrant molecule that modulates cGMP signaling, its role in enhancing synaptic plasticity has been a focal point of numerous studies.[1][2][3] However, before experiments can commence, a critical decision must be made: should you purchase this compound from a commercial supplier or undertake its custom synthesis in-house or through a contract research organization (CRO)?

This guide provides a comprehensive cost-benefit analysis to navigate this decision. We will move beyond simple catalog prices to explore the nuanced trade-offs in time, resources, quality control, and strategic flexibility that underpin the "buy versus build" dilemma.

Part A: The "Buy" Option — The Path of Immediate Access

Procuring PF-04447943 from a chemical supplier is often the default choice for its straightforwardness. This route offers the significant advantage of speed and convenience, allowing research timelines to remain on track.[4]

Cost Analysis: More Than Just the Price Tag

The sticker price is only the beginning of the financial equation. While prices vary between suppliers, a general market snapshot provides a baseline for budgeting.

Supplier Example	Quantity	Price (USD)	Price per mg (USD)
Sigma-Aldrich/Calbiochem®	10 mg	$271.00	$27.10
Axon Medchem	2 mg	$77.00	$38.50
Axon Medchem	5 mg	$132.00	$26.40
Axon Medchem	25 mg	$462.00	$18.48
Cayman Chemical	Not Specified	Inquiry	Inquiry
APExBIO	Not Specified	Inquiry	Inquiry

Note: Prices are subject to change and may not include shipping, handling, or taxes. Data gathered from publicly available supplier websites in January 2026.[5]

Beyond the purchase price, consider indirect costs such as internal procurement processing time and potential import duties. The primary economic benefit, however, is the conservation of your most valuable asset: researcher time.[4]

Benefit Analysis: Speed, Simplicity, and Assured Quality

• Time Efficiency: Acquiring a ready-to-use compound can save weeks or even months compared to a multi-step synthesis.[4] This accelerates the pace of research, a critical factor in a competitive drug discovery landscape.

• Guaranteed Identity and Purity: Reputable vendors provide a Certificate of Analysis (CoA) with each batch, detailing the compound's identity and purity, typically confirmed by methods like HPLC and NMR.[6] This documentation provides immediate quality assurance and traceability.[4]

• Reduced Risk: The risks associated with a failed synthesis, low yields, or difficult purification are entirely offloaded to the supplier. This predictability is invaluable for project planning and milestone adherence.

• Safety and Handling: Commercially supplied compounds come with established safety data sheets (SDS), minimizing the need for in-house hazardous material assessment for a novel synthesis.

Part B: The "Build" Option — The Path of Control and Customization

Custom synthesis, whether performed internally or outsourced to a CRO, offers a level of control and flexibility that purchasing cannot match. This path is often considered for larger quantities or when specific, non-standard requirements are in play.

Cost Analysis: A Multifaceted Financial Commitment

Estimating the cost of custom synthesis is complex, as it amalgamates raw materials, labor, and overhead. The synthesis of PF-04447943, as described by Verhoest et al., involves a multi-step sequence requiring specialized reagents and stereochemical control.[5]

Estimated Cost Components for Custom Synthesis (per gram scale):

Cost Component	Estimated Cost (USD)	Rationale
Starting Materials & Reagents	$500 - $2,000+	Based on the complexity of precursors for the pyrazolopyrimidinone core and the chiral pyrrolidine fragment. Prices for specialty chemicals can be high.[7][8][9]
Labor (Internal or CRO)	$4,000 - $15,000+	A multi-step synthesis can take 2-8 weeks of a skilled chemist's time. CRO labor rates can range from 2000 per day or be project-based.[10][11][12]
Purification & Analysis	$500 - $1,500	Includes costs for chromatography columns, solvents, and analytical testing (HPLC, NMR, MS) to confirm purity and identity.
Overhead & Equipment	Project Dependent	Amortized cost of fume hoods, reactors, analytical instruments, and waste disposal.
Total Estimated Cost	$5,000 - $18,500+	Highly variable based on yield, labor efficiency, and required purity.

While the per-milligram cost can become significantly lower than commercial prices at a large scale (kilograms), the initial investment for research quantities is substantial.[13][14]

Benefit Analysis: Control, Scale, and Scientific Opportunity

• Cost-Effectiveness at Scale: For projects requiring large quantities of the compound (e.g., for in-vivo animal studies), custom synthesis becomes exponentially more economical.[13]

• Ultimate Quality Control: You have direct oversight of the entire process, from starting material sourcing to final purification and analysis. This allows for stringent control over impurity profiles and the generation of a well-characterized reference standard.

• Analog Synthesis: The established synthetic route can be adapted to create novel analogs of PF-04447943, enabling structure-activity relationship (SAR) studies and new intellectual property.

• Supply Chain Security: For long-term projects, establishing a synthesis route mitigates the risk of a commercial supplier discontinuing the product.

Head-to-Head Comparison

Feature	"Buy" - Commercial Procurement	"Build" - Custom Synthesis
Cost (Small Scale: <100mg)	Lower initial outlay	High initial investment
Cost (Large Scale: >1g)	High per-gram cost	Potentially much lower per-gram cost
Lead Time	1-7 days	4-16+ weeks[11]
Purity Guarantee	Vendor-provided CoA (≥97-99%)[5][15]	Full control, purity target is user-defined
Required Expertise	Minimal (procurement)	High (PhD-level organic chemistry)
Risk	Low (supplier reliability)	High (synthesis failure, low yield)
Flexibility	Low (off-the-shelf only)	High (analog creation, custom specs)

Decision-Making Workflow

To aid in this strategic decision, the following workflow helps to prioritize key project variables.

Caption: Decision workflow for sourcing CAS 889948-55-4.

Experimental Validation: A Self-Validating System for Quality Assurance

Protocol 1: Identity and Purity Verification by HPLC-MS and qNMR

Objective: To confirm the chemical identity and determine the absolute purity of a supplied batch of PF-04447943.

Methodology:

• High-Performance Liquid Chromatography - Mass Spectrometry (HPLC-MS)

  • Principle: This technique separates the compound from potential impurities based on polarity and confirms its molecular weight.[16]

  • Procedure:

    • Prepare a 1 mg/mL stock solution of PF-04447943 in DMSO.

    • Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

    • Use a gradient elution method with mobile phase A (0.1% formic acid in water) and mobile phase B (0.1% formic acid in acetonitrile).

    • Monitor the eluent using a PDA detector (to assess peak purity across UV spectra) and a mass spectrometer in positive ion mode.[17]

    • Expected Result: A single major peak at the expected retention time with a mass spectrum showing the correct [M+H]+ ion for C₂₀H₂₅N₇O₂ (m/z ≈ 396.2). Purity is estimated by the area percentage of the main peak.

• Quantitative Nuclear Magnetic Resonance (qNMR)

  • Principle: qNMR provides an absolute purity assessment by comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known purity and weight.[2][3][4]

  • Procedure:

    • Accurately weigh ~5-10 mg of PF-04447943 and ~5-10 mg of a certified internal standard (e.g., maleic acid) into an NMR tube.

    • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).

    • Acquire a ¹H NMR spectrum using quantitative parameters (e.g., long relaxation delay D1, calibrated 90° pulse).

    • Integrate a well-resolved, unique signal from PF-04447943 and a signal from the internal standard.

    • Calculate the absolute purity (P) using the formula: P_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where: I=integral, N=number of protons, MW=molecular weight, m=mass, P=purity.[2]

    • Expected Result: An absolute purity value (e.g., 98.5% w/w), which provides a highly accurate measure of the active compound content.

Protocol 2: Functional Activity Verification via PDE9A Inhibition Assay

Objective: To confirm that the compound is functionally active as a PDE9A inhibitor.

Methodology:

• Principle: A fluorescence polarization (FP) assay can be used to measure the inhibition of PDE9A activity. PDE9A hydrolyzes a fluorescently labeled cGMP substrate. An inhibitor will prevent this hydrolysis, leading to a measurable change in the fluorescence polarization signal.[13][18][19]

• Procedure (using a commercial kit, e.g., BPS Bioscience #79611):

  • Prepare a serial dilution of the validated PF-04447943 sample (e.g., from 1 µM to 0.01 nM) in the provided assay buffer.

  • To the wells of a black 96-well plate, add the fluorescently labeled cGMP substrate.

  • Add the PF-04447943 dilutions to the "Test Inhibitor" wells. Add a known inhibitor as a positive control and buffer as a negative control.

  • Initiate the reaction by adding diluted recombinant human PDE9A enzyme to the wells.

  • Incubate for 1 hour at room temperature.

  • Add the binding agent, which binds to the hydrolyzed substrate, and incubate for an additional 30 minutes.

  • Read the fluorescence polarization on a suitable microplate reader.

  • Expected Result: A dose-dependent inhibition of PDE9A activity, allowing for the calculation of an IC₅₀ value. This value should be consistent with literature-reported values for PF-04447943 (e.g., IC₅₀ of ~12 nM for human PDE9A).[15]

Conclusion and Recommendation

The decision to buy or build CAS 889948-55-4 is not merely a financial one but a strategic one that impacts project timelines, resource allocation, and scientific direction.

Procurement is the recommended path for:

• Speed and Efficiency: When the compound is needed for immediate use in established assays.

• Small-Scale Studies: For initial proof-of-concept experiments where quantities are less than a gram.

• Laboratories without dedicated synthesis capabilities: When the expertise or equipment for multi-step organic synthesis is not available.

Custom synthesis should be strongly considered for:

• Large-Scale Needs: When gram-to-kilogram quantities are required for extensive in-vivo studies, making commercial purchase prohibitively expensive.

• Long-Term Projects: To ensure a stable, long-term supply chain and mitigate reliance on external vendors.

• Intellectual Property and Analog Development: When the goal is to explore the chemical space around the core scaffold for novel discoveries.

Ultimately, both paths converge at a single, non-negotiable point: rigorous analytical and functional validation. Verifying the identity, purity, and activity of every batch of a critical research tool like PF-04447943 is the foundation of reproducible, high-impact science.

References

• Hutson, P.H., et al. The selective phosphodiesterase 9 (PDE9) inhibitor PF-04447943...enhances synaptic plasticity and cognitive function in rodents. Neuropharmacology. 2011, 61(4): 665-676. [Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained. ResolveMass Laboratories Inc. [Link]

• Custom Organic Synthesis Costs. Sciencemadness.org. [Link]

• qNMR - Quantitative Analysis by NMR. AWS. [Link]

• Collaborative Chemical Synthesis Services. Pure Synth. [Link]

• Reverse-phase HPLC analysis and purification of small molecules. PubMed. [Link]

• Shop Reagents and Synthesis For Sale, New and Used Prices. LabX.com. [Link]

• Data Sheet PDE9A Assay Kit. BPS Bioscience. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. PubMed Central. [Link]

• How to Choose Synthetic Research Chemicals: A Complete Buyer's Guide. Plant Care. [Link]

• The Role of Custom Synthesis in Cost-effective Drug Production. Reachem. [Link]

• Is it ever economical to Extract or synthesize a chemical instead of just buying it?. Reddit. [Link]

• PF‐04447943, a Phosphodiesterase 9A Inhibitor, in Stable Sickle Cell Disease Patients. PubMed Central. [Link]

• Can anyone recommend cheap suppliers for a custom molecule synthesis?. Reddit. [Link]

• PDE9A2 Assay Kit. BPS Bioscience. [Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Technology Networks. [Link]

• Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. Technology Networks. [Link]

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• Discovery of novel PDE9A inhibitors with antioxidant activities for treatment of Alzheimer's disease. PubMed Central. [Link]

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A Senior Application Scientist's Guide to Spectroscopic Comparison with Commercially Available Reference Standards

Introduction: The Cornerstone of Pharmaceutical Quality

In the landscape of drug development and manufacturing, the unambiguous confirmation of a substance's identity, purity, and strength is paramount. This guide provides a comprehensive framework for the spectroscopic comparison of pharmaceutical materials against commercially available reference standards. As seasoned researchers and drug development professionals know, a reference standard is not merely a benchmark; it is the anchor of analytical accuracy and regulatory compliance.[1][2] It serves as the ultimate arbiter in a series of rigorous tests designed to ensure that every batch of a drug product is safe and effective.[1][3]

This document eschews a rigid, one-size-fits-all template. Instead, it offers a deep dive into the scientific principles and practical methodologies that underpin robust spectroscopic comparison. We will explore the "why" behind the choice of specific techniques and the critical steps that ensure the integrity of your analytical data. Our focus will be on the most commonly employed spectroscopic techniques in the pharmaceutical industry: Fourier Transform Infrared (FTIR), Raman, Nuclear Magnetic Resonance (NMR), and Liquid Chromatography-Mass Spectrometry (LC-MS).

The Indispensable Role of Reference Standards

A commercially available reference standard, particularly a Certified Reference Material (CRM), is a substance of high purity and well-established properties.[4][5] These standards are meticulously characterized and are accompanied by a certificate of analysis that provides information on their identity, purity, and the uncertainty associated with these values.[4] The use of official reference standards, such as those from the United States Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.), is often a legal and scientific necessity for quality control testing.[2][6][7][8][9][10][11][12][13][14]

The core principle of spectroscopic comparison is to generate a unique "fingerprint" of the test sample and compare it to the fingerprint of the reference standard obtained under identical conditions. A high degree of similarity provides strong evidence of the sample's identity and quality.

Strategic Selection of Spectroscopic Techniques

The choice of spectroscopic technique is a critical decision driven by the nature of the analyte, the information required, and the stage of drug development. Each technique offers a unique window into the molecular world, and their strategic application is the hallmark of an experienced analytical scientist.

dot

Caption: A flowchart illustrating the decision-making process for selecting the appropriate spectroscopic technique.

Causality Behind Experimental Choices:

• FTIR-ATR (Attenuated Total Reflectance): The choice of FTIR-ATR for raw material identification is driven by its speed, ease of use, and the minimal sample preparation required.[9][15][16] The technique provides a rich, information-dense vibrational fingerprint of the molecule, making it ideal for rapid confirmation of identity against a reference standard.[17] The ATR accessory is particularly advantageous as it allows for the direct analysis of solids and liquids without the need for preparing KBr pellets, a potential source of variability.[16]

• Raman Spectroscopy: Raman spectroscopy is often chosen for its non-destructive nature and its ability to analyze samples through transparent packaging, such as glass vials or plastic bags.[3][7][18] This makes it an invaluable tool for screening incoming raw materials in a warehouse setting and for the rapid detection of counterfeit medicines without compromising the integrity of the product.[7][13][18][19][20][21][22] Its insensitivity to water also provides an advantage over FTIR in certain applications.[7]

• Quantitative NMR (qNMR): When an absolute measure of purity is required, qNMR is the gold standard.[1][6][10][11][12] Unlike chromatographic methods that can be susceptible to variations in detector response, the signal intensity in NMR is directly proportional to the number of nuclei, providing a direct and highly accurate measure of purity when compared against a certified internal standard.[1][6][12] This makes qNMR the preferred method for qualifying new batches of in-house or secondary reference standards.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For the identification and quantification of impurities, especially at trace levels, LC-MS is the technique of choice.[5][23][24] The liquid chromatography front-end separates the components of a complex mixture, while the mass spectrometer provides highly specific and sensitive detection, allowing for the confident identification of known and unknown impurities by comparing their retention times and mass spectra to those of reference standards.[23][24][25][26]

Experimental Protocols: A Self-Validating System

The trustworthiness of a spectroscopic comparison hinges on the rigor of the experimental protocol. The following sections outline detailed, step-by-step methodologies for each technique, designed to be self-validating by minimizing sources of error and ensuring data integrity.

Best Practices for Handling Reference Standards

Before delving into the specific techniques, it is crucial to establish best practices for handling reference standards to maintain their integrity.

• Storage: Always store reference standards according to the manufacturer's instructions, typically in a cool, dark, and dry place.[27][28]

• Equilibration: Before opening, allow refrigerated or frozen standards to equilibrate to room temperature to prevent condensation of moisture, which can affect the accuracy of weighing.[28]

• Weighing: Use a calibrated analytical balance and ensure accurate weighing, especially for quantitative analyses.

• Documentation: Meticulously document the lot number, date of receipt, and all usage of the reference standard.

dot

Caption: A generalized workflow for the proper handling and use of reference standards.

FTIR-ATR Protocol for Identity Confirmation

• Instrument Preparation: Ensure the FTIR spectrometer is calibrated and has passed its performance qualification (PQ) tests.

• ATR Crystal Cleaning: Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Reference Standard Analysis: Place a small amount of the reference standard powder onto the ATR crystal, ensuring good contact by applying pressure with the built-in clamp. Record the spectrum.

• Sample Analysis: Clean the ATR crystal thoroughly. Place a small amount of the test sample powder on the crystal and record the spectrum under the same conditions as the reference standard.

• Data Analysis: Overlay the spectra of the test sample and the reference standard for visual comparison. Calculate the correlation coefficient between the two spectra.

Raman Protocol for Raw Material Identification

• Instrument Setup: Turn on the Raman spectrometer and allow it to stabilize. Perform a system suitability test using a polystyrene standard.

• Method Selection: Select the appropriate pre-validated method for the material being tested.

• Reference Library: Ensure the instrument's spectral library contains a validated spectrum of the reference standard for the material.

• Sample Presentation: Position the sample container (e.g., plastic bag, glass vial) at the focal point of the laser. For opaque containers, a sample may need to be taken.

• Data Acquisition: Acquire the Raman spectrum of the test sample. The instrument's software will automatically compare the acquired spectrum to the library spectrum.

• Result Interpretation: The software will provide a "Pass/Fail" result based on a pre-defined correlation or hit quality index threshold.

qNMR Protocol for Purity Determination

• Sample Preparation:

  • Accurately weigh the reference standard and the test sample into separate, clean NMR tubes.

  • Accurately weigh a suitable, high-purity internal standard (e.g., maleic acid, dimethyl sulfone) and add it to both NMR tubes.

  • Add a precise volume of a deuterated solvent (e.g., DMSO-d6, D2O) to each tube and ensure complete dissolution.

• NMR Data Acquisition:

  • Acquire the 1H NMR spectrum for both the reference standard and the test sample using a validated pulse sequence.

  • Ensure a sufficient relaxation delay (at least 5 times the longest T1 relaxation time) to allow for complete relaxation of all protons, which is critical for accurate integration.

• Data Processing and Analysis:

  • Process the spectra using identical parameters (e.g., Fourier transformation, phase correction, baseline correction).

  • Integrate a well-resolved, characteristic peak of the analyte and a peak of the internal standard in both spectra.

  • Calculate the purity of the test sample relative to the certified purity of the reference standard using the following formula:

  Puritysample = (Isample / IIS_sample) * (NIS / Nsample) * (MWsample / MWIS) * (mIS_sample / msample) * PurityIS

  Where:

  • I = Integral of the peak

  • N = Number of protons for the integrated peak

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

LC-MS Protocol for Impurity Profiling

• System Preparation: Equilibrate the LC-MS system with the mobile phase until a stable baseline is achieved.

• Standard Preparation: Prepare a solution of the reference standard at a known concentration. Also, prepare solutions of any known impurity reference standards.

• Sample Preparation: Prepare a solution of the test sample at the same concentration as the reference standard.

• Sequence Injection: Inject the reference standard, impurity standards, and the test sample.

• Data Acquisition: Acquire data in both full scan mode to detect all ions and in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for targeted quantification of known impurities.

• Data Analysis:

  • Compare the retention times and mass spectra of the peaks in the test sample chromatogram to those of the reference standard and impurity standards.

  • Quantify impurities by comparing their peak areas to the peak area of the reference standard or the corresponding impurity standard.

Data Presentation and Interpretation: From Spectra to Decision

The clear and objective presentation of data is crucial for making informed decisions about the quality of a pharmaceutical material.

Quantitative Data Summary

Technique	Parameter	Reference Standard	Test Sample	Acceptance Criteria	Result
FTIR/Raman	Correlation Coefficient	N/A	0.998	≥ 0.95	Pass
qNMR	Purity (%)	99.8 ± 0.1	99.6	98.0 - 102.0%	Pass
LC-MS	Impurity A (%)	< 0.05	0.08	≤ 0.10	Pass
LC-MS	Impurity B (%)	< 0.05	0.12	≤ 0.15	Pass

Establishing Acceptance Criteria

Acceptance criteria should be established based on a combination of regulatory guidelines, risk assessment, and historical data.

• Identity (FTIR/Raman): For identity confirmation, a correlation coefficient or a similar statistical measure is commonly used. A typical acceptance criterion is a correlation coefficient of ≥ 0.95 when comparing the sample spectrum to the reference spectrum.[22]

• Purity (qNMR): The acceptance criteria for purity are typically defined in the product specification and are often in the range of 98.0% to 102.0% of the label claim.

• Impurities (LC-MS): The limits for impurities are set according to ICH guidelines (e.g., ICH Q3A/B), which define reporting, identification, and qualification thresholds based on the maximum daily dose of the drug.

Advanced Data Analysis: Chemometrics

For more complex datasets or when subtle differences need to be detected, chemometric methods such as Principal Component Analysis (PCA) can be employed.[2][3][8][29][30] PCA is a powerful tool for visualizing the similarity or dissimilarity between multiple samples by reducing the dimensionality of the spectral data.[2][3][8][29][31]

dot

Caption: An illustrative PCA scores plot showing clustering of acceptable batches and an outlier.

Conclusion: Upholding Scientific Integrity

The spectroscopic comparison of pharmaceutical materials with commercially available reference standards is a fundamental activity that underpins the quality, safety, and efficacy of medicines. By understanding the scientific rationale behind the choice of technique, adhering to rigorous and self-validating protocols, and employing appropriate data analysis methods, researchers and drug development professionals can ensure the integrity of their data and make confident decisions. This guide provides a framework for excellence in this critical analytical endeavor, empowering you to uphold the highest standards of scientific integrity in your work.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

This document provides a detailed, procedural guide for the safe and compliant disposal of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate. As a key building block in modern drug discovery, its handling and disposal demand rigorous adherence to safety protocols to protect laboratory personnel and the environment. This guide moves beyond mere instruction to explain the causality behind each procedural step, ensuring a culture of safety and scientific integrity.

Core Principle: Proactive Hazard Assessment

Before any handling or disposal, a thorough understanding of the compound's potential hazards is essential. While comprehensive toxicological data for many research chemicals is limited, information from structurally similar compounds and supplier Safety Data Sheets (SDS) provides a strong basis for a conservative risk assessment.

tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate and related analogs are generally classified with the following hazards:

• Skin Irritation: Causes skin irritation.[1][2][3]

• Eye Damage: Causes serious eye irritation or damage.[1][2][3][4]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or aerosols.[1][2][3]

• Harmful if Swallowed: May be harmful if ingested.[2][5]

Causality: The piperazine and aminomethyl groups can impart basicity and reactivity, leading to irritation of mucosal tissues. The powdered or crystalline nature of the solid necessitates controls to prevent aerosolization and subsequent inhalation.

Table 1: GHS Hazard Summary for Structurally Related Compounds

Hazard Class	GHS Code	Hazard Statement	Source(s)
Skin Corrosion/Irritation	H315	Causes skin irritation	[1][2][3]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[1][2][3]
STOT - Single Exposure	H335	May cause respiratory irritation	[1][2][3]
Acute Toxicity, Oral	H302	Harmful if swallowed	[2][5]

Due to these hazards, this compound must be managed as a hazardous waste stream. Under no circumstances should this chemical be disposed of down the drain or in standard laboratory trash. [1][6]

The Regulatory Framework: Adherence to RCRA

In the United States, the disposal of chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8] This regulation provides a "cradle-to-grave" framework for hazardous waste management, ensuring it is tracked from generation to final disposal.[9][10]

Your institution's Environmental Health & Safety (EHS) office is your primary resource for navigating these regulations. They will manage the final disposal process through licensed waste contractors. Your responsibility is the correct identification, segregation, and temporary storage of the waste within your laboratory.

Standard Operating Procedure for Disposal

This protocol outlines the step-by-step process for safely managing waste tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical in any form (pure, in solution, or as waste), ensure you are wearing the following:

• Eye Protection: Chemical safety goggles that meet government standards such as EN166 (EU) or OSHA regulations in 29 CFR 1910.133.[4][6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected for integrity before use and disposed of as contaminated waste after handling.[6]

• Body Protection: A standard laboratory coat.

Causality: PPE is the first line of defense against accidental exposure. Given the compound's irritant properties, preventing skin and eye contact is paramount.

Step 2: Waste Segregation and Containment

Proper segregation prevents dangerous chemical reactions and ensures compliant disposal.

• Designate a Waste Container: Use a dedicated, chemically compatible container for this waste stream. A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is recommended. The original product container, if intact and clean, is an ideal choice.[11]

• Avoid Mixing: Do not mix this waste with other chemical waste streams (e.g., halogenated solvents, strong acids, or bases) unless explicitly directed by your EHS office. This compound is incompatible with strong oxidizing agents.[5][6]

• Solid vs. Liquid:

  • Solid Waste: Unused or contaminated solid chemical should be placed directly into the designated waste container.

  • Contaminated Materials: Items such as weigh boats, contaminated gloves, or paper towels should be collected in the same container.

  • Solutions: If the compound is in solution, the entire solution must be collected as hazardous waste. Identify all solvent components on the waste label.

Causality: Segregating waste by chemical compatibility is a core safety principle. Incompatible materials can react to generate heat, toxic gases, or pressure, creating a significant hazard in the waste storage area.[11]

Step 3: Accurate and Compliant Labeling

Proper labeling is a strict EPA requirement and is critical for safe handling by EHS personnel and waste contractors.[12][13]

• Attach a Hazardous Waste Label: Your institution's EHS office will provide official hazardous waste labels.

• Complete All Fields:

  • Clearly write the words "Hazardous Waste ".[13]

  • Write the full, unabbreviated chemical name: "tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate ".

  • List all components and their approximate percentages, including solvents.

  • Indicate the specific hazards (e.g., "Irritant," "Harmful if Swallowed") and/or affix the appropriate GHS pictograms.

  • Do not write a date on the label while it is in the laboratory (Satellite Accumulation Area). The date is added only when the container is full and moved to a central storage location.[12]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

An SAA is a designated location within the laboratory, at or near the point of waste generation, where hazardous waste can be temporarily stored.[11][12]

• Location: The SAA must be under the direct control of laboratory personnel.[7]

• Container Management: The waste container must be kept tightly closed at all times, except when actively adding waste.[6]

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant tub or tray to contain any potential leaks or spills.[11]

• Storage Limits: Do not exceed the volume limits for an SAA as defined by the EPA and your institution (typically 55 gallons).[13]

Causality: The SAA protocol ensures that hazardous waste is managed safely within the lab, minimizing the risk of spills and exposures before it is collected for final disposal.

Step 5: Final Disposal via EHS

• Request Pickup: Once the waste container is full (no more than 90% capacity), seal it securely and contact your institution's EHS office to arrange for a waste pickup.[7]

• Professional Handling: EHS will transport the waste to a Central Accumulation Area (CAA) before it is collected by a licensed and approved hazardous waste disposal company.[6][14]

Emergency Procedure: Small Spill Management

In the event of a small, contained spill within the laboratory:

• Alert & Evacuate: Alert personnel in the immediate area. If there is any risk of respiratory exposure, evacuate the area.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[1][14]

• Don PPE: Wear double gloves, chemical safety goggles, and a lab coat.

• Contain & Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or diatomite.[2][14] Do not use combustible materials like paper towels to absorb the initial spill.

• Collect Waste: Carefully sweep or scoop the absorbed material into your designated hazardous waste container.[5][6]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water, followed by alcohol), collecting all cleaning materials as hazardous waste.[2]

• Report: Inform your supervisor and EHS office of the spill, even if you have cleaned it up successfully.

Visual Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate.

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A Comprehensive Guide to Personal Protective Equipment for Handling tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, a piperazine derivative with potential applications in medicinal chemistry, necessitates a thorough understanding of its potential hazards and the implementation of robust safety protocols.[1][2][3] This guide provides a detailed, experience-driven framework for the safe handling of this compound, focusing on the selection and use of appropriate Personal Protective Equipment (PPE). While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, by analyzing structurally similar molecules, we can establish a comprehensive safety plan based on anticipated hazards.

The likely hazards associated with tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, inferred from related compounds, include skin irritation or corrosion, serious eye damage or irritation, respiratory tract irritation, and potential for harm if swallowed, inhaled, or absorbed through the skin.[4][5][6][7] Therefore, a multi-faceted PPE strategy is essential to mitigate these risks.

Hazard Assessment and PPE Selection

A foundational principle of laboratory safety is the hierarchy of controls, where PPE is the final line of defense after engineering and administrative controls. However, its importance cannot be overstated. The selection of PPE must be tailored to the specific laboratory operations being performed.

Hazard Category	Potential Risks	Recommended PPE	Rationale
Dermal Contact	Skin irritation, corrosion, or allergic reactions. Potential for systemic toxicity through skin absorption.[5][6][7]	Gloves: Nitrile or neoprene gloves. Double-gloving is recommended for prolonged handling or when working with larger quantities.[8] Body Protection: A flame-resistant lab coat (e.g., Nomex®) buttoned completely. For tasks with a high risk of splashing, a chemically resistant apron or suit should be worn over the lab coat.[8][9]	Nitrile and neoprene offer good resistance to a broad range of chemicals.[9] Double-gloving provides an extra layer of protection in case of a tear or puncture in the outer glove. A lab coat protects the skin and personal clothing from contamination.[9]
Ocular Exposure	Serious eye irritation or irreversible eye damage from splashes or airborne particles.[4][5][7]	Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards. A face shield worn over the goggles is required when there is a significant splash hazard.[9][10]	Goggles provide a seal around the eyes to protect from splashes from all directions. A face shield offers an additional barrier for the entire face.[11]
Inhalation	Respiratory tract irritation.[4][7] Potential for systemic toxicity if inhaled.	Respiratory Protection: A NIOSH-approved respirator is necessary if engineering controls (e.g., a chemical fume hood) are not available or are insufficient to maintain exposure below acceptable limits. The type of respirator (e.g., N95, or a cartridge respirator with organic vapor cartridges) should be selected based on a formal risk assessment.[5][9]	A properly fitted respirator prevents the inhalation of airborne contaminants. The choice of respirator depends on the concentration and form (dust, vapor, etc.) of the chemical in the air.[9]

Step-by-Step PPE Protocol for Handling

This protocol outlines the essential steps for donning, doffing, and using PPE when working with tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate.

1. Pre-Operational Checks:

• Inspect all PPE for signs of damage (e.g., tears, cracks, or discoloration) before each use.[12]

• Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[5]

• Verify that the chemical fume hood is functioning correctly.

2. Donning PPE: The following sequence should be followed to minimize the risk of contamination:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten all buttons.

• Respirator (if required): Perform a user seal check to ensure a proper fit.

• Eye and Face Protection: Put on chemical splash goggles. If a face shield is needed, place it over the goggles.

• Gloves: Don the first pair of gloves, ensuring they overlap the cuffs of the lab coat. If double-gloving, don the second pair over the first.

3. During Operations:

• Handle the compound within a certified chemical fume hood to minimize inhalation exposure.[5]

• Avoid contact with skin, eyes, and clothing.

• If a glove is contaminated, remove it immediately using the proper technique to avoid touching the outer surface with bare skin, and wash your hands thoroughly before donning a new glove.[12]

• Do not eat, drink, or smoke in the laboratory.

4. Doffing PPE: The removal of PPE is a critical step to prevent cross-contamination. Follow this sequence:

• Outer Gloves (if double-gloved): Remove the outer pair of gloves.

• Lab Coat and Inner Gloves: Remove the lab coat and the inner pair of gloves simultaneously, turning the lab coat inside out as it is removed to contain any contamination. Dispose of the gloves immediately.

• Face Shield and Goggles: Remove the face shield (if used), followed by the goggles, handling them by the straps.

• Respirator (if used): Remove the respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Operational and Disposal Plans

Emergency Procedures

A clear and well-rehearsed emergency plan is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate medical attention.[5]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[7]

• Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste disposal. For large spills, contact your institution's environmental health and safety department.

Disposal

All waste contaminated with tert-Butyl 4-(3-(aminomethyl)phenyl)piperazine-1-carboxylate, including empty containers, used PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Consult your institution's hazardous waste management guidelines for specific procedures.

Visual Guides

PPE Selection Workflow

Caption: A flowchart outlining the immediate steps to take in case of an exposure incident.

References

• PubChem. tert-Butyl 4-(4-aminophenyl)piperidine-1-carboxylate. National Center for Biotechnology Information. [Link]

• Watson International Ltd. Safety Data Sheet: tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Kavran, V., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines-From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2162. [Link]

• Hebei Boze Chemical Co., Ltd. tert-Butyloxycarbonyl Protecting Group. [Link]

• PubChem. tert-Butyl piperazine-1-carboxylate. National Center for Biotechnology Information. [Link]

• Alberta College of Pharmacy. Personal protective equipment in your pharmacy. (2019). [Link]

• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users. [Link]

• Google Patents.

• Chemspace. tert-Butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate. [Link]

• University of Hawaii. UNIT 7: Personal protective equipment. [Link]

• Slideshare. What Is Piperazine derivatives?? Guide By shree ganesh chemicals. [Link]

• Kavran, V., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. [Link]

• ScienceDirect. Piperazine derivatives with central pharmacological activity used as therapeutic tools. [Link]

• Fisher Scientific. tert-Butyl 4-(2-(aminomethyl)phenyl)piperazine-1-carboxylate, ≥97%, Thermo Scientific. [Link]

• Cole-Parmer. Chemical Compatibility Chart. [Link]

• Walchem. Chemical Compatibility Chart. [Link]

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